n-Butyl 4-nitrocinnamate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of n-Butyl 4-nitrocinnamate

This guide provides a comprehensive overview of the synthesis, purification, and characterization of n-butyl 4-nitrocinnamate, a valuable compound in chemical research and development. Designed for researchers, scientists, and professionals in drug development, this document delves into the underlying principles of synthetic strategies, offers detailed experimental protocols, and outlines robust methods for structural verification and purity assessment.

Introduction: Significance of Cinnamate Esters

Cinnamic acid and its derivatives, including n-butyl 4-nitrocinnamate, are a class of organic compounds recognized for their diverse applications. The ester functional group, combined with the nitro-substituted aromatic ring and the α,β-unsaturated system, imparts unique electronic and steric properties to the molecule. These features make it a versatile building block in organic synthesis and a target for investigation in medicinal chemistry and materials science. This guide focuses on providing the practical and theoretical foundation necessary for the successful synthesis and rigorous characterization of this specific ester.

Strategic Approaches to Synthesis

The formation of n-butyl 4-nitrocinnamate is achieved through esterification, a fundamental reaction in organic chemistry. The choice of method depends on factors such as substrate sensitivity, desired yield, and available reagents. We will explore two highly effective and commonly employed strategies: the classic Fischer-Speier esterification and the milder Steglich esterification.

Fischer-Speier Esterification: The Acid-Catalyzed Pathway

First described in 1895 by Emil Fischer and Arthur Speier, this method involves the reaction of a carboxylic acid (4-nitrocinnamic acid) with an alcohol (n-butanol) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1]

Causality of Method: The reaction's core principle lies in the acid-catalyzed activation of the carboxylic acid. The protonation of the carbonyl oxygen enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the alcohol.[2][3] The reaction is reversible, and to drive the equilibrium towards the product, an excess of one reactant (usually the alcohol) is used, and/or the water byproduct is removed as it forms, often through azeotropic distillation with a Dean-Stark apparatus.[4][5]

Mechanism: The mechanism proceeds through a series of proton transfer and nucleophilic addition-elimination steps.

Caption: Mechanism of Fischer-Speier Esterification.

Steglich Esterification: A Mild, Coupling Agent-Mediated Approach

For substrates that are sensitive to strong acids and high temperatures, the Steglich esterification offers a superior alternative.[6] This method utilizes a coupling agent, N,N'-dicyclohexylcarbodiimide (DCC), and an acylation catalyst, 4-(dimethylamino)pyridine (DMAP), to facilitate ester formation at room temperature.[7]

Causality of Method: The key to this reaction is the activation of the carboxylic acid by DCC. DCC reacts with 4-nitrocinnamic acid to form a highly reactive O-acylisourea intermediate.[6] This intermediate is essentially an activated form of the carboxylic acid, primed for nucleophilic attack. DMAP acts as a superior acyl transfer agent; it reacts with the O-acylisourea to form an even more reactive N-acylpyridinium intermediate. This "active ester" is then readily attacked by n-butanol to form the desired product and the stable, insoluble N,N'-dicyclohexylurea (DCU) byproduct, which can be easily removed by filtration.[6][8]

Mechanism: The reaction avoids harsh conditions by using DCC to activate the carboxylic acid and DMAP to catalyze the acyl transfer.

Caption: Mechanism of Steglich Esterification.

Experimental Protocols & Workflow

Adherence to precise experimental procedures is paramount for achieving high yields and purity. The following sections provide detailed, step-by-step protocols for both synthesis methods.

General Experimental Workflow

The overall process, from starting materials to the final, characterized product, follows a logical sequence of synthesis, isolation, purification, and analysis.

Caption: General experimental workflow for synthesis and analysis.

Protocol 1: Fischer-Speier Esterification

Reagents & Equipment:

Reagent/Equipment	Quantity/Specification	Purpose
4-Nitrocinnamic acid	10.0 g	Starting material
n-Butanol	100 mL	Reagent and solvent
Sulfuric acid (conc.)	1.0 mL	Catalyst
Saturated NaHCO₃ (aq)	100 mL	Neutralization
Brine	50 mL	Washing
Anhydrous Na₂SO₄	~5 g	Drying agent
Round-bottom flask	250 mL	Reaction vessel
Reflux condenser	-	To prevent solvent loss
Heating mantle	-	Heat source
Separatory funnel	250 mL	Extraction

| Rotary evaporator | - | Solvent removal |

Procedure:

• Combine 4-nitrocinnamic acid (10.0 g) and n-butanol (100 mL) in a 250 mL round-bottom flask.

• While stirring, carefully add concentrated sulfuric acid (1.0 mL) dropwise.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 118-120°C) for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess n-butanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL) until effervescence ceases, and finally with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Steglich Esterification

Reagents & Equipment:

Reagent/Equipment	Quantity/Specification	Purpose
4-Nitrocinnamic acid	5.0 g (1 equiv.)	Starting material
n-Butanol	1.1 equiv.	Reagent
DCC	1.1 equiv.	Coupling agent
DMAP	0.1 equiv.	Catalyst
Dichloromethane (DCM)	100 mL	Solvent
0.5 N HCl (aq)	50 mL	Washing
Saturated NaHCO₃ (aq)	50 mL	Washing
Anhydrous Na₂SO₄	~5 g	Drying agent
Erlenmeyer flask	250 mL	Reaction vessel
Magnetic stirrer	-	Stirring

| Buchner funnel | - | Filtration |

Procedure:

• In a 250 mL flask, dissolve 4-nitrocinnamic acid (5.0 g) and n-butanol (1.1 equivalents) in 80 mL of dry dichloromethane (DCM).

• Add 4-(dimethylamino)pyridine (DMAP, 0.1 equivalents).

• Cool the mixture to 0°C in an ice bath.

• In a separate beaker, dissolve N,N'-dicyclohexylcarbodiimide (DCC, 1.1 equivalents) in 20 mL of dry DCM.

• Add the DCC solution dropwise to the cooled reaction mixture over 15 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 3-5 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Upon completion (monitored by TLC), filter off the DCU precipitate and wash the solid with a small amount of DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 N HCl (1 x 50 mL), water (1 x 50 mL), and saturated sodium bicarbonate solution (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the resulting crude ester.

Purification of n-Butyl 4-nitrocinnamate

Purification is critical to remove unreacted starting materials, byproducts, and residual solvents.

• Recrystallization: This is an effective method if a suitable solvent system is found. The crude product is dissolved in a minimum amount of hot solvent and allowed to cool slowly, promoting the formation of pure crystals. A solvent pair like ethanol/water or ethyl acetate/hexane is often a good starting point.

• Column Chromatography: For separating mixtures with similar polarities, column chromatography is the method of choice.[9] A silica gel stationary phase is typically used. The mobile phase (eluent) is a solvent system, commonly a mixture of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., ethyl acetate). The ideal eluent ratio is determined by preliminary TLC analysis to achieve good separation of the product spot from impurities. The product is generally a pale yellow solid.

Characterization and Data Analysis

Confirming the identity and purity of the synthesized compound is a non-negotiable step. A combination of spectroscopic and physical methods provides a complete analytical profile.

Spectroscopic Data

Technique	Expected Observations for n-Butyl 4-nitrocinnamate
¹H NMR	~8.2 ppm (d, 2H): Aromatic protons ortho to NO₂. ~7.7 ppm (d, 2H): Aromatic protons meta to NO₂. ~7.7 ppm (d, 1H): Vinylic proton β to the carbonyl. ~6.5 ppm (d, 1H): Vinylic proton α to the carbonyl. ~4.2 ppm (t, 2H): -OCH₂- protons of the butyl group. ~1.7 ppm (m, 2H): -OCH₂CH₂ - protons. ~1.4 ppm (m, 2H): -CH₂CH₂ CH₃ protons. ~0.9 ppm (t, 3H): Terminal -CH₃ protons.
¹³C NMR	~166 ppm: Ester carbonyl (C=O). ~148 ppm: Aromatic C-NO₂. ~145 ppm: Vinylic β-carbon. ~140 ppm: Aromatic C-CH. ~129 ppm: Aromatic CH carbons. ~124 ppm: Aromatic CH carbons. ~118 ppm: Vinylic α-carbon. ~65 ppm: -OCH₂- carbon. ~31 ppm: -OCH₂C H₂- carbon. ~19 ppm: -CH₂C H₂CH₃ carbon. ~14 ppm: Terminal -CH₃ carbon.
IR (Infrared)	~1715 cm⁻¹: Strong C=O stretch (ester). ~1640 cm⁻¹: C=C stretch (alkene). ~1520 & 1345 cm⁻¹: Strong asymmetric and symmetric N-O stretches (nitro group). ~1600, 1450 cm⁻¹: C=C stretches (aromatic). ~1200-1100 cm⁻¹: C-O stretch (ester).
Mass Spec. (MS)	Expected M⁺: Calculated for C₁₃H₁₅NO₄.

Physical Properties

• Appearance: Pale yellow solid.

• Melting Point: A sharp melting point range indicates high purity. The literature value for trans-4-nitrocinnamic acid is ~289 °C; the ester will have a significantly lower melting point.[10]

Safety and Handling

All chemical manipulations must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 4-Nitrocinnamic Acid: Causes skin and serious eye irritation.[11]

• n-Butanol: Flammable liquid and vapor. Harmful if swallowed. Causes skin irritation and serious eye damage. May cause respiratory irritation or drowsiness.[12][13]

• Sulfuric Acid: Causes severe skin burns and eye damage. Highly corrosive.

• DCC (N,N'-Dicyclohexylcarbodiimide): Toxic in contact with skin and harmful if swallowed. Causes serious eye damage and may cause an allergic skin reaction.[14][15][16] It is a potent sensitizer.[17]

• DMAP (4-Dimethylaminopyridine): Toxic if swallowed or inhaled, and fatal in contact with skin.[18][19][20][21] Causes serious eye damage.[22]

• Dichloromethane (DCM): Suspected of causing cancer. Handle with extreme care.

Consult the specific Safety Data Sheets (SDS) for each reagent before beginning any experimental work.

References

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: DMAP. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety data sheet acc. to Safe Work Australia - Code of Practice: 4-(Dimethylamino)pyridine. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: DMAP. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - N,N'-Dicyclohexylcarbodiimide, 99%. Retrieved from [Link]

• Capot Chemical. (2020). MSDS of 4-Dimethylaminopyridine (DMAP). Retrieved from [Link]

• Rolfes Chemicals. (n.d.). n-Butanol Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). trans-4-Nitrocinnamic acid. PubChem Compound Database. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Table of Contents. Retrieved from [Link]

• Neises, B., & Steglich, W. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses Procedure. Retrieved from [Link]

• Harianie, L., et al. (n.d.). Steglich Esterification of Activated Cinnamyl Cinnamate Derivatives and Computational Studies of Intramolecular Diels-Alder. Retrieved from a relevant scientific journal source.

• Kumar, A., & Sharma, G. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. National Institutes of Health. Retrieved from [Link]

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• SpectraBase. (n.d.). Tert-butyl (E)-4-nitrocinnamate. Retrieved from [Link]

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• University of Manitoba. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved from a university chemistry department website.

• PrepChem.com. (n.d.). Synthesis of ethyl 4-nitrocinnamate. Retrieved from [Link]

• JoVE. (2022). Synthesis of Esters Via Steglich Esterification in Acetonitrile. YouTube. Retrieved from [Link]

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An In-depth Technical Guide to n-Butyl 4-Nitrocinnamate: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Butyl 4-nitrocinnamate is an organic compound that belongs to the class of cinnamate esters. Cinnamic acid and its derivatives are known for their diverse biological activities, and the introduction of a nitro group can significantly influence the molecule's physicochemical properties and biological efficacy.[1][2] This guide provides a comprehensive overview of n-butyl 4-nitrocinnamate, including its synthesis, physicochemical properties, and potential applications in drug discovery and development, based on the known activities of related nitroaromatic and cinnamate compounds.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C13H15NO4	[5]
Molecular Weight	249.26 g/mol	[5]
Appearance	Expected to be a solid at room temperature	Inferred from analogs
Melting Point	Not available (Ethyl 4-nitrocinnamate: 138-140 °C)
Boiling Point	Not available
Solubility	Expected to be soluble in common organic solvents like ethanol, methanol, and dichloromethane. Limited solubility in water.	Inferred from general properties of esters
LogP (calculated)	3.5 (predicted)

Synthesis of n-Butyl 4-Nitrocinnamate

The most common and straightforward method for synthesizing n-butyl 4-nitrocinnamate is through the Fischer esterification of 4-nitrocinnamic acid with n-butanol, using a strong acid as a catalyst.[6][7]

Reaction Scheme

Caption: Fischer esterification of 4-nitrocinnamic acid.

Experimental Protocol

Materials:

• 4-Nitrocinnamic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-nitrocinnamic acid in an excess of n-butanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

• Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter the drying agent.

  • Remove the solvent and excess n-butanol under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[6]

Characterization

The structure and purity of the synthesized n-butyl 4-nitrocinnamate can be confirmed using various spectroscopic techniques.[4][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the vinylic protons of the cinnamate backbone, and the protons of the n-butyl group. The coupling constants of the vinylic protons can confirm the trans configuration of the double bond.

• ¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of the ester, the aromatic carbons, the vinylic carbons, and the carbons of the n-butyl chain.

Infrared (IR) Spectroscopy

The IR spectrum should display characteristic absorption bands for:

• The C=O stretching of the ester group (around 1710-1730 cm⁻¹).

• The C=C stretching of the alkene and aromatic ring.

• The asymmetric and symmetric stretching of the nitro group (around 1520 and 1340 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information.

Potential Biological Significance and Applications

While specific biological studies on n-butyl 4-nitrocinnamate are limited, the known activities of related compounds suggest several potential areas of application for drug development professionals.

Antimicrobial Activity

Nitroaromatic compounds are a well-established class of antimicrobial agents.[1][2] The nitro group can undergo bioreduction in microbial cells, leading to the formation of reactive intermediates that can damage cellular macromolecules and inhibit microbial growth.[8] Cinnamic acid and its esters also possess antimicrobial properties. Therefore, n-butyl 4-nitrocinnamate is a promising candidate for investigation as a novel antimicrobial agent.

Anticancer Activity

Several nitroaromatic compounds have been investigated for their potential as anticancer drugs.[9] The mechanism of action is often related to their ability to induce oxidative stress in cancer cells. The cinnamate scaffold has also been explored in the design of anticancer agents.

Other Potential Activities

Cinnamic acid derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and enzyme inhibitory effects.[10][11] The presence of the nitro group and the butyl ester moiety in n-butyl 4-nitrocinnamate could modulate these activities, making it a molecule of interest for screening in various disease models.

Caption: Potential biological activities of n-butyl 4-nitrocinnamate.

Conclusion

n-Butyl 4-nitrocinnamate is a readily synthesizable compound with the potential for diverse biological activities. This guide provides a foundational understanding of its synthesis, physicochemical properties, and potential applications. Further research is warranted to fully elucidate its biological profile and explore its therapeutic potential.

References

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• ResearchGate. (n.d.). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Wang, L., et al. (2017). Bioactivity and structure-activity relationship of cinnamic acid esters and their derivatives as potential antifungal agents for plant protection. PLoS ONE, 12(4), e0176117. [Link]

• PubChem. (n.d.). Methyl Cinnamate. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of base on the esterification of 4-nitrobenzoic acid with n-butanol at room temperature. Retrieved from [Link]

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An In-depth Technical Guide to n-Butyl 4-nitrocinnamate for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of n-Butyl 4-nitrocinnamate, a molecule of interest in the fields of organic synthesis and medicinal chemistry. We will delve into its fundamental properties, synthesis, and potential applications, with a particular focus on insights relevant to researchers and professionals in drug development.

Core Molecular Identity

n-Butyl 4-nitrocinnamate is an ester of 4-nitrocinnamic acid and n-butanol. The presence of the nitro group, a strong electron-withdrawing moiety, and the cinnamate scaffold, a known pharmacophore, makes this compound a subject of scientific curiosity.

Table 1: Core Properties of n-Butyl 4-nitrocinnamate

Property	Value	Source
Molecular Formula	C₁₃H₁₅NO₄	PubChem CID 53427420[1]
Molecular Weight	249.26 g/mol	Calculated
PubChem CID	53427420	[1]

Synthesis of n-Butyl 4-nitrocinnamate: A Practical Approach

The most common and efficient method for synthesizing n-Butyl 4-nitrocinnamate is through Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of 4-nitrocinnamic acid with n-butanol.

Underlying Principles of the Synthesis

The Fischer esterification is a reversible reaction. To drive the equilibrium towards the formation of the ester product, an excess of one of the reactants, typically the less expensive alcohol (n-butanol in this case), is used. The removal of water as it is formed also shifts the equilibrium to the right. An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is essential to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating the nucleophilic attack by the alcohol.

Detailed Experimental Protocol

Materials:

• 4-Nitrocinnamic acid

• n-Butanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene (for azeotropic removal of water, optional)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-nitrocinnamic acid and an excess of n-butanol (typically 3-5 equivalents). If using a Dean-Stark apparatus for water removal, the reaction can be set up in toluene.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the reaction mixture.

• Reflux: Heat the mixture to reflux with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. If an excess of n-butanol was used, it can be removed under reduced pressure. The residue is then dissolved in an organic solvent like ethyl acetate.

• Neutralization: The organic layer is washed sequentially with water, a saturated solution of sodium bicarbonate (to neutralize the acid catalyst), and finally with brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude n-Butyl 4-nitrocinnamate.

• Purification: The crude product can be further purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate).

Caption: A flowchart illustrating the key stages in the synthesis of n-Butyl 4-nitrocinnamate.

Potential Biological Activity and Applications

While specific biological data for n-Butyl 4-nitrocinnamate is limited, the broader class of cinnamic acid derivatives and their esters are known to possess a range of biological activities, including antimicrobial, antifungal, and antioxidant properties.[2][3]

Anticipated Antimicrobial and Antifungal Properties

Research on various cinnamate esters has demonstrated their potential as antimicrobial agents.[2] For instance, studies on ethyl 4-nitrocinnamate have shown antifungal activity against Candida species.[4] The mechanism of action for some cinnamates is believed to involve the disruption of microbial cell membranes. It is plausible that n-Butyl 4-nitrocinnamate could exhibit similar properties, making it a candidate for investigation in the development of new antimicrobial or antifungal agents.

The nitro group on the phenyl ring can also play a role in biological activity. Nitroaromatic compounds are known to undergo enzymatic reduction in biological systems, which can lead to the generation of reactive nitrogen species with cytotoxic effects against pathogens.

Caption: A diagram illustrating the potential mechanisms of antimicrobial action for n-Butyl 4-nitrocinnamate.

Applications in Drug Discovery

The cinnamate scaffold is a valuable starting point in drug discovery due to its favorable pharmacokinetic properties and its presence in various biologically active natural products. n-Butyl 4-nitrocinnamate can serve as a versatile intermediate for the synthesis of more complex molecules. The nitro group can be readily reduced to an amine, which can then be further functionalized to generate a library of derivatives for structure-activity relationship (SAR) studies.

Conclusion

n-Butyl 4-nitrocinnamate is a readily synthesizable compound with potential applications in medicinal chemistry, particularly in the exploration of new antimicrobial agents. While a dedicated body of literature for this specific molecule is still emerging, the known properties of related cinnamate esters provide a strong rationale for its further investigation. The synthetic protocol outlined in this guide offers a reliable method for its preparation, enabling researchers to explore its chemical and biological properties. As with any research chemical, appropriate safety precautions should be taken during its handling and synthesis.

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of n-Butyl 4-Nitrocinnamate

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy remains the cornerstone of molecular structure elucidation in organic chemistry. For researchers in materials science and drug development, a precise understanding of a molecule's three-dimensional structure is paramount to predicting its function and reactivity. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of n-butyl 4-nitrocinnamate, a compound featuring a rich combination of structural motifs: a saturated alkyl chain, a trans-alkene, an ester carbonyl, and a strongly deactivated aromatic ring.

By dissecting the spectral data, we will not only confirm the compound's identity but also explore the underlying physical principles that govern chemical shifts, spin-spin coupling, and signal intensities. This document is intended for professionals who require a practical and theoretical understanding of NMR data interpretation for substituted aromatic esters.

Molecular Structure and Electronic Landscape

To interpret the NMR spectra of n-butyl 4-nitrocinnamate, we must first consider its molecular structure and the electronic influence of its constituent functional groups. The molecule is comprised of an n-butoxy group esterified with 4-nitrocinnamic acid.

The key features influencing the NMR spectra are:

• The 4-Nitro Group: As a powerful electron-withdrawing group, the nitro moiety exerts a strong deshielding effect on the aromatic ring and, to a lesser extent, the vinylic protons. This is due to both inductive withdrawal and resonance effects, which pull electron density away from the π-system.

• The Ester Group: This group also withdraws electron density, particularly influencing the adjacent vinylic proton and the carbonyl carbon.

• The trans-Alkene: The rigid geometry of the double bond dictates a specific spatial relationship between the vinylic protons, resulting in a characteristic large coupling constant.

• The n-Butyl Chain: This flexible alkyl group will exhibit signals in the shielded (upfield) region of the ¹H spectrum, with predictable multiplicities due to coupling between adjacent methylene groups.

Below is the annotated structure of n-butyl 4-nitrocinnamate, which will be referenced throughout this guide.

Caption: Experimental workflow for NMR analysis.

Conclusion

The ¹H and ¹³C NMR spectra of n-butyl 4-nitrocinnamate provide a definitive structural fingerprint. The ¹H spectrum is characterized by a downfield AA'BB' system for the aromatic protons, two doublets with a large ~16 Hz coupling constant confirming the trans-alkene geometry, and four distinct signals for the n-butyl group. The ¹³C spectrum confirms the presence of 11 unique carbon environments, including the ester carbonyl, four distinct aromatic carbons, two vinylic carbons, and the four carbons of the alkyl chain. The combined data unequivocally supports the assigned structure, demonstrating the power of NMR spectroscopy as a primary tool for chemical characterization.

References

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• ResearchGate. (2023). Sometimes, carbon attached to nitrogen atom show very low intensity (and broad) peak in 13C NMR spectrum. Why is it so?. Retrieved from [Link]

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Introduction: The Role of Infrared Spectroscopy in Modern Drug Development

An In-Depth Technical Guide to the Infrared (IR) Spectroscopy of n-Butyl 4-Nitrocinnamate

In the landscape of pharmaceutical research and drug development, the unambiguous characterization of molecular structures is a cornerstone of safety, efficacy, and regulatory compliance. Among the arsenal of analytical techniques, Fourier Transform Infrared (FT-IR) spectroscopy stands out for its ability to provide a rapid, non-destructive, and highly specific "molecular fingerprint." This guide delves into the principles and practical application of FT-IR spectroscopy for the structural elucidation of a key organic intermediate: n-butyl 4-nitrocinnamate. By understanding the vibrational signatures of its constituent functional groups, researchers can verify its identity, assess its purity, and monitor its transformations with a high degree of confidence.

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of spectral data to explain the causal relationships between molecular structure and vibrational absorption, grounding theoretical knowledge in practical, field-proven methodology.

Molecular Structure and Functional Group Analysis

Before interpreting a spectrum, one must first understand the molecule. n-Butyl 4-nitrocinnamate (C₁₃H₁₅NO₄) is a cinnamic acid ester characterized by several key functional groups that produce distinct and identifiable signals in the infrared spectrum. The molecule's architecture, featuring a conjugated system that includes an aromatic ring, a carbon-carbon double bond, and a carbonyl group, creates a unique electronic environment that influences the vibrational frequencies of its bonds.

Below is a diagram illustrating the primary structural components of n-butyl 4-nitrocinnamate that are of spectroscopic interest.

Caption: Molecular structure of n-butyl 4-nitrocinnamate with key functional groups.

Predictive Analysis of the Infrared Spectrum

The utility of IR spectroscopy lies in its correlation of specific vibrational modes (stretching, bending) with known frequency ranges for different functional groups. For n-butyl 4-nitrocinnamate, we can predict the locations of several key absorption bands.

Aromatic Nitro Group Vibrations

Aromatic nitro compounds are readily identified by two strong and characteristic absorptions corresponding to the asymmetric and symmetric stretching vibrations of the N-O bonds.[1][2]

• Asymmetric N-O Stretch: Expected in the range of 1550-1475 cm⁻¹ .[3][4] This band is typically very strong and sharp. Conjugation with the aromatic ring shifts this band to a lower frequency compared to aliphatic nitro compounds.[1]

• Symmetric N-O Stretch: Expected in the range of 1360-1290 cm⁻¹ .[3][4] This band is also strong and provides a confirmatory signal for the nitro group.[1]

The high polarity of the N-O bonds leads to a large change in dipole moment during vibration, which is why these peaks are among the most intense in the spectrum.[2]

α,β-Unsaturated Ester Group Vibrations

The ester functionality provides two major signals: the carbonyl (C=O) stretch and the C-O stretches.

• Carbonyl (C=O) Stretch: For an α,β-unsaturated ester, this is a very strong and sharp absorption anticipated between 1730-1715 cm⁻¹ .[5][6] The conjugation with the C=C double bond delocalizes the pi-electrons, slightly weakening the C=O double bond and thus lowering its stretching frequency from the typical 1750-1735 cm⁻¹ range seen in saturated esters.[5][7]

• C-O Stretches: Esters exhibit two C-O stretching bands within the fingerprint region, typically between 1300-1000 cm⁻¹ .[5][8] These bands, arising from the C-C(=O)-O and O-C-C moieties, are often strong and broad, contributing to the complex pattern in this region.

Aromatic and Alkene C-H and C=C Vibrations

The unsaturated portions of the molecule (the benzene ring and the vinyl group) produce several characteristic absorptions.

• sp² C-H Stretch (Aromatic and Alkene): A weak to medium intensity band is expected just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region.[9] This signal is a clear indicator of hydrogen atoms attached to sp²-hybridized carbons.

• C=C Stretch (Alkene): The stretching of the carbon-carbon double bond in a conjugated system gives rise to a moderate band in the 1680-1640 cm⁻¹ range.[9]

• C=C Stretch (Aromatic): The in-ring carbon-carbon double bond stretches of the benzene ring typically appear as one or more medium-intensity sharp bands around 1600 cm⁻¹ and 1475 cm⁻¹ .

• trans-Alkene C-H Bend: One of the most diagnostic peaks for a trans-disubstituted alkene is the out-of-plane C-H bending (wagging) vibration. This produces a strong, sharp absorption near 965 cm⁻¹ .[10][11] Its presence is a powerful confirmation of the trans stereochemistry of the cinnamate double bond.

• Aromatic C-H Bend: For a para-disubstituted aromatic ring, a strong out-of-plane C-H bending band is expected in the 860-800 cm⁻¹ region.

Aliphatic n-Butyl Group Vibrations

The saturated alkyl chain contributes signals that are common to many organic molecules.

• sp³ C-H Stretch: Strong, sharp absorptions are expected just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range, corresponding to the asymmetric and symmetric stretching of the CH₃ and CH₂ groups.[12]

• sp³ C-H Bends: Bending vibrations for the methyl (CH₃) and methylene (CH₂) groups will appear as medium intensity bands around 1465 cm⁻¹ (scissoring) and 1375 cm⁻¹ (methyl symmetric bend or "umbrella" mode).[12]

Experimental Protocol: Acquiring a High-Fidelity FT-IR Spectrum

The following protocol describes a self-validating system for obtaining a high-quality FT-IR spectrum of n-butyl 4-nitrocinnamate using a modern Attenuated Total Reflectance (ATR) accessory. ATR is chosen for its minimal sample preparation, speed, and excellent reproducibility.

Workflow for FT-IR Analysis via ATR

Caption: Standard Operating Procedure for FT-IR analysis using an ATR accessory.

Step-by-Step Methodology

• Instrument Preparation:

  • Rationale: To ensure the optical path is clear and the detector response is stable.

  • Action: Power on the FT-IR spectrometer and allow it to equilibrate for at least 30 minutes. Purge the sample compartment with dry air or nitrogen if available to minimize atmospheric interference.

• ATR Crystal Cleaning:

  • Rationale: To prevent cross-contamination from previous samples and remove any absorbing residues.

  • Action: Gently wipe the surface of the ATR crystal (typically diamond or zinc selenide) with a lint-free swab dampened with a volatile solvent like isopropanol or ethanol. Allow the solvent to fully evaporate.

• Background Spectrum Collection:

  • Rationale: This is a critical self-validating step. A background scan measures the absorbance of the atmosphere (CO₂, H₂O) and the instrument itself. This spectrum is computationally subtracted from the sample spectrum, ensuring that only the sample's absorptions are displayed.

  • Action: With the clean, empty ATR accessory in place, collect a background spectrum. Typical parameters are a spectral range of 4000-600 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to improve the signal-to-noise ratio.

• Sample Application:

  • Rationale: To ensure good contact between the sample and the ATR crystal, which is necessary for the evanescent wave to penetrate the sample effectively.

  • Action: Place a small amount (typically just enough to cover the crystal surface) of n-butyl 4-nitrocinnamate onto the center of the ATR crystal. If the sample is a solid, use the pressure clamp to apply firm, even pressure to flatten the sample against the crystal.

• Sample Spectrum Acquisition:

  • Rationale: To measure the infrared absorption of the sample under the same conditions as the background.

  • Action: Using the identical acquisition parameters as the background scan, collect the sample spectrum.

• Data Processing and Interpretation:

  • Rationale: Raw data must be processed to be interpretable. An ATR correction algorithm is applied to account for the wavelength-dependent depth of penetration of the IR beam. Baseline correction removes any broad, rolling features.

  • Action: Apply the necessary software corrections. Identify the major absorption bands and record their wavenumber (cm⁻¹). Compare these experimental values to the predicted values to confirm the structure.

Summary of Expected IR Absorption Data

The predicted vibrational frequencies for n-butyl 4-nitrocinnamate are summarized below for quick reference.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Aromatic Nitro	Asymmetric N-O Stretch	1550 - 1475	Strong, Sharp
Symmetric N-O Stretch	1360 - 1290	Strong, Sharp
α,β-Unsaturated Ester	C=O Stretch	1730 - 1715	Very Strong, Sharp
C-O Stretches	1300 - 1000	Strong, Broad
Alkene & Aromatic	sp² C-H Stretch	3100 - 3000	Medium to Weak
C=C Stretch (Alkene)	1680 - 1640	Medium
C=C Stretch (Aromatic)	~1600, ~1475	Medium, Sharp
trans C-H Bend (Alkene)	~965	Strong, Sharp
para C-H Bend (Aromatic)	860 - 800	Strong
n-Butyl (Aliphatic)	sp³ C-H Stretch	2960 - 2850	Strong
C-H Bends (CH₂/CH₃)	~1465, ~1375	Medium

Conclusion

The infrared spectrum of n-butyl 4-nitrocinnamate presents a rich tapestry of information, with highly diagnostic bands confirming the presence of all key functional groups. The strong, sharp absorptions of the nitro group (1550-1475 cm⁻¹ and 1360-1290 cm⁻¹), the conjugated ester carbonyl (1730-1715 cm⁻¹), and the trans-alkene C-H bend (~965 cm⁻¹) serve as primary identifiers. By following a robust, self-validating experimental protocol, researchers can confidently use FT-IR spectroscopy to verify the molecular identity of this compound, providing a critical data point in the rigorous process of chemical and pharmaceutical development.

References

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An In-Depth Technical Guide to the Mass Spectrometry Analysis of n-Butyl 4-Nitrocinnamate

This guide provides a comprehensive, in-depth exploration of the mass spectrometric analysis of n-butyl 4-nitrocinnamate, a compound of interest in various research and development sectors. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. Instead, it delves into the rationale behind the analytical choices, ensuring a robust and reproducible methodology grounded in fundamental scientific principles.

Introduction: The Analytical Significance of n-Butyl 4-Nitrocinnamate

n-Butyl 4-nitrocinnamate (C13H15NO4) is an organic compound featuring a nitro-substituted aromatic ring and an unsaturated ester functional group.[1] The presence of the nitroaromatic moiety, a well-known chromophore and electrophile, alongside the cinnamate scaffold, makes this molecule a subject of interest in fields ranging from synthetic chemistry to materials science and pharmacology. Accurate and detailed characterization of this molecule is paramount for quality control, metabolite identification, and mechanistic studies. Mass spectrometry, with its high sensitivity and structural elucidation capabilities, stands as the premier analytical technique for this purpose.

This guide will focus on electrospray ionization tandem mass spectrometry (ESI-MS/MS), a soft ionization technique particularly well-suited for the analysis of polar, thermally labile molecules like n-butyl 4-nitrocinnamate. We will explore the ionization behavior, predictable fragmentation pathways, and a detailed, validated protocol for its analysis.

The Rationale for Electrospray Ionization (ESI)

While electron ionization (EI) is a powerful technique for volatile compounds, it is considered a "hard" ionization method that often leads to extensive fragmentation and a diminished or absent molecular ion, complicating structural confirmation.[2][3] For a molecule like n-butyl 4-nitrocinnamate, preserving the molecular ion is crucial for confident identification and for serving as the precursor ion in tandem mass spectrometry experiments.

Electrospray ionization (ESI) is the method of choice for several key reasons:

• Soft Ionization: ESI is a soft ionization technique that imparts minimal excess energy to the analyte molecule during the ionization process. This results in a high abundance of the protonated molecule ([M+H]+) or other adducts, providing clear molecular weight information.

• Suitability for Polar Analytes: The nitro and ester functionalities of n-butyl 4-nitrocinnamate impart a degree of polarity, making it amenable to ESI.

• Versatility in Ionization Mode: ESI can be operated in both positive and negative ion modes. For n-butyl 4-nitrocinnamate, positive ion mode is expected to be highly efficient due to the potential for protonation at the ester carbonyl oxygen. Negative ion mode could also be viable due to the electronegative nitro group, which can stabilize a negative charge.[4][5]

The ionization efficiency in ESI is highly dependent on the molecular structure.[4][5] For n-butyl 4-nitrocinnamate, the presence of the nitro group, a strong electron-withdrawing group, can influence the proton affinity of the molecule.

Predicted Fragmentation Pathways of n-Butyl 4-Nitrocinnamate

Tandem mass spectrometry (MS/MS) is indispensable for structural elucidation. By isolating the precursor ion (e.g., the [M+H]+ ion) and subjecting it to collision-induced dissociation (CID), we can generate a unique fragmentation pattern that serves as a structural fingerprint. The fragmentation of nitroaromatic compounds often involves characteristic losses of the nitro group and associated atoms.[4][5]

Based on the structure of n-butyl 4-nitrocinnamate and established fragmentation mechanisms of similar compounds, we can predict the following key fragmentation pathways in positive ion mode ESI-MS/MS:

• Loss of the Butyl Group: A primary fragmentation event is often the neutral loss of the butoxy group or butene from the ester, leading to a stable acylium ion.

• Loss of NO and NO2: The nitro group is a common site of fragmentation in nitroaromatic compounds, leading to the neutral loss of NO (nitric oxide) or NO2 (nitrogen dioxide).[4][5]

• Decarboxylation: Loss of CO2 from the ester group can also be a prominent fragmentation pathway.

These predicted fragmentation pathways are visualized in the following diagram:

Caption: Predicted Fragmentation Pathways of Protonated n-Butyl 4-Nitrocinnamate.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where the results from each step inform and confirm the subsequent steps.

Sample Preparation

• Stock Solution Preparation: Accurately weigh approximately 1 mg of n-butyl 4-nitrocinnamate and dissolve it in 1 mL of a high-purity solvent such as acetonitrile or methanol to create a 1 mg/mL stock solution.

• Working Solution Preparation: Prepare a series of dilutions from the stock solution using a mixture of 50:50 (v/v) acetonitrile:water with 0.1% formic acid. A final concentration of 1 µg/mL is a good starting point for direct infusion analysis. The addition of formic acid promotes protonation and enhances signal intensity in positive ion mode ESI.

Mass Spectrometer and HPLC Parameters

For this analysis, a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap instrument, is recommended to obtain accurate mass measurements and confirm elemental compositions of the precursor and fragment ions.

Parameter	Value	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Promotes the formation of [M+H]+ ions.
Capillary Voltage	3.5 - 4.5 kV	Optimizes the electrospray process for efficient ion generation.
Cone Voltage	20 - 40 V	A moderate cone voltage helps to desolvate ions without inducing in-source fragmentation.
Source Temperature	120 - 150 °C	Facilitates solvent evaporation.
Desolvation Gas Flow	600 - 800 L/hr (Nitrogen)	Aids in the desolvation of ions.
Mass Range (Full Scan)	m/z 50 - 500	To detect the precursor ion and potential low-mass fragments.
Collision Gas	Argon	An inert gas for efficient collision-induced dissociation.
Collision Energy (MS/MS)	10 - 40 eV (Ramped)	A ramped collision energy allows for the observation of a wide range of fragment ions.

Data Acquisition and Analysis Workflow

The following workflow ensures a systematic and comprehensive analysis of n-butyl 4-nitrocinnamate.

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Solubility of n-butyl 4-nitrocinnamate in common organic solvents

An In-Depth Technical Guide to Determining the Solubility of n-Butyl 4-Nitrocinnamate in Common Organic Solvents

Authored by a Senior Application Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility of n-butyl 4-nitrocinnamate, a compound of interest in medicinal chemistry, across a range of common organic solvents. Recognizing the current scarcity of public domain data on this specific molecule, this document emphasizes a robust, first-principles approach. It combines theoretical underpinnings with a detailed, field-proven experimental protocol based on the gold-standard shake-flask method.[1][2] The causality behind each experimental step is elucidated to ensure both scientific rigor and practical applicability. This guide is structured to be a self-validating system for generating reliable and reproducible solubility data, crucial for formulation development, process chemistry, and preclinical studies.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from discovery to a viable therapeutic is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these, solubility stands out as a fundamental characteristic that profoundly influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Low solubility can lead to erratic and insufficient absorption from the gastrointestinal tract, resulting in suboptimal therapeutic outcomes and increased inter-patient variability.[3][4]

N-butyl 4-nitrocinnamate, with its ester and nitro functional groups, presents an interesting case for solubility studies. The interplay of its polar nitro group and non-polar butyl chain suggests a nuanced solubility profile that must be experimentally determined. Understanding its solubility in a diverse set of organic solvents is paramount for:

• Formulation Development: Selecting appropriate solvent systems for liquid formulations, or for the preparation of solid dispersions to enhance bioavailability.

• Process Chemistry: Identifying suitable solvents for synthesis, purification, and crystallization processes.

• Preclinical Screening: Ensuring consistent and reliable results in in-vitro and in-vivo assays by preventing compound precipitation.[3][4]

This guide will provide the necessary theoretical and practical knowledge to systematically evaluate the solubility of n-butyl 4-nitrocinnamate.

Theoretical Framework: The Principles of Solubility

The adage "like dissolves like" serves as a foundational principle in predicting solubility.[5] This concept is rooted in the intermolecular forces between the solute (n-butyl 4-nitrocinnamate) and the solvent. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

The polarity of both the solute and the solvent is a key determinant of these interactions.[6][7] Solvents can be broadly categorized based on their polarity and hydrogen bonding capabilities:

• Polar Protic Solvents: These solvents, such as alcohols (e.g., methanol, ethanol), contain O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. They are effective at solvating ions and polar molecules.

• Polar Aprotic Solvents: Solvents like acetone, acetonitrile, and dimethyl sulfoxide (DMSO) possess a significant dipole moment but lack O-H or N-H bonds.[8] They are strong hydrogen bond acceptors.

• Nonpolar Solvents: These solvents, including alkanes (e.g., hexane, heptane) and aromatic hydrocarbons (e.g., toluene), have low dielectric constants and primarily interact through weaker van der Waals forces.[7][8]

Predicting the Solubility of n-Butyl 4-Nitrocinnamate:

The molecular structure of n-butyl 4-nitrocinnamate (C13H15NO4) features:

• A non-polar n-butyl group.

• A polar ester group.

• A highly polar nitro group attached to an aromatic ring.

This combination of polar and non-polar moieties suggests that n-butyl 4-nitrocinnamate will exhibit intermediate polarity. It is expected to have limited solubility in highly nonpolar solvents like hexane and potentially limited solubility in highly polar protic solvents like water. Its solubility is likely to be higher in solvents of intermediate polarity, such as ketones, esters, and some alcohols. However, these are hypotheses that must be confirmed through empirical measurement.

Experimental Protocol: The Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is widely regarded as the "gold standard" for determining thermodynamic (or equilibrium) solubility.[1][2] This method involves agitating an excess of the solid compound in the solvent of interest for a sufficient duration to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is quantified.

Materials and Equipment

• Solute: n-Butyl 4-nitrocinnamate (solid, high purity)

• Solvents: A selection of common organic solvents (analytical grade or higher) representing a range of polarities (see Table 1).

• Equipment:

  • Analytical balance

  • Scintillation vials or flasks with screw caps

  • Orbital shaker or rotator with temperature control

  • Centrifuge

  • Syringes and syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Step-by-Step Methodology

• Preparation of Solvent Systems: Prepare a sufficient volume of each selected organic solvent.

• Addition of Excess Solute: To a series of labeled vials, add a pre-weighed amount of n-butyl 4-nitrocinnamate. It is crucial to add an amount that is in clear excess of what is expected to dissolve to ensure a saturated solution is formed.[1] A visual inspection for undissolved solid at the end of the experiment is a key indicator of saturation.

• Addition of Solvent: Accurately pipette a known volume of each solvent into the corresponding vials containing the solute.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a predetermined period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours.[3] It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) for a subset of samples to confirm that equilibrium has been reached (i.e., the measured solubility does not change with longer incubation times).

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to sediment.[1] Then, carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles. Alternatively, the samples can be centrifuged at high speed, and an aliquot of the supernatant carefully collected.

• Sample Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of n-butyl 4-nitrocinnamate in the diluted samples using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

Analytical Quantification: UV-Vis Spectrophotometry Example

• Preparation of Standard Solutions: Prepare a series of standard solutions of n-butyl 4-nitrocinnamate of known concentrations in the solvent of interest.

• Determination of λmax: Scan a standard solution across a range of UV wavelengths to determine the wavelength of maximum absorbance (λmax).

• Generation of a Calibration Curve: Measure the absorbance of each standard solution at the λmax. Plot a graph of absorbance versus concentration. The resulting calibration curve should be linear (R² > 0.99).

• Analysis of Samples: Measure the absorbance of the diluted, saturated solutions at the λmax and use the equation of the line from the calibration curve to determine the concentration.

• Calculation of Solubility: Multiply the determined concentration by the dilution factor to obtain the solubility of n-butyl 4-nitrocinnamate in the original undiluted solution.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination protocol.

Caption: Workflow for determining the thermodynamic solubility of n-butyl 4-nitrocinnamate.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table to facilitate comparison across different solvents. The solvents should be grouped by their class (polar protic, polar aprotic, nonpolar) to aid in the analysis of structure-solubility relationships.

Table 1: Hypothetical Solubility of n-Butyl 4-Nitrocinnamate in Common Organic Solvents at 25 °C

Solvent Class	Solvent	Dielectric Constant (approx.)	Solubility (mg/mL)	Solubility (mol/L)
Polar Protic	Methanol	32.7	45.8	0.184
Ethanol	24.5	62.1	0.249
Isopropanol	19.9	38.5	0.154
Water	80.1	< 0.1	< 0.0004
Polar Aprotic	Acetone	20.7	155.2	0.623
Acetonitrile	37.5	89.4	0.359
Ethyl Acetate	6.0	120.7	0.484
Dimethyl Sulfoxide (DMSO)	46.7	> 200	> 0.802
Nonpolar	Toluene	2.4	15.3	0.061
Dichloromethane	9.1	180.5	0.724
Hexane	1.9	1.2	0.005

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental values must be determined using the protocol outlined in this guide.

Interpretation of Hypothetical Data:

The illustrative data suggests that n-butyl 4-nitrocinnamate exhibits the highest solubility in polar aprotic solvents like DMSO, dichloromethane, and acetone. Its solubility is moderate in alcohols and lower in nonpolar solvents like toluene and hexane. The very low solubility in water is consistent with the presence of the non-polar butyl group and the aromatic ring. This profile highlights the importance of matching the polarity of the solvent with the solute to achieve optimal dissolution.

Conclusion and Future Directions

This technical guide has provided a comprehensive methodology for the experimental determination of the solubility of n-butyl 4-nitrocinnamate in common organic solvents. By adhering to the principles of thermodynamic equilibrium and employing the robust shake-flask method, researchers can generate high-quality, reliable data. This information is indispensable for making informed decisions in drug formulation, chemical process development, and preclinical research.

Future work should focus on expanding the range of solvents tested, including biocompatible and "green" solvents, to align with modern pharmaceutical development standards. Additionally, investigating the effect of temperature on solubility would provide a more complete physicochemical profile of n-butyl 4-nitrocinnamate.

References

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An In-depth Technical Guide to the Crystal Structure Determination of n-butyl 4-nitrocinnamate

This guide provides a comprehensive, technically-grounded framework for the synthesis, crystallization, and subsequent crystal structure determination of n-butyl 4-nitrocinnamate. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the methodologies involved in solid-state characterization of organic molecules. While no crystal structure for this specific compound is publicly available at the time of writing, this guide presents a robust, field-proven workflow to obtain and analyze this critical data.

Introduction: The Significance of n-butyl 4-nitrocinnamate and its Structural Elucidation

The nitro group (–NO2) is a vital functional group in medicinal chemistry, imparting unique electronic and steric properties to molecules that can significantly influence their pharmacokinetic and pharmacodynamic profiles.[1] Aromatic nitro compounds are integral to a wide array of pharmaceuticals, including antibacterial and anticancer agents.[2][3] Cinnamic acid and its esters are also of great interest, with many derivatives exhibiting important biological activities. The combination of these two pharmacophores in n-butyl 4-nitrocinnamate (C13H15NO4) makes it a compelling target for further investigation in drug discovery and materials science.[4]

The three-dimensional arrangement of molecules in a crystalline solid, the crystal structure, governs many of a material's bulk properties, including solubility, stability, and bioavailability. For a potential drug candidate, understanding the crystal structure is paramount. Single-crystal X-ray diffraction (SCXRD) is the most definitive method for determining the precise atomic arrangement within a crystal.[5][6] This guide will, therefore, detail the necessary steps to elucidate the crystal structure of n-butyl 4-nitrocinnamate, from its chemical synthesis to the final structural analysis.

Synthesis and Purification of n-butyl 4-nitrocinnamate

The synthesis of n-butyl 4-nitrocinnamate can be achieved via a Fischer-Speier esterification of 4-nitrocinnamic acid with n-butanol, using a strong acid catalyst. This is a well-established and reliable method for the preparation of esters.

Proposed Synthesis Protocol

Materials:

• 4-nitrocinnamic acid

• n-butanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Toluene

• Ethyl acetate

• Hexane

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-nitrocinnamic acid (1 equivalent), n-butanol (5 equivalents), and a catalytic amount of concentrated sulfuric acid (0.1 equivalents) in toluene.

• Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC). The reaction is complete when the starting material is no longer visible.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude n-butyl 4-nitrocinnamate by column chromatography on silica gel using a hexane-ethyl acetate gradient.

• Combine the fractions containing the pure product and evaporate the solvent to obtain a solid.

Single Crystal Growth

The cultivation of high-quality single crystals is often the most challenging step in a crystal structure determination.[7] The following protocol outlines a systematic approach to obtaining single crystals of n-butyl 4-nitrocinnamate suitable for SCXRD.

Crystallization Protocol

Solvent Screening:

• Begin by testing the solubility of the purified compound in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

• The ideal solvent system is one in which the compound is sparingly soluble at room temperature and readily soluble at an elevated temperature.

Common Crystallization Techniques:

• Slow Evaporation: Dissolve the compound in a suitable solvent or solvent mixture in a loosely covered vial. Allow the solvent to evaporate slowly over several days. This is a fundamental and often successful technique.[7]

• Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a poor solvent (an "anti-solvent") in which the compound is insoluble. The vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and promoting crystallization.

• Temperature Gradient: Prepare a saturated solution of the compound at an elevated temperature. Slowly cool the solution to induce crystallization. The rate of cooling is critical; slower cooling generally yields better quality crystals.[7]

Single-Crystal X-ray Diffraction (SCXRD) Analysis

SCXRD is a powerful non-destructive technique that provides detailed information about the atomic arrangement within a crystal.[6]

Experimental Workflow

The overall workflow for SCXRD is depicted in the diagram below.

Caption: Experimental workflow for crystal structure determination.

Step-by-Step Protocol

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled (typically to 100 K) to minimize thermal vibrations of the atoms. X-rays are directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

• Data Reduction: The raw diffraction data is processed to yield a list of reflection intensities and their corresponding Miller indices (h, k, l).

• Structure Solution: The phase problem is solved using computational methods (e.g., direct methods or Patterson methods) to generate an initial electron density map.

• Structure Refinement: The initial atomic positions are refined against the experimental data to improve the agreement between the calculated and observed structure factors.

• Validation: The final crystal structure is validated using various crystallographic metrics to ensure its quality and accuracy.

Hypothetical Crystal Structure of n-butyl 4-nitrocinnamate

In the absence of experimental data, we can propose a hypothetical set of crystallographic parameters for n-butyl 4-nitrocinnamate. These values are based on typical parameters for small organic molecules.

Hypothetical Crystallographic Data

Parameter	Hypothetical Value
Chemical Formula	C13H15NO4
Formula Weight	249.26 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.5
b (Å)	8.2
c (Å)	15.1
α (°)	90
β (°)	98.5
γ (°)	90
Volume (ų)	1285
Z	4
Density (calculated)	1.29 g/cm³
R-factor	< 0.05

Molecular Structure

The molecular structure of n-butyl 4-nitrocinnamate is presented below.

Caption: Molecular structure of n-butyl 4-nitrocinnamate.

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous pathway for the determination of the crystal structure of n-butyl 4-nitrocinnamate. By following the detailed protocols for synthesis, crystallization, and single-crystal X-ray diffraction analysis, researchers can obtain crucial data on the solid-state structure of this compound. The resulting structural information will be invaluable for understanding its physicochemical properties and for guiding its potential applications in drug development and materials science.

References

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• ResearchGate (n.d.). Single-Crystal X-ray Diffraction. Request PDF. Retrieved from [Link]

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• SvedbergOpen (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. Retrieved from [Link]

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A Technical Guide to the Potential Research Applications of n-Butyl 4-Nitrocinnamate

Introduction: Unveiling the Potential of a Multifaceted Scaffold

In the landscape of modern drug discovery, the exploration of novel chemical scaffolds with diverse biological activities is paramount. Cinnamic acid and its derivatives, naturally occurring compounds found in a variety of plants, represent one such privileged scaffold.[1][2] This class of molecules is renowned for a wide spectrum of pharmacological properties, including antimicrobial, antioxidant, anticancer, and anti-inflammatory activities.[3][4] The versatility of the cinnamate core allows for extensive chemical modification, enabling the fine-tuning of its biological profile.

This guide focuses on a specific, yet underexplored, derivative: n-butyl 4-nitrocinnamate . The structure of this molecule is particularly compelling for three key reasons:

• The Cinnamate Core: Provides a foundational structure with known broad-spectrum bioactivity.[1]

• The 4-Nitro Group: The addition of a nitro group to the benzene ring of a cinnamate has been shown to enhance its antibacterial efficacy.[2][5]

• The n-Butyl Ester: Research on various cinnamic esters has demonstrated that the butyl substituent can potentiate antifungal responses, with butyl cinnamate being identified as a particularly potent agent.[6]

Given these structural attributes, n-butyl 4-nitrocinnamate emerges as a high-potential candidate for investigation in several key therapeutic areas. This technical guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of its potential applications, grounded in the established activities of related compounds. We will delve into its synthesis and characterization, and propose detailed, field-proven experimental protocols to systematically explore its promise as an antimicrobial, anticancer, and enzyme-inhibiting agent.

Section 1: Synthesis and Characterization

The accessibility of a compound is a critical first step in its evaluation. N-butyl 4-nitrocinnamate can be readily synthesized using established and scalable chemical methods, most notably the Fischer esterification.

Synthesis via Fischer Esterification

This classic acid-catalyzed esterification reaction provides a straightforward and cost-effective route to n-butyl 4-nitrocinnamate from commercially available starting materials: 4-nitrocinnamic acid and n-butanol.[7][8]

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Biological activity screening of n-butyl 4-nitrocinnamate

An In-Depth Technical Guide to the Biological Activity Screening of n-Butyl 4-Nitrocinnamate

Abstract

Cinnamic acid and its derivatives represent a pivotal class of compounds in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1] This guide provides a comprehensive framework for the systematic biological activity screening of a specific synthetic derivative, n-butyl 4-nitrocinnamate. While direct studies on this particular molecule are not extensively documented, its structural features—a cinnamate backbone, a nitro functional group, and a butyl ester moiety—provide a strong rationale for investigating its potential as an antimicrobial, antioxidant, anticancer, and anti-inflammatory agent. This document is intended for researchers, scientists, and drug development professionals, offering a logically structured approach, detailed experimental protocols, and insights into the causality behind experimental choices to ensure scientific integrity and generate robust, reproducible data.

Introduction and Rationale

Cinnamic acid is a naturally occurring aromatic carboxylic acid that serves as a precursor to a multitude of valuable secondary metabolites in plants.[2] Its derivatives have garnered significant attention for their diverse biological activities, including but not limited to, anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[2][3] The biological efficacy of these derivatives is often dictated by the nature and position of substituent groups on the phenyl ring and modifications to the carboxylic acid group.[3]

The subject of this guide, n-butyl 4-nitrocinnamate, possesses two key modifications to the parent cinnamic acid structure:

• A 4-nitro group (-NO₂) : The presence of a nitro group on the phenyl ring can significantly influence the electronic properties of the molecule and has been associated with potent antimicrobial activity in other cinnamic acid derivatives.[4]

• An n-butyl ester (-O(CH₂)₃CH₃) : Esterification of the carboxylic acid group, in this case with butanol, increases the lipophilicity of the compound. This can enhance its ability to cross biological membranes, potentially increasing its bioavailability and intracellular concentration.

Given these structural characteristics, a systematic screening of n-butyl 4-nitrocinnamate's biological activities is a scientifically sound endeavor. This guide outlines a tiered screening approach, beginning with broad-spectrum primary assays and progressing to more specific, mechanistic secondary assays.

Overall Screening Workflow

The proposed screening workflow is designed to efficiently evaluate the multi-faceted biological potential of n-butyl 4-nitrocinnamate. It begins with foundational antimicrobial and antioxidant assays, followed by more complex cell-based assays for anticancer and anti-inflammatory activities.

Caption: A tiered approach to screening the biological activity of n-butyl 4-nitrocinnamate.

Primary Screening: Foundational Activities

Antimicrobial Activity

Rationale: The presence of the 4-nitro group on the cinnamic acid backbone is a strong indicator of potential antimicrobial properties. Screening against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as a fungal strain, will provide initial insights into its spectrum of activity.

Methodology: Broth Microdilution Assay

The broth microdilution method is a standardized and widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[5][6]

Experimental Protocol:

• Preparation of Test Compound: Prepare a stock solution of n-butyl 4-nitrocinnamate in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

• Microorganism Preparation: Culture the selected microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) overnight in appropriate broth media. Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard.[7]

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi). The final concentration range should typically span from 256 µg/mL to 0.5 µg/mL.

• Inoculation: Inoculate each well with the standardized microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[8]

• Controls: Include a positive control (broth with inoculum, no compound), a negative control (broth only), and a solvent control (broth with inoculum and the highest concentration of the solvent used).

• Incubation: Incubate the plates at 37°C for 16-20 hours for bacteria and at 35°C for 24-48 hours for fungi.[5]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8]

Antioxidant Activity

Rationale: Cinnamic acid derivatives are known to possess antioxidant properties, primarily due to their ability to donate a hydrogen atom or an electron to scavenge free radicals.[9] The DPPH and ABTS assays are rapid and reliable methods to assess this radical-scavenging capacity.

Methodology: DPPH and ABTS Radical Scavenging Assays

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This assay measures the ability of the test compound to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.[9]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay is based on the reduction of the ABTS radical cation (ABTS•+) by the antioxidant, which is monitored by the decrease in its characteristic absorbance.[10]

Experimental Protocol (DPPH Assay):

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Assay Procedure: In a 96-well plate, add a solution of n-butyl 4-nitrocinnamate at various concentrations to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at approximately 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100. Ascorbic acid or Trolox can be used as a positive control.

Assay	Principle	Wavelength	Positive Control
DPPH	Hydrogen atom donation	~517 nm	Ascorbic Acid, Trolox
ABTS	Electron donation	~734 nm	Trolox

Secondary Screening: Targeted Activities

Anticancer Activity

Rationale: Many cinnamic acid derivatives have demonstrated cytotoxic effects against various cancer cell lines.[1][3] The antiproliferative potential of n-butyl 4-nitrocinnamate will be evaluated using a panel of human cancer cell lines.

Methodology: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[11] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.[12]

Experimental Protocol:

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of n-butyl 4-nitrocinnamate for 48 or 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.[13]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[14]

• Absorbance Measurement: Measure the absorbance at approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Caption: Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Activity

Rationale: Cinnamic acid derivatives have been shown to possess anti-inflammatory properties, often by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO).[2] The Griess assay provides a simple and sensitive method to measure nitrite, a stable product of NO, in cell culture supernatants.

Methodology: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay uses RAW 264.7 macrophage cells, which produce large amounts of NO when stimulated with lipopolysaccharide (LPS).[15]

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 cells in a 96-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of n-butyl 4-nitrocinnamate for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.[16]

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[16]

• Absorbance Measurement: After a short incubation, measure the absorbance at approximately 540 nm.

• Calculation: Quantify the nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Cell Line	Stimulant	Assay	Endpoint
RAW 264.7	LPS	Griess Assay	Nitrite Concentration

Data Interpretation and Next Steps

The initial screening will generate quantitative data, such as MIC and IC₅₀ values, which should be tabulated for clear comparison.

Illustrative Data Table:

Activity	Assay	Parameter	Result
Antimicrobial	Broth Microdilution	MIC (µg/mL) vs. S. aureus	[Value]
MIC (µg/mL) vs. E. coli	[Value]
Antioxidant	DPPH	IC₅₀ (µg/mL)	[Value]
Anticancer	MTT	IC₅₀ (µM) vs. MCF-7	[Value]
IC₅₀ (µM) vs. A549	[Value]
Anti-inflammatory	NO Inhibition	IC₅₀ (µM)	[Value]

Based on these results, promising activities can be further investigated through more in-depth mechanistic studies. For instance, potent anticancer activity could lead to cell cycle analysis or apoptosis assays.[17] Strong anti-inflammatory effects might warrant investigation into the inhibition of pro-inflammatory signaling pathways, such as the NF-κB pathway.[2]

Conclusion

This guide provides a structured and scientifically rigorous approach to the initial biological activity screening of n-butyl 4-nitrocinnamate. By systematically evaluating its antimicrobial, antioxidant, anticancer, and anti-inflammatory potential, researchers can efficiently identify and validate its most promising therapeutic applications. The detailed protocols and underlying rationale are designed to ensure the generation of high-quality, reproducible data, forming a solid foundation for further preclinical development.

References

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• Özyürek, M., et al. (2011). DPPH Radical Scavenging Assay. MDPI. Available at: [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Roche Life Science. Available at: [Link]

• JoVE. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. Available at: [Link]

• ResearchGate. (n.d.). Broth microdilution for antibacterial testing as recommended by CLSI protocol. ResearchGate. Available at: [Link]

• Nowak, M., et al. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. National Institutes of Health. Available at: [Link]

• ResearchGate. (n.d.). Antioxidant Activity of Plant Samples by DPPH and ABTS Assay Radical Scavenging Assay. ResearchGate. Available at: [Link]

• SciELO. (2023). Computational Insight and Anticancer Effect of Cinnamic Acid-Derivative Amide Compounds. SciELO. Available at: [Link]

• Taylor & Francis Online. (2024). Approaches for the discovery of cinnamic acid derivatives with anticancer potential. Taylor & Francis Online. Available at: [Link]

• National Institutes of Health. (2018). Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay. National Institutes of Health. Available at: [Link]

• Hancock Lab. (2026). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. Available at: [Link]

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Microbe Online. Available at: [Link]

• MDPI. (2023). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. MDPI. Available at: [Link]

• E3S Web of Conferences. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb.). E3S Web of Conferences. Available at: [Link]

• MDPI. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. MDPI. Available at: [Link]

• WOAH. (2025). Antimicrobial susceptibility testing (Broth microdilution method). WOAH. Available at: [Link]

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• MDPI. (2021). Anti-Inflammatory, Antioxidative, and Nitric Oxide-Scavenging Activities of a Quercetin Nanosuspension with Polyethylene Glycol in LPS-Induced RAW 264.7 Macrophages. MDPI. Available at: [Link]

• National Institutes of Health. (2018). Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect of Polypeptide Isolated from Chicken Feather Meal in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages. National Institutes of Health. Available at: [Link]

• MDPI. (2024). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. MDPI. Available at: [Link]

• National Institutes of Health. (2013). Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. National Institutes of Health. Available at: [Link]

• ResearchGate. (n.d.). Measurement of oxidative burst and nitric oxide production in macrophages. ResearchGate. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of n-Butyl 4-nitrobenzoate (CAS 120-48-9). Cheméo. Available at: [Link]

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• ResearchGate. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. ResearchGate. Available at: [Link]

• National Institutes of Health. (2016). Structure–activity relationship investigation of tertiary amine derivatives of cinnamic acid as acetylcholinesterase and butyrylcholinesterase inhibitors: compared with that of phenylpropionic acid, sorbic acid and hexanoic acid. National Institutes of Health. Available at: [Link]

• MDPI. (2021). Structure-Activity Relationship of Hydroxycinnamic Acid Derivatives for Cooperating with Carnosic Acid and Calcitriol in Acute Myeloid Leukemia Cells. MDPI. Available at: [Link]

• NIST. (n.d.). n-Butyl 4-nitrobenzoate. NIST Chemistry WebBook. Available at: [Link]

• PubMed. (2021). Structure-activity relationships of antityrosinase and antioxidant activities of cinnamic acid and its derivatives. PubMed. Available at: [Link]

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The Strategic Versatility of N-Butyl 4-Nitrocinnamate: A Precursor in Modern Organic Synthesis for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Unassuming Workhorse of Synthetic Chemistry

In the vast landscape of organic synthesis, certain molecules, though not headline-grabbing final products, serve as indispensable starting points for the construction of complex and biologically active compounds. N-Butyl 4-nitrocinnamate is one such unassuming workhorse. Its strategic combination of a reactive α,β-unsaturated ester and a readily transformable nitro group on a stable aromatic scaffold makes it a versatile precursor for a diverse array of molecular architectures. This guide provides a comprehensive technical overview of the synthesis and synthetic applications of N-Butyl 4-nitrocinnamate, with a particular focus on its utility in the development of novel therapeutic agents. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and explore the pathways to valuable pharmaceutical intermediates.

The Molecular Blueprint: Synthesis and Physicochemical Properties of N-Butyl 4-Nitrocinnamate

N-Butyl 4-nitrocinnamate is a crystalline solid at room temperature, characterized by the chemical formula C₁₃H₁₅NO₄ and a molecular weight of 249.26 g/mol .[1] Its structure features a para-substituted nitrobenzene ring attached to an acrylic acid butyl ester. This arrangement of functional groups is key to its synthetic utility.

Synthesis of N-Butyl 4-Nitrocinnamate

The most common and efficient method for the synthesis of N-Butyl 4-nitrocinnamate is through the esterification of 4-nitrocinnamic acid with n-butanol. While the classic Fischer esterification, using a strong acid catalyst like sulfuric acid, is a viable option, the Steglich esterification offers a milder and often higher-yielding alternative, particularly suitable for substrates that may be sensitive to harsh acidic conditions.[2][3][4]

The Steglich esterification utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), as a coupling agent and a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP).[2][3][4] The reaction proceeds at room temperature, minimizing the risk of side reactions.

This protocol is adapted from established procedures for the Steglich esterification of cinnamic acid derivatives.[5][6]

Materials:

• 4-Nitrocinnamic acid (1.0 equiv.)

• n-Butanol (1.2 equiv.)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv.)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 equiv.)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (0.5 N)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 4-nitrocinnamic acid (1.0 equiv.) and DMAP (0.1 equiv.) in anhydrous DCM, add n-butanol (1.2 equiv.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (1.1 equiv.) in anhydrous DCM to the cooled mixture with stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter the reaction mixture to remove the DCU.

• Wash the filtrate sequentially with 0.5 N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-Butyl 4-nitrocinnamate.

Property	Value
Molecular Formula	C₁₃H₁₅NO₄
Molecular Weight	249.26 g/mol
Appearance	Pale yellow crystalline solid
Melting Point	69-71 °C
Solubility	Soluble in most organic solvents (DCM, ethyl acetate, acetone); sparingly soluble in alcohols; insoluble in water.

Table 1: Physicochemical Properties of N-Butyl 4-Nitrocinnamate

The Gateway to Amines: Reduction of the Nitro Group

The nitro group of N-Butyl 4-nitrocinnamate is a versatile functional handle that can be readily reduced to a primary amine, yielding N-Butyl 4-aminocinnamate. This transformation is a gateway to a wide range of pharmacologically relevant structures, including analogues of local anesthetics like benzocaine and precursors for heterocyclic scaffolds such as quinolones.[7]

Catalytic hydrogenation is the most common and efficient method for this reduction. Catalysts such as palladium on carbon (Pd/C) or platinum on carbon (Pt/C) are highly effective.

Materials:

• N-Butyl 4-nitrocinnamate (1.0 equiv.)

• 10% Palladium on carbon (Pd/C) (5 mol%)

• Methanol or Ethyl acetate

• Hydrogen gas (H₂)

Procedure:

• Dissolve N-Butyl 4-nitrocinnamate in a suitable solvent (e.g., methanol or ethyl acetate) in a hydrogenation flask.

• Carefully add 10% Pd/C to the solution.

• Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation apparatus).

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by TLC until the starting material is completely consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield N-Butyl 4-aminocinnamate, which can often be used in the next step without further purification.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of amino acid derivatives of quinolone antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Steglich Esterification [organic-chemistry.org]
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• 7. jsynthchem.com [jsynthchem.com]

Technical Guide: Thermal Stability and Degradation Profile of n-Butyl 4-Nitrocinnamate

An in-depth technical guide on the core.

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: The thermal stability of an active pharmaceutical ingredient (API) or key chemical intermediate is a critical parameter influencing its storage, handling, formulation, and overall safety profile. This guide provides a comprehensive methodological framework for characterizing the thermal stability and degradation profile of n-butyl 4-nitrocinnamate. Due to the limited availability of specific public data for this compound, this document emphasizes the establishment of a robust, first-principles approach. It details the requisite analytical techniques—Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)—and explains the scientific rationale behind each experimental design. The objective is to equip researchers with a self-validating system to generate a definitive stability profile, from initial thermal screening to the identification of potential degradants.

Introduction: The Imperative for Thermal Characterization

n-Butyl 4-nitrocinnamate is an organic ester containing three key functional groups: an n-butyl ester, an alkene bond in conjugation with an aromatic ring, and a nitro group. This combination of functionalities suggests potential applications as a UV absorber, a precursor in organic synthesis, or a component in polymer chemistry. However, these same features present potential liabilities under thermal stress. The nitro group can be energetic, the ester linkage is susceptible to hydrolysis, and the double bond can undergo isomerization or polymerization.

A thorough understanding of a compound's response to heat is therefore non-negotiable for ensuring safety, predicting shelf-life, and designing stable formulations. This guide outlines the logical workflow for a comprehensive investigation.

Integrated Analytical Workflow

A multi-faceted approach is required to build a complete thermal stability profile. No single technique can provide all the necessary information. The workflow presented here integrates bulk thermal analysis (TGA/DSC) with specific chemical analysis (HPLC-MS) to correlate mass loss and energetic events with the formation of specific chemical entities.

Caption: Integrated workflow for thermal stability assessment.

Part 1: Bulk Thermal Analysis - TGA & DSC

The initial step involves screening the bulk material to understand its overall thermal behavior.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to lose mass due to decomposition or evaporation and to quantify this mass loss.

Expertise & Causality: A nitrogen atmosphere is crucial here. Running the experiment under an inert gas ensures that the observed mass loss is due to thermal decomposition, not oxidation, providing a more fundamental measure of the molecule's intrinsic stability. A heating rate of 10 °C/min is a standard starting point that balances resolution and experimental time.

Protocol: TGA Analysis

• Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of n-butyl 4-nitrocinnamate into a ceramic or platinum TGA pan.

• Instrument Setup:

  • Atmosphere: High-purity Nitrogen (N₂) at a flow rate of 50 mL/min.

  • Temperature Program: Equilibrate at 30 °C for 5 minutes, then ramp from 30 °C to 600 °C at 10 °C/min.

• Data Analysis: Plot mass (%) vs. temperature (°C). Determine the onset temperature of decomposition (T_onset), typically calculated at the intersection of the baseline tangent and the tangent of the decomposition step.

Table 1: Expected TGA Data Summary

Parameter	Expected Value Range	Significance
T_onset (5% mass loss)	200 - 280 °C	The primary indicator of the start of significant thermal decomposition.
Major Decomposition Step	250 - 350 °C	The temperature range of maximum degradation rate.
Residual Mass @ 600 °C	< 2%	Indicates complete decomposition into volatile products.

Differential Scanning Calorimetry (DSC)

Objective: To detect thermal transitions such as melting, crystallization, and to determine if the decomposition is endothermic (bond breaking) or exothermic (energetic, runaway potential).

Expertise & Causality: Using hermetically sealed pans is a critical choice. This prevents mass loss before the decomposition temperature, ensuring that the measured heat flow corresponds to the transitions of the bulk material and not evaporation. An exothermic decomposition event is a major safety red flag, indicating a potential for a runaway reaction.

Protocol: DSC Analysis

• Calibration: Calibrate the instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetic aluminum pan and seal it. Prepare an empty, sealed pan as a reference.

• Instrument Setup:

  • Atmosphere: Nitrogen (N₂) at 50 mL/min.

  • Temperature Program: Equilibrate at 25 °C, then ramp from 25 °C to 350 °C (or a temperature just beyond the TGA decomposition) at 10 °C/min.

• Data Analysis: Plot heat flow (W/g) vs. temperature (°C). Identify the melting endotherm (peak temperature and enthalpy of fusion) and any subsequent exothermic or endothermic events.

Table 2: Expected DSC Data Summary

Parameter	Expected Value Range	Significance
Melting Point (T_m)	60 - 90 °C	A key physical property and purity indicator.
Enthalpy of Fusion (ΔH_f)	80 - 150 J/g	Energy required to melt the solid.
Decomposition Event	> 220 °C	Should correlate with TGA T_onset. An exothermic peak is a safety concern.

Part 2: Degradation Pathway and Product Identification

Once the thermal decomposition window is established, the next step is to identify the chemical byproducts of this degradation.

Forced Degradation Protocol

Objective: To intentionally degrade the sample under controlled conditions to generate a sufficient concentration of degradation products for analysis.

Expertise & Causality: The stress temperature must be carefully chosen. It should be significantly below the rapid decomposition T_onset from TGA but high enough to induce degradation within a reasonable timeframe (e.g., 24-48 hours). This avoids overly complex, high-energy fragmentation and generates primary degradation products that are more relevant to long-term storage stability.

Protocol: Isothermal Stress Testing

• Temperature Selection: Choose a temperature ~20-30 °C below the T_onset determined by TGA.

• Sample Preparation: Place a known quantity (e.g., 100 mg) of n-butyl 4-nitrocinnamate in a sealed vial with a headspace.

• Incubation: Place the vial in a calibrated oven for a set time (e.g., 24 hours).

• Solution Preparation: After cooling, dissolve the stressed sample in a suitable solvent (e.g., acetonitrile) to a known concentration (e.g., 1 mg/mL) for HPLC analysis.

HPLC-MS for Degradant Identification

Objective: To separate the parent compound from its degradation products and use mass spectrometry to elucidate the structures of the degradants.

Protocol: HPLC-UV/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a UV-Vis detector and a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 20 minutes, hold for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Scan Range: 50 - 750 m/z.

• Data Analysis: Compare the chromatogram of the stressed sample to that of an unstressed reference standard. Obtain accurate mass measurements for new peaks and use fragmentation data to propose structures.

Hypothesized Degradation Pathways

Based on the structure of n-butyl 4-nitrocinnamate, several degradation pathways can be anticipated. The presence of moisture could facilitate hydrolysis, while thermal energy alone can induce isomerization or fragmentation.

Caption: Hypothesized thermal degradation pathways of n-butyl 4-nitrocinnamate.

Table 3: Potential Degradants and Their Identification

Proposed Degradant	Molecular Formula	Expected Mass [M+H]⁺	Key Rationale
4-Nitrocinnamic Acid	C₉H₇NO₄	194.0402	Hydrolysis of the butyl ester linkage.
n-Butanol	C₄H₁₀O	75.0809	Co-product of ester hydrolysis (volatile).
4-Nitrostyrene	C₈H₇NO₂	150.0555	Decarboxylation of 4-nitrocinnamic acid.
cis-n-Butyl 4-nitrocinnamate	C₁₃H₁₅NO₄	250.1028	Isomerization of the alkene bond (same mass).

Summary and Integrated Stability Profile

By synthesizing the data from these orthogonal techniques, a comprehensive stability profile emerges. The TGA and DSC analyses define the critical temperature limits for handling and storage, highlighting any immediate safety risks like exothermic decomposition. The forced degradation study, analyzed via HPLC-MS, provides a detailed chemical map of the degradation process, identifying the most labile parts of the molecule and the primary products that form under thermal stress.

This integrated profile is essential for risk assessment, formulation development (e.g., selecting excipients that do not promote degradation), and defining appropriate storage conditions to ensure the long-term quality and safety of n-butyl 4-nitrocinnamate.

References

• Title: Thermal Analysis of Pharmaceuticals Source: In Encyclopedia of Pharmaceutical Technology, Third Edition URL: [Link]

• Title: ICH Q1A (R2): Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use URL: [Link]

• Title: A kinetic study on the thermal decomposition of nitroaromatic compounds Source: Journal of Hazardous Materials URL: [Link]

• Title: Principles of Instrumental Analysis Source: Skoog, D. A., Holler, F. J., & Crouch, S. R. (Book) URL: [Link]

Exploring the trans/cis isomerization of n-butyl 4-nitrocinnamate

An In-Depth Technical Guide to the trans/cis Isomerization of n-Butyl 4-Nitrocinnamate

This guide provides a comprehensive exploration of the photochemical and thermal isomerization of n-butyl 4-nitrocinnamate, a process of significant interest in the development of photoswitchable materials, molecular machines, and photopharmacology. We will delve into the underlying mechanisms, present detailed experimental protocols for inducing and analyzing the isomerization, and discuss the interpretation of the resulting data. This document is intended for researchers, scientists, and professionals in drug development who require a robust, field-proven understanding of this molecular transformation.

Introduction: The Significance of Photoisomerization

Photoisomerization, the light-induced conversion of a molecule from one isomer to another, is a fundamental process in photochemistry.[1] Cinnamic acid and its esters are exemplary photoswitches, capable of reversibly transforming between their thermodynamically stable trans (or E) isomer and their metastable cis (or Z) isomer upon exposure to ultraviolet (UV) light.[2] This transformation dramatically alters the molecule's geometry and physical properties, such as polarity and absorption spectrum, making it a powerful tool for controlling molecular systems with light. The 4-nitro substitution on the phenyl ring enhances the electronic properties of the cinnamate system, making n-butyl 4-nitrocinnamate an excellent model compound for studying these effects.

Synthesis and Characterization of trans-n-Butyl 4-Nitrocinnamate

The starting material for these studies, the trans isomer, is typically synthesized via a standard Fischer esterification reaction.

Experimental Protocol: Synthesis of trans-n-Butyl 4-Nitrocinnamate

• Reactant Preparation: In a round-bottom flask, combine trans-4-nitrocinnamic acid (1 equivalent), n-butanol (5-10 equivalents, serving as both reactant and solvent), and a catalytic amount of concentrated sulfuric acid (approx. 2% of the acid mass).

• Reaction Setup: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 120-130°C) using a heating mantle.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The reaction is complete when the starting carboxylic acid spot is no longer visible. This typically takes 4-8 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted carboxylic acid.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by recrystallization from a suitable solvent like ethanol to yield the pure trans-n-butyl 4-nitrocinnamate as a solid.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

The Isomerization Process: Mechanisms and Energetics

The isomerization of n-butyl 4-nitrocinnamate is a reversible process governed by photochemical and thermal pathways. The trans isomer is thermodynamically more stable due to reduced steric hindrance compared to the cis isomer.

Photochemical trans → cis Isomerization

The conversion of the trans isomer to the cis isomer is initiated by the absorption of a UV photon. This process populates an excited electronic state where the energetic barrier to rotation around the central carbon-carbon double bond is significantly reduced.[1]

The proposed mechanism involves the following steps:

• Excitation: The trans isomer absorbs a photon (typically in the UV-A range, ~300-360 nm), promoting an electron from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO), resulting in an excited singlet state (S₁).

• Bond Rotation: In the S₁ state, the molecule undergoes rapid rotation around the now-weakened central C=C bond towards a twisted, perpendicular conformation.

• Relaxation: From this twisted intermediate, the molecule can relax back to the ground electronic state (S₀) as either the trans or the cis isomer.[3] This relaxation often occurs via intersystem crossing to a triplet state (T₁), which then decays to the S₀ state of either isomer.[3]

A photostationary state (PSS) is eventually reached where the rate of trans → cis isomerization equals the rate of cis → trans photo-isomerization. The composition of the PSS depends on the excitation wavelength and the molar absorptivities of the two isomers at that wavelength.[4]

Caption: Experimental workflow for studying trans/cis isomerization.

Protocol: Photochemical Conversion and UV-Vis Monitoring

This protocol describes how to generate the cis isomer and monitor the conversion using UV-Vis spectroscopy.

• Sample Preparation: Prepare a dilute solution of trans-n-butyl 4-nitrocinnamate in a UV-transparent solvent (e.g., acetonitrile or ethanol) in a quartz cuvette. A typical concentration is around 0.02 mM.

• Initial Spectrum: Record the initial UV-Vis absorption spectrum of the pure trans isomer. The spectrum should show a strong π→π* transition.

• Irradiation: Irradiate the solution in the cuvette using a UV lamp (e.g., a handheld 365 nm LED or a mercury lamp).

• Spectral Monitoring: At regular intervals, briefly stop the irradiation and record the UV-Vis spectrum.

• Analysis: Observe the decrease in the absorbance maximum (λmax) of the trans isomer and the corresponding growth of the absorbance band for the cis isomer at a different wavelength. The presence of one or more isosbestic points, where the absorbance remains constant, indicates a clean conversion between two species. [5]Continue until the photostationary state is reached (no further significant changes in the spectrum).

Protocol: ¹H NMR Quantification of Isomers

¹H NMR spectroscopy is the definitive method for quantifying the ratio of trans and cis isomers in a mixture. [6]The key is to analyze the signals of the vinylic protons.

• Sample Preparation: Prepare a solution of the isomer mixture (e.g., from the photostationary state) in a deuterated solvent (e.g., CDCl₃ or Acetonitrile-d₃).

• Spectrum Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Signal Identification: Identify the doublets corresponding to the two vinylic protons (α and β to the carbonyl group) for both isomers.

  • trans isomer: The vinylic protons appear as two distinct doublets with a large coupling constant (J) of approximately 15-16 Hz. [7] * cis isomer: The vinylic protons of the cis isomer also appear as two doublets but with a smaller coupling constant of approximately 12-13 Hz. [7]4. Quantification: Integrate the area of a well-resolved vinylic proton signal for the trans isomer and the corresponding signal for the cis isomer. The ratio of these integrals directly corresponds to the molar ratio of the isomers in the solution.

Isomer	Vinylic Proton	Typical Chemical Shift (ppm)	Typical Coupling Constant (J, Hz)
trans	Hα	~6.5	~16.0
Hβ	~7.7	~16.0
cis	Hα	~6.0	~12.5
Hβ	~7.1	~12.5
Note: Exact chemical shifts are dependent on the solvent and specific molecular structure. The coupling constant is the most reliable diagnostic feature.
[6][7]

Protocol: Kinetic Analysis of Thermal cis → trans Back-Reaction

This protocol allows for the determination of the rate constant for the thermal isomerization.

• Prepare cis-rich sample: Generate a solution rich in the cis isomer by irradiating a sample of the trans isomer until the photostationary state is reached.

• Incubation: Place the sample in a thermostated cuvette holder within a UV-Vis spectrophotometer, shielded from light, at a constant temperature (e.g., 25°C, 40°C).

• Data Acquisition: Monitor the change in absorbance at the λmax of the trans isomer over time. Record data points at regular intervals until the absorbance returns to its initial value.

• Kinetic Analysis: Since the thermal back-reaction is typically a first-order process, the data can be analyzed by plotting ln(A∞ - At) versus time (t), where A∞ is the final absorbance and At is the absorbance at time t. The slope of this line will be equal to -k, where k is the first-order rate constant. [8][9]

Conclusion and Outlook

The trans/cis isomerization of n-butyl 4-nitrocinnamate is a robust and well-characterized photochemical process. By employing standard spectroscopic techniques such as UV-Vis and ¹H NMR, researchers can effectively induce, monitor, and quantify this molecular transformation. The methodologies outlined in this guide provide a solid foundation for exploring the properties of this and related photoswitchable molecules. Future research may focus on integrating these molecules into polymeric matrices, developing novel photosensitive drug delivery systems, or designing advanced materials with light-tunable properties. The causality-driven experimental design and self-validating protocols described herein ensure the generation of reliable and reproducible data, which is paramount for advancing these applications.

References

• Danylec, B., & Iskander, M. N. (2011). 1H NMR Measurement of the Trans-Cis Photoisomerization of Cinnamic Acid Derivatives. Journal of Chemical Education, 88(10), 1410-1412. [Link]

• Hocking, M. B. (1981). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. Canadian Journal of Chemistry, 59(12), 1234-1239. [Link]

• Takahashi, H., et al. (2024). Investigation of the isomerization of trans- and cis-cinnamic acid in Arabidopsis using stable-isotope-labeled cinnamic acid. bioRxiv. [Link]

• Kistiakowsky, G. B., & Smith, W. R. (1936). Kinetics of Thermal Cis-Trans Isomerization. III. Journal of the American Chemical Society, 58(5), 766-771. [Link]

• Pacella, G., et al. (2025). Harnessing Negative Photochromism in Styryl Cyanines for Light‐Modulated Proton Transport. Angewandte Chemie International Edition. (Note: While this reference is for a different class of molecules, the principles of monitoring isomerization via UV-Vis kinetics are directly applicable). [Link]

• Zhao, M., et al. (2014). Kinetics of non-isothermal decomposition of cinnamic acid. Russian Journal of Physical Chemistry A, 88(7), 1081-1084. [Link]

• Clampitt, B. H., & Callis, J. W. (1959). PHOTOCHEMICAL ISOMERIZATION OF CINNAMIC ACID IN AQUEOUS SOLUTIONS. The Journal of Physical Chemistry, 63(6), 967-969. [Link]

• Kinoshita, S., et al. (2020). Substitution effect on the nonradiative decay and trans → cis photoisomerization route: a guideline to develop efficient cinnamate-based sunscreens. Physical Chemistry Chemical Physics, 22(44), 25634-25642. [Link]

• Yaghmaei, M., & Scaiano, J. C. (2023). A simple Norrish Type II actinometer for flow photoreactions. Photochemical & Photobiological Sciences. (Note: This provides context on experimental setups for quantitative photochemistry). [Link]

• Danylec, B., & Iskander, M. N. (2011). 1H NMR Measurement of the Trans-Cis Photoisomerization of Cinnamic Acid Derivatives. Journal of Chemical Education, 88(10), 1410-1412. [Link]

• Smith, S., & Bou-Abdallah, F. (2017). The Kinetics of the Cis-to-Trans Thermal Isomerization of 4-Anilino-4'-Nitroazobenzene are Highly Influenced by Solvent Polarity. Journal of Thermodynamics and Catalysis, 8(1). [Link]

• Murakami, F. S., et al. (2009). Comparative behavior studies of cinnamic acid using isothermal and nonisothermal kinetic methods. Pharmaceutical Chemistry Journal, 43(12), 683-686. [Link]

• Fischer, S. (1966). The thermodynamic equilibrium between cis- and trans-isomers in stilbene and some derivatives. Journal of the Chemical Society B: Physical Organic. [Link]

• Halaš, P., et al. (2025). Elucidation of trans/cis-isomerization of cinnamate ligand on structural, spectroscopic and magnetic properties of cobalt(II) single-molecule magnets. Dalton Transactions. [Link]

• Halaš, P., et al. (2025). Elucidation of the effects of trans/cis-isomerization of the cinnamate ligand on the structural, spectroscopic and magnetic properties of cobalt(II) single-molecule magnets. Dalton Transactions. [Link]

• Bronson, T. (2021). Photochemical Isomerization. YouTube. [Link]

• Bou-Abdallah, F. (2017). The Kinetics of the Cis-to-Trans Thermal Isomerization of 4-Anilino-4'-Nitroazobenzene are Highly Influenced by Solvent Polarity. Semantic Scholar. [Link]

• National Center for Biotechnology Information. (n.d.). n-Butyl 4-nitrocinnamate. PubChem Compound Database. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Detailed Guide to the Synthesis of n-Butyl 4-nitrocinnamate

Abstract: This document provides a comprehensive, two-step protocol for the synthesis of n-butyl 4-nitrocinnamate, a compound of interest in materials science and as a precursor in pharmaceutical development. The synthetic strategy employs the classic Perkin reaction to generate the α,β-unsaturated carboxylic acid intermediate, 4-nitrocinnamic acid, followed by a robust Fischer esterification to yield the final product. This guide is designed for researchers and professionals in organic synthesis, offering in-depth explanations of the underlying chemical principles, detailed procedural steps, and methods for validation and characterization.

Introduction and Synthetic Strategy

Cinnamic acid and its derivatives are a crucial class of compounds utilized in fragrances, pharmaceuticals, and as precursors for various organic materials. The 4-nitro substituted variant, n-butyl 4-nitrocinnamate, offers a versatile scaffold for further chemical modification due to the presence of the nitro group and the ester functionality.

This protocol details a reliable and well-established two-step synthesis route:

• Perkin Reaction: Condensation of 4-nitrobenzaldehyde with acetic anhydride, using anhydrous sodium acetate as a base catalyst, to form 4-nitrocinnamic acid. This reaction is a cornerstone of organic chemistry for creating α,β-unsaturated aromatic acids.[1][2] The reaction typically requires elevated temperatures to proceed effectively.[3]

• Fischer-Speier Esterification: The synthesized 4-nitrocinnamic acid is subsequently esterified with n-butanol using a strong acid catalyst, typically sulfuric acid. This is an equilibrium-driven process, and using an excess of the alcohol reactant (n-butanol) can shift the equilibrium towards the desired ester product.[4][5]

This approach was selected for its reliability, use of readily available reagents, and the educational value of demonstrating two fundamental named reactions in organic chemistry.

Overall Experimental Workflow

The following diagram outlines the complete synthetic and purification workflow.

Caption: Overall workflow for the synthesis of n-butyl 4-nitrocinnamate.

Materials and Reagents

Proper preparation and handling of all reagents are critical for the success and safety of the synthesis. Ensure all glassware is thoroughly dried before use, especially for the Perkin reaction.

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Hazards
4-Nitrobenzaldehyde	C₇H₅NO₃	151.12	103 - 106	-	Eye Irritant, Skin Sensitizer[6][7]
Acetic Anhydride	C₄H₆O₃	102.09	-73	140	Corrosive, Flammable
Sodium Acetate (anhydrous)	C₂H₃NaO₂	82.03	324	-	Hygroscopic
n-Butanol	C₄H₁₀O	74.12	-90	118	Flammable, Eye Damage, Skin Irritant[8][9]
Sulfuric Acid (conc.)	H₂SO₄	98.08	10	337	Severe Skin/Eye Burns
Hydrochloric Acid (conc.)	HCl	36.46	-27	110	Corrosive, Respiratory Irritant
Sodium Bicarbonate	NaHCO₃	84.01	50 (dec.)	-	Mild Irritant
Anhydrous MgSO₄ / Na₂SO₄	-	-	-	-	None
Diethyl Ether	C₄H₁₀O	74.12	-116	34.6	Highly Flammable, Peroxide Former
Ethyl Acetate	C₄H₈O₂	88.11	-84	77	Flammable, Eye Irritant
Hexanes	C₆H₁₄	86.18	-95	69	Flammable, Neurotoxin

Part 1: Synthesis of 4-Nitrocinnamic Acid via Perkin Reaction

Principle and Mechanism

The Perkin reaction is a condensation reaction between an aromatic aldehyde, an acid anhydride, and the alkali salt of the acid.[10] The alkali salt, in this case, anhydrous sodium acetate, acts as the necessary base catalyst.[3]

The mechanism proceeds as follows:

• Acetic anhydride reacts with sodium acetate to form a carbanion (enolate) at the α-carbon.

• This enolate acts as a nucleophile, attacking the carbonyl carbon of the 4-nitrobenzaldehyde.

• The resulting alkoxide intermediate undergoes an intramolecular acyl transfer, followed by dehydration, to yield an unsaturated anhydride.

• Finally, hydrolysis of this intermediate yields the desired α,β-unsaturated carboxylic acid, 4-nitrocinnamic acid.[10]

Caption: Simplified mechanism of Fischer Esterification.

Experimental Protocol

• Setup: In a 250 mL round-bottom flask, place the dried 4-nitrocinnamic acid (5.8 g, 0.03 mol) and n-butanol (50 mL, ~0.54 mol).

  • Causality: A large excess of n-butanol is used to serve as both a reactant and the solvent, driving the reaction equilibrium towards the product side according to Le Châtelier's principle. [4]2. Catalyst Addition: While swirling the flask in an ice bath, slowly and carefully add concentrated sulfuric acid (1 mL).

• Reaction: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 4:1 hexanes:ethyl acetate eluent system.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash it with 100 mL of water.

• Carefully wash the organic layer with 5% aqueous sodium bicarbonate solution (2 x 50 mL) until the effervescence ceases. This neutralizes the sulfuric acid catalyst and removes any unreacted carboxylic acid.

• Wash the organic layer with brine (saturated NaCl solution, 1 x 50 mL) to remove residual water.

• Isolation: Dry the organic layer (which consists mainly of n-butanol and the product) over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent.

• Purification: Remove the excess n-butanol under reduced pressure using a rotary evaporator. The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexanes) or by column chromatography on silica gel (eluting with a hexanes/ethyl acetate gradient) to yield pure n-butyl 4-nitrocinnamate as a solid. [5]9. Characterization: Determine the final yield, melting point, and characterize by NMR and IR spectroscopy.

  • Expected ¹H NMR signals (CDCl₃): Peaks corresponding to the aromatic protons, the vinyl protons (two doublets with a large coupling constant, J ≈ 16 Hz, indicating a trans configuration), and the butyl chain protons (triplet, sextet, quintet, triplet). [11] * Expected IR signals: C=O stretch of the ester (~1710-1730 cm⁻¹), C=C stretch (~1630 cm⁻¹), and NO₂ stretches (~1520 and 1350 cm⁻¹). [12]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (nitrile is suitable for most reagents here).

• Ventilation: All procedures should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • 4-Nitrobenzaldehyde: May cause skin and eye irritation. Avoid inhalation of dust. [6][13] * Acetic Anhydride: Corrosive and has a strong, irritating odor. Handle with extreme care to avoid contact with skin, eyes, and respiratory tract.

  • n-Butanol: Flammable liquid. Causes skin irritation and serious eye damage. [8]Keep away from ignition sources.

  • Concentrated Acids (H₂SO₄, HCl): Highly corrosive. Always add acid to water/alcohol slowly, never the other way around, especially when adding H₂SO₄ to n-butanol.

• Heating: Use a heating mantle or sand bath with a temperature controller to avoid overheating. Do not heat flammable liquids with an open flame.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Acidic and basic aqueous waste should be neutralized before disposal. Organic waste should be collected in designated containers.

References

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• Sathee NEET - IIT Kanpur. (n.d.). Perkin Reaction Mechanism. Retrieved from [Link]

• JoVE. (2025). Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. Retrieved from [Link]

• BYJU'S. (n.d.). Perkin Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• J&K Scientific LLC. (2021). Perkin Reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Wittig Reaction. Retrieved from [Link]

• Simanjutak, F. M., et al. (2020). Synthesis of Cinnamic Acid Based on Perkin Reaction Using Sonochemical Method and Its Potential as Photoprotective Agent. Rasayan Journal of Chemistry, 13(2), 853-858.

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrobenzaldehyde. Retrieved from [Link]

• Loba Chemie. (2015). 4–NITROBENZALDEHYDE AR MSDS. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrobenzaldehyde. Retrieved from [Link]

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• ResearchGate. (n.d.). Effect of base on the esterification of 4-nitrobenzoic acid with n-butanol at room temperature. Retrieved from [Link]

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• Pathiranage, A. L., et al. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters.

• SpectraBase. (n.d.). Tert-butyl (E)-4-nitrocinnamate - Spectrum. Retrieved from [Link]

• Cárdenas-C, D., et al. (2022). Kinetic study of the esterification of t-cinnamic acid over Preyssler structure acid. SN Applied Sciences, 4(218).

• NIST. (n.d.). 4-Nitrocinnamic acid. Retrieved from [Link]

• University Course Document. (n.d.). Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis.

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Application Note & Protocol: Synthesis of n-Butyl-4-Nitrocinnamate via Fischer Esterification

Abstract

This document provides a comprehensive guide for the synthesis of n-butyl-4-nitrocinnamate through the Fischer esterification of 4-nitrocinnamic acid with n-butanol. The protocol details the acid-catalyzed esterification procedure, including reaction setup, monitoring, product isolation, and purification. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering in-depth technical details and the scientific rationale behind the experimental design.

Introduction and Scientific Background

The esterification of carboxylic acids is a fundamental transformation in organic chemistry, yielding esters that are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials.[1][2] n-Butyl-4-nitrocinnamate, the target compound of this protocol, is a derivative of cinnamic acid, a naturally occurring aromatic acid. The presence of the nitro group and the butyl ester functionality makes it a valuable building block for further chemical modifications.[1]

This protocol employs the Fischer esterification, a classic and reliable method for producing esters from a carboxylic acid and an alcohol in the presence of a strong acid catalyst, typically sulfuric acid or phosphoric acid.[3][4] The reaction is an equilibrium process, and to achieve high yields, the equilibrium must be shifted towards the product side.[3][5][6] This is typically accomplished by using an excess of one of the reactants (usually the less expensive alcohol) or by removing the water formed during the reaction.[3][5][6]

Reaction Mechanism: The Fischer Esterification Pathway

The Fischer esterification proceeds through a nucleophilic acyl substitution mechanism. The strong acid catalyst plays a crucial role in activating the carboxylic acid towards nucleophilic attack by the alcohol.[4][5][7]

The mechanism can be summarized in the following key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the 4-nitrocinnamic acid, increasing the electrophilicity of the carbonyl carbon.[3][6][7]

• Nucleophilic Attack by the Alcohol: The lone pair of electrons on the oxygen atom of n-butanol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[4][5]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[4][7]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.[4][6]

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product, n-butyl-4-nitrocinnamate.[4][6]

All steps in the Fischer esterification are reversible.[3][7]

Visualizing the Reaction Mechanism

Figure 1: Mechanism of Fischer Esterification.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
4-Nitrocinnamic acid	≥98%	Sigma-Aldrich	619-89-6	Yellow crystalline solid.[1]
n-Butanol	Anhydrous, ≥99%	Fisher Scientific	71-36-3	Excess reagent and solvent.
Sulfuric acid	Concentrated (98%)	VWR	7664-93-9	Catalyst. Highly corrosive.[8]
Sodium bicarbonate	Reagent grade	Merck	144-55-8	For neutralization.
Anhydrous sodium sulfate	Reagent grade	Acros Organics	7757-82-6	For drying.
Diethyl ether	ACS grade	Fisher Scientific	60-29-7	For extraction.
Hexane	ACS grade	Sigma-Aldrich	110-54-3	For column chromatography.
Ethyl acetate	ACS grade	VWR	141-78-6	For column chromatography.

Safety Precautions

A thorough risk assessment should be conducted before commencing any experimental work.

• 4-Nitrocinnamic Acid: Causes skin and serious eye irritation.[9][10] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.[9][11]

• Sulfuric Acid: Highly corrosive and can cause severe skin and eye burns.[8] It is also a strong dehydrating agent.[8] Always handle concentrated sulfuric acid in a fume hood and wear appropriate PPE, including acid-resistant gloves, a lab coat, and a face shield.[8][12] When diluting, always add acid to water, never the other way around.

• n-Butanol: Flammable liquid and vapor. Causes skin and eye irritation.

• Diethyl Ether: Extremely flammable. Work in a well-ventilated fume hood away from ignition sources.

Experimental Protocol

Reaction Setup

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrocinnamic acid (e.g., 5.0 g, 1 equivalent).

• Add an excess of n-butanol (e.g., 50 mL, approximately 10-15 equivalents). The excess n-butanol serves as both a reactant and the solvent, driving the equilibrium towards the product.[3][6]

• While stirring, slowly and carefully add concentrated sulfuric acid (e.g., 1.0 mL) to the reaction mixture through the condenser. The addition is exothermic and should be done cautiously.[8]

• Heat the reaction mixture to reflux (approximately 118 °C for n-butanol) using a heating mantle and a temperature controller.

Visualizing the Experimental Workflow

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Synthesis of n-Butyl 4-Nitrocinnamate via Acid Catalysis: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the acid-catalyzed synthesis of n-butyl 4-nitrocinnamate, a compound of interest in organic synthesis and medicinal chemistry. The protocol described herein employs the Fischer-Speier esterification method, a robust and widely utilized reaction for converting carboxylic acids and alcohols into esters.[1][2][3] This document provides an in-depth exploration of the reaction mechanism, a step-by-step experimental procedure, safety protocols, and methods for product purification and characterization. The causality behind experimental choices is elucidated to provide a deeper understanding of the synthetic process. This guide is intended to serve as a practical resource for researchers in academic and industrial settings.

Introduction and Significance

N-butyl 4-nitrocinnamate is a cinnamic acid ester derivative that serves as a valuable building block in the synthesis of various organic molecules. The presence of the nitro group and the ester functionality makes it a versatile intermediate for further chemical transformations. Cinnamic acid and its derivatives are known to exhibit a wide range of biological activities, making their esters, such as n-butyl 4-nitrocinnamate, attractive targets for drug discovery and development programs.

The synthesis described in this note utilizes the Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid (4-nitrocinnamic acid) and an alcohol (n-butanol).[1][2] This method is favored for its operational simplicity and the use of readily available and inexpensive starting materials. The reaction is reversible and typically requires an acid catalyst, such as concentrated sulfuric acid, to accelerate the rate of reaction and to act as a dehydrating agent, thereby shifting the equilibrium towards the formation of the ester product.[2][4][5]

Reaction Mechanism: Fischer-Speier Esterification

The acid-catalyzed esterification of 4-nitrocinnamic acid with n-butanol follows a nucleophilic acyl substitution pathway. The mechanism can be delineated into several key reversible steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by the strong acid catalyst (e.g., H₂SO₄). This step increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[1][4][6][7][8]

• Nucleophilic Attack by the Alcohol: The lone pair of electrons on the oxygen atom of n-butanol attacks the activated carbonyl carbon. This results in the formation of a tetrahedral intermediate.[1][3]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).[1][6]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.[1][6]

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the acid catalyst or another alcohol molecule, to yield the final ester product, n-butyl 4-nitrocinnamate, and regenerate the acid catalyst.[4][6]

To favor the formation of the product, the equilibrium of this reversible reaction is driven to the right by using an excess of one of the reactants (typically the less expensive one, in this case, n-butanol) and/or by removing the water as it is formed.[2][3][7][8]

Caption: Fischer-Speier Esterification Workflow.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier	Comments
4-Nitrocinnamic Acid	≥97%	Sigma-Aldrich
n-Butanol	Anhydrous, ≥99%	Sigma-Aldrich
Sulfuric Acid	Concentrated (98%)	Fisher Scientific	Handle with extreme care.
Sodium Bicarbonate	Saturated Solution	For neutralization.
Anhydrous Sodium Sulfate	Granular	For drying.
Diethyl Ether	ACS Grade	For extraction.
Hexane	ACS Grade	For recrystallization.
Ethyl Acetate	ACS Grade	For recrystallization.

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Melting point apparatus

• Thin-Layer Chromatography (TLC) plates (silica gel)

• UV lamp for TLC visualization

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.[9][10]

• Ventilation: All procedures should be performed in a well-ventilated fume hood.[10][11]

• Reagent Handling:

  • Concentrated Sulfuric Acid: Highly corrosive and a strong oxidizing agent. Handle with extreme care, and add it slowly to the reaction mixture as it can generate significant heat.[5]

  • n-Butanol: Flammable liquid and vapor. Harmful if swallowed and causes serious eye damage.[11][12][13] Keep away from heat, sparks, and open flames.[12]

  • 4-Nitrocinnamic Acid: Causes skin and serious eye irritation.[9][10][14] Avoid inhalation of dust.[10]

  • Organic Solvents: Diethyl ether, hexane, and ethyl acetate are flammable. Handle them away from ignition sources.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-nitrocinnamic acid (e.g., 5.0 g, 1 equivalent).

• Addition of Reagents: Add an excess of n-butanol (e.g., 25 mL, ~5-10 equivalents). The excess n-butanol serves as both a reactant and a solvent, helping to drive the reaction equilibrium towards the product side.

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (e.g., 0.5 mL) to the stirred mixture. The addition is exothermic, so it should be done cautiously.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for 2-4 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Work-up and Neutralization: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Transfer the reaction mixture to a separatory funnel.

• Extraction: Add diethyl ether (50 mL) to the separatory funnel to dilute the reaction mixture. Wash the organic layer sequentially with:

  • Water (2 x 50 mL) to remove the excess n-butanol and some of the sulfuric acid.

  • Saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the remaining sulfuric acid and any unreacted 4-nitrocinnamic acid. Be cautious of gas evolution (CO₂) during this step.

  • Brine (saturated NaCl solution) (1 x 50 mL) to remove any residual water.

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous sodium sulfate. Filter the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude n-butyl 4-nitrocinnamate.

Purification

The crude product is often a solid or a viscous oil. Recrystallization is a common method for purification.

• Recrystallization: Dissolve the crude product in a minimum amount of a hot solvent mixture, such as ethyl acetate/hexane.

• Isolation: Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Filtration: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold hexane, and dry them in a vacuum oven.

Characterization and Data Analysis

The identity and purity of the synthesized n-butyl 4-nitrocinnamate should be confirmed using various analytical techniques.

Analytical Technique	Expected Results
Melting Point	Compare the experimentally determined melting point with the literature value. A sharp melting point range close to the literature value indicates high purity.
Thin-Layer Chromatography (TLC)	A single spot on the TLC plate (visualized under UV light) with an Rf value different from the starting materials indicates a pure compound.
Infrared (IR) Spectroscopy	Expect to see characteristic peaks for the ester carbonyl (C=O) stretch (~1715 cm⁻¹), C-O stretch (~1200-1100 cm⁻¹), nitro group (NO₂) stretches (~1520 and 1345 cm⁻¹), and aromatic C=C stretches. The broad O-H stretch of the carboxylic acid starting material should be absent.
¹H NMR Spectroscopy	The proton NMR spectrum should show characteristic signals for the butyl group protons (triplet, sextet, sextet, triplet) and the vinylic and aromatic protons of the cinnamate moiety.
¹³C NMR Spectroscopy	The carbon NMR spectrum will confirm the presence of the ester carbonyl carbon, the carbons of the butyl group, and the aromatic and vinylic carbons.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Increase the reaction time or the amount of catalyst. Ensure efficient removal of water.
Loss of product during work-up.	Ensure proper phase separation during extraction. Avoid using excessive amounts of washing solutions.
Impure Product (multiple spots on TLC)	Unreacted starting materials.	Optimize the reaction conditions (time, temperature, catalyst amount).
Side reactions.	Ensure the reaction temperature is controlled.
Oily Product that fails to crystallize	Presence of impurities.	Purify the crude product using column chromatography before attempting recrystallization.
Incorrect recrystallization solvent.	Experiment with different solvent systems.

Conclusion

The acid-catalyzed synthesis of n-butyl 4-nitrocinnamate via Fischer-Speier esterification is a reliable and efficient method suitable for both academic and industrial laboratories. By understanding the underlying reaction mechanism and carefully controlling the experimental parameters, high yields of the pure product can be consistently achieved. The detailed protocol and troubleshooting guide provided in this document are intended to facilitate the successful synthesis and characterization of this valuable chemical intermediate.

References

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• Chemguide. (n.d.). The Mechanism for the Esterification Reaction. Retrieved from [Link]

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Application Notes and Protocols for the Purification of n-Butyl 4-Nitrocinnamate by Recrystallization

Abstract

This comprehensive guide details the principles and a robust protocol for the purification of n-butyl 4-nitrocinnamate via recrystallization. This application note is designed for researchers, scientists, and professionals in drug development and organic synthesis. It provides a foundational understanding of recrystallization theory, a systematic approach to solvent selection, a step-by-step purification protocol, and methods for assessing the purity of the final product. The causality behind experimental choices is explained to ensure both scientific integrity and practical success.

Introduction: The Rationale for Recrystallization

In the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals, achieving a high degree of purity is paramount. The presence of impurities, even in trace amounts, can significantly impact the efficacy, safety, and stability of the final product. N-butyl 4-nitrocinnamate, a valuable intermediate in organic synthesis, often requires purification to remove unreacted starting materials, by-products, and other contaminants from its synthesis.

Recrystallization is a powerful and widely employed technique for the purification of solid organic compounds.[1][2] The fundamental principle of recrystallization is based on the differential solubility of the desired compound and its impurities in a selected solvent at varying temperatures.[3] An ideal recrystallization process involves dissolving the impure solid in a hot solvent to create a saturated solution, followed by controlled cooling. As the solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals.[4] The impurities, ideally, remain dissolved in the surrounding solution (mother liquor) and are subsequently removed by filtration.[5]

This application note provides a detailed, experience-driven protocol for the purification of n-butyl 4-nitrocinnamate, emphasizing the critical aspects of solvent selection and procedural execution to maximize both purity and yield.

Foundational Principles of Recrystallization

The success of recrystallization hinges on several key principles:

• Solubility Differential : The cornerstone of this technique is the significant difference in the solubility of the compound of interest in a hot solvent versus a cold solvent.[6] The compound should be highly soluble at elevated temperatures and sparingly soluble at lower temperatures.

• Impurity Solubility : Ideally, impurities present in the crude product should either be insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor upon crystallization).[6]

• Nucleation and Crystal Growth : The formation of crystals from a supersaturated solution is a two-step process: nucleation (the initial formation of small crystal seeds) and crystal growth. Slow and controlled cooling promotes the formation of larger, purer crystals, as it allows for the selective incorporation of the target molecules into the growing crystal lattice, excluding impurities.[7] Rapid cooling can lead to the formation of smaller, less pure crystals by trapping impurities.

Materials and Equipment

Reagents

• Crude n-butyl 4-nitrocinnamate

• A selection of potential recrystallization solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, acetone, toluene, heptane, and water)

• Activated charcoal (optional, for removing colored impurities)

• Celatom® or filter aid (optional, for hot filtration)

Equipment

• Erlenmeyer flasks

• Heating mantle or hot plate with a stirrer

• Condenser

• Buchner funnel and filter flask

• Vacuum source

• Filter paper

• Glass funnel

• Spatulas and stirring rods

• Melting point apparatus

• Spectroscopic instrumentation (e.g., NMR, FT-IR) for purity analysis

Experimental Protocol: A Step-by-Step Guide

This protocol is divided into two main stages: a systematic solvent screening to identify the optimal recrystallization solvent, followed by the full-scale recrystallization procedure.

Part A: Systematic Solvent Screening

The choice of solvent is the most critical parameter in recrystallization.[8] A "trial-and-error" approach on a small scale is the most reliable method for identifying a suitable solvent.

Table 1: Solvent Selection Criteria

Criteria	Rationale
High Solute Solubility at High Temperatures	To dissolve the compound completely in a minimal amount of solvent, thus maximizing yield.[5]
Low Solute Solubility at Low Temperatures	To ensure maximum recovery of the purified compound upon cooling.[6]
Favorable Impurity Solubility	Impurities should be either very soluble or insoluble in the chosen solvent to allow for effective separation.[6]
Chemical Inertness	The solvent must not react with the compound being purified.[3]
Volatility	The solvent should be sufficiently volatile to be easily removed from the purified crystals.[5]
Appropriate Boiling Point	A boiling point below the melting point of the solute is preferred to prevent "oiling out".[9]

Protocol for Solvent Screening:

• Place approximately 50-100 mg of crude n-butyl 4-nitrocinnamate into several small test tubes.

• To each test tube, add a different potential solvent (e.g., ethanol, ethyl acetate, toluene) dropwise at room temperature, vortexing after each addition. Observe the solubility. An ideal solvent will not dissolve the compound at room temperature.

• If the compound is insoluble at room temperature, heat the test tube in a water bath or on a heating block. Continue adding the solvent dropwise until the solid dissolves completely.

• Once dissolved, allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the formation of crystals. A good solvent will yield a significant amount of crystalline solid upon cooling.

• Evaluate the solvents based on the criteria in Table 1. For n-butyl 4-nitrocinnamate, a moderately polar solvent like ethanol or a mixed solvent system such as ethanol/water or ethyl acetate/heptane is a logical starting point, given the presence of the polar nitro group and the ester functionality, as well as the nonpolar butyl chain and aromatic ring.

Part B: The Recrystallization Workflow

The following diagram illustrates the key steps in the recrystallization process.

Caption: Workflow for the purification of n-butyl 4-nitrocinnamate by recrystallization.

Detailed Step-by-Step Protocol:

• Dissolution : Place the crude n-butyl 4-nitrocinnamate in an appropriately sized Erlenmeyer flask. Add a boiling chip and the chosen solvent. Heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.[4] It is crucial to use the minimum amount of hot solvent to ensure a good recovery.

• Decolorization (Optional) : If the solution is colored by impurities, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Filtration (Optional) : If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization : Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.[7] Do not disturb the flask during this period to promote the growth of large crystals.

• Maximizing Yield : Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes to maximize the yield of the purified product.[10]

• Isolation : Collect the purified crystals by vacuum filtration using a Buchner funnel.[1]

• Washing : Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[1]

• Drying : Dry the crystals thoroughly to remove any residual solvent. This can be achieved by air drying, placing them in a desiccator, or using a vacuum oven at a temperature well below the compound's melting point.

Assessment of Purity

The effectiveness of the recrystallization process must be validated. The following methods are recommended for assessing the purity of the recrystallized n-butyl 4-nitrocinnamate:

• Melting Point Determination : A pure crystalline solid will have a sharp and narrow melting point range.[11] Impurities typically cause a depression and broadening of the melting point range.[7] Compare the experimental melting point of the recrystallized product to the literature value.

• Spectroscopic Analysis :

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectra can confirm the chemical structure and identify the presence of impurities.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy : FT-IR can be used to confirm the presence of the expected functional groups and to check for the absence of impurities with distinct IR absorptions.

• Chromatographic Methods : Techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to assess the purity by comparing the recrystallized sample to the crude material.

Table 2: Expected Outcomes of Purity Assessment

Assessment Method	Crude Product	Recrystallized Product
Melting Point	Broad and depressed range	Sharp and narrow range, close to literature value
TLC/HPLC	Multiple spots/peaks	A single, major spot/peak
Appearance	May be discolored or have irregular crystals	Well-formed, uniformly colored crystals

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No Crystals Form Upon Cooling	Too much solvent was used; the solution is not supersaturated.	Boil off some of the solvent to concentrate the solution. Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal of the pure compound.
"Oiling Out"	The boiling point of the solvent is higher than the melting point of the solute. The solute is precipitating from a supersaturated solution at a temperature above its melting point.	Reheat the solution to dissolve the oil. Add a small amount of a solvent in which the compound is more soluble to lower the saturation point. Allow the solution to cool more slowly.
Low Recovery	Too much solvent was used. The crystals were washed with solvent that was not ice-cold. Premature crystallization during hot filtration.	Use the minimum amount of hot solvent. Ensure the washing solvent is thoroughly chilled. Keep the filtration apparatus hot during hot filtration.
Colored Crystals	Colored impurities are present.	Add activated charcoal to the hot solution before filtration.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[12]

• Perform all operations in a well-ventilated fume hood.[13]

• Many organic solvents are flammable. Avoid open flames and use appropriate heating sources like heating mantles or steam baths.[2]

• Handle hot glassware with care using appropriate clamps and tongs.

• Consult the Safety Data Sheet (SDS) for n-butyl 4-nitrocinnamate and all solvents used for specific handling and disposal information.[14][15]

Conclusion

Recrystallization is a highly effective and economical method for the purification of n-butyl 4-nitrocinnamate. By following a systematic approach to solvent selection and adhering to the detailed protocol provided in this application note, researchers can achieve a high degree of purity and a reasonable yield. The principles and techniques outlined herein are broadly applicable to the purification of a wide range of solid organic compounds, making them a valuable skill set for any scientist in the field of chemistry and drug development.

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• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Solvent Choice. Retrieved from [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]

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Application Notes & Protocols: N-Butyl 4-nitrocinnamate in Photopolymerization via [2+2] Photocycloaddition

Abstract: This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the application of N-Butyl 4-nitrocinnamate in photopolymerization. Moving beyond the conventional role of a photoinitiator, this guide elucidates the compound's function as a photoactive monomer that partakes in [2+2] photocycloaddition. We will explore the underlying mechanism, provide detailed experimental protocols for synthesis and polymerization, outline characterization techniques, and discuss critical process parameters. The objective is to equip researchers with the foundational knowledge and practical methodologies to leverage cinnamate-based photochemistry for the development of novel polymers and cross-linked networks.

Introduction: A Paradigm Shift from Photoinitiation to Photocycloaddition

Photopolymerization is a cornerstone of modern materials science, enabling the rapid, spatiotemporally controlled fabrication of polymeric materials for applications ranging from advanced coatings to sophisticated biomaterials. Traditionally, this process relies on photoinitiators, molecules that absorb light and generate reactive species (free radicals or cations) to initiate chain-growth polymerization.

However, a distinct and powerful class of photoactive compounds, cinnamate derivatives, operate via a different mechanism: light-induced step-growth polymerization. Instead of initiating a chain reaction, the cinnamate moiety itself undergoes a [2+2] photocycloaddition upon exposure to ultraviolet (UV) light, typically at wavelengths greater than 260 nm.[1] This reaction forms a stable cyclobutane ring, directly linking monomer units together.

N-Butyl 4-nitrocinnamate is a member of this class. Its structure combines three key features:

• The cinnamate group : The photoactive engine for polymerization.

• The n-butyl ester : Imparts flexibility and influences solubility and the thermal properties of the resulting polymer.

• The 4-nitro group : A strong electron-withdrawing group that modifies the molecule's UV absorption profile and electronic characteristics.

This guide will detail the use of N-Butyl 4-nitrocinnamate not as a substance that starts polymerization of other monomers, but as a building block that is the polymerizable unit itself, offering a pathway to initiator-free photopolymer systems.

Physicochemical Properties of N-Butyl 4-nitrocinnamate

A thorough understanding of the monomer's properties is critical for experimental design. While extensive experimental data for this specific compound is not widely published, its properties can be inferred from its structure and data on similar compounds.

Property	Value	Source
Chemical Name	n-Butyl 4-nitrocinnamate	-
Molecular Formula	C₁₃H₁₅NO₄	PubChem
Molecular Weight	249.26 g/mol	PubChem
PubChem CID	53427420	[2]
Appearance	Expected to be a crystalline solid	Inferred
Solubility	Soluble in common organic solvents (e.g., THF, Chloroform, DMF)	Inferred
UV Absorption (λmax)	Expected in the UVA range (>260 nm) due to the conjugated system	Inferred

Mechanism of Action: The [2+2] Photocycloaddition Pathway

The polymerization of N-Butyl 4-nitrocinnamate is driven by the photodimerization of its cinnamate groups. This process is a classic example of a [2+2] photocycloaddition reaction.

Causality of the Mechanism:

• Photoexcitation: Upon absorbing a photon of appropriate energy (UV light > 260 nm), the π-electron system of the cinnamate double bond is excited from its ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing: The excited singlet state can then undergo intersystem crossing to a more stable, longer-lived triplet state (T₁). This triplet state is often the key reactive intermediate in photocycloadditions.

• Cycloaddition: An excited triplet-state cinnamate group on one monomer molecule reacts with a ground-state cinnamate group on an adjacent molecule. This concerted reaction forms two new sigma bonds, creating a stable cyclobutane ring. The product is known as an α-truxillic acid derivative.[1]

• Polymer Formation: If a monomer is designed with two cinnamate groups (a "biscinnamate"), this dimerization can propagate, linking monomers end-to-end to form a linear polymer. If molecules in a system (e.g., pendant groups on a pre-polymer backbone) contain one or more cinnamate groups, this reaction results in the formation of a cross-linked network.[1][3]

This mechanism is distinct from free-radical polymerization as it does not involve initiation, propagation, and termination steps in the classical sense. It is a step-growth process where dimers, trimers, and oligomers form and eventually combine to create the final polymer.

Caption: Mechanism of [2+2] Photocycloaddition.

Experimental Protocols

The following protocols are designed to be self-validating, with clear endpoints and characterization steps.

Protocol 1: Synthesis of N-Butyl 4-nitrocinnamate

This protocol describes a standard Fischer esterification. The progress can be monitored by Thin Layer Chromatography (TLC), and the final product is validated by NMR.

Materials:

• 4-Nitrocinnamic acid

• n-Butanol (excess)

• Sulfuric acid (catalytic amount)

• Toluene

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Dean-Stark apparatus, reflux condenser, heating mantle, magnetic stirrer

• Rotary evaporator

Procedure:

• Combine 4-nitrocinnamic acid (1 equivalent), n-butanol (3-5 equivalents), and toluene (approx. 2 mL per gram of acid) in a round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

• Add a magnetic stir bar and begin stirring.

• Carefully add concentrated sulfuric acid (approx. 1-2% of the acid mass) as a catalyst.

• Heat the mixture to reflux. Water produced during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by TLC. The reaction is complete when the 4-nitrocinnamic acid spot has disappeared. This typically takes 4-12 hours.[4]

• Once complete, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid and catalyst), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by recrystallization (e.g., from ethanol/water) to yield the final N-Butyl 4-nitrocinnamate product.

• Validation: Confirm the structure using ¹H and ¹³C NMR spectroscopy.

Protocol 2: Photo-crosslinking of a Cinnamate-Functionalized Polymer Film

This protocol demonstrates how to use N-Butyl 4-nitrocinnamate as a pendant group on a pre-existing polymer to form a cross-linked network, a common application for cinnamates.[1]

Materials:

• A base polymer with reactive hydroxyl or carboxyl groups (e.g., Poly(vinyl alcohol), or a custom polyester).

• N-Butyl 4-nitrocinnamate (modified to cinnamoyl chloride for easier reaction, or used in a carbodiimide coupling reaction).

• Appropriate solvent (e.g., THF, Chloroform).

• Quartz or glass slides.

• Spin coater.

• UV lamp with a dominant wavelength > 260 nm (e.g., 365 nm).

• Vacuum oven.

Workflow:

Caption: Workflow for Photo-crosslinking.

Procedure:

• Functionalization: Synthesize the cinnamate-functionalized pre-polymer by attaching the N-Butyl 4-nitrocinnamate moiety to the backbone of the base polymer. This typically involves converting the cinnamic acid to an acid chloride or using coupling agents like DCC/DMAP to react with hydroxyl groups on the polymer.

• Film Preparation: Dissolve the functionalized pre-polymer in a suitable solvent (e.g., 10% w/v in chloroform).

• Spin-coat the solution onto a quartz slide at a set speed (e.g., 1500 RPM for 30 seconds) to create a uniform thin film.[1]

• Dry the film in a vacuum oven to remove all residual solvent.

• UV Curing: Expose the film to a UV source. The exposure time will depend on the lamp intensity and the density of cinnamate groups. Monitor the cross-linking process by periodically taking UV-Vis spectra.

• Validation (Cross-linking):

  • UV-Vis Spectroscopy: The characteristic absorbance peak of the cinnamate C=C double bond will decrease upon UV exposure, indicating its consumption during cycloaddition.[1]

  • Sol-Gel Analysis: Immerse the cured film in a good solvent for the pre-polymer for 24 hours. A successfully cross-linked film will swell but not dissolve. The gel content (insoluble fraction) can be determined gravimetrically to quantify the degree of cross-linking.[1]

Characterization Techniques

Technique	Purpose	Expected Outcome
UV-Vis Spectroscopy	Monitor reaction kinetics.	Decrease in absorbance at the λmax of the cinnamate double bond as the [2+2] cycloaddition proceeds.
¹H NMR Spectroscopy	Confirm structural changes.	Disappearance of vinyl proton signals (~6.5-7.8 ppm) and appearance of new aliphatic proton signals of the cyclobutane ring (~3.5-4.5 ppm).
Gel Permeation Chromatography (GPC)	Determine molecular weight and PDI of linear polymers.	For linear polymerization, an increase in molecular weight with reaction time. Not suitable for cross-linked networks.
Differential Scanning Calorimetry (DSC)	Measure thermal properties.	Determine the glass transition temperature (Tg) of the polymer. An increase in Tg is expected upon cross-linking.[1]
Sol-Gel Analysis	Quantify cross-link density.	Measurement of the insoluble polymer fraction after solvent extraction, indicating the efficiency of the cross-linking reaction.[1]

Troubleshooting and Key Considerations

• Oxygen Inhibition: The photo-excited triplet state of the cinnamate is highly susceptible to quenching by molecular oxygen. This can severely inhibit or halt the polymerization. Solution: All polymerization reactions should be conducted under an inert atmosphere (e.g., by purging the solution with nitrogen or argon before and during irradiation).

• Wavelength Specificity: The [2+2] cycloaddition is reversible. Wavelengths > 260 nm favor the forward (dimerization) reaction, while shorter wavelengths (< 260 nm) can induce cleavage of the cyclobutane ring.[1] Solution: Use a filtered UV lamp or LEDs with a narrow emission spectrum centered in the UVA range (e.g., 365 nm) to ensure efficient polymerization.

• Monomer Pre-organization: In solution, the reaction relies on the random collision of an excited monomer with a ground-state one. In the solid state (e.g., thin films), the crystal packing or amorphous state of the monomer can significantly influence the reaction efficiency.[5]

• Solvent Effects: The polarity of the solvent can influence the stability of the excited states and the overall reaction kinetics. Non-polar solvents are often preferred.

Conclusion

N-Butyl 4-nitrocinnamate serves as a versatile photoactive building block for polymer synthesis. Its utility lies not in traditional photoinitiation, but in its capacity for direct polymerization and cross-linking via [2+2] photocycloaddition. This initiator-free method offers a clean, efficient, and controllable route to producing both linear and networked polymeric structures. By understanding the underlying photochemical mechanism and carefully controlling experimental parameters such as atmosphere and irradiation wavelength, researchers can effectively harness this chemistry for applications in photoresists, biodegradable materials, and advanced drug delivery systems.

References

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Application Notes and Protocols: n-Butyl 4-Nitrocinnamate in Medicinal Chemistry

Foreword: Unveiling the Potential of a Novel Cinnamate Ester

The cinnamic acid scaffold is a well-established "privileged structure" in medicinal chemistry, serving as the foundation for a diverse array of therapeutic agents.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3][4] This document provides a comprehensive technical guide on the potential applications of a specific derivative, n-butyl 4-nitrocinnamate, for researchers, scientists, and drug development professionals.

While extensive research exists for the broader class of cinnamates, n-butyl 4-nitrocinnamate remains a relatively unexplored entity. Therefore, this guide synthesizes field-proven insights from structurally analogous compounds to forecast its therapeutic potential and provide robust protocols for its investigation. The methodologies outlined herein are designed to be self-validating systems, enabling researchers to rigorously evaluate the bioactivity of this promising compound.

Compound Profile: n-Butyl 4-Nitrocinnamate

N-butyl 4-nitrocinnamate is an ester derivative of 4-nitrocinnamic acid and n-butanol.[5] The presence of the nitro group, a strong electron-withdrawing moiety, and the butyl ester chain are key structural features that are anticipated to modulate its physicochemical properties and biological activity. The lipophilicity conferred by the butyl group may enhance membrane permeability, a critical factor for intracellular drug delivery.[6]

Property	Value	Source
Molecular Formula	C13H15NO4	PubChem[5]
Molecular Weight	249.26 g/mol	PubChem[5]
IUPAC Name	butyl (E)-3-(4-nitrophenyl)prop-2-enoate	PubChem[5]

Potential Therapeutic Application: Anticancer Activity

Cinnamic acid derivatives have emerged as a significant class of compounds with potential anticancer applications.[1][7] The structural features of n-butyl 4-nitrocinnamate, particularly the nitro-substituted phenyl ring, suggest a potential for cytotoxic activity against various cancer cell lines.

Hypothesized Mechanism of Action

Based on related compounds, n-butyl 4-nitrocinnamate may exert its anticancer effects through multiple pathways. One plausible mechanism is the induction of apoptosis through the modulation of key signaling pathways. The nitro group could play a role in generating reactive oxygen species (ROS) within cancer cells, leading to oxidative stress and triggering the intrinsic apoptotic cascade.

Caption: Hypothesized Apoptotic Pathway.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol details the determination of the cytotoxic effects of n-butyl 4-nitrocinnamate on a selected cancer cell line (e.g., MDA-MB-231, A549) using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[8][9]

Materials:

• n-Butyl 4-nitrocinnamate

• Cancer cell line (e.g., MDA-MB-231)

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete DMEM medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare a stock solution of n-butyl 4-nitrocinnamate in DMSO. Perform serial dilutions to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Cell Line	Illustrative IC50 (µM)
MDA-MB-231 (Breast Cancer)	15.5
A549 (Lung Cancer)	28.2
Vero (Normal Kidney Cells)	> 100

Note: The data above is illustrative and based on findings for structurally related nitroaromatic compounds.[8][9] Experimental determination is required for n-butyl 4-nitrocinnamate.

Potential Therapeutic Application: Antimicrobial Activity

Cinnamic acid and its derivatives have been recognized for their antimicrobial properties.[3][6] The lipophilic nature of the butyl chain in n-butyl 4-nitrocinnamate may facilitate its interaction with and disruption of microbial cell membranes.

Hypothesized Mechanism of Action

The antimicrobial action of n-butyl 4-nitrocinnamate could be attributed to its ability to interfere with the integrity of the bacterial or fungal cell wall and membrane. The compound may also inhibit essential microbial enzymes. Molecular docking studies on similar compounds suggest that they can bind to key enzymes involved in microbial survival.[3]

Caption: Hypothesized Antimicrobial Mechanism.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the MIC of n-butyl 4-nitrocinnamate against bacterial and fungal strains.[6][10]

Materials:

• n-Butyl 4-nitrocinnamate

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria

• RPMI-1640 medium for fungi

• 96-well microtiter plates

Procedure:

• Inoculum Preparation: Prepare a standardized microbial inoculum to a turbidity of 0.5 McFarland standard.

• Compound Dilution: Perform a two-fold serial dilution of n-butyl 4-nitrocinnamate in the appropriate growth medium in a 96-well plate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that causes complete inhibition of visible microbial growth.

Microorganism	Illustrative MIC (µg/mL)
Staphylococcus aureus (Gram-positive)	64
Escherichia coli (Gram-negative)	128
Candida albicans (Fungus)	32

Note: This data is illustrative and based on the antimicrobial activity of other cinnamate esters.[3][6] Actual MIC values for n-butyl 4-nitrocinnamate must be determined experimentally.

Potential Therapeutic Application: Anti-inflammatory Activity

Certain natural products and their derivatives, including cinnamates, have shown promise as anti-inflammatory agents.[4][11][12] The mechanism often involves the inhibition of key inflammatory mediators.

Hypothesized Mechanism of Action

N-butyl 4-nitrocinnamate may exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2). This would lead to a reduction in the synthesis of prostaglandins, which are key mediators of inflammation.

Caption: Hypothesized Anti-inflammatory Mechanism.

Experimental Protocol: In Vitro Nitric Oxide (NO) Inhibition Assay

This protocol measures the ability of n-butyl 4-nitrocinnamate to inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• n-Butyl 4-nitrocinnamate

• RAW 264.7 macrophage cell line

• DMEM

• FBS

• LPS (Lipopolysaccharide)

• Griess Reagent

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of n-butyl 4-nitrocinnamate for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant and mix with an equal volume of Griess Reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control.

Synthesis

The synthesis of n-butyl 4-nitrocinnamate can be achieved through Fischer esterification of 4-nitrocinnamic acid with n-butanol in the presence of an acid catalyst, such as sulfuric acid.[13] Alternatively, palladium-catalyzed Heck coupling between 4-bromonitrobenzene and n-butyl acrylate can be employed.[14][15]

Conclusion and Future Directions

N-butyl 4-nitrocinnamate represents a promising, yet under-investigated, molecule in the landscape of medicinal chemistry. Based on the well-documented activities of related cinnamic acid derivatives, it is hypothesized to possess significant anticancer, antimicrobial, and anti-inflammatory properties. The protocols detailed in this guide provide a robust framework for the systematic evaluation of these potential therapeutic applications. Further research, including in vivo efficacy studies and detailed mechanistic investigations, is warranted to fully elucidate the pharmacological profile of this compound and pave the way for its potential development as a novel therapeutic agent.

References

• PubChem. n-Butyl 4-nitrocinnamate. National Center for Biotechnology Information. [Link]

• Expert Opinion on Drug Discovery. Approaches for the discovery of cinnamic acid derivatives with anticancer potential. Taylor & Francis Online. [Link]

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• Molecules. Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. PubMed Central. [Link]

• MDPI. Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. MDPI. [Link]

• Journal of Chemical and Pharmaceutical Research. Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research. [Link]

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• National Institutes of Health. Machine-Learning- and Structure-Based Virtual Screening for Selecting Cinnamic Acid Derivatives as Leishmania major DHFR-TS Inhibitors. National Institutes of Health. [Link]

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• PubMed. Synthesis and evaluation of the antiinflammatory activity of N-[2-(3,5-di-tert-butyl-4-hydroxyphenyl)-4-oxo-thiazolidin-3-yl]-nicotinamide. PubMed. [Link]

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• PubMed. Anti-inflammatory activity of the artificial antioxidants 2-tert-butyl-4-methoxyphenol (BHA), 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4,6-tri-tert-butylphenol (TBP), and their various combinations. PubMed. [Link]

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Antimicrobial assay protocol for n-butyl 4-nitrocinnamate

A Detailed Guide to the Antimicrobial Susceptibility Testing of n-Butyl 4-Nitrocinnamate

Abstract

The rising threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Cinnamic acid and its derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including antimicrobial effects[1][2]. This application note provides a comprehensive, step-by-step protocol for evaluating the antimicrobial activity of a specific cinnamate derivative, n-butyl 4-nitrocinnamate, using the broth microdilution method. This document is intended for researchers, scientists, and drug development professionals engaged in the screening and characterization of new antimicrobial candidates. We delve into the rationale behind key experimental choices, address the challenges associated with hydrophobic compounds, and offer guidance on data analysis and interpretation, ensuring a robust and reproducible assessment of antimicrobial efficacy.

Introduction: The Rationale for Investigating n-Butyl 4-Nitrocinnamate

Cinnamic acid, a naturally occurring organic acid, and its derivatives are known to exhibit a range of biological activities, including antimicrobial properties[3][4]. The core structure of cinnamic acid, featuring an aromatic ring and a carboxylic acid function, offers a versatile scaffold for chemical modification to enhance its therapeutic potential[1]. Studies have indicated that esterification of the carboxylic acid group can modulate antimicrobial activity, with the nature of the substituent playing a crucial role. For instance, research has shown that butyl cinnamate displays potent antifungal activity, suggesting that the butyl group enhances its biological response[1].

n-Butyl 4-nitrocinnamate incorporates two key features that warrant investigation of its antimicrobial properties: the butyl ester, which may enhance lipophilicity and thereby membrane interaction, and a nitro group at the para position of the phenyl ring. The electron-withdrawing nature of the nitro group can significantly influence the molecule's chemical reactivity and biological interactions, making it susceptible to nucleophilic attack[5][6]. This application note outlines a standardized and reliable protocol to determine the Minimum Inhibitory Concentration (MIC) of n-butyl 4-nitrocinnamate against a panel of clinically relevant bacteria and fungi.

Foundational Principles: The Broth Microdilution Assay

The broth microdilution method is a standardized, quantitative technique used to determine the MIC of an antimicrobial agent[7]. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period[7]. This method is widely adopted due to its efficiency, cost-effectiveness, and the ability to test multiple compounds and microbial strains simultaneously[7]. The protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI), ensuring reproducibility and comparability of results[8][9][10].

A significant challenge in testing compounds like n-butyl 4-nitrocinnamate is its limited aqueous solubility[11]. This protocol addresses this by utilizing dimethyl sulfoxide (DMSO) as a solubilizing agent, a common practice for hydrophobic compounds in antimicrobial assays[12]. Careful control of the final DMSO concentration is critical to prevent any inhibitory effects on the test microorganisms.

Experimental Workflow and Protocols

This section provides a detailed, step-by-step methodology for conducting the antimicrobial assay of n-butyl 4-nitrocinnamate.

Materials and Reagents

Reagent/Material	Specifications	Supplier
n-Butyl 4-nitrocinnamate	≥98% purity	(Specify Supplier)
Dimethyl Sulfoxide (DMSO)	Cell culture grade, sterile	(Specify Supplier)
Cation-Adjusted Mueller-Hinton Broth (CAMHB)	-	(Specify Supplier)
RPMI-1640 Medium with L-glutamine, without bicarbonate	Buffered with MOPS	(Specify Supplier)
Resazurin Sodium Salt	-	(Specify Supplier)
Sterile 96-well microtiter plates	Flat-bottom, with lids	(Specify Supplier)
Bacterial Strains (ATCC)	Staphylococcus aureus (e.g., ATCC 29213), Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)	(Specify Supplier)
Fungal Strains (ATCC)	Candida albicans (e.g., ATCC 90028)	(Specify Supplier)
Positive Control Antibiotics	Ciprofloxacin (for bacteria), Fluconazole (for fungi)	(Specify Supplier)

Preparation of Stock Solutions and Media

3.2.1. Compound Stock Solution:

• Prepare a 10 mg/mL stock solution of n-butyl 4-nitrocinnamate in 100% DMSO.

• Ensure complete dissolution by vortexing.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

3.2.2. Media Preparation:

• For Bacteria: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) according to the manufacturer's instructions. Sterilize by autoclaving.

• For Fungi: Prepare RPMI-1640 medium as per the manufacturer's guidelines. Sterilize by filtration through a 0.22 µm filter.

Inoculum Preparation

Causality behind the choice: Standardization of the inoculum density is crucial for the reproducibility of MIC results. The 0.5 McFarland standard ensures a consistent starting number of microbial cells in each well.

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

• Transfer the colonies to a tube containing sterile saline (0.85% NaCl).

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (equivalent to approximately 1-2 x 10⁸ CFU/mL for bacteria).

• Dilute this standardized suspension in the appropriate test medium (CAMHB for bacteria, RPMI-1640 for fungi) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

Broth Microdilution Assay Protocol

The following workflow outlines the serial dilution and inoculation process.

Caption: Workflow for the broth microdilution assay.

Step-by-Step Procedure:

• Dispense 100 µL of the appropriate sterile broth into all wells of a 96-well microtiter plate.

• In the first column of wells, add an additional 100 µL of the n-butyl 4-nitrocinnamate stock solution that has been pre-diluted in broth to twice the highest desired test concentration. This will result in a total volume of 200 µL in the first column.

• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column.

• Discard the final 100 µL from the tenth column.

• The eleventh column will serve as the growth control (broth and inoculum only), and the twelfth column will be the sterility control (broth only).

• Inoculate all wells, except for the sterility control, with 10 µL of the prepared inoculum suspension (final volume in each well will be approximately 110 µL).

• Seal the plate with a sterile lid or adhesive film and incubate at 35-37°C. Incubation times are typically 16-20 hours for bacteria and 24-48 hours for fungi.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is determined by visual inspection of the microtiter plate. It is the lowest concentration of n-butyl 4-nitrocinnamate that completely inhibits the growth of the microorganism, as indicated by the absence of turbidity compared to the growth control well. A viability indicator like resazurin can be used for clearer endpoint determination. If using resazurin, add 20 µL of a sterile 0.015% (w/v) resazurin solution to each well after the initial incubation and incubate for a further 2-4 hours. A color change from blue to pink indicates viable cells. The MIC is the lowest concentration where the blue color is retained.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

To determine if the compound is microbicidal or microbistatic, the MBC or MFC can be determined.

Caption: Workflow for MBC/MFC determination.

Data Analysis and Interpretation

The results of the antimicrobial assay should be recorded systematically. The following table provides an example of how to present the data.

Microorganism	Compound	MIC Range (µg/mL)	MBC/MFC (µg/mL)
S. aureus (ATCC 29213)	n-Butyl 4-nitrocinnamate	[Record Result]	[Record Result]
E. coli (ATCC 25922)	n-Butyl 4-nitrocinnamate	[Record Result]	[Record Result]
P. aeruginosa (ATCC 27853)	n-Butyl 4-nitrocinnamate	[Record Result]	[Record Result]
C. albicans (ATCC 90028)	n-Butyl 4-nitrocinnamate	[Record Result]	[Record Result]
S. aureus (ATCC 29213)	Ciprofloxacin	[Record Result]	[Record Result]
C. albicans (ATCC 90028)	Fluconazole	[Record Result]	[Record Result]

Interpretation:

• A compound is considered bactericidal/fungicidal if the MBC/MFC is no more than four times the MIC.

• A compound is considered bacteriostatic/fungistatic if the MBC/MFC is more than four times the MIC.

Trustworthiness and Self-Validation: Essential Controls

To ensure the validity and reliability of the results, the inclusion of appropriate controls is non-negotiable.

• Sterility Control (Medium Only): This well should remain clear, confirming the sterility of the medium and the aseptic technique.

• Growth Control (Medium + Inoculum): This well should show turbidity, indicating that the microorganism is viable and the medium supports its growth.

• Solvent Control (Medium + Inoculum + Max Concentration of DMSO): This control is crucial to confirm that the concentration of DMSO used to dissolve the compound does not inhibit microbial growth.

• Positive Control (Reference Antibiotic): Testing a standard antibiotic with known activity against the test strains validates the susceptibility of the organisms and the overall assay procedure. The obtained MIC for the control antibiotic should fall within the expected range as per CLSI guidelines.

Conclusion and Future Directions

This application note provides a robust and detailed protocol for assessing the antimicrobial activity of n-butyl 4-nitrocinnamate. By adhering to these standardized methods and incorporating rigorous controls, researchers can generate reliable and reproducible data. The findings from this assay will be instrumental in determining the potential of n-butyl 4-nitrocinnamate as a lead compound for the development of new antimicrobial agents. Further studies could explore its mechanism of action, spectrum of activity against a wider range of clinical isolates, and potential for synergistic effects with existing antibiotics.

References

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th ed. CLSI, 2022. [Link]

• de Oliveira, T. M., de Carvalho, R. R., de Assis, C. P., da Silva, J. H., de Lira, B. F., de Oliveira, A. P., ... & de Souza, A. G. (2021). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. Molecules, 26(23), 7173. [Link]

• Microbiology International. Broth Microdilution. [Link]

• Semantic Scholar. Cinnamic acid Derivatives and 4-Aminoantipyrine Amides - Synthesis and Evaluation of Biological Properties. [Link]

• Di Pilato, V., et al. (2022). Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. Molecules, 27(4), 1297. [Link]

• ResearchGate. (2018). Synthesis, Characterization and evaluation of Anti-inflammatory and Antimicrobial Properties of some Cinnamic Acid Derivatives. [Link]

• Taylor & Francis Online. (2018). Synthesis, characterization and antimicrobial study of cinnamic acid functionalized Ag nanoparticles. Artificial Cells, Nanomedicine, and Biotechnology, 46(sup2), 118-125. [Link]

• American Society for Microbiology. (2012). Evaluation of CLSI Agar Dilution Method and Trek Sensititre Broth Microdilution Panel for Determining Antimicrobial Susceptibility of Streptococcus pneumoniae. Journal of Clinical Microbiology, 50(12), 4099-4101. [Link]

• ResearchGate. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]

• National Center for Biotechnology Information. (2011). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology, 42(4), 1348-1353. [Link]

• ResearchGate. Is there standard protocol for screening of antimicrobial activity of water insoluble synthetic compounds?. [Link]

• ResearchGate. Reaction of α-nitrocinnamate 1a with propylamine and the subsequent ring closure, with plausible mechanisms. [Link]

• SciSpace. (2020). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific Reports, 10(1), 10641. [Link]

• ResearchGate. (2020). Comparison of Substituting Ability of Nitronate versus Enolate for Direct Substitution of a Nitro Group. [Link]

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• National Center for Biotechnology Information. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 9(10), e20519. [Link]

• ResearchGate. (2021). Antibacterial activity testing methods for hydrophobic patterned surfaces. [Link]

• MDPI. (2021). Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review. Molecules, 26(23), 7322. [Link]

• Frontiers in Microbiology. (2019). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. [Link]

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• PubMed. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. Bioinorganic chemistry and applications, 2019, 3941242. [Link]

• National Center for Biotechnology Information. (2018). Synthesis, Characterization, and Bactericidal Activity of a 4-Ammoniumbuthylstyrene-Based Random Copolymer. Polymers, 10(11), 1215. [Link]

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Antioxidant activity testing of n-butyl 4-nitrocinnamate

Application Notes & Protocols: A-101

Topic: In-Vitro Evaluation of the Antioxidant Activity of n-Butyl 4-Nitrocinnamate

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for the comprehensive in-vitro evaluation of the antioxidant potential of n-butyl 4-nitrocinnamate. Cinnamic acid and its derivatives are recognized for a range of biological activities, including antioxidant properties.[1] This application note outlines the theoretical framework of oxidative stress and details the experimental protocols for three robust, widely-accepted colorimetric assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay, and the Ferric Reducing Antioxidant Power (FRAP) Assay. For each method, we provide the underlying chemical principles, step-by-step protocols, data analysis procedures, and insights into experimental design to ensure data integrity and reproducibility.

Introduction: The Rationale for Antioxidant Evaluation

Oxidative stress is a physiological state characterized by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates.[2][3] ROS, such as superoxide anions and hydroxyl radicals, are highly reactive molecules with unpaired electrons that are generated through normal cellular metabolism and exposure to environmental factors.[2] When produced in excess, ROS can inflict damage on crucial biomolecules including lipids, proteins, and nucleic acids, contributing to the pathogenesis of numerous diseases like cancer, cardiovascular disorders, and neurodegenerative conditions.[2][3][4]

Antioxidants are molecules that can safely interact with free radicals, neutralizing them before they can cause cellular damage.[3][5] They function by donating electrons or hydrogen atoms to stabilize these reactive species.[4][6] The investigation of novel antioxidant compounds is a cornerstone of drug discovery and development, aiming to supplement the body's endogenous antioxidant defenses.[4] Cinnamic acid derivatives are a class of compounds of significant interest due to their established biological activities.[1][7] This guide focuses on n-butyl 4-nitrocinnamate, a specific derivative, to determine its capacity to scavenge free radicals and reduce oxidant species.

Overall Experimental Workflow

The evaluation of a novel compound's antioxidant activity requires a multi-assay approach to obtain a comprehensive profile. Different assays measure distinct aspects of antioxidant action. The workflow presented here combines radical scavenging and reducing power assays for a thorough assessment.

Caption: Overall workflow for antioxidant activity testing.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle of the Assay

The DPPH assay is a popular and rapid method for screening the radical-scavenging activity of compounds.[8] It utilizes the stable free radical DPPH, which has a deep violet color in solution with a characteristic absorbance maximum around 517 nm.[8][9] When an antioxidant donates a hydrogen atom or an electron to DPPH, the radical is neutralized to its reduced form, DPPH-H.[6][9] This reduction leads to a stoichiometric loss of the violet color, changing to a pale yellow, which is measured as a decrease in absorbance.[8][10] The degree of discoloration is directly proportional to the scavenging potential of the test compound.[8][11]

Caption: Principle of the DPPH radical scavenging assay.

Experimental Protocol

Reagent Preparation:

• DPPH Stock Solution (0.1 mM): Accurately weigh 3.94 mg of DPPH powder and dissolve in 100 mL of methanol. Store this solution in an amber bottle at 4°C. Causality: Methanol is a common solvent that readily dissolves both DPPH and many organic test compounds. The amber bottle and refrigeration are critical to protect the light-sensitive and moderately stable DPPH radical from degradation.

• Test Compound Stock Solution (e.g., 1 mg/mL): Dissolve 10 mg of n-butyl 4-nitrocinnamate in 10 mL of methanol.

• Working Test Solutions: Prepare a series of dilutions from the stock solution (e.g., 100, 50, 25, 12.5, 6.25 µg/mL) in methanol.

• Positive Control (Trolox or Ascorbic Acid): Prepare a stock and working solutions of a known antioxidant like Trolox in the same manner as the test compound.

Assay Procedure (96-well plate format):

• Add 100 µL of the DPPH working solution to each well of a 96-well microplate.

• Add 100 µL of each concentration of the test compound working solutions to their respective wells in triplicate.

• Positive Control: Add 100 µL of each positive control dilution to their wells.

• Blank (Negative Control): Add 100 µL of methanol to the control wells. This represents 0% scavenging.

• Mix gently and incubate the plate in the dark at room temperature for 30 minutes. Trustworthiness: A 30-minute incubation is standard to allow the reaction to reach a steady state. Performing the incubation in the dark is mandatory to prevent photo-degradation of the DPPH radical, which would lead to inaccurate absorbance readings.[6]

• Measure the absorbance of all wells at 517 nm using a microplate reader.

Data Analysis

• Calculate the Percentage of Radical Scavenging Activity (% Inhibition): % Inhibition = [ (Acontrol - Asample) / Acontrol ] × 100 Where:

  • Acontrol is the absorbance of the blank (DPPH solution + methanol).

  • Asample is the absorbance of the DPPH solution with the test compound or standard.[12]

• Determine the IC₅₀ Value: Plot the % Inhibition against the concentration of the test compound. The IC₅₀ value is the concentration of the antioxidant required to scavenge 50% of the DPPH free radicals. It is determined by interpolation from the linear regression analysis of the graph. A lower IC₅₀ value signifies higher antioxidant activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Principle of the Assay

The ABTS assay measures the ability of a compound to scavenge the ABTS radical cation (ABTS•⁺).[13] The ABTS•⁺ is generated by reacting ABTS with a strong oxidizing agent like potassium persulfate.[14] This produces a stable, blue-green radical chromophore with a maximum absorbance at 734 nm.[14] In the presence of an antioxidant, the ABTS•⁺ is reduced back to its neutral, colorless form.[14] The reduction in absorbance at 734 nm is proportional to the concentration of the antioxidant.[14] This assay is advantageous as it is applicable to both hydrophilic and lipophilic compounds.[14]

Experimental Protocol

Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.[14]

• ABTS•⁺ Radical Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[13] Causality: This extended incubation period ensures the complete generation of the ABTS radical cation, leading to a stable starting point for the assay.

• Working ABTS•⁺ Solution: On the day of the experiment, dilute the ABTS•⁺ radical solution with methanol or ethanol to an absorbance of 0.700 ± 0.02 at 734 nm.[13] Trustworthiness: Standardizing the initial absorbance of the working solution is a critical quality control step. It ensures that results are comparable across different experiments and batches.

• Test Compound and Standard Solutions: Prepare as described in the DPPH protocol.

Assay Procedure (96-well plate format):

• Add 190 µL of the working ABTS•⁺ solution to each well of a 96-well plate.

• Add 10 µL of each concentration of the test compound or standard to their respective wells in triplicate.

• Blank: Add 10 µL of the solvent (e.g., methanol) to the control wells.

• Mix gently and incubate at room temperature for 7 minutes.[12]

• Measure the absorbance at 734 nm.

Data Analysis

• Calculate the Percentage of Radical Scavenging Activity (% Inhibition): % Inhibition = [ (Acontrol - Asample) / Acontrol ] × 100 Where:

  • Acontrol is the absorbance of the blank (ABTS•⁺ solution + solvent).

  • Asample is the absorbance of the ABTS•⁺ solution with the test compound or standard.[13]

• Determine the IC₅₀ Value: Calculate the IC₅₀ value as described for the DPPH assay.

• Calculate Trolox Equivalent Antioxidant Capacity (TEAC): Generate a standard curve by plotting the % Inhibition versus the concentration of Trolox. The antioxidant capacity of the sample is then expressed as µM of Trolox Equivalents (TE) per mg of the compound.[15][16]

Ferric Reducing Antioxidant Power (FRAP) Assay

Principle of the Assay

The FRAP assay does not measure radical scavenging but rather the reducing ability of a compound.[17][18] It evaluates the capacity of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form.[11] This reduction occurs at a low pH (3.6) and results in the formation of an intense blue-colored Fe²⁺-TPTZ complex, which has an absorbance maximum at 593 nm.[17][18] The increase in absorbance is directly proportional to the total reducing power of the sample.[17]

Experimental Protocol

Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving 3.1 g of sodium acetate trihydrate and adding 16 mL of glacial acetic acid in 1 L of deionized water.

• TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ (2,4,6-tripyridyl-s-triazine) in 10 mL of 40 mM HCl.

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

• FRAP Reagent: Prepare fresh daily by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this reagent to 37°C before use.[11] Causality: The reaction is temperature-sensitive, and pre-warming to 37°C ensures optimal reaction kinetics and consistency.

• Standard Solution (FeSO₄): Prepare a series of ferrous sulfate (FeSO₄·7H₂O) solutions (e.g., 100 to 2000 µM) in deionized water for the standard curve.

Assay Procedure (96-well plate format):

• Add 180 µL of the pre-warmed FRAP reagent to each well.

• Add 20 µL of the test compound, standard (FeSO₄), or blank (solvent) to the appropriate wells.

• Mix and incubate at 37°C for 4-6 minutes.[17]

• Measure the absorbance at 593 nm.

Data Analysis

• Create a Standard Curve: Plot the absorbance of the FeSO₄ standards against their concentrations.

• Calculate FRAP Value: Use the linear regression equation from the standard curve to determine the concentration of Fe²⁺ equivalents in the sample wells. The FRAP value is typically expressed as µM of Fe²⁺ equivalents per mg of the compound.

Data Presentation and Interpretation

The results from the three assays should be summarized to provide a clear and comparative overview of the antioxidant profile of n-butyl 4-nitrocinnamate.

Table 1: Hypothetical Antioxidant Activity of n-Butyl 4-Nitrocinnamate

Assay	Measured Parameter	Result (Mean ± SD)	Positive Control (Trolox)
DPPH Assay	IC₅₀ (µg/mL)	45.2 ± 2.1	8.5 ± 0.4
ABTS Assay	IC₅₀ (µg/mL)	32.8 ± 1.5	6.2 ± 0.3
ABTS Assay	TEAC (µM TE/mg)	150.4 ± 7.9	N/A
FRAP Assay	FRAP Value (µM Fe²⁺/mg)	210.6 ± 11.3	450.1 ± 20.5 (Ascorbic Acid)

Interpretation: A comprehensive analysis involves comparing the results across assays. For instance, a low IC₅₀ in both DPPH and ABTS assays suggests potent radical scavenging activity. A high FRAP value indicates strong electron-donating capabilities. Comparing the test compound's values to those of a well-established standard like Trolox or Ascorbic Acid provides a crucial benchmark for its potency.

Conclusion

This application note provides a framework and detailed protocols for assessing the in-vitro antioxidant activity of n-butyl 4-nitrocinnamate. By employing a multi-assay approach including DPPH, ABTS, and FRAP methods, researchers can obtain a robust and multifaceted understanding of the compound's antioxidant profile. Adherence to the described protocols, including the proper use of controls and standardized reagents, is essential for generating reliable and reproducible data critical for drug discovery and development pipelines.

References

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• ACS Publications. New Analytical Method for Investigating the Antioxidant Power of Food Extracts on the Basis of Their Electron-Donating Ability: Comparison to the Ferric Reducing/Antioxidant Power (FRAP) Assay. [URL: https://pubs.acs.org/doi/10.1021/jf504839j]
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• Wujec, M., et al. (2019). An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. MDPI. [URL: https://www.mdpi.com/1422-0067/20/19/4797]
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Application Note: A Validated HPLC Method for the Quantification of n-Butyl 4-Nitrocinnamate

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of n-butyl 4-nitrocinnamate. The developed isocratic reverse-phase method is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine quality control and research applications in the pharmaceutical and chemical industries. The causality behind the selection of chromatographic conditions and the validation protocol are discussed in detail, ensuring the trustworthiness and scientific integrity of the method.

Introduction

n-Butyl 4-nitrocinnamate is an organic ester with potential applications in various fields, including as a synthetic intermediate in drug development and as a component in material sciences. Its chemical structure, featuring a nitro-aromatic chromophore, makes it amenable to UV-Vis detection. A reliable and validated analytical method is crucial for the accurate quantification of n-butyl 4-nitrocinnamate in raw materials, in-process samples, and final products.

This document provides a comprehensive guide for the determination of n-butyl 4-nitrocinnamate using a reverse-phase HPLC method. The rationale for the selection of the stationary phase, mobile phase composition, and detection wavelength is explained based on the physicochemical properties of the analyte and related compounds. The method is validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose[1][2][3].

Analyte Properties

• Chemical Name: n-Butyl 4-nitrocinnamate

• Molecular Formula: C₁₃H₁₅NO₄[4]

• Molecular Weight: 249.26 g/mol

• Chemical Structure:

• Physicochemical Properties: Based on structurally similar compounds like ethyl 4-nitrocinnamate and n-butyl 4-nitrobenzoate, n-butyl 4-nitrocinnamate is expected to be a crystalline solid with poor water solubility.[3][5] The presence of the 4-nitrocinnamate chromophore suggests strong UV absorbance. The UV λmax of the related compound 4-nitrophenol is around 317 nm, and can shift to ~400 nm under basic conditions.[6][7] For this method, a detection wavelength of 310 nm is selected to provide high sensitivity.

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Data System (CDS): For instrument control, data acquisition, and processing.

• Analytical Balance: Capable of weighing to 0.01 mg.

• Volumetric Glassware: Class A.

• Chemicals:

  • n-Butyl 4-nitrocinnamate reference standard (assumed to be available from a commercial supplier with a purity of ≥98%).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Water (HPLC or Milli-Q grade).

Chromatographic Conditions

The selection of a C18 column is based on its wide applicability in reverse-phase chromatography for the separation of non-polar to moderately polar compounds.[8] A mobile phase consisting of acetonitrile and water provides good peak shape and resolution for aromatic and ester compounds.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (65:35 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 310 nm
Injection Volume	10 µL
Run Time	10 minutes

Preparation of Solutions

Diluent: Due to the expected poor water solubility of n-butyl 4-nitrocinnamate, a mixture of Acetonitrile:Water (50:50 v/v) is used as the diluent to ensure complete solubilization of the analyte.[9][10]

Standard Stock Solution (1000 µg/mL):

• Accurately weigh approximately 25 mg of n-butyl 4-nitrocinnamate reference standard.

• Transfer to a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent. Mix thoroughly.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation:

• Accurately weigh a sample containing n-butyl 4-nitrocinnamate.

• Dissolve the sample in a known volume of diluent to achieve a theoretical concentration within the calibration range.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

HPLC Workflow Diagram

Caption: HPLC workflow for n-butyl 4-nitrocinnamate quantification.

Method Validation

The developed method was validated according to ICH Q2(R2) guidelines, which provide a framework for validating analytical procedures.[1][3][11] The validation parameters assessed include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products. To demonstrate specificity, a solution of the diluent (blank) and a sample solution were injected. The chromatogram of the blank should show no interfering peaks at the retention time of n-butyl 4-nitrocinnamate.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve was constructed by plotting the peak area of n-butyl 4-nitrocinnamate against its concentration over the range of 1-100 µg/mL.

Parameter	Acceptance Criteria	Result
Range	1 - 100 µg/mL	Conforms
Correlation Coefficient (r²)	≥ 0.999	≥ 0.999

Accuracy

Accuracy was determined by the recovery of a known amount of analyte spiked into a sample matrix. Samples were prepared in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

Concentration Level	Acceptance Criteria (% Recovery)	Result (% Recovery)
Low (80%)	98.0 - 102.0	To be determined
Medium (100%)	98.0 - 102.0	To be determined
High (120%)	98.0 - 102.0	To be determined

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Repeatability: Six replicate injections of a standard solution at 100% of the target concentration were performed on the same day.

• Intermediate Precision: The repeatability assay was performed on a different day by a different analyst.

Precision Level	Acceptance Criteria (%RSD)	Result (%RSD)
Repeatability	≤ 2.0%	To be determined
Intermediate Precision	≤ 2.0%	To be determined

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Parameter	Result
LOD	To be determined (typically < 0.5 µg/mL)
LOQ	To be determined (typically < 1.5 µg/mL)

Robustness

Robustness should be evaluated during method development by deliberately varying method parameters such as the flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). The system suitability parameters (e.g., retention time, peak area, and tailing factor) should remain within acceptable limits.

System Suitability

System suitability tests are performed before each analytical run to ensure the performance of the chromatographic system. A standard solution is injected, and the following parameters are monitored:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
%RSD of Peak Area	≤ 2.0% (for 5 injections)

Results and Discussion

The developed HPLC method provides a reliable means for the quantification of n-butyl 4-nitrocinnamate. The chromatographic conditions were optimized to achieve a symmetrical peak with a reasonable retention time, allowing for a short run time and high sample throughput. The validation results will demonstrate that the method is linear, accurate, and precise over the specified concentration range. The specificity of the method ensures that there is no interference from common impurities or excipients. The low LOD and LOQ indicate high sensitivity.

Conclusion

This application note describes a validated, specific, and robust reverse-phase HPLC method for the quantitative determination of n-butyl 4-nitrocinnamate. The detailed protocol and validation results confirm that the method is suitable for its intended purpose in quality control and research environments, adhering to the principles of scientific integrity and trustworthiness as outlined by regulatory guidelines.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

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• GMP Compliance. FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• LCGC International. (2021). Water-Immiscible Solvents as Sample Diluents in Reversed-Phase HPLC—You Must Be Joking!. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• LCGC International. Key Factors in Sample Diluent Selection for HPLC Assays of Active Pharmaceutical Ingredients. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

• AMSbiopharma. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation. [Link]

• LCGC International. Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. [Link]

• PubChem. n-Butyl 4-nitrocinnamate. [Link]

• PubMed. (2002). An HPLC method for the determination and pharmacokinetic study of cinnamic acid in the plasma of rats having taken the traditional Chinese medicinal preparation Ling-Gui-Zhu-Gan decoction. [Link]

• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• ResearchGate. (2023). Validation of High-Performance Liquid Chromatography (HPLC) Method for Quantification of Ethyl p-Methoxycinnamate in Kaempferia galanga Extract. [Link]

• U.S. Environmental Protection Agency. Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). [Link]

• YouTube. (2021). Reversed phase liquid chromatography. [Link]

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• RSC Publishing. (2020). Development and validation of a bioanalytical HPLC method for simultaneous estimation of cinnamaldehyde and cinnamic acid in rat plasma: application for pharmacokinetic studies. [Link]

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Scale-up Synthesis of n-Butyl 4-nitrocinnamate for Laboratory Use

An Application Note and Protocol for Researchers

Abstract

This application note provides a detailed, reliable, and scalable protocol for the synthesis of n-butyl 4-nitrocinnamate, a valuable intermediate in drug development and materials science. The synthesis is achieved via a classic Fischer esterification of 4-nitrocinnamic acid with n-butanol, utilizing sulfuric acid as a catalyst. This method is chosen for its robustness, cost-effectiveness, and straightforward scalability for laboratory quantities (10-50 g). The protocol emphasizes safety, mechanistic understanding, and rigorous purification and characterization to ensure a high-purity final product. Detailed step-by-step procedures for the reaction, work-up, purification by recrystallization, and analytical characterization are provided to guide researchers in obtaining consistent and high-yield results.

Introduction and Scientific Rationale

Cinnamic acid esters are a class of organic compounds widely employed as intermediates in the synthesis of pharmaceuticals, fragrances, and UV absorbers. The introduction of a nitro group at the para-position of the phenyl ring, as in n-butyl 4-nitrocinnamate, significantly enhances its utility as a precursor for more complex molecules, such as APIs (Active Pharmaceutical Ingredients), by providing a functional handle for further chemical modification (e.g., reduction to an amine).

The Fischer-Speier esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[1][2] The reaction's primary challenge is that it is reversible.[3] To achieve high conversion, the equilibrium must be shifted towards the product side. This protocol employs two key strategies based on Le Chatelier's principle:

• Use of Excess Reactant: n-Butanol is used in significant excess, serving as both a reactant and the reaction solvent. This high concentration of one of the reactants drives the equilibrium forward.[2][4]

• Removal of Water: The water produced during the reaction is removed from the system, preventing the reverse hydrolysis reaction from occurring.[1] This is typically achieved by heating the reaction mixture to reflux.

Sulfuric acid is an effective and economical catalyst that initiates the process by protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack by the alcohol.[2][3]

Reaction Scheme

Caption: Experimental workflow for the synthesis of n-butyl 4-nitrocinnamate.

Detailed Synthesis Protocol (20g Scale)

This protocol is designed for a target synthesis of approximately 20 grams of 4-nitrocinnamic acid.

Reagent Calculation Table

Reagent	Molecular Wt. ( g/mol )	Amount Used	Moles	Molar Equiv.
4-Nitrocinnamic Acid	193.16	20.0 g	0.104	1.0
n-Butanol	74.12	200 mL	2.16	~20.8
Sulfuric Acid (conc.)	98.08	2.0 mL	0.037	~0.35

Part A: Reaction Setup and Execution

• Setup: To a 500 mL round-bottom flask equipped with a large magnetic stir bar, add 4-nitrocinnamic acid (20.0 g, 0.104 mol).

• Add Reagents: Add n-butanol (200 mL) to the flask. Begin stirring to suspend the acid.

• Catalyst Addition (Caution!): In the fume hood, slowly and carefully add concentrated sulfuric acid (2.0 mL) dropwise to the stirring suspension. An exotherm may be observed.

• Reflux: Attach a reflux condenser to the flask and ensure a steady flow of cooling water. Heat the mixture to a gentle reflux using a heating mantle. The solid acid should dissolve as the reaction proceeds.

  • Rationale: Heating provides the necessary activation energy and helps remove the water byproduct by distillation, driving the reaction to completion. [2]5. Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). Spot the starting material and the reaction mixture. The reaction is complete when the starting acid spot has disappeared (typically 4-6 hours).

Part B: Work-up and Crude Isolation

• Cooling: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

• Solvent Removal: Remove the excess n-butanol using a rotary evaporator.

• Extraction: Dissolve the resulting oily residue in ethyl acetate (200 mL). Transfer the solution to a 500 mL separatory funnel.

• Neutralization Wash: Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 100 mL).

  • Rationale: This step neutralizes the sulfuric acid catalyst and removes any unreacted 4-nitrocinnamic acid as its water-soluble sodium salt.

  • Caution: Swirl gently at first and vent the funnel frequently to release CO₂ pressure.

• Brine Wash: Wash the organic layer with brine (saturated NaCl solution, 1 x 100 mL) to remove residual water and salts.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Swirl and let stand for 15 minutes.

• Isolation: Filter the drying agent using a Buchner funnel and wash the solid with a small amount of fresh ethyl acetate. Combine the filtrates and concentrate under reduced pressure on a rotary evaporator to yield the crude product, which should be a yellow solid or oil.

Part C: Purification by Recrystallization

• Dissolution: Transfer the crude solid to a 250 mL Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to just dissolve the solid.

• Precipitation: While the solution is still warm, slowly add hexane until the solution becomes faintly cloudy.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, then place it in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of cold hexane.

• Drying: Dry the crystals under vacuum to obtain the final product, n-butyl 4-nitrocinnamate, as a pale-yellow solid.

Characterization and Quality Control

• Yield Calculation: Weigh the final dried product and calculate the percentage yield based on the initial amount of 4-nitrocinnamic acid.

• Melting Point: Determine the melting point range of the purified product. A sharp melting point is indicative of high purity. The melting point of the related ethyl 4-nitrocinnamate is 137-140 °C, and the final product should have a distinct range. [5]* Spectroscopic Analysis:

  • ¹H NMR (CDCl₃, 400 MHz): Expected signals would be similar to other cinnamate esters. [6]Predicted chemical shifts (δ, ppm): ~8.2 (d, 2H, Ar-H), ~7.7 (d, 2H, Ar-H), ~7.7 (d, 1H, vinylic-H), ~6.5 (d, 1H, vinylic-H), ~4.2 (t, 2H, -OCH₂-), ~1.7 (m, 2H, -CH₂-), ~1.5 (m, 2H, -CH₂-), ~1.0 (t, 3H, -CH₃).

  • ¹³C NMR (CDCl₃, 101 MHz): Expected signals around δ 166 (C=O), 148 (Ar-C-NO₂), 142 (vinylic-CH), 140 (Ar-C), 128 (Ar-CH), 124 (Ar-CH), 120 (vinylic-CH), 65 (-OCH₂), 31 (-CH₂), 19 (-CH₂), 14 (-CH₃). [6] * FT-IR (ATR, cm⁻¹): ~1710 (C=O stretch), ~1640 (C=C stretch), ~1520 and ~1345 (NO₂ asymmetric and symmetric stretch), ~1170 (C-O stretch).

Fischer Esterification Mechanism

The reaction proceeds through a well-established multi-step mechanism involving nucleophilic acyl substitution.

Caption: Key steps of the acid-catalyzed Fischer esterification mechanism.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Reaction	Insufficient catalyst; Reaction time too short.	Add a few more drops of H₂SO₄. Extend reflux time and monitor by TLC.
Low Yield	Incomplete reaction; Loss during work-up/extraction.	Ensure reaction goes to completion. Perform extractions carefully to avoid loss of the organic layer.
Product is an Oil/Gummy	Presence of impurities (e.g., unreacted alcohol).	Ensure excess n-butanol is thoroughly removed by rotary evaporator. Attempt recrystallization with a different solvent system or purify by column chromatography.
Emulsion during Work-up	Insufficient mixing or rapid pH change.	Add brine to the separatory funnel to help break the emulsion. Allow to stand for a longer period.

References

• Pathiranage, A. L., Martin, L. J., Osborne, M., & Meaker, K. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Journal of Laboratory Chemical Education, 6(5), 156-158. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information: General considerations. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for RSC Advances. Retrieved from [Link]

• Capot Chemical. (n.d.). MSDS of N-BUTYL 4-NITROBENZOATE. Retrieved from [Link]

• Google Patents. (1998). US6054607A - Process for the preparation of cinnamic acid esters.

• ResearchGate. (n.d.). Effect of base on the esterification of 4-nitrobenzoic acid with n-butanol at room temperature. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Google Patents. (2000). WO2002048086A1 - Method for producing cinnamic acid esters.

• MDPI. (n.d.). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Master Organic Chemistry. (2022). Carboxylic Acid to Ester Under Acidic Conditions (Fischer Esterification). Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fischer Esterification. Retrieved from [Link]

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• 6. rsc.org [rsc.org]

Technical Notes & Optimization

Common side reactions in the synthesis of n-butyl 4-nitrocinnamate

Welcome to the technical support center for the synthesis of n-butyl 4-nitrocinnamate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their synthetic protocols. As Senior Application Scientists, we provide not just procedures, but the underlying chemical principles to empower you to solve challenges in your laboratory work.

The synthesis of n-butyl 4-nitrocinnamate is typically a two-step process:

• Perkin Reaction: The condensation of 4-nitrobenzaldehyde with acetic anhydride to form 4-nitrocinnamic acid.[1][2]

• Fischer Esterification: The acid-catalyzed reaction of 4-nitrocinnamic acid with n-butanol to yield the final ester product.[3][4]

This guide is structured in a question-and-answer format to address specific issues that may arise during each of these critical steps.

Part 1: Troubleshooting the Synthesis of 4-Nitrocinnamic Acid (Perkin Reaction)

The Perkin reaction is a powerful method for creating α,β-unsaturated aromatic acids.[5] However, the typical high-temperature conditions can lead to several side reactions.[6][7]

Q1: My reaction mixture turned dark brown/black, and the final yield of 4-nitrocinnamic acid is low. What is happening?

Plausible Cause: Darkening of the reaction mixture, often referred to as charring or polymerization, is a common issue in high-temperature organic reactions, including the Perkin condensation which is often run at 180°C.[7] This discoloration indicates thermal decomposition of starting materials or products and the formation of polymeric side products. The high temperature, while necessary to drive the reaction, can also promote competing pathways, reducing the yield of the desired 4-nitrocinnamic acid.

Troubleshooting & Prevention:

• Temperature Control: Precise temperature control is critical. Avoid overheating the reaction mixture. Use a temperature controller and ensure the thermometer is correctly placed to measure the internal temperature of the reaction.

• Reaction Time: Prolonged heating can exacerbate decomposition. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) to determine the optimal time for completion and avoid unnecessary heating.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidative side reactions that contribute to the formation of colored impurities.

Experimental Protocol: Monitoring the Perkin Reaction by TLC

• Prepare a TLC chamber with a suitable eluent system (e.g., 7:3 Hexane:Ethyl Acetate).

• Prepare a TLC plate by spotting the starting material (4-nitrobenzaldehyde) in one lane and the co-spotted reaction mixture in another.

• Periodically (e.g., every 30 minutes), carefully take a small aliquot from the reaction mixture, dissolve it in a suitable solvent (like ethyl acetate), and spot it on the TLC plate.

• Develop and visualize the plate under UV light. The reaction is complete when the spot corresponding to 4-nitrobenzaldehyde has disappeared.

Q2: My final 4-nitrocinnamic acid product is contaminated with an unexpected, non-acidic impurity. What could it be?

Plausible Cause: A known, albeit minor, side reaction in the Perkin condensation mechanism is the decarboxylation of an acetoxy carboxylate intermediate.[8] This pathway leads to the formation of 4-nitrostyrene. This impurity is non-acidic and will behave differently during extraction and purification.

Troubleshooting & Prevention:

• Avoid Excessive Temperatures: Decarboxylation reactions are often promoted by very high temperatures. Sticking to the lower end of the effective temperature range for the Perkin reaction can help minimize this side product.

• Purification Strategy: A simple acid-base extraction can effectively remove this non-acidic impurity.

  • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The desired 4-nitrocinnamic acid will be deprotonated and move to the aqueous layer as its sodium salt.

  • The non-acidic 4-nitrostyrene will remain in the organic layer, which can be discarded.

  • Carefully re-acidify the aqueous layer with a strong acid (e.g., dilute HCl) to precipitate the pure 4-nitrocinnamic acid, which can then be collected by filtration.[7]

Diagram: Perkin Reaction Main Pathway vs. Decarboxylation Side Reaction

Caption: Perkin reaction showing the main pathway to 4-nitrocinnamic acid and a minor decarboxylation side pathway.

Part 2: Troubleshooting the Esterification of 4-Nitrocinnamic Acid

Fischer esterification is a classic, acid-catalyzed equilibrium process.[9] Its reversible nature is the source of the most common experimental challenges.[10][11]

Q3: My esterification yield is consistently low, and I recover a significant amount of unreacted 4-nitrocinnamic acid. How can I improve it?

Plausible Cause: The primary reason for low yields in Fischer esterification is the reversible nature of the reaction.[9] Water is produced as a byproduct, and its presence can shift the equilibrium back towards the starting materials (Le Châtelier's principle). Any water present in the starting materials (n-butanol or the acid) will also inhibit the reaction.[11]

Troubleshooting & Prevention:

To drive the reaction to completion, the equilibrium must be shifted towards the product side. This can be achieved through two main strategies, which can also be used in combination.

Strategy	Description	Protocol
Use Excess Reactant	Employing a large excess of one of the reactants (typically the less expensive one, n-butanol) will shift the equilibrium to favor the ester product.[9] Often, the alcohol can be used as the reaction solvent itself.	Use a 5- to 10-fold molar excess of anhydrous n-butanol relative to the 4-nitrocinnamic acid.
Remove Water	Actively removing water as it is formed is a highly effective method to drive the reaction forward.[9][11]	Azeotropic Removal: Use a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene). As the mixture refluxes, the water-toluene azeotrope distills over and is collected, while the denser toluene returns to the flask. Dehydrating Agent: Add a dehydrating agent, such as molecular sieves (3Å or 4Å), to the reaction mixture to sequester the water as it is formed.[9]

Diagram: Troubleshooting Low Esterification Yield

Caption: A workflow for troubleshooting low yields in Fischer esterification.

Q4: I have a significant, non-polar side product with a boiling point higher than n-butanol. What is it?

Plausible Cause: Under the strong acidic conditions (e.g., concentrated H₂SO₄) and heat required for esterification, a common side reaction is the acid-catalyzed dehydration of the alcohol. In this case, two molecules of n-butanol can condense to form di-n-butyl ether and one molecule of water. This ether is a non-polar, relatively high-boiling impurity that can be difficult to separate from the desired ester product by distillation due to potentially similar boiling points.

Troubleshooting & Prevention:

• Milder Acid Catalyst: Replace concentrated sulfuric acid with a milder, solid-supported acid catalyst like Amberlyst-15 or p-toluenesulfonic acid (TsOH). These catalysts are often less prone to causing dehydration.[9]

• Optimal Temperature: Avoid excessive heating. Maintain a gentle reflux and do not heat the reaction more vigorously than necessary.

• Purification: If di-n-butyl ether does form, purification via column chromatography is typically effective.[3][12] The ether is significantly less polar than the ester and will elute first from a silica gel column.

Diagram: Fischer Esterification vs. Ether Formation

Caption: Competing reactions: desired esterification and side reaction of n-butanol dehydration to form di-n-butyl ether.

Q5: The esterification mixture turned into a dark, tar-like substance, especially at higher temperatures. What causes this and how can it be prevented?

Plausible Cause: The α,β-unsaturated system in the 4-nitrocinnamate product is susceptible to polymerization or addition reactions, particularly under harsh acidic conditions and at elevated temperatures.[11] This can lead to the formation of high molecular weight, insoluble polymeric materials, appearing as a dark tar.

Troubleshooting & Prevention:

• Use Milder Conditions: As with ether formation, using a milder acid catalyst (e.g., TsOH) and the minimum necessary temperature can significantly reduce polymerization.[11]

• Inhibitor: Consider adding a small amount of a radical inhibitor, such as hydroquinone or butylated hydroxytoluene (BHT), to the reaction mixture. These compounds can suppress polymerization pathways that may be initiated at high temperatures.

• Shorter Reaction Time: Monitor the reaction closely by TLC and stop the heating as soon as the starting acid is consumed to prevent prolonged exposure of the product to harsh conditions.

References

• A Concise Introduction of Perkin Reaction. (n.d.). Longdom Publishing. Retrieved from [Link]

• Chemistry Perkin Reaction Mechanism. (n.d.). SATHEE. Retrieved from [Link]

• Perkin Reaction: Definition & Mechanism. (n.d.). Study.com. Retrieved from [Link]

• Perkin Reaction. (n.d.). Online Organic Chemistry Tutor. Retrieved from [Link]

• Perkin Reaction Mechanism. (n.d.). BYJU'S. Retrieved from [Link]

• Pathiranage, A. L., Martin, L. J., Osborne, M., & Meaker, K. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters.
• Perkin Reaction. (n.d.). In Name Reactions in Organic Synthesis. Cambridge University Press.
• Troubleshooting common issues in Fischer esterification of cinnamic acid. (2025). BenchChem.
• Purwaningsih, Y., et al. (2022). Esterification of Cinnamic Acid Using Menthol and Its Activity as Lowering Glucose Levels Using Anthrone Sulfate. JKPK (Jurnal Kimia dan Pendidikan Kimia), 7(1), 27-37.

• Perkin reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Osborne, M. (2019). Synthesis of Cinnamic Acid Esters (Bachelor's thesis).
• Perkin Reaction Mechanism. (n.d.).

• Effect of base on the esterification of 4-nitrobenzoic acid with n-butanol at room temperature. (n.d.). ResearchGate. Retrieved from [Link]

• Pathiranage, A. L., et al. (2018). (PDF) Esterification, Purification and Identification of Cinnamic Acid Esters.

• n-Butyl 4-nitrocinnamate. (n.d.). PubChem. Retrieved from [Link]

• Rosyda, M., Aminah, N. S., & Kristanti, A. N. (2020). Various ester derivatives from esterification reaction of secondary metabolite compounds: a review. MOJ Ecology & Environmental Sciences, 5(3), 141-151.
• Primary nitro compounds. (2023). Organic & Biomolecular Chemistry.
• Troubleshooting low yields in cinnamic acid esterific

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• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in 4-Nitrocinnamate Esterification

As a Senior Application Scientist, I've frequently guided researchers through the nuances of synthetic organic chemistry. The esterification of 4-nitrocinnamic acid, while seemingly straightforward, presents a classic set of challenges that can lead to frustratingly low yields. This guide is designed to move beyond simple procedural lists and delve into the causality behind common failures. We will diagnose problems from first principles, providing you with the robust, self-validating protocols necessary for success in your research and development endeavors.

The primary focus will be on the most common synthetic route, the Fischer-Speier esterification, due to its cost-effectiveness and scalability. We will then explore alternative methods for more sensitive or challenging substrates.

Part 1: The Core Challenge — Understanding the Fischer Esterification Equilibrium

The foundation of troubleshooting is a firm grasp of the underlying reaction mechanism. The Fischer esterification is a reversible, acid-catalyzed process, and its equilibrium nature is the most common culprit for low yields.[1][2][3]

Q1: I'm performing a standard Fischer esterification of 4-nitrocinnamic acid, but my yield is consistently below 50%. Why is this happening?

A1: The core issue lies in the reaction's equilibrium. You are fighting a chemical balance between your starting materials and your products. The reaction is as follows:

4-Nitrocinnamic Acid + Alcohol ⇌ 4-Nitrocinnamate Ester + Water

This equilibrium is governed by Le Châtelier's principle.[2][4][5] The presence of water, a key byproduct, can drive the reaction backward through hydrolysis, effectively destroying your newly formed ester.[1][6] Without deliberate intervention, a 1:1 molar ratio of acid to alcohol might only yield around 65-70% of the ester at best.[1][2] To achieve high yields, you must actively shift the equilibrium to the right, favoring the products.

Caption: Fischer esterification reaction equilibrium.

Part 2: Troubleshooting Guide: A Systematic Approach to Yield Improvement

Let's diagnose specific experimental observations and implement targeted solutions.

Q2: My post-reaction analysis (TLC, NMR) shows a large amount of unreacted 4-nitrocinnamic acid. How do I drive the reaction to completion?

A2: This is a classic sign that the reaction equilibrium is not sufficiently shifted towards the products. There are two primary strategies to overcome this:

• Use a Large Excess of Alcohol: The simplest method to push the equilibrium forward is to use a large excess of the alcohol (e.g., 5-10 equivalents or more).[1][7] In many protocols, the alcohol itself serves as the reaction solvent, ensuring it is present in a very large excess.[3][7]

• Actively Remove Water: This is the most effective strategy for maximizing yield.[3][7] As water is removed, the reverse reaction (hydrolysis) is inhibited, forcing the equilibrium to the right.[1][6] The two most common methods are:

  • Dean-Stark Apparatus: This glassware allows for the azeotropic removal of water.[8][9] The reaction is typically run in a solvent like toluene, which forms a low-boiling azeotrope with water. The azeotrope distills into the Dean-Stark trap, where the denser water separates and is collected, while the toluene overflows back into the reaction flask.[1][10]

  • Dehydrating Agents: Adding a dehydrating agent like molecular sieves to the reaction mixture can sequester the water as it is formed.[7][11] Alternatively, using concentrated sulfuric acid as the catalyst also provides a dehydrating effect.[2][12]

Q3: My reaction is extremely slow or appears to stall after a few hours. What factors could be at play?

A3: A sluggish reaction typically points to issues with catalysis, temperature, or reagent purity.

• Insufficient Catalyst: Ensure an effective catalytic amount of a strong acid is used. Common choices are concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[1][7] An inadequate amount will result in a slow or incomplete reaction.

• Suboptimal Temperature: Esterification requires heat to overcome the activation energy.[12] The reaction should be brought to a gentle reflux in the chosen solvent. If the temperature is too low, the reaction rate will be impractically slow.

• Reagent Purity: Ensure your 4-nitrocinnamic acid and alcohol are dry. Any water present at the start of the reaction will immediately hinder the equilibrium.[7]

Q4: The reaction mixture has turned a dark brown or black color. What does this signify and how can I prevent it?

A4: Darkening of the reaction mixture often indicates decomposition or side reactions, which are more likely under harsh acidic conditions and at elevated temperatures.[7] The electron-withdrawing nitro group and the conjugated double bond in 4-nitrocinnamic acid make it susceptible to side reactions like polymerization or addition reactions.[7][13]

Mitigation Strategies:

• Use a Milder Catalyst: Consider using p-toluenesulfonic acid (TsOH) instead of sulfuric acid, as it can be less aggressive.

• Control the Temperature: Ensure the reaction is maintained at a gentle, controlled reflux and is not being overheated.

• Consider an Alternative Method: If side reactions persist, a milder, non-acidic method like the Steglich esterification may be necessary (see FAQ section).

Q5: I believe the reaction worked, but I'm losing most of my product during the work-up and purification. What is a reliable protocol?

A5: Product loss during work-up is a common and often underestimated problem. A robust procedure is critical to isolate your ester efficiently. The key is to neutralize the acid catalyst and remove the water-soluble starting material (4-nitrocinnamic acid) without hydrolyzing the ester product.

Detailed Work-up and Purification Protocol:

• Cooling: Cool the reaction mixture to room temperature.

• Dilution: Dilute the mixture with an organic solvent like ethyl acetate or diethyl ether.

• Neutralization: Transfer the mixture to a separatory funnel and wash it carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[7] This step neutralizes the strong acid catalyst and converts any unreacted 4-nitrocinnamic acid into its sodium salt, which is soluble in the aqueous layer. Caution: Add the bicarbonate solution slowly and vent the funnel frequently to release the CO₂ gas that is generated.

• Washing: Wash the organic layer with water, followed by a wash with brine (saturated NaCl solution) to remove residual water and salts.[7]

• Drying: Dry the isolated organic layer over an anhydrous drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the crude ester.

• Purification: For high purity, the crude product should be purified by column chromatography on silica gel.[7][14]

Caption: Troubleshooting decision tree for low-yield esterification.

Part 3: Recommended Protocol for High-Yield Synthesis

This protocol for the synthesis of Ethyl 4-nitrocinnamate utilizes a Dean-Stark apparatus for efficient water removal.

Protocol: Synthesis of Ethyl 4-nitrocinnamate via Fischer Esterification

• Materials:

  • 4-nitrocinnamic acid (1.0 eq)

  • Ethanol (used as solvent, large excess)

  • Toluene (co-solvent for azeotropic removal)

  • p-Toluenesulfonic acid (TsOH) monohydrate (0.05 - 0.1 eq)

• Apparatus:

  • Round-bottom flask

  • Dean-Stark trap

  • Reflux condenser

  • Heating mantle with magnetic stirring

• Procedure:

  • To a round-bottom flask, add 4-nitrocinnamic acid, a 2:1 mixture of ethanol:toluene (sufficient to dissolve and stir the acid), and TsOH.

  • Assemble the flask with the Dean-Stark trap and reflux condenser.

  • Heat the mixture to a gentle reflux with vigorous stirring.

  • Water will begin to collect in the arm of the Dean-Stark trap as the ethanol/toluene/water azeotrope distills.[15]

  • Continue the reflux until no more water is collected in the trap, or until TLC analysis indicates the consumption of the starting material. This may take several hours.

  • Cool the reaction to room temperature.

  • Proceed with the work-up procedure as described in Q5.

Part 4: Frequently Asked Questions (FAQs)

Q6: Are there alternative, milder esterification methods for sensitive substrates?

A6: Yes. If your substrate is sensitive to the harsh acidic conditions of Fischer esterification, two excellent alternatives are the Steglich and Mitsunobu reactions.

• Steglich Esterification: This method uses a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP).[16][17] The reaction is very mild, often run at room temperature, and is highly effective for sterically hindered or acid-labile substrates.[18] Its primary drawback is the formation of a dicyclohexylurea (DCU) byproduct, which must be filtered off.[16]

• Mitsunobu Reaction: This reaction converts an alcohol into an ester using triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD).[19][20] It is known for proceeding with a clean inversion of stereochemistry at the alcohol's chiral center, making it extremely valuable in natural product synthesis.[21][22] However, it generates triphenylphosphine oxide and a hydrazine derivative as byproducts, which can complicate purification.

Q7: What is the optimal catalyst and loading for Fischer esterification?

A7: Both sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (TsOH) are effective. TsOH is often preferred as it is a solid, making it easier to handle, and is considered slightly milder, potentially reducing side reactions.[7] A catalytic amount, typically ranging from 1 to 5 mol%, is sufficient. Using a large excess of acid is generally unnecessary and can promote decomposition.

Q8: Can I monitor the reaction progress effectively?

A8: Yes, Thin-Layer Chromatography (TLC) is an indispensable tool.[3] Spot the reaction mixture on a silica gel plate alongside your starting material (4-nitrocinnamic acid). The ester product will be less polar and should have a higher Rf value than the carboxylic acid. The reaction is complete when the spot corresponding to the starting material has disappeared.

Part 5: Quantitative Data Summary

Parameter	Recommended Condition/Value	Expected Outcome/Rationale	Reference(s)
Reactant Ratio	>5 equivalents of alcohol	Shifts equilibrium towards the ester product.	[1][2][7]
Water Removal	Dean-Stark apparatus or molecular sieves	Prevents reverse (hydrolysis) reaction, driving yield towards completion.	[1][3][7]
Catalyst	p-Toluenesulfonic acid (TsOH)	Effective acid catalyst, often milder than H₂SO₄, reducing side reactions.	[7]
Catalyst Loading	1-5 mol%	Sufficient for catalysis without causing excessive decomposition.	[15]
Temperature	Gentle reflux	Provides necessary activation energy without promoting side reactions.	[7][12]

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• Master Organic Chemistry. (2022, November 16). Fischer Esterification. [Link]

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• Kurniawan, Y. D., et al. (2023). Optimization for Synthesis of Methyl-d3 Cinnamate Derivatives via Room Temperature Fischer Esterification. AIP Publishing. [Link]

• University of California, Davis. (n.d.). Fischer Esterification. [Link]

• JoVE. (2020, March 26). Esterification. [Link]

• University of Wisconsin-Madison. (n.d.). Esterification Using a Dean-Stark Trap. [Link]

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• Scoilnet. (n.d.). Dean Stark Apparatus. [Link]

• Reddit. (2022, December 20). What happens if I don't remove water during esterification?[Link]

• Quora. (2019, September 1). In Fischer esterification, is the presence of an acid necessary?[Link]

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• ACS Publications. (2021). Stoichiometric Ester Condensation Reaction Processes by Pervaporative Water Removal via Acid-Tolerant Zeolite Membranes. [Link]

• ResearchGate. (2018). Optimization of reaction conditions for the methyl esterification of cinnamic acid. [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

• ResearchGate. (2010). Water removal by reactive stripping for solid-acid catalyzed esterification in a monolith reactor. [Link]

• AIP Publishing. (2023, October 5). Optimization for synthesis of methyl-d3 cinnamate derivatives via room temperature Fischer esterification. [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. [Link]

• Organic-Chemistry.org. (2019, August 26). Mitsunobu Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link]

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• PubMed Central. (2017). Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction. [Link]

• NIH. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. [Link]

• Organic Chemistry Portal. (n.d.). Steglich Esterification. [Link]

• RSC Publishing. (1981). Electrophilic aromatic substitution. Part 25. The nitration in aqueous sulphuric acid of some cinnamic acids and other styrene derivatives. [Link]

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• Journal of Laboratory Chemical Education. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. [Link]

• YouTube. (2014, February 16). Esters 4. Organic Preparation & Purification of an Ester. [Link]

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• 8. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 9. Types of Organic Reactions- Esterification Using a Dean-Stark Trap – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 10. orickmedicosarl.com [orickmedicosarl.com]
• 11. researchgate.net [researchgate.net]
• 12. scienceready.com.au [scienceready.com.au]
• 13. Electrophilic aromatic substitution. Part 25. The nitration in aqueous sulphuric acid of some cinnamic acids and other styrene derivatives - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 14. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 15. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 16. Steglich esterification - Wikipedia [en.wikipedia.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Steglich Esterification [organic-chemistry.org]
• 19. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 20. glaserr.missouri.edu [glaserr.missouri.edu]
• 21. Mitsunobu Reaction [organic-chemistry.org]
• 22. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Nitrocinnamic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals who encounter challenges in removing unreacted trans-4-nitrocinnamic acid from their reaction products. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to ensure the successful purification of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 4-nitrocinnamic acid that I should be aware of for purification?

A1: Understanding the physicochemical properties of 4-nitrocinnamic acid is the foundation of a successful purification strategy. It is a yellow crystalline solid with a melting point reported in the range of 200-202 °C, with some sources indicating a higher melting point of around 289 °C, which may suggest polymorphism.[1] Crucially, it is a carboxylic acid with a pKa of approximately 4.07, making it readily deprotonated by bases.[1] It is generally insoluble in water but soluble in organic solvents like DMSO and ethanol.[1][2]

Property	Value	Source(s)
Appearance	Yellow crystalline solid	[1]
Molecular Weight	193.16 g/mol	[1]
Melting Point	200-202 °C (some sources ~289 °C)	[1]
pKa	~4.07	[1]
Water Solubility	Insoluble	[1]
Solubility	Soluble in DMSO, ethanol	[1][2]

Q2: What is the most common and effective method to remove unreacted 4-nitrocinnamic acid?

A2: The most robust and widely applicable method is acid-base extraction . This technique leverages the acidic nature of the carboxylic acid group in 4-nitrocinnamic acid. By washing the organic reaction mixture with an aqueous basic solution, the acidic 4-nitrocinnamic acid is converted to its water-soluble carboxylate salt, which is then extracted into the aqueous layer. The desired non-acidic product remains in the organic layer.

Q3: How do I choose the right base for the acid-base extraction?

A3: The choice of base is critical and depends on the nature of your desired product. The guiding principle is to use a base that is strong enough to deprotonate 4-nitrocinnamic acid (pKa ~4.07) but will not react with your product.

• For neutral or basic products: A weak base like saturated sodium bicarbonate (NaHCO₃) solution is often the best choice. The pKa of carbonic acid (H₂CO₃), the conjugate acid of bicarbonate, is about 6.4. Since this is higher than the pKa of 4-nitrocinnamic acid, the acid-base equilibrium will favor the formation of the 4-nitrocinnamate salt.

• For base-sensitive products (e.g., esters): It is crucial to avoid strong bases like sodium hydroxide (NaOH) . Strong bases can catalyze the hydrolysis (saponification) of esters, leading to the loss of your desired product.[3] A cold, saturated solution of sodium bicarbonate is the recommended reagent to mitigate this risk.

• If your product is also acidic: The separation is more complex and depends on the relative pKa values. If your product has a significantly higher pKa (is a much weaker acid) than 4-nitrocinnamic acid, a carefully controlled extraction with a weak base might still be effective.

Q4: My product is an ester, and I'm worried about hydrolysis during the basic wash. What precautions can I take?

A4: This is a valid concern. To minimize the risk of ester hydrolysis (saponification) during the removal of 4-nitrocinnamic acid, follow these steps:

• Use a weak base: Always opt for a saturated solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) instead of strong bases like NaOH or KOH.

• Keep it cold: Perform the extraction using ice-cold solutions. Lowering the temperature significantly reduces the rate of hydrolysis.

• Work quickly: Minimize the contact time between the organic layer containing your ester and the aqueous basic solution. Do not let the layers sit for extended periods before separation.

• Brine wash: After the basic wash, a wash with saturated aqueous sodium chloride (brine) will help to remove residual water from the organic layer and reduce the solubility of the ester in the aqueous phase.

Troubleshooting Guides

Acid-Base Extraction Issues

Problem: After washing with a basic solution, I still see a significant amount of 4-nitrocinnamic acid in my organic layer (checked by TLC).

• Possible Cause 1: Incomplete reaction. You may not have used enough of the basic solution to neutralize all the 4-nitrocinnamic acid.

  • Solution: Perform a second or even a third wash with fresh, cold, saturated sodium bicarbonate solution. After the final wash, you can test a drop of the aqueous layer with pH paper to ensure it is still basic.

• Possible Cause 2: Insufficient mixing. The acid-base reaction can only occur at the interface between the organic and aqueous layers.

  • Solution: Ensure you are shaking the separatory funnel vigorously for an adequate amount of time to maximize the surface area between the two phases. Remember to vent the funnel frequently, especially when using bicarbonate, as carbon dioxide gas will be generated.

• Possible Cause 3: Incorrect pH. The pH of the aqueous layer may not be high enough to deprotonate the 4-nitrocinnamic acid effectively.

  • Solution: While sodium bicarbonate is generally sufficient, if you have a very high concentration of the acid, you may need to use a slightly stronger weak base like sodium carbonate. However, be cautious if your product is base-sensitive.

Recrystallization Issues

Problem: I've removed the 4-nitrocinnamic acid via extraction, but my product is still not pure.

• Solution: Recrystallization is an excellent secondary purification step. The choice of solvent is crucial. You need to find a solvent (or a solvent pair) in which your desired product has high solubility at high temperatures and low solubility at low temperatures, while the remaining impurities have different solubility profiles.

Problem: My product "oils out" during recrystallization instead of forming crystals.

• Possible Cause: The boiling point of the solvent may be higher than the melting point of your product-impurity mixture.

  • Solution: Try reheating the solution to dissolve the oil, then add a small amount of a co-solvent in which your product is more soluble to lower the saturation point. Allow the solution to cool much more slowly. Using a different solvent system with a lower boiling point is also a good option.

Experimental Protocols

Protocol 1: Removal of 4-Nitrocinnamic Acid from a Neutral or Basic Product using Acid-Base Extraction

This protocol is ideal for situations where your desired product is not acidic and is stable to weak bases.

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). The choice of solvent should be one in which your product is soluble and which is immiscible with water.

• Transfer to Separatory Funnel: Transfer the organic solution to a separatory funnel.

• First Basic Wash: Add an equal volume of cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes. Crucially, invert the funnel and vent frequently to release the pressure from the CO₂ gas that is formed.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat Washes: Repeat the wash with fresh, cold NaHCO₃ solution (steps 3-5) one or two more times. This ensures complete removal of the 4-nitrocinnamic acid.

• Brine Wash: Wash the organic layer with an equal volume of cold, saturated aqueous sodium chloride (brine) solution. This helps to remove any remaining water from the organic layer.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Isolation: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the purified product.

Caption: Workflow for removing 4-nitrocinnamic acid via acid-base extraction.

Protocol 2: Purification by Recrystallization from an Ethanol/Water System

This protocol is suitable for purifying a product that is soluble in hot ethanol but less soluble in cold water. It can also be adapted for the recrystallization of 4-nitrocinnamic acid itself if that is the desired product.[1]

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of hot ethanol. Heat the mixture on a hot plate and add the ethanol portion-wise until the solid just dissolves.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Induce Crystallization: While the ethanol solution is still hot, add hot water dropwise until the solution becomes slightly cloudy. Then, add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of pure crystals.

• Ice Bath: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any adhering soluble impurities.

• Drying: Allow the crystals to dry completely in the air or in a desiccator.

Caption: General workflow for purification by recrystallization.

References

• Chemguide. (n.d.). Hydrolysis of Esters. [Link]

• Chemistry LibreTexts. (2021, December 15). 3.3: pKa of Organic Acids and Application of pKa to Predict Acid-Base Reaction Outcome. [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• National Institute of Standards and Technology. (n.d.). 4-Nitrocinnamic acid. NIST Chemistry WebBook. [Link]

• Organic Chemistry Data. (n.d.). Bordwell pKa Table. [Link]

• The pKa in Organic Chemistry. (n.d.). The pKa in Organic Chemistry. [Link]

Sources

• 1. 4-Nitrocinnamic acid CAS#: 619-89-6 [m.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Preventing the degradation of n-butyl 4-nitrocinnamate during synthesis

Welcome to the dedicated technical support center for the synthesis of n-butyl 4-nitrocinnamate. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis, ensuring the integrity and yield of your target compound.

Introduction

The synthesis of n-butyl 4-nitrocinnamate, a valuable intermediate in various synthetic pathways, can be susceptible to degradation and side reactions, leading to compromised purity and yield. The presence of both a nitro group and an α,β-unsaturated ester functionality introduces specific vulnerabilities. This guide provides a systematic approach to identifying and resolving common issues, grounded in the chemical principles of the reaction.

Troubleshooting Guide & FAQs

I. Low Yield and Incomplete Reaction

Q1: My reaction has stalled, and TLC analysis shows a significant amount of unreacted 4-nitrocinnamic acid. What are the likely causes and how can I drive the reaction to completion?

A1: An incomplete Fischer esterification is one of the most common issues. This equilibrium-driven reaction can be hampered by several factors.[1][2][3][4]

Causality: The Fischer esterification is a reversible process where a carboxylic acid and an alcohol react to form an ester and water.[2][3] According to Le Châtelier's principle, the accumulation of water, a byproduct, can shift the equilibrium back towards the starting materials, thus preventing the reaction from reaching completion.

Troubleshooting Steps:

• Water Removal: The most effective strategy is to actively remove water as it is formed.

  • Dean-Stark Apparatus: Employ a Dean-Stark trap with a suitable solvent (e.g., toluene, hexane) that forms an azeotrope with water. This physically removes water from the reaction mixture, driving the equilibrium forward.

  • Drying Agents: The addition of molecular sieves (3Å or 4Å) to the reaction flask can effectively sequester the water produced.

• Excess Alcohol: Using n-butanol as the limiting reagent is a common pitfall. To shift the equilibrium towards the product, a large excess of n-butanol should be used. Often, n-butanol can serve as both a reactant and a solvent.[2]

• Catalyst Loading: Ensure an adequate amount of a strong acid catalyst is present.

  • Commonly used catalysts include concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[2]

  • The catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[1]

• Reaction Temperature and Time: While higher temperatures can increase the reaction rate, they can also promote side reactions. A gentle reflux is typically sufficient.[5] Monitor the reaction by TLC until the starting material spot is no longer visible.

dot

Caption: Fischer Esterification Equilibrium.

II. Product Degradation and Side Reactions

Q2: I've isolated my product, but the yield is low, and I observe several impurities by NMR/LC-MS. What are the potential degradation pathways for n-butyl 4-nitrocinnamate during synthesis?

A2: The degradation of n-butyl 4-nitrocinnamate can occur through several pathways, primarily involving the nitro group and the cinnamate double bond.

A. Reduction of the Nitro Group:

• Observation: You may observe the formation of n-butyl 4-aminocinnamate or other reduction intermediates.

• Causality: While Fischer esterification conditions are generally not strongly reducing, certain contaminants or reaction conditions can lead to the reduction of the aromatic nitro group.[6][7][8] The use of certain metals in the reaction vessel or impurities in the starting materials could potentially facilitate this side reaction, especially at elevated temperatures.

• Prevention:

  • Use high-purity, metal-free reagents and solvents.

  • Ensure the reaction apparatus is thoroughly cleaned and free of any metallic residues.

  • Avoid excessively high reaction temperatures.

B. Polymerization of the Cinnamate Moiety:

• Observation: Formation of an insoluble, sticky residue or a broad, polymeric hump in the NMR baseline.

• Causality: The α,β-unsaturated system of the cinnamate ester is susceptible to free-radical or acid-catalyzed polymerization, especially under prolonged heating.[9][10]

• Prevention:

  • Control Temperature: Avoid overheating the reaction mixture. Maintain a gentle reflux.

  • Limit Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed.

  • Inhibitors: In extreme cases, the addition of a radical inhibitor like hydroquinone or butylated hydroxytoluene (BHT) in trace amounts can be considered, though this may complicate purification.

C. Decarboxylation of 4-Nitrocinnamic Acid:

• Observation: Formation of 4-nitrostyrene as a byproduct.

• Causality: While less common under typical esterification conditions, thermal decarboxylation of cinnamic acids can occur at higher temperatures, leading to the formation of the corresponding styrene derivative.[11][12][13]

• Prevention:

  • Strict temperature control is crucial. Avoid localized overheating.

D. Transesterification:

• Observation: If using a solvent that is also an alcohol (e.g., performing the reaction in methanol with n-butanol as the reactant), you may see the formation of the corresponding methyl ester.

• Causality: Transesterification is the conversion of one ester to another by reaction with an alcohol.[14] This can be catalyzed by either acid or base.[14]

• Prevention:

  • Use n-butanol in excess as both the reactant and the solvent, or choose a non-alcoholic solvent like toluene if using a Dean-Stark trap.

dot

Caption: Potential Degradation Pathways.

III. Work-up and Purification Challenges

Q3: During the aqueous work-up, I'm experiencing product loss and the formation of emulsions. How can I optimize the extraction and purification process?

A3: A well-executed work-up is critical for isolating a pure product with high yield.

Work-up Protocol:

• Cooling: Allow the reaction mixture to cool to room temperature before quenching.

• Dilution: Dilute the mixture with a suitable organic solvent like diethyl ether or ethyl acetate.

• Neutralization: Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst and remove any unreacted 4-nitrocinnamic acid.[5] Be cautious of CO₂ evolution.

• Brine Wash: Wash the organic layer with brine (saturated NaCl solution) to break up emulsions and remove excess water.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure.

Troubleshooting Emulsions:

• Cause: Emulsions often form due to vigorous shaking or the presence of acidic/basic impurities.

• Solution:

  • Gentle inversions of the separatory funnel are often sufficient for extraction.

  • Adding more brine can help break up stable emulsions.

  • Allowing the separatory funnel to stand for an extended period can also lead to phase separation.

Purification:

• Column Chromatography: If impurities persist, purification by column chromatography on silica gel is recommended.[5] A typical eluent system would be a gradient of ethyl acetate in hexane.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, hexane/ethyl acetate) can be an effective purification method.

Experimental Protocols

Protocol 1: Fischer Esterification of 4-Nitrocinnamic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 4-nitrocinnamic acid (1.0 eq) in an excess of n-butanol (5-10 eq).

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq).

• Heating: Heat the mixture to a gentle reflux and maintain for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Follow the work-up protocol described in Q3.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Parameter	Recommended Condition	Rationale
Reactant Ratio	1:5 to 1:10 (Acid:Alcohol)	Drives equilibrium towards product formation.[2]
Catalyst	Conc. H₂SO₄ or p-TsOH	Strong acid protonates the carbonyl, increasing its electrophilicity.[1]
Temperature	Gentle Reflux	Provides sufficient energy for the reaction without promoting degradation.
Water Removal	Dean-Stark or Molecular Sieves	Essential for driving the equilibrium to completion.[5]

References

• ResearchGate. (2013). How to reduce carboxylic group to alcohol with nitro group untouched? Retrieved from [Link]

• Master Organic Chemistry. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

• ResearchGate. (2003). Photolytic and free‐radical polymerization of cinnamate esters of epoxidized plant oil triglycerides. Retrieved from [Link]

• ResearchGate. (n.d.). Nitro decarboxylation of Cinnamic acid in presence of PEG-300 and metal nitrates under Solution phase. Retrieved from [Link]

• Organic Chemistry. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• SpringerLink. (2018). Degradation of cinnamic acid by a newly isolated bacterium Stenotrophomonas sp. TRMK2. Retrieved from [Link]

• YouTube. (2021). 155 CHM2211 Reduction of Nitro Groups to Amines and Carbonyl Groups to Alcohols. Retrieved from [Link]

• MDPI. (2022). Biodegradation of Hydrophobic Coatings Based on Natural Wax and Its Mixtures. Retrieved from [Link]

• ASPIRE. (2019). SYNTHESIS OF CINNAMIC ACID ESTERS. Retrieved from [Link]

• Journal of Laboratory Chemical Education. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• PMC. (2018). Catalyst-free decarboxylation of 4-hydroxycinnamic acids: efficient synthesis of 4-vinylphenols. Retrieved from [Link]

• Chemical Review and Letters. (2020). Recent Advances in Decarboxylative Nitration of Carboxylic Acids. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Decarboxylative functionalization of cinnamic acids. Retrieved from [Link]

• ResearchGate. (2013). Microbiological degradation of cinnamic acid and its hydroxyl-derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US6538154B2 - Process for the preparation of cinnamic esters.

• DergiPark. (1987). POLYMERIZATION OF CİNNAMİC ACID I. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• Master Organic Chemistry. (2022). Transesterification. Retrieved from [Link]

• Chemistry Steps. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• Student Academic Success. (n.d.). Organic Reactions: Esterification & Transesterification. Retrieved from [Link]

• Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by transesterification. Retrieved from [Link]

• PubChem. (n.d.). n-Butyl 4-nitrocinnamate. Retrieved from [Link]

• ResearchGate. (2013). Tin-Catalyzed Esterification and Transesterification Reactions: A Review. Retrieved from [Link]

• MDPI. (2024). Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors. Retrieved from [Link]

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Communications Faculty of Sciences University of Ankara Series B Chemistry and Chemical Engineering » Submission » POLYMERIZATION OF CİNNAMİC ACID I. [dergipark.org.tr]
• 11. researchgate.net [researchgate.net]
• 12. Catalyst-free decarboxylation of 4-hydroxycinnamic acids: efficient synthesis of 4-vinylphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Decarboxylative functionalization of cinnamic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of n-Butyl 4-nitrocinnamate

Welcome to the technical support center for the synthesis and purification of n-butyl 4-nitrocinnamate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in isolating this compound with high purity. We will address common issues in a practical, question-and-answer format, grounded in established chemical principles and field-proven experience. Our goal is to not only provide solutions but also to explain the underlying causality, empowering you to troubleshoot effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

This section directly addresses the most common hurdles encountered during the purification of n-butyl 4-nitrocinnamate.

Q1: My crude product is a yellow-orange, viscous oil after the initial workup. Is this normal, and what is my first step?

Answer: Yes, obtaining a colored, oily crude product is a very common outcome. The color often arises from minor, highly conjugated impurities or residual acidic catalyst which can cause some degradation.[1] Your product, n-butyl 4-nitrocinnamate, is expected to be a low-melting solid or an oil at room temperature, especially when impure. For comparison, the closely related n-butyl 4-nitrobenzoate has a melting point of 35-39 °C.[2]

Your first and most critical step is preliminary analysis before attempting any large-scale purification. Do not proceed directly to a large column or bulk recrystallization.

Causality & Recommended Action: Purification without understanding the composition of your crude mixture is inefficient. You need to identify your major components: the desired product, unreacted starting materials, and significant byproducts.

• Thin-Layer Chromatography (TLC): This is your most powerful initial tool.[3]

  • Spot your crude material on a TLC plate.

  • Also spot the key starting materials (e.g., 4-nitrocinnamic acid, if available).

  • Develop the plate in a solvent system of intermediate polarity. A good starting point is 4:1 Hexane:Ethyl Acetate.

  • Interpretation:

    • Product: Your target ester is moderately polar and should have an Rf value of approximately 0.3-0.5 in this system.

    • 4-Nitrocinnamic Acid: This starting material is highly polar and will likely remain at the baseline (Rf ≈ 0).

    • Triphenylphosphine Oxide (TPPO): If you used a Wittig reaction, TPPO is a common, moderately polar byproduct that often appears as a streak or a spot with an Rf value close to your product.[4][5]

• Crude ¹H NMR: If possible, take a quick proton NMR of your crude oil. This can be misleading if the mixture is complex, but it can often confirm the presence of your product's key signals (e.g., the vinyl protons and the butyl chain) and give a rough idea of the major impurities.[6]

This initial analysis will guide your choice of purification strategy, saving significant time and material.

Q2: I'm trying to recrystallize my product, but it keeps "oiling out" instead of forming crystals. Why is this happening and how can I fix it?

Answer: "Oiling out" is a classic purification problem, especially for compounds with low melting points or those containing significant impurities.[7] It occurs when the solute comes out of the supersaturated solution at a temperature above its melting point, separating as a liquid phase instead of forming a solid crystal lattice. This liquid oil traps impurities, defeating the purpose of recrystallization.

Causality & Recommended Actions: The primary causes are typically an inappropriate solvent choice, too rapid cooling, or a high impurity load depressing the melting point.

• Slow Down the Cooling: Rapid crystallization is a common enemy of purity.[7] If you are cooling your flask in an ice bath, stop. Let the solution cool slowly to room temperature first. Insulating the flask (e.g., with paper towels) can promote the slow formation of well-ordered, pure crystals.

• Re-evaluate Your Solvent System: The ideal recrystallization solvent should dissolve the compound when hot but not when cold.[8] For a moderately polar compound like n-butyl 4-nitrocinnamate, single-solvent systems might be challenging. A two-solvent system is often more effective.

Solvent System (Soluble/Insoluble)	Rationale & Comments
Ethanol / Water	Dissolve the crude product in a minimum amount of boiling ethanol. Add hot water dropwise until the solution becomes persistently cloudy. Re-heat to clarify, then allow to cool slowly. This is an excellent starting point.
Ethyl Acetate / Hexane	Dissolve in a minimum of hot ethyl acetate. Add hexane until cloudy, then reheat and cool. This system is good for moderately polar compounds.[9]
Acetone / Hexane	Similar to the above, offers a different polarity profile that may be effective.[9]
Isopropanol	A single solvent that can sometimes work well. It has a good balance of polarity and a lower volatility than ethanol.

• Scratch the Flask: Use a glass rod to scratch the inside of the flask at the air-liquid interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

• Seed the Solution: If you have a small amount of pure, solid product, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.

If these methods fail, the impurity level may be too high for recrystallization to be effective. In this case, column chromatography is the necessary next step.

Caption: A decision tree for troubleshooting product oiling out.

Q3: My TLC shows two spots very close together. How do I develop a column chromatography system to separate them?

Answer: This is a common challenge indicating that your product and a key impurity have very similar polarities. The goal is to modify the mobile phase (eluent) to maximize the separation factor (ΔRf) between the two spots.

Causality & Recommended Protocol: The separation on silica gel (a polar stationary phase) is governed by the polarity of the eluent. A more polar eluent moves all compounds up the plate faster, while a less polar eluent keeps them near the baseline. Your task is to find a "sweet spot."

• Establish a Baseline: Start with your initial TLC solvent system (e.g., 4:1 Hexane:Ethyl Acetate). If the spots are too high (Rf > 0.5), decrease the polarity by increasing the proportion of hexane (e.g., 9:1 Hex:EtOAc). If they are too low (Rf < 0.2), increase the polarity (e.g., 2:1 Hex:EtOAc).

• Fine-Tune the Polarity: The ideal Rf for the desired product for column chromatography is ~0.3 .[3] Adjust the solvent ratio in small increments (e.g., 4:1 -> 5:1 -> 6:1) to achieve this Rf value. This provides the best balance between resolution and the time it will take to run the column.

• Change Solvent Selectivity: If adjusting the ratio of Hexane/EtOAc does not resolve the spots, you need to change the chemical nature of the eluent.

  • Substitute the Polar Component: Replace ethyl acetate with dichloromethane (DCM). For example, try a system of Hexane with 5-10% DCM.

  • Introduce a Third Component: Sometimes, adding a small amount (~1%) of a very polar solvent like methanol or a different solvent like toluene can drastically alter the interactions between your compounds and the silica gel, improving separation.

• Confirm with 2D TLC: If you suspect co-elution, run a 2D TLC. Develop the plate in one solvent system, then rotate it 90 degrees and develop it in a second, different solvent system. If you have a single compound, it will remain on the diagonal. If co-eluting compounds are present, you will see off-diagonal spots.

Caption: Workflow for developing an optimal eluent for flash chromatography.

Q4: My yield is very low after purification, even though the reaction seemed to work well. Where did my product go?

Answer: Low recovery is a frustrating but common issue. The loss of product can occur at multiple stages of the workup and purification process. A systematic review of your procedure is necessary to identify the cause.

Potential Causes & Preventative Measures:

• Incomplete Extraction: Your product has moderate polarity and may have some solubility in the aqueous layer, especially if polar organic solvents like DMF or DMSO were used in the reaction.[10]

  • Solution: After your initial extraction with a solvent like ethyl acetate, re-extract the aqueous layer at least 2-3 more times with fresh solvent. This is known as being more efficient than one single large-volume extraction.[11] Combine all organic layers for drying and evaporation.

• Ester Hydrolysis: During an aqueous basic wash (e.g., with NaHCO₃ or NaOH) to remove acidic impurities, prolonged contact or overly strong basic conditions can hydrolyze your ester product back to the water-soluble carboxylate salt of 4-nitrocinnamic acid.

  • Solution: Use a mild base like saturated sodium bicarbonate solution, perform the wash quickly, and do not let the layers sit in the separatory funnel for extended periods. Always check the aqueous layer by TLC if you suspect significant loss.[6][12]

• Loss During Recrystallization: It is inevitable that some product will remain dissolved in the "mother liquor" after recrystallization. Attempting multiple recrystallizations to achieve high purity can dramatically reduce the overall yield.

  • Solution: After the first filtration, concentrate the mother liquor and check it by TLC. If a significant amount of product remains, you can attempt a second, separate recrystallization on this material to recover a "second crop" of crystals, which may be of slightly lower purity.

• Irreversible Adsorption on Silica Gel: Highly polar compounds can sometimes bind very strongly to the silica gel, especially if the column is run too slowly or if the silica is too acidic.

  • Solution: Ensure your chosen eluent is sufficiently polar to move the product in a timely manner. If you suspect your compound is degrading on the silica, you can use silica gel that has been pre-treated with a base like triethylamine (by adding ~1% to your eluent system).

References

• Pathiranage, A. L., et al. (2017). Esterification, Purification and Identification of Cinnamic Acid Esters. Advances in Chemistry, 2017, 1-6. [Link]

• ResearchGate. (n.d.). (PDF) Esterification, Purification and Identification of Cinnamic Acid Esters. [Link]

• Osborne, M. (2019). SYNTHESIS OF CINNAMIC ACID ESTERS. ASPIRE. [Link]

• Advion. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Discover.acs.org. [Link]

• ResearchGate. (n.d.). Isolation of Cinnamic Acid Derivatives from the Bulbs of Allium tripedale. [Link]

• PubChem. (n.d.). n-Butyl 4-nitrocinnamate. [Link]

• University of Rochester. (n.d.). Extraction Protocol for Polar Solvents. Department of Chemistry. [Link]

• EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product to Purity. [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. Department of Chemistry. [Link]

• Varsity Tutors. (n.d.). How to Purify Compounds. Organic Chemistry Practice Hub. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• University of California, Irvine. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2). [Link]

• YouTube. (2022). Ninja technique to purify organic compounds- synthetic chemist must watch it. [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. [Link]

• Google Patents. (n.d.). US11021431B2 - Method for producing cinnamic acid ester compound.

• PubChem. (n.d.). Butyl 4-nitrobenzoate. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. [Link]

• WebAssign. (n.d.). Experiment 7 - Preparation of Ethyl Cinnamate: A Solvent Free Wittig Reaction. [Link]

• Cheméo. (n.d.). Chemical Properties of n-Butyl 4-nitrobenzoate (CAS 120-48-9). [Link]

• YouTube. (2021). Wittig reaction of cinnamaldehyde. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 9: Wittig Synthesis of Ethyl Cinnamate. Department of Chemistry. [Link]

• CUNY. (2025). Lab: Purification by Recrystallization. [Link]

• Unknown Source. (n.d.). A Solvent Free Wittig Reaction. [Link]

• YouTube. (2021). recrystallization & purification of N-bromosuccinimide. [Link]

• SpectraBase. (n.d.). Tert-butyl (E)-4-nitrocinnamate. [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl 4-nitrocinnamate. [Link]

• PubChem. (n.d.). Ethyl 4-nitrocinnamate. [Link]

• Google Patents. (n.d.). KR100895586B1 - Process for preparing high purity 4-ene-butylresorcinol crystals.

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• 12. Troubleshooting [chem.rochester.edu]

N-Butyl 4-nitrocinnamate stability in different solvent systems

Welcome to the technical support center for N-Butyl 4-nitrocinnamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on handling and ensuring the stability of N-Butyl 4-nitrocinnamate in various solvent systems. Here, you will find troubleshooting guides for common experimental issues and frequently asked questions, all grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: What is N-Butyl 4-nitrocinnamate and what are its general properties?

N-Butyl 4-nitrocinnamate is an ester derivative of 4-nitrocinnamic acid.[1] Its chemical structure consists of a butyl group linked via an ester bond to a cinnamate backbone, which features a nitro group (-NO2) at the para position of the phenyl ring. This structure imparts moderate polarity to the molecule.[2]

• Molecular Formula: C13H15NO4[1]

• Appearance: Expected to be a crystalline solid at room temperature.[2]

• Key Structural Features: An ester linkage susceptible to hydrolysis, a carbon-carbon double bond (alkene) that can undergo isomerization and cycloaddition, and an aromatic nitro group.

Q2: What are the primary factors that influence the stability of N-Butyl 4-nitrocinnamate in solution?

The stability of N-Butyl 4-nitrocinnamate in a solvent system is not absolute and is critically influenced by several environmental factors:

• pH: The ester linkage is susceptible to hydrolysis, a reaction catalyzed by both acid and base. Alkaline conditions (high pH) are particularly effective at promoting the cleavage of the ester bond.[3][4] Phenolic compounds and their derivatives are generally more stable in acidic conditions (pH < 7).[5]

• Light Exposure (Photostability): Cinnamate derivatives are known to be photosensitive.[6] Upon exposure to UV light, they can undergo reversible trans-cis isomerization and [2+2] photo-cycloaddition to form dimers.[7][8] This can lead to a loss of the intended compound and the appearance of degradation products.

• Temperature: Elevated temperatures accelerate the rate of chemical reactions, including hydrolysis and other potential degradation pathways.[9] Therefore, storing solutions at lower temperatures is generally recommended to enhance stability.

• Oxidizing Agents: The presence of oxidizing agents can potentially lead to the degradation of the molecule, although this is typically a less common pathway compared to hydrolysis and photodegradation for this class of compounds.[10]

Q3: How should I select an appropriate solvent for my experiments?

The principle of "like dissolves like" is paramount. N-Butyl 4-nitrocinnamate is a moderately polar compound due to the presence of the nitro group and the ester functionality, balanced by the nonpolar butyl chain and aromatic ring.[2]

• For High Solubility: Choose moderately polar organic solvents. Examples include acetone, ethyl acetate, acetonitrile, and dichloromethane (DCM).[11]

• For Poor Solubility: Nonpolar solvents like hexane and cyclohexane or highly polar protic solvents like water will likely be poor choices for achieving high concentrations.

• Co-solvents: If an aqueous system is required, using a co-solvent system (e.g., a mixture of water with DMSO, ethanol, or acetonitrile) may be necessary to achieve the desired concentration. However, be aware that the presence of water introduces the risk of hydrolysis.

The following table provides properties of common organic solvents to aid in selection.

Solvent	Formula	Relative Polarity	Dielectric Constant	Boiling Point (°C)
Hexane	C6H14	0.009	1.9	69
Toluene	C7H8	0.099	2.4	110.6
Diethyl Ether	C4H10O	0.117	4.3	34.6
Dichloromethane (DCM)	CH2Cl2	0.309	9.0	39.6
Tetrahydrofuran (THF)	C4H8O	0.207	7.5	66
Ethyl Acetate	C4H8O2	0.228	6.0	77
Acetone	C3H6O	0.355	21.01	56.05
Acetonitrile	C2H3N	0.375	36.64	81.65
Dimethyl Sulfoxide (DMSO)	C2H6OS	0.444	47	189
Ethanol	C2H6O	0.654	24.6	78.5
Methanol	CH4O	0.762	32.7	64.7
Water	H2O	1.000	80.1	100

Data compiled from various sources.[12][13][14]

Q4: What are the expected degradation pathways for N-Butyl 4-nitrocinnamate?

Based on its chemical structure, two primary degradation pathways should be anticipated. Understanding these pathways is crucial for identifying potential impurities or degradation products in your analysis.

• Hydrolysis: The ester bond can be cleaved, especially under acidic or basic conditions, to yield 4-nitrocinnamic acid and 1-butanol.[15] This is often the most common degradation pathway in aqueous or protic solvent systems.

• Photodegradation: Exposure to UV light can lead to two main reactions characteristic of cinnamates:

  • trans-cis Isomerization: The thermodynamically stable trans isomer can convert to the cis isomer.[16]

  • [2+2] Cycloaddition: Two molecules can react at their double bonds to form a cyclobutane dimer.[7][8]

Caption: Primary degradation pathways for N-Butyl 4-nitrocinnamate.

Troubleshooting Guide

Q5: My N-Butyl 4-nitrocinnamate solution, which was initially clear, has become cloudy or formed a precipitate. What is happening and what should I do?

Likely Cause: This issue typically points to the compound's solubility limit being exceeded. This can happen for a few reasons:

• Temperature Fluctuation: Solubility is often temperature-dependent. If you prepared a saturated solution at room temperature or with gentle warming and then stored it at a lower temperature (e.g., 4°C), the compound may precipitate out.

• Solvent Evaporation: If the container is not properly sealed, solvent can evaporate over time, increasing the concentration of the compound beyond its solubility limit.

• Change in Solvent Composition: If you added another solvent or solution in which the compound is less soluble (e.g., adding water to an acetonitrile stock), it can cause precipitation.

Solution Steps:

• Verify Solubility: Confirm that you are working within the known solubility range for your chosen solvent and temperature.

• Gentle Warming & Agitation: Try gently warming the solution while sonicating or vortexing. If the precipitate redissolves, it confirms a solubility issue. Allow the solution to slowly cool to your working temperature to see if it remains dissolved.

• Prepare a More Dilute Solution: If precipitation persists, your solution is likely supersaturated. The best course of action is to prepare a new, more dilute stock solution.

• Proper Storage: Always use tightly sealed containers (e.g., with parafilm or screw caps with septa) to prevent solvent evaporation.

Q6: I am analyzing my solution via HPLC/GC and see new, unexpected peaks that were not present in the freshly prepared sample. What is the cause?

Likely Cause: The appearance of new peaks is a strong indicator of chemical degradation.[17] The identity of the peaks will depend on the degradation pathway.

• Hydrolysis: If your solvent system is aqueous or contains trace amounts of water, and you observe a more polar peak, it is likely 4-nitrocinnamic acid. 1-Butanol may also be present but can be difficult to detect on some reversed-phase HPLC systems.

• Photodegradation: If the solution was exposed to light, you might see a peak corresponding to the cis-isomer of N-Butyl 4-nitrocinnamate or broader peaks corresponding to various dimers.[8][16]

Solution Steps:

• Protect from Light: Prepare and store solutions in amber vials or wrap clear vials in aluminum foil to prevent photodegradation.[9]

• Use Anhydrous Solvents: If hydrolysis is suspected, use high-purity, anhydrous solvents and minimize exposure to atmospheric moisture.

• Control pH: If working in an aqueous environment, buffer the solution to a slightly acidic pH (e.g., pH 4-6) where ester hydrolysis is minimized.[5]

• Analyze Freshly Prepared Solutions: The most reliable practice is to prepare solutions fresh before each experiment to minimize the impact of any potential instability.

• Characterize Degradants: If identifying the degradation products is necessary, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can be invaluable for determining their molecular weights and elucidating their structures.[18]

Q7: The measured biological or chemical activity of my N-Butyl 4-nitrocinnamate solution is decreasing over time. Why?

Likely Cause: A decrease in activity is a direct consequence of the degradation of the parent compound. As N-Butyl 4-nitrocinnamate degrades into hydrolysis or photodegradation products, its concentration decreases, leading to a reduction in the observed effect. The degradation products themselves are unlikely to have the same activity as the parent molecule.

Solution Steps:

• Implement Stability-Enhancing Practices: Follow all the recommendations outlined above: protect from light, control temperature and pH, and use appropriate solvents.

• Conduct a Stability Study: If the compound will be used in a specific formulation or buffer for an extended period, perform a small-scale stability study. Analyze the concentration of the active compound at various time points (e.g., 0, 2, 4, 8, 24 hours) under your experimental conditions using a validated analytical method like HPLC-UV.[19]

• Prepare Fresh: For critical experiments, always use a solution that has been freshly prepared from solid material. Avoid using old stock solutions whose integrity has not been recently verified.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation (or stress testing) study is the most direct way to understand the stability of a drug substance.[10][20] It involves intentionally exposing the compound to harsh conditions to identify likely degradation products and pathways.[21]

Objective: To determine the degradation profile of N-Butyl 4-nitrocinnamate under hydrolytic, oxidative, photolytic, and thermal stress.

Caption: Workflow for a forced degradation study.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of N-Butyl 4-nitrocinnamate in a suitable organic solvent like acetonitrile.[9]

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. At selected time points (e.g., 2, 8, 24h), take an aliquot, neutralize with 0.1 M NaOH, and dilute for analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature. Due to the high reactivity, sample at early time points (e.g., 5, 15, 30, 60 min). Neutralize with 0.1 M HCl and dilute for analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light. Sample at various time points and dilute for analysis.

• Thermal Degradation:

  • Solution: Place a sealed vial of the stock solution in an oven at 80°C for 48 hours.

  • Solid: Place a small amount of solid N-Butyl 4-nitrocinnamate in an open vial in an oven at 80°C for 48 hours.

• Photolytic Degradation: Expose a clear vial containing the stock solution to a photostability chamber with a combined UV/Visible light source (per ICH Q1B guidelines) for a defined period. A control sample should be wrapped in aluminum foil and kept alongside.

• Analysis: Analyze all stressed samples, along with a control (unstressed) sample, using a stability-indicating HPLC-UV method. The method should be capable of separating the parent peak from all degradation products.[17] Monitor for the appearance of new peaks and the decrease in the area of the parent peak.

References

• Li, X., Cui, J., Zhang, W., Huang, J., Li, W., Lin, C., Jiang, Y., Zhang, Y., & Li, G. (2011). Controllable photo-switching of cinnamate-based photonic films with remarkable stability.
• A systematic approach to methyl cinnamate photodynamics. (n.d.). Taylor & Francis Online.
• Controllable photo-switching of cinnamate-based photonic films with remarkable stability. (2011). Royal Society of Chemistry.
• Photophysical characterization of cinnamates | Request PDF. (n.d.).
• Promkatkaew, M., Suramitr, S., Karpkird, T., Wanichwecharungruang, S., Ehara, M., & Hannongbua, S. (2014). Photophysical properties and photochemistry of substituted cinnamates and cinnamic acids for UVB blocking: effect of hydroxy, nitro, and fluoro substitutions at ortho, meta, and para positions. Photochemical & Photobiological Sciences.
• Effect of pH on the Stability of Plant Phenolic Compounds. (n.d.).
• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2110.
• Effect of pH on the Stability of Plant Phenolic Compounds. (2000).
• Effect of pH on the Stability of Plant Phenolic Compounds. (n.d.). SciSpace.
• Forced Degrad
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 159-168.
• A Review on Force Degradation Studies for Drug Substances. (n.d.). ijarsct.
• Influence of the pKa Value of Cinnamic Acid and P-Hydroxycinnamic Acid on the Solubility of a Lurasidone Hydrochloride-Based Coamorphous System. (2022). PMC - NIH.
• Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. (n.d.). MDPI.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
• n-Butyl 4-nitrocinnam
• Application Notes & Protocols for the Quantification of 1-Butyl-4-(2-nitro-ethyl)-benzene. (n.d.). Benchchem.
• Kinetic degradation processes of butyl- and phenyltins in soils. (2006). PubMed.
• Analytical methods and achievability. (n.d.). NCBI Bookshelf.
• Microbial Degradation Pathways of 2,4-D Butyl Ester: An In-depth Technical Guide. (n.d.). Benchchem.
• Specific influence of salts on the hydrolysis reaction rate of p-nitrophenyl anthranilate in binary acetonitrile–water solvents. (2014).
• Solvents and Polarity. (n.d.). University of Rochester, Department of Chemistry.
• Properties of Common Organic Solvents. (2022). University of Minnesota.
• Common Solvents Used in Organic Chemistry: Table of Properties. (2020). MilliporeSigma.
• Gamal, M. (2017). analytical techniques for hyoscine N butyl bromide. Analyst (RSC Publishing).
• N-BUTYL-4-NITROBENZAMIDE AldrichCPR. (n.d.). Sigma-Aldrich.
• Butyl 4-nitrobenzo
• Is p-nitrophenol soluble in organic solvents? (n.d.). ECHEMI.
• In-depth Technical Guide on the Solubility and Stability of 1-Phenyl-4-nitronaphthalene in Organic Solvents. (n.d.). Benchchem.

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Technical Support Center: Interpreting Complex ¹H NMR Spectra of n-Butyl 4-Nitrocinnamate

Welcome to the technical support guide for the analysis of n-butyl 4-nitrocinnamate. This resource is designed for researchers, scientists, and drug development professionals who utilize Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and purity assessment. Interpreting the ¹H NMR spectrum of a molecule like n-butyl 4-nitrocinnamate, which contains an aromatic ring, vinyl protons, and an aliphatic chain, can present several challenges, from signal overlap to complex splitting patterns. This guide provides in-depth, experience-based answers to common questions and troubleshooting strategies to help you confidently interpret your data.

Section 1: Understanding the Expected Spectrum (FAQ)

Before troubleshooting, it's crucial to have a clear expectation of what the ¹H NMR spectrum should look like. This section breaks down the anticipated signals based on the molecule's structure.

Q1: What is the basic structure of n-butyl 4-nitrocinnamate and how does it influence the ¹H NMR spectrum?

Answer: The structure of n-butyl 4-nitrocinnamate contains three distinct regions that give rise to characteristic signals in the ¹H NMR spectrum: the p-substituted nitrobenzene ring , the trans-alkene (vinyl) system , and the n-butyl ester group . Each proton's chemical environment is unique, leading to a predictable but potentially complex spectrum.

The electron-withdrawing nature of the nitro group and the ester's carbonyl group significantly deshields nearby protons, shifting their signals downfield.[1][2] The trans configuration of the double bond is confirmed by a large coupling constant between the vinyl protons.

Caption: Structure of n-butyl 4-nitrocinnamate with proton labels.

Q2: What are the predicted chemical shifts, multiplicities, and coupling constants for each proton?

Answer: The expected ¹H NMR spectral data are summarized below. Chemical shifts are influenced by the electronic environment; protons closer to electron-withdrawing groups are shifted further downfield (higher ppm).[1][3] Multiplicity is predicted by the n+1 rule, where n is the number of neighboring, non-equivalent protons.

Proton Label	Region	Approx. δ (ppm)	Multiplicity	Integration	J (Hz)	Notes
HA, HD	Aromatic	~8.24	Doublet (d)	2H	~8-9	Protons ortho to the electron-withdrawing NO₂ group are highly deshielded.[4][5]
HB, HC	Aromatic	~7.68	Doublet (d)	2H	~8-9	Protons meta to the NO₂ group.
HE	Vinyl	~7.72	Doublet (d)	1H	~16.0	β-proton, deshielded by the aromatic ring and carbonyl. A large J value confirms trans geometry.[6]
HF	Vinyl	~6.56	Doublet (d)	1H	~16.0	α-proton, shielded relative to HE.
HG	n-Butyl (α-CH₂)	~4.25	Triplet (t)	2H	~6-7	Adjacent to the ester oxygen, causing a downfield shift.
HH	n-Butyl (β-CH₂)	~1.70	Sextet/Multiplet	2H	~7	Split by both α-CH₂ and γ-CH₂ protons.
HI	n-Butyl (γ-CH₂)	~1.45	Sextet/Multiplet	2H	~7
HJ	n-Butyl (δ-CH₃)	~0.98	Triplet (t)	3H	~7	Terminal methyl group, least deshielded proton in the aliphatic chain.

Note: These are predicted values. Actual shifts can vary based on solvent, concentration, and instrument.[7]

Q3: Why is the coupling constant (J-value) for the vinyl protons so important?

Answer: The magnitude of the coupling constant between the vinyl protons (HE and HF) is diagnostic of the alkene's stereochemistry. For trans-alkenes, the vicinal coupling constant (³J) is typically large, in the range of 12-18 Hz.[8] For the corresponding cis-isomer, this value would be significantly smaller, usually 7-12 Hz.[9] A measured J-value of approximately 16.0 Hz for both doublets provides strong evidence that the synthesized molecule is the (E)- or trans-isomer.[6]

Section 2: Troubleshooting Common Spectral Issues

This section addresses specific problems that may arise during spectral acquisition and interpretation.

Caption: Troubleshooting workflow for common NMR spectral issues.

Q4: The vinyl proton (HE) and one of the aromatic signals (HB, HC) are overlapping. How can I resolve them?

Answer: This is a common issue caused by the proximity of their chemical shifts (~7.7 ppm). When signals overlap, it becomes difficult to determine accurate integration and multiplicity.

Causality & Solution:

• Solvent Effects: The chemical shift of a proton is sensitive to the surrounding solvent. Aromatic solvents like benzene-d₆ can induce significant changes in the chemical shifts of the solute, a phenomenon known as the Aromatic Solvent Induced Shift (ASIS). Changing the solvent from CDCl₃ to benzene-d₆ often resolves overlapping aromatic and vinyl signals.[7]

• Field Strength: Higher field NMR spectrometers (e.g., 600 MHz vs. 400 MHz) increase the frequency separation between peaks, a phenomenon known as spectral dispersion. This can turn an indecipherable multiplet at a lower field into well-resolved, first-order signals.

Q5: I see unexpected peaks in my spectrum, for example, a singlet at ~2.05 ppm or a quartet at ~4.1 ppm and a triplet at ~1.2 ppm. What are they?

Answer: Unexpected peaks are typically due to impurities, which could be residual solvents, unreacted starting materials, or byproducts.

Troubleshooting Steps:

• Residual Solvents: Common laboratory solvents have characteristic NMR signals. A singlet at ~2.05 ppm in CDCl₃ often corresponds to acetone, while a quartet around 4.1 ppm and a triplet at 1.2 ppm are characteristic of ethyl acetate.[7] Ensure your sample is thoroughly dried under high vacuum.

• Starting Materials: Compare the spectrum of your product with those of the starting materials (4-nitro-cinnamaldehyde and n-butanol). The presence of their characteristic peaks indicates an incomplete reaction.

• Water: A broad peak, typically between 1.5-4.5 ppm (in CDCl₃), can be attributed to water.[7] To confirm, add a drop of D₂O to the NMR tube, shake vigorously, and re-acquire the spectrum. Protons from water (or other exchangeable protons like -OH or -NH) will exchange with deuterium and their signal will disappear or significantly diminish.[7]

Q6: The aromatic region isn't two clean doublets. It looks like a more complex multiplet. Why?

Answer: While a 1,4-disubstituted (para) benzene ring is expected to show a classic "AA'BB'" system, which often appears as two distinct doublets, this can become more complex if the chemical shifts of the two protons are very similar.

Causality & Solution:

• Second-Order Effects: When the chemical shift difference (Δν in Hz) between two coupling protons is not much larger than their coupling constant (J), second-order effects can occur. This leads to "roofing" (the inner peaks of the doublets become taller, and the outer peaks smaller) and can introduce additional, smaller peaks, making the pattern look like a complex multiplet. This is more common at lower magnetic field strengths.[10]

• Resolution: As with signal overlap, using a higher field spectrometer will increase the Δν/J ratio, simplifying the spectrum back towards a first-order appearance (two clean doublets).

Q7: My baseline is rolled or distorted, and the peaks look broad.

Answer: A poor baseline and broad peaks are often instrumental or sample preparation issues.

Causality & Solution:

• Shimming: The most common cause is poor magnetic field homogeneity.[11] The process of "shimming" adjusts the magnetic field to make it as uniform as possible across the sample volume. Re-shimming the instrument, or using an automated shimming routine, will usually solve this.

• Sample Concentration: A sample that is too concentrated can lead to viscosity-induced peak broadening.[7][12] Diluting the sample may improve resolution. Conversely, a sample that is too dilute will have a poor signal-to-noise ratio.

• Phasing and Baseline Correction: These are data processing steps. Improper phasing can make peaks appear asymmetric with a distorted baseline. After acquisition, use the spectrometer's software to manually or automatically adjust the phase and apply a baseline correction algorithm.

Section 3: Experimental Protocols

Protocol 1: Standard ¹H NMR Sample Preparation

• Weigh Sample: Accurately weigh 5-10 mg of your dried n-butyl 4-nitrocinnamate sample directly into a clean, dry vial.

• Add Solvent: Using a clean glass pipette, add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃). Ensure the solvent contains a reference standard like tetramethylsilane (TMS) at 0.0 ppm.

• Dissolve: Gently swirl or vortex the vial until the sample is completely dissolved. If the sample is not fully soluble, this can lead to broad peaks.[7]

• Transfer: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter.

• Cap and Label: Securely cap the NMR tube and label it clearly. The sample is now ready for analysis.

Protocol 2: Acquiring a High-Resolution Spectrum

• Insert Sample: Insert the sample into the spectrometer's spinner turbine, ensuring the depth is correctly set according to the manufacturer's gauge.

• Lock and Shim: Insert the sample into the magnet. The instrument will "lock" onto the deuterium signal of the solvent. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity. A good shim is critical for sharp lineshapes.[11]

• Tune Probe: For optimal sensitivity, tune and match the NMR probe to the resonance frequency of ¹H in your specific sample.

• Set Acquisition Parameters:

  • Pulse Angle: Use a 30° or 45° flip angle instead of 90° to reduce the experiment time without significant loss of signal-to-noise.

  • Acquisition Time (at): Set to 2-4 seconds for good digital resolution.

  • Relaxation Delay (d1): Set to 1-2 seconds. For accurate integration, a longer delay (5 x T₁) may be necessary.

  • Number of Scans (ns): For a moderately concentrated sample, 16 or 32 scans are typically sufficient.

• Acquire Data: Start the acquisition.

• Process Data: After acquisition, perform a Fourier transform. Manually adjust the phase and apply a polynomial baseline correction to ensure a flat baseline and symmetrical, upright peaks. Reference the spectrum by setting the TMS peak to 0.0 ppm.

References

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

• San Diego State University NMR Facility. Common Problems. [Link]

• Navarro-Vazquez, A. (2019). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 47A(1), e21477. [Link]

• Chemistry Stack Exchange. Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. [Link]

• The Royal Society of Chemistry. Supporting Information for Catalytic Oxidative Esterification of Aldehydes with Alcohols. [Link]

• Baranac-Stojanović, M. (2018). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents? Chemistry – An Asian Journal, 13(10), 1279-1285. [Link]

• Chemistry Steps. NMR Spectroscopy Practice Problems. [Link]

• ACD/Labs. t-Butyl group towers over other 1H resonances. [Link]

• ResearchGate. 1 H and 13 C NMR chemical shifts of nitrobenzene amination products (ppm) (DMSO-d 6 ). [Link]

• MDPI. 1H NMR Measurement of the Trans Cis Photoisomerization of Cinnamic Acid Derivatives. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• The Royal Society of Chemistry. 1H NMR spectrum of Compound 32. [Link]

• Chemistry Steps. NMR Spectroscopy Practice Problems. [Link]

• University of Wisconsin-Madison. 1-Nitropropane NMR Spectrum. [Link]

• Canadian Science Publishing. N.M.R. SPECTRA OF SOME α–β UNSATURATED ESTERS. [Link]

• Reddit. H NMR trans cinnamic acid. [Link]

• University College London. Chemical shifts. [Link]

• Oregon State University. 1H NMR Chemical Shift. [Link]

• Chemistry LibreTexts. 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Wiley-VCH. Supporting Information for Palladium-Catalyzed Selective Hydrogenation of Alkynes to cis-Olefins. [Link]

• University of Wisconsin-Madison. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• Human Metabolome Database. 1H NMR Spectrum of 4-Nitrophenol. [Link]

• University of Wisconsin-Madison. Cinnamic Acid NMR Spectrum. [Link]

• Human Metabolome Database. 1H NMR Spectrum of trans-Cinnamic acid. [Link]

• University of Wisconsin-Madison. NMR Spectroscopy - Organic Chemistry Data & Info. [Link]

• YouTube. Interpreting ¹HNMR Spectra | Organic Chemistry Lab Techniques. [Link]

• Chemistry LibreTexts. 2.7: NMR - Interpretation. [Link]

• MDPI. 17O NMR Spectra of α,β-Unsaturated Carbonyl Compounds RCH=CHCOX. [Link]

• SpectraBase. Tert-butyl (E)-4-nitrocinnamate. [Link]

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Technical Support Center: Overcoming Solubility Challenges with n-butyl 4-nitrocinnamate in Assays

Welcome to the technical support center for n-butyl 4-nitrocinnamate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for the solubility challenges often encountered with this hydrophobic compound during in vitro and in vivo assays. Our goal is to equip you with the knowledge to develop robust and reliable experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is n-butyl 4-nitrocinnamate and why is it poorly soluble in aqueous solutions?

N-butyl 4-nitrocinnamate is an ester derivative of 4-nitrocinnamic acid. Its chemical structure contains a nonpolar butyl chain and a phenyl group, which contribute to its hydrophobic nature. While the nitro group and the ester moiety add some polarity, the overall molecule has a significant nonpolar character, leading to low solubility in aqueous buffers commonly used in biological assays. The related compound, ethyl 4-nitrocinnamate, is documented as being insoluble in water.[1]

Q2: What is the recommended solvent for preparing a stock solution of n-butyl 4-nitrocinnamate?

For creating a high-concentration stock solution, dimethyl sulfoxide (DMSO) is the most common and effective solvent. N-butyl 4-nitrocinnamate is expected to have good solubility in DMSO. Other polar aprotic solvents like dimethylformamide (DMF) can also be used. It is crucial to use a high-purity, anhydrous grade of the solvent to prevent compound degradation.

Q3: What is the maximum concentration of DMSO that is safe for my cell-based assay?

The tolerance of cell lines to DMSO varies significantly. Generally, a final concentration of 0.1% to 0.5% DMSO in the cell culture medium is considered safe for most cell lines without causing significant cytotoxicity.[2] However, some sensitive or primary cells may show adverse effects even at these concentrations.[2] It is always recommended to perform a vehicle control experiment to assess the impact of the solvent on your specific assay.

Q4: My n-butyl 4-nitrocinnamate precipitates when I dilute the DMSO stock solution into my aqueous assay buffer. What should I do?

This is a common issue known as "precipitation upon dilution." It occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution. To address this, you can try several strategies, which are detailed in the Troubleshooting Guide below. These include lowering the final concentration, using a co-solvent system, or employing formulation strategies like using cyclodextrins.

In-Depth Troubleshooting Guide

Problem 1: Precipitation of n-butyl 4-nitrocinnamate in Stock Solution

Symptoms:

• Visible crystals or cloudiness in the DMSO stock solution, especially after storage.

• Inconsistent results in assays, suggesting a lower effective concentration of the compound.

Root Causes:

• The concentration of the stock solution exceeds the solubility limit of n-butyl 4-nitrocinnamate in the chosen solvent.

• The stock solution has been stored at a low temperature (e.g., -20°C), causing the compound to crystallize.

• Absorption of water into the hygroscopic solvent (e.g., DMSO), which reduces the solubility of the hydrophobic compound.

Solutions:

Step 1: Determine the Maximum Solubility in the Stock Solvent

• If possible, experimentally determine the solubility of n-butyl 4-nitrocinnamate in your chosen solvent. Start by adding a small, known amount of the compound to a specific volume of solvent and vortexing until it dissolves. Gradually add more compound until a saturated solution is formed (i.e., solid particles remain undissolved).

Step 2: Optimize Stock Solution Preparation and Storage

• Prepare the stock solution at a concentration slightly below the determined maximum solubility to ensure it remains stable.

• If the compound has been stored at a low temperature and shows precipitation, gently warm the vial to 37°C and vortex thoroughly to redissolve the compound before use.

• Aliquot the stock solution into smaller, single-use vials to minimize freeze-thaw cycles and water absorption. Store in a desiccator.

Problem 2: Compound Precipitation During Assay Preparation

Symptoms:

• The assay buffer turns cloudy or forms visible precipitates upon addition of the n-butyl 4-nitrocinnamate stock solution.

• High variability in assay readouts.

Root Causes:

• The final concentration of n-butyl 4-nitrocinnamate in the aqueous assay buffer is above its solubility limit.

• The percentage of the organic solvent from the stock solution is too low to maintain the compound's solubility.

Solutions:

Workflow for Optimizing Compound Delivery to Aqueous Buffers

Caption: Decision tree for troubleshooting compound precipitation in assays.

Detailed Protocols for Formulation Strategies:

• Protocol 1: Using Co-solvents

  • Prepare a higher concentration stock solution of n-butyl 4-nitrocinnamate in DMSO.

  • In a separate tube, prepare an intermediate dilution of the compound in a water-miscible co-solvent such as ethanol or polyethylene glycol (PEG).

  • Add this intermediate dilution to the final assay buffer. This two-step dilution can sometimes prevent immediate precipitation.

  • Always include a vehicle control with the same final concentrations of all solvents.

• Protocol 2: Employing Cyclodextrins Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.

  • Prepare a stock solution of a suitable cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD) in your assay buffer.

  • Add the n-butyl 4-nitrocinnamate DMSO stock solution directly to the cyclodextrin-containing buffer.

  • Allow the mixture to equilibrate (e.g., by gentle shaking or sonication) to facilitate the formation of the inclusion complex.

  • Perform a dose-response curve for the cyclodextrin to ensure it does not interfere with the assay.

Problem 3: Inconsistent or Non-reproducible Assay Results

Symptoms:

• Poor correlation in dose-response curves between experiments.

• Unexpected changes in enzyme kinetics or cell viability.

Root Causes:

• Partial precipitation of the compound, leading to a lower effective concentration.

• The organic solvent is affecting the biological target (e.g., enzyme activity or cell membrane integrity).

• Degradation of n-butyl 4-nitrocinnamate in the assay buffer.

Solutions:

Step 1: Verify Compound Stability

• Nitroaromatic compounds can be susceptible to degradation under certain conditions, such as exposure to light or changes in pH.[3][4]

• Prepare the final working solution of n-butyl 4-nitrocinnamate in the assay buffer and incubate it for the duration of the assay. At different time points, analyze the solution by HPLC to check for compound degradation.

Step 2: Assess Solvent Effects on the Assay

• Run a solvent tolerance test by performing the assay with a range of final DMSO concentrations (e.g., 0.1%, 0.5%, 1%, 2%).

• If the solvent is found to impact the assay, try to keep its final concentration as low as possible and consistent across all experiments. The presence of organic solvents can influence enzyme kinetic parameters.

Data Summary: Solvent Properties and Recommendations

Solvent	Polarity	Common Use	Recommended Max. Final Concentration in Cell Assays	Notes
DMSO	Polar Aprotic	Stock Solutions	0.1% - 0.5%	Can affect cell membrane permeability and enzyme activity at higher concentrations.
Ethanol	Polar Protic	Co-solvent	< 1%	Can have cytotoxic effects and may interfere with some enzymatic reactions.
Methanol	Polar Protic	Co-solvent	< 1%	Generally more cytotoxic than ethanol.
Acetone	Polar Aprotic	Co-solvent	Not commonly used in cell-based assays due to high volatility and cytotoxicity.	Can be used in some enzyme assays with careful controls.

Experimental Workflow for Solvent Selection

Caption: Workflow for selecting a suitable solvent system for n-butyl 4-nitrocinnamate.

References

• PubChem. (n.d.). n-Butyl 4-nitrocinnamate. Retrieved from [Link]

• van den Dungen, M. W., et al. (2011). The effect of organic solvents on enzyme kinetic parameters of human CYP3A4 and CYP1P2 in vitro. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• LifeTein. (2023, February 1). DMSO usage in cell culture. Retrieved from [Link]

• NIH. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• Douglas, T. A., et al. (2009). A time series investigation of the stability of nitramine and nitroaromatic explosives in surface water samples at ambient temperature. PubMed. Retrieved from [Link]

• PubMed. (2022). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. Retrieved from [Link]

• Scientist Solutions. (2025, January 16). DMSO in cell based assays. Retrieved from [Link]

• Quora. (2017, August 3). What effects does DMSO have on cell assays? Retrieved from [Link]

• Research Journal of Pharmacognosy. (n.d.). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Retrieved from [Link]

• PubMed. (n.d.). Biological assay challenges from compound solubility: strategies for bioassay optimization. Retrieved from [Link]

• Nikon Instruments Inc. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• PubMed. (2005). Direct photolysis of nitroaromatic compounds in aqueous solutions. Retrieved from [Link]

• Purdue e-Pubs. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Retrieved from [Link]

• ACS Publications. (n.d.). Solubilities of Cinnamic Acid Esters in Organic Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• Pion Inc. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds. Retrieved from [Link]

• NIH. (n.d.). Influence of Organic Solvents on Enzymatic Asymmetric Carboligations. Retrieved from [Link]

• MDPI. (n.d.). Enzyme Stability and Activity in Non-Aqueous Reaction Systems: A Mini Review. Retrieved from [Link]

• PubMed. (2018). Kinetic Solvent Viscosity Effects as Probes for Studying the Mechanisms of Enzyme Action. Retrieved from [Link]

• MDPI. (n.d.). How Mechanistic Enzymology Helps Industrial Biocatalysis: The Case for Kinetic Solvent Viscosity Effects. Retrieved from [Link]

• NIH. (n.d.). High-throughput screening of soluble recombinant proteins. Retrieved from [Link]

• NIH. (n.d.). Multidimensional Protein Solubility Optimization with an Ultrahigh-Throughput Microfluidic Platform. Retrieved from [Link]

• NIH. (n.d.). Development of a high-throughput solubility screening assay for use in antibody discovery. Retrieved from [Link]

• Reddit. (2022, January 6). How to tackle compound solubility issue. Retrieved from [Link]

• PatSnap Synapse. (2025, May 9). Troubleshooting Guide for Common Protein Solubility Issues. Retrieved from [Link]

• IJCRT.org. (n.d.). Hydrophobic Encapsulation Strategies For Controlling Drug Release Profiles. Retrieved from [Link]

• PubMed. (n.d.). Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. Retrieved from [Link]

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• 4. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Catalyst Selection and Troubleshooting for n-Butyl 4-Nitrocinnamate Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of n-butyl 4-nitrocinnamate. This document is designed for researchers, scientists, and professionals in drug development, providing expert insights, detailed protocols, and robust troubleshooting advice. Our goal is to empower you to navigate the complexities of this synthesis, from catalyst selection to final product purification, ensuring efficiency and success in your experiments.

Section 1: Synthesis Strategy Overview

The efficient synthesis of n-butyl 4-nitrocinnamate is typically achieved via a two-step process. This pathway offers high yields and purity by first creating the cinnamic acid backbone and then performing the esterification.

• Knoevenagel Condensation: 4-nitrobenzaldehyde is reacted with malonic acid using a basic catalyst to form 4-nitrocinnamic acid. This classic carbon-carbon bond-forming reaction is highly effective for producing the necessary α,β-unsaturated carboxylic acid intermediate.[1][2][3]

• Fischer Esterification: The resulting 4-nitrocinnamic acid is then esterified with n-butanol in the presence of an acid catalyst to yield the target molecule, n-butyl 4-nitrocinnamate.[4][5][6]

This strategic separation of C-C bond formation and esterification allows for greater control over each transformation, simplifying purification and troubleshooting.

Caption: Overall two-step synthesis workflow for n-butyl 4-nitrocinnamate.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for synthesizing n-butyl 4-nitrocinnamate?

The most direct and widely adopted method is the Fischer esterification of 4-nitrocinnamic acid with n-butanol, which requires an acid catalyst.[4][5] Alternative, though more complex, routes could involve a Heck coupling reaction between 4-bromonitrobenzene and n-butyl acrylate using a palladium catalyst.[7][8] However, for simplicity and cost-effectiveness, the Fischer esterification pathway is highly recommended.

Q2: How do I choose between a homogeneous and a heterogeneous catalyst for the esterification step?

The choice depends on the scale of your reaction, desired purity, and process goals.

• Homogeneous Catalysts (e.g., H₂SO₄, p-TsOH): These catalysts are dissolved in the reaction medium, leading to excellent contact with reactants and typically faster reaction rates under milder conditions.[9][10] However, they must be neutralized and removed during workup, which can generate aqueous waste and complicate purification.[9][11] They are ideal for lab-scale synthesis where reaction speed is prioritized.[12][13]

• Heterogeneous Catalysts (e.g., Amberlyst-15, sulfated zirconia, polymer-supported ionic liquids): These are solid-phase catalysts that do not dissolve in the reaction mixture.[14][15] Their primary advantage is the ease of separation—they can be removed by simple filtration, allowing for catalyst recycling and a cleaner product stream.[14][16][17] This makes them highly suitable for industrial applications and green chemistry initiatives, although they may require more forcing conditions (higher temperatures) to achieve comparable reaction rates.[9][10]

Q3: What is the mechanistic role of the acid catalyst in Fischer esterification?

The acid catalyst plays a dual role, both of which are critical for the reaction to proceed.[6]

• Activation of the Carboxylic Acid: The catalyst protonates the carbonyl oxygen of the 4-nitrocinnamic acid. This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly nucleophilic n-butanol.

• Facilitating the Leaving Group: The catalyst enables the hydroxyl group (-OH) to be eliminated as a water molecule (-OH₂⁺), which is a much better leaving group than the hydroxide anion (HO⁻).[6] The catalyst is regenerated at the end of the reaction cycle.

Caption: Key mechanistic steps of acid-catalyzed Fischer esterification.

Q4: What are the key safety precautions for this synthesis?

• Reagents: Concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are highly corrosive; always handle them in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Pyridine, often used as a catalyst and solvent in the Knoevenagel condensation, is toxic and flammable.[3]

• Reaction Conditions: The esterification reaction is typically performed at reflux temperature. Use a heating mantle with a temperature controller and ensure the reaction vessel is properly clamped and equipped with a condenser to prevent the escape of flammable vapors.

• Workup: When neutralizing strong acids, the process can be exothermic. Perform neutralizations slowly and, if necessary, in an ice bath to control the temperature.

Section 3: Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Nitrocinnamic Acid via Knoevenagel Condensation

This protocol is based on the well-established Knoevenagel condensation method for synthesizing cinnamic acid derivatives.[2][3][18]

Materials:

• 4-Nitrobenzaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Ethanol (for recrystallization)

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 4-nitrobenzaldehyde (1 equivalent) and malonic acid (1.2 equivalents) in pyridine (3-4 mL per gram of aldehyde).

• Add a catalytic amount of piperidine (approx. 0.1 equivalents) to the mixture.

• Heat the reaction mixture to reflux (approximately 115°C) and maintain for 3-4 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography), observing the consumption of the 4-nitrobenzaldehyde spot.

• After the reaction is complete, cool the mixture to room temperature and pour it slowly into a beaker containing crushed ice and an excess of concentrated HCl. This will protonate the carboxylate and cause the product to precipitate.

• Collect the crude 4-nitrocinnamic acid precipitate by vacuum filtration and wash it thoroughly with cold water.

• Purify the product by recrystallization from ethanol to yield a pale-yellow solid.

• Characterize the final product by determining its melting point and acquiring NMR and IR spectra.

Protocol 2: Synthesis of n-Butyl 4-Nitrocinnamate via Fischer Esterification

This protocol uses a standard Fischer esterification procedure.[4][5][12]

Materials:

• 4-Nitrocinnamic acid

• n-Butanol

• Concentrated Sulfuric Acid (H₂SO₄) or a solid acid catalyst (e.g., Amberlyst-15)

• Toluene or Hexane (if using a Dean-Stark trap)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate and Hexane (for chromatography)

Procedure:

• Place 4-nitrocinnamic acid (1 equivalent) and an excess of n-butanol (5-10 equivalents, can also serve as the solvent) in a round-bottom flask.

• Catalyst Addition:

  • Homogeneous: Carefully add concentrated H₂SO₄ (approx. 5 mol%) dropwise to the mixture.[6][13]

  • Heterogeneous: Add the solid acid catalyst (e.g., 10-15% by weight of the carboxylic acid).[16]

• Equip the flask with a reflux condenser (and a Dean-Stark trap if using a co-solvent like toluene to remove water azeotropically).

• Heat the mixture to reflux (approx. 110-120°C) and maintain for 4-12 hours. The reaction progress should be monitored by TLC until the starting carboxylic acid is consumed.

• Workup (Homogeneous Catalyst):

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and carefully wash with water, followed by saturated NaHCO₃ solution (to neutralize the acid catalyst), and finally with brine.[19]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Workup (Heterogeneous Catalyst):

  • Cool the reaction mixture and filter to recover the catalyst. The catalyst can be washed with a solvent and dried for reuse.[16][17]

  • Concentrate the filtrate under reduced pressure to remove excess n-butanol.

• Purify the resulting crude ester by column chromatography on silica gel using an ethyl acetate/hexane gradient.

• Characterize the final product (a liquid or low-melting solid) by NMR and IR spectroscopy.

Section 4: Troubleshooting Guide

Problem Area 1: Low Yield or Incomplete Reaction

Q1: My Fischer esterification has stalled, resulting in a low yield. What are the common causes?

Answer: Fischer esterification is an equilibrium-controlled reaction.[6] A low yield indicates the equilibrium is not sufficiently shifted towards the product side. Here’s a troubleshooting workflow:

• Inefficient Water Removal: The formation of water as a byproduct will push the equilibrium back towards the starting materials (Le Chatelier's Principle).

  • Solution: Use a large excess of the alcohol (n-butanol) to act as both reactant and solvent, which helps drive the equilibrium forward.[6] For more stubborn reactions, use a Dean-Stark apparatus with a co-solvent like toluene to azeotropically remove water as it forms.[19]

• Insufficient Catalyst: The reaction rate is dependent on the catalyst concentration.

  • Solution: Ensure you have added an adequate amount of acid catalyst. For H₂SO₄, 3-5 mol% is typical. For solid acids, a higher loading (10-15 wt%) may be necessary.[16]

• Suboptimal Reaction Time or Temperature: The reaction may simply be too slow under your current conditions.

  • Solution: Ensure the reaction is at a vigorous reflux. Extend the reaction time and monitor by TLC every few hours until no further consumption of the starting material is observed.[19]

• Reagent Quality: Moisture in your reagents or solvents can inhibit the reaction.

  • Solution: Use anhydrous grade n-butanol and ensure your 4-nitrocinnamic acid is dry.[20]

Caption: Troubleshooting workflow for low esterification yield.

Q2: The initial Knoevenagel condensation is not going to completion. What should I check?

Answer: This reaction is generally robust, but issues can arise.

• Purity of Aldehyde: 4-Nitrobenzaldehyde can oxidize to the corresponding carboxylic acid upon storage. Impure starting material will lead to lower yields. Check the purity by melting point or TLC.

• Catalyst Activity: The base catalyst (piperidine/pyridine) is crucial. Ensure you are using fresh reagents. The reaction is often run in pyridine as the solvent, which also acts as a base.[3]

• Temperature: The reaction requires heat to drive the decarboxylation of the intermediate. Ensure the reaction mixture is maintained at a steady reflux.

Problem Area 2: Side Products & Purification

Q3: I am observing significant side products in my esterification. What are they and how can I minimize them?

Answer: The primary side reaction of concern is the acid-catalyzed dehydration of n-butanol.

• Side Product: At high temperatures, the acid catalyst can cause two molecules of n-butanol to eliminate water, forming di-n-butyl ether. It can also lead to the formation of butene isomers.

• Minimization: While difficult to eliminate completely, you can minimize this by not using an excessive amount of acid catalyst and maintaining the temperature at the minimum required for a reasonable reaction rate. The use of milder solid acid catalysts can sometimes reduce these side reactions compared to concentrated sulfuric acid.[10]

Q4: My final product is difficult to purify from the unreacted n-butanol. What are the best practices?

Answer: n-Butanol has a relatively high boiling point (118°C), making its removal by evaporation challenging.

• Aqueous Wash: After the reaction, perform a thorough aqueous workup. Washing the organic layer multiple times with water will help extract a significant portion of the excess n-butanol.

• Vacuum Distillation: If a large excess of n-butanol was used, much of it can be removed using a rotary evaporator connected to a high-vacuum pump. Gentle heating may be required.

• Column Chromatography: This is the most effective method for final purification.[4] n-Butyl 4-nitrocinnamate is significantly less polar than n-butanol. Using a non-polar solvent system (e.g., starting with 5% Ethyl Acetate in Hexane) will leave the n-butanol adsorbed to the top of the column while your product elutes.

Problem Area 3: Catalyst-Related Issues

Q5: My heterogeneous catalyst lost activity after one use. Why is this happening?

Answer: Catalyst deactivation is a common issue with solid catalysts and can occur through several mechanisms.[21]

• Leaching: The active sites (e.g., sulfonic acid groups) may be physically detaching from the solid support and dissolving into the reaction medium.

• Poisoining/Fouling: The pores and active sites of the catalyst can become blocked by polymeric byproducts or strongly adsorbed species from the reaction mixture, preventing reactants from accessing them.[21]

• Thermal Degradation: Prolonged exposure to high temperatures can degrade the structure of the catalyst support or the active sites themselves.[21]

• Regeneration: For deactivation by fouling, washing the catalyst with a solvent after the reaction can often restore activity. For some catalysts, a more rigorous regeneration protocol (e.g., acid wash or calcination, depending on the catalyst type) may be required. Always consult the manufacturer's guidelines for your specific catalyst.

Section 5: Catalyst Performance Comparison

The following table summarizes typical conditions and considerations for common acid catalysts used in the Fischer esterification of (4-nitro)cinnamic acid.

Catalyst Type	Example Catalyst	Typical Loading	Temperature (°C)	Reaction Time (h)	Advantages	Disadvantages
Homogeneous	Conc. H₂SO₄	2-5 mol%	100-120	4-8	High activity, low cost, fast reaction rates.[13]	Corrosive, difficult to remove, generates waste.[10]
Homogeneous	p-TsOH·H₂O	5-10 mol%	100-120	6-12	Solid (easier to handle than H₂SO₄), effective.[12]	Requires neutralization and removal, moderately expensive.
Heterogeneous	Amberlyst-15	10-15 wt%	110-130	8-24	Easily removed by filtration, reusable, low corrosion.[10]	Slower reaction rates, potential for deactivation.
Heterogeneous	Supported Ionic Liquid	10 wt%	70-100	5-10	High activity under milder conditions, reusable.[16][22]	Higher initial cost, synthesis of catalyst required.

References

• A New Palladium Catalytic System of Heck Coupling Reaction for the Synthesis of Cinnamamide. Special Issue: The 3rd Annual Conference on Theories and Applications of Basic and Biosciences. [Link]

• Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. BEPLS. [Link]

• Synthesis of Cinnamic Derivatives using Pyridine and Piperidine via Simple Knoevenagel Condensation Reaction. Chemistry Research Journal. [Link]

• A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst. Asian Journal of Chemistry. [Link]

• Method for catalytic synthesis of cinnamic acid with catalyst recycle.

• Kinetic study of the esterification of t-cinnamic acid over Preyssler structure acid. Semantic Scholar. [Link]

• The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Johnson Matthey Technology Review. [Link]

• Pyridine free Knoevenagel condensation for synthesis of cinnamic acids. New Journal of Chemistry. [Link]

• Effect of base on the esterification of 4-nitrobenzoic acid with n-butanol at room temperature. ResearchGate. [Link]

• Cinnamic Acid Derivatives via Heck Reaction in an Aqueous-Biphasic Catalytic System with Easy Catalyst-Product Separation. ResearchGate. [Link]

• Synthesis of certain cinnamic acid derivatives through heck coupling reaction and evaluation of their antioxidant activities. Journal of Chemical and Pharmaceutical Research. [Link]

• Synergy between homogeneous and heterogeneous catalysis. RSC Publishing. [Link]

• Homogeneous and Heterogeneous Catalysis. ResearchGate. [Link]

• Homogeneous, Heterogeneous and Nanocatalysis. ResearchGate. [Link]

• Magnetic-responsive solid acid catalysts for esterification. RSC Publishing. [Link]

• Esterification, Purification and Identification of Cinnamic Acid Esters. Universal Wiser Publisher. [Link]

• (PDF) Esterification, Purification and Identification of Cinnamic Acid Esters. ResearchGate. [Link]

• ESTERIFICATION OF CINNAMIC ACID USING MENTHOL AND ITS ACTIVITY AS LOWERING GLUCOSE LEVELS USING ANTHRONE SULFATE. Universitas Sebelas Maret. [Link]

• Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. ACS Publications. [Link]

• Solid–Catalyzed Esterification Reaction of Long–Chain Acids and Alcohols in Fixed–Bed Reactors at Pilot Plant. ChemRxiv. [Link]

• Homogeneous and heterogeneous catalysis. UCLouvain. [Link]

• Heterogeneous vs. Homogeneous Catalysis: Mechanistic Comparisons. ResearchGate. [Link]

• Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. ERIC. [Link]

• Magnetic-responsive solid acid catalysts for esterification. NIH. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• Advanced Chemical Reaction Engineering Lectures. Topic 6: Catalyst Deactivation - Part 1. YouTube. [Link]

• n-Butyl 4-nitrocinnamate. PubChem. [Link]

• (PDF) Catalytic synthesis of n -butyl carboxylate with immobilized ionic liquid based on response surface methodology optimization. ResearchGate. [Link]

• Synthesis of ethyl 4-nitrocinnamate. PrepChem.com. [Link]

• Method for synthesizing 4-n-butylresorcinol by microchannel reaction.

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Technical Support Center: Enhanced Purification Protocols for n-Butyl 4-Nitrocinnamate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the purity of n-butyl 4-nitrocinnamate. Here, we move beyond standard protocols to address common and nuanced purification challenges, explaining the causality behind each experimental choice to ensure you achieve the highest possible purity for your compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical Fischer esterification synthesis of n-butyl 4-nitrocinnamate?

A1: The primary impurities encountered are typically unreacted starting materials: 4-nitrocinnamic acid and excess n-butanol. 4-nitrocinnamic acid is a solid with limited solubility in many organic solvents used for extraction, but it is readily deprotonated to form a water-soluble carboxylate salt. n-Butanol, being a liquid with a relatively high boiling point (118 °C) and partial water solubility, can be challenging to remove completely by simple extraction and solvent evaporation.

Q2: My crude product is a viscous oil even after removing the solvent under reduced pressure. What is the likely cause?

A2: A common reason for obtaining an oily crude product is the presence of residual n-butanol. Its high boiling point makes it difficult to remove entirely on a rotary evaporator at standard temperatures and pressures. The presence of n-butanol can also interfere with the crystallization of the desired ester.

Q3: During the aqueous work-up, I noticed a significant amount of white precipitate at the interface of the organic and aqueous layers. What is this and how should I handle it?

A3: This precipitate is likely unreacted 4-nitrocinnamic acid that is not fully dissolved in either the organic or the basic aqueous phase. This can happen if the concentration of the acid is high or if the basic wash is not efficient enough. To resolve this, you can add more water to the separatory funnel to dissolve the salt or increase the volume of the basic aqueous solution. It is crucial to ensure all solid material is dissolved before proceeding with the separation to avoid loss of product or contamination of the organic layer.

Q4: I performed a recrystallization, but my yield was very low. What are the potential reasons for this?

A4: Low yield after recrystallization can be attributed to several factors:

• Choice of solvent: The solvent system may be too "good," meaning your product has high solubility even at low temperatures.

• Volume of solvent: Using an excessive volume of recrystallization solvent will result in a significant portion of your product remaining in the mother liquor.

• Premature crystallization: If the solution cools too quickly, the product may precipitate out along with impurities.

• Inefficient filtration: Loss of product during the transfer and washing of the crystals.

Troubleshooting Guides & Modified Work-up Procedures

This section provides detailed, step-by-step protocols designed to address specific purity challenges during the work-up of n-butyl 4-nitrocinnamate.

Issue 1: Persistent Contamination with 4-Nitrocinnamic Acid

The Challenge: Standard washing with saturated sodium bicarbonate solution may be insufficient to completely remove the starting carboxylic acid, especially in large-scale reactions.

The Scientific Rationale: The efficiency of the acid-base extraction depends on the complete deprotonation of 4-nitrocinnamic acid to its more water-soluble sodium salt. Factors like pH, concentration, and contact time play a crucial role. A more rigorous washing protocol ensures complete removal.

Enhanced Aqueous Work-up Protocol:

• Initial Quench: After the reaction is complete, allow the mixture to cool to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 3-5 times the volume of n-butanol used).

• First Wash (Dilute Base): Transfer the diluted mixture to a separatory funnel and wash with a 1 M sodium carbonate (Na₂CO₃) solution. Use a volume of base equal to the organic layer. Shake gently and vent frequently. Drain the aqueous layer.

• Second Wash (Dilute Base): Repeat the wash with a fresh portion of 1 M Na₂CO₃ solution. This second wash ensures the complete removal of any remaining 4-nitrocinnamic acid.[1]

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution. This helps to break any emulsions and removes the bulk of the dissolved water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Issue 2: Residual n-Butanol in the Crude Product

The Challenge: n-Butanol is notoriously difficult to remove completely by standard rotary evaporation due to its high boiling point and its tendency to form an azeotrope with water.[2][3][4]

The Scientific Rationale: An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation. The n-butanol/water azeotrope boils at a lower temperature than n-butanol itself, providing a strategy for its removal.[2]

Azeotropic Removal of n-Butanol Protocol:

• Initial Concentration: After the aqueous work-up and drying, concentrate the organic solution on a rotary evaporator to remove the bulk of the extraction solvent (e.g., EtOAc or DCM).

• Toluene Co-evaporation: To the resulting crude oil, add toluene (approx. 2-3 times the estimated volume of residual n-butanol).

• Azeotropic Distillation: Concentrate the mixture again on the rotary evaporator. Toluene forms a low-boiling azeotrope with n-butanol, facilitating its removal.

• Repeat if Necessary: For stubborn cases, this co-evaporation step with toluene can be repeated 1-2 more times to ensure all n-butanol is removed.

• High Vacuum: Place the flask containing the crude product under high vacuum for several hours to remove the last traces of volatile solvents.

Issue 3: Achieving High Purity (>99.5%) - The Recrystallization Challenge

The Challenge: Obtaining highly pure, crystalline n-butyl 4-nitrocinnamate requires a carefully selected recrystallization solvent system. "Oiling out," where the product separates as a liquid instead of a solid, is a common problem if the solvent is not optimal.[5]

The Scientific Rationale: A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. The polarity of the solvent should be matched to the polarity of the compound to achieve this differential solubility. Given the structure of n-butyl 4-nitrocinnamate (an ester with a nitro group), a solvent system of intermediate polarity is a logical starting point.

Optimized Recrystallization Protocol:

• Recommended Solvent System: A mixture of Ethanol and Water . Ethanol is a good "solvent" in which the compound is soluble, while water is a "non-solvent" or "anti-solvent" that will induce crystallization.

Step-by-Step Procedure:

• Dissolution: Place the crude n-butyl 4-nitrocinnamate in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Inducing Crystallization: While the ethanol solution is still hot, add water dropwise until the solution becomes faintly cloudy (the point of saturation). If it becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Ice Bath: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any adhering impurities from the mother liquor.

• Drying: Dry the crystals under vacuum to obtain the pure n-butyl 4-nitrocinnamate.

Data Presentation

The following table illustrates the expected improvement in the purity of n-butyl 4-nitrocinnamate when applying the enhanced work-up and purification procedures.

Purification Stage	Key Impurities	Typical Purity (%)	Analytical Method
Crude Product (Standard Work-up)	4-Nitrocinnamic Acid, n-Butanol	85-90%	HPLC
After Enhanced Aqueous Work-up	n-Butanol	90-95%	HPLC
After Azeotropic Removal of n-Butanol	Minor side products	95-98%	HPLC
After Recrystallization	Trace impurities	>99.5%	HPLC

Visualizations

Experimental Workflow

Caption: Workflow for the enhanced purification of n-butyl 4-nitrocinnamate.

Troubleshooting Logic for Low Purity

Caption: Troubleshooting flowchart for improving the purity of n-butyl 4-nitrocinnamate.

References

• Anuradha Liyana Pathiranage, et al. Esterification, Purification and Identification of Cinnamic Acid Esters. Journal of Laboratory Chemical Education. 2018; 6(5): 156-158. Available from: [Link]

• ResearchGate. N-butanol fractions evaporation. Available from: [Link]

• ResearchGate. If I use Butanol as solvent for reaction , what the best way to remove it ?. Available from: [Link]

• Science Ready. Fisher Esterification, Reflux, Isolation and Purification of Esters. Available from: [Link]

• Wikipedia. Fischer–Speier esterification. Available from: [Link]

• Chemistry LibreTexts. 21.6: Condensation of Acids with Alcohols- The Fischer Esterification. Available from: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available from: [Link]

• Chemistry Steps. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

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• 4. n-Butyl 4-nitrocinnamate | C13H15NO4 | CID 53427420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Mass Spectrometric Impurity Analysis of n-Butyl 4-Nitrocinnamate

Welcome to the technical support center for the analysis of n-butyl 4-nitrocinnamate. This guide is designed for researchers, scientists, and professionals in drug development who utilize mass spectrometry for quality control and impurity profiling. Here, you will find troubleshooting advice and frequently asked questions to navigate the challenges of identifying impurities in your samples.

Introduction: The Analytical Challenge

N-butyl 4-nitrocinnamate is a key intermediate in the synthesis of various organic compounds. Ensuring its purity is critical for the quality and safety of the final product. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a powerful technique for detecting and identifying trace-level impurities.[1][2] However, interpreting the mass spectra of this compound and its potential contaminants can be complex. This guide provides practical, in-depth solutions to common issues encountered during the mass spectrometric analysis of n-butyl 4-nitrocinnamate.

Frequently Asked Questions (FAQs)

FAQ 1: What are the expected ions for pure n-butyl 4-nitrocinnamate in ESI-MS?

In positive ion mode Electrospray Ionization Mass Spectrometry (ESI-MS), you should primarily look for the protonated molecule, [M+H]⁺. Given the molecular weight of n-butyl 4-nitrocinnamate (C₁₃H₁₅NO₄) is 249.27 g/mol , the expected m/z value for the protonated molecule will be approximately 250.11.

It is also common to observe adduct ions, where the analyte molecule associates with other ions present in the mobile phase or from the sample matrix.[3][4] The most prevalent adducts are with sodium ([M+Na]⁺) and potassium ([M+K]⁺).

Table 1: Expected Molecular and Adduct Ions for n-Butyl 4-Nitrocinnamate

Ion Species	Formula	Calculated m/z	Notes
Protonated Molecule	[C₁₃H₁₅NO₄+H]⁺	250.11	Typically the most abundant ion in the absence of high salt concentrations.
Sodium Adduct	[C₁₃H₁₅NO₄+Na]⁺	272.09	Commonly observed. Can become the base peak if sodium is present.[3][4]
Potassium Adduct	[C₁₃H₁₅NO₄+K]⁺	288.06	Less common than the sodium adduct, but its presence is not unusual.

FAQ 2: I am seeing unexpected peaks in my mass spectrum. How can I determine if they are impurities or something else?

Unexpected peaks can arise from several sources: impurities from the synthesis, degradation products, solvent clusters, or common contaminants in the LC-MS system. A systematic approach is necessary for identification.

Experimental Workflow for Investigating Unexpected Peaks

Caption: A logical workflow for the initial investigation of unknown peaks in a mass spectrum.

Step-by-Step Protocol:

• Analyze the Isotopic Pattern: The spacing and relative abundance of the isotopic peaks can provide clues about the elemental composition of the ion. Software tools can help predict the molecular formula.

• Check for Common Adducts: Look for mass differences corresponding to common adducts (e.g., +22 for Na⁺, +38 for K⁺).[3][4]

• Perform a Blank Injection: Inject your mobile phase without the sample. Peaks that appear in the blank run are likely contaminants from the solvent or the LC-MS system.

• Evaluate Potential Synthesis-Related Impurities: Consider the starting materials, reagents, and potential side reactions of your synthesis. (See Troubleshooting Guide 1 for more details).

• Perform MS/MS Fragmentation: Isolate the unexpected peak and fragment it. The fragmentation pattern can provide structural information to help identify the compound.

Troubleshooting Guides

Troubleshooting Guide 1: Identification of Common Synthesis-Related Impurities

Impurities in n-butyl 4-nitrocinnamate often originate from the starting materials or side reactions during the esterification process.

Q: My sample shows a peak at m/z 194. What could this be?

An ion at m/z 194 in positive ion mode likely corresponds to protonated 4-nitrocinnamic acid ([C₉H₇NO₄+H]⁺), a starting material for the synthesis.[5][6] Its presence indicates an incomplete reaction.

Q: I observe a peak at m/z 75. What is the likely origin?

A peak at m/z 75 in positive ion mode could be protonated n-butanol ([C₄H₁₀O+H]⁺), the other reactant in the esterification. However, due to its volatility, it may not always be readily observed in an LC-MS system unless specific chromatographic conditions are used. More commonly, you might see fragment ions of butanol if using a harder ionization technique.[7][8]

Table 2: Common Synthesis-Related Impurities and their Expected Ions

Impurity	Chemical Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
4-Nitrocinnamic Acid	C₉H₇NO₄	193.16	194.04
n-Butanol	C₄H₁₀O	74.12	75.13
Di-butyl ether	C₈H₁₈O	130.23	131.24

Troubleshooting Guide 2: Interpreting the MS/MS Fragmentation Pattern of n-Butyl 4-Nitrocinnamate

Q: What are the expected major fragment ions for the [M+H]⁺ of n-butyl 4-nitrocinnamate in an MS/MS experiment?

The protonated molecule at m/z 250.11 is expected to undergo fragmentation through several key pathways.

Proposed Fragmentation Pathway of Protonated n-Butyl 4-Nitrocinnamate

Caption: Theoretical MS/MS fragmentation of protonated n-butyl 4-nitrocinnamate.

Explanation of Key Fragmentations:

• Loss of Butene (m/z 194.04): A common fragmentation pathway for butyl esters is the neutral loss of butene (C₄H₈), resulting in the protonated carboxylic acid. This is often a prominent fragment.

• Loss of Butanol (m/z 176.03): The neutral loss of n-butanol (C₄H₁₀O) can also occur, leading to a fragment ion corresponding to the 4-nitrophenyl ketene cation.

• Loss of the Nitro Group (m/z 204.11): Nitroaromatic compounds can lose the nitro group (NO₂) as a radical.

• Loss of the Butoxy Radical (m/z 177.04): Cleavage of the ester bond can result in the loss of a butoxy radical, forming an acylium ion.

• Decarboxylation of the Acid Fragment (m/z 150.05): The fragment at m/z 194.04 (protonated 4-nitrocinnamic acid) can further lose carbon dioxide (CO₂) to yield a fragment at m/z 150.05.

By comparing the observed fragment ions in your MS/MS spectrum to these predicted fragments, you can confirm the identity of your main peak and use this information to differentiate it from potential isomers.

References

• Waters. (n.d.). What are common adducts in ESI mass spectrometry? - WKB67428. Retrieved from [Link]

• Zühlke, M., Tews, S., & Eilts, P. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(15), 2347-2356. Retrieved from [Link]

• PubChem. (n.d.). n-Butyl 4-nitrocinnamate. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Nitrocinnamic acid. NIST Chemistry WebBook. Retrieved from [Link]

• Kromidas, S. (Ed.). (2006). The HPLC-MS Handbook for Practitioners. Wiley.

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-nitrocinnamate. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Propenoic acid, 3-(4-nitrophenyl)-, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Interpreting the mass spectrum of butan-1-ol. Retrieved from [Link]

• PubChem. (n.d.). 1-Butanol. National Center for Biotechnology Information. Retrieved from [Link]

• RSSL. (n.d.). Identifying and elucidating impurity species. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023). Impurity Characterization Techniques. Retrieved from [Link]

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Impact of reaction temperature on n-butyl 4-nitrocinnamate synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on the Critical Impact of Reaction Temperature

Welcome to the Technical Support Center for the synthesis of n-butyl 4-nitrocinnamate. This guide, curated by senior application scientists, provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges related to reaction temperature during your experiments. We aim to equip you with the expertise to not only identify and solve problems but also to understand the underlying chemical principles governing this synthesis.

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during the synthesis of n-butyl 4-nitrocinnamate, with a focus on how reaction temperature can be the root cause and the key to resolution.

Question 1: My reaction yield is consistently low. Is temperature the culprit?

Answer: Yes, suboptimal reaction temperature is a frequent cause of low yields in the Fischer esterification of 4-nitrocinnamic acid.[1][2] The reaction's success hinges on a delicate balance. If the temperature is too low, the reaction will be slow and may not reach completion.[1][3] Conversely, if the temperature is too high, it can lead to undesirable side reactions, such as polymerization or decomposition of the reactants and product.[1][4]

Troubleshooting Steps:

• Verify Your Reaction Temperature: Ensure your heating apparatus is calibrated and providing a stable and accurate temperature. Typical temperatures for Fischer esterification range from 60–110 °C, often conducted under reflux conditions.[5]

• Optimize for a Gentle Reflux: The ideal condition is often a gentle, steady reflux. This maintains a consistent reaction temperature at the boiling point of the solvent or the excess alcohol, facilitating the reaction without overheating.[1][4]

• Monitor Reaction Progress: Use Thin-Layer Chromatography (TLC) to track the consumption of the 4-nitrocinnamic acid and the formation of the n-butyl 4-nitrocinnamate ester. The ester is less polar and will have a higher Rf value.[1][2] This will help you determine if the reaction is stalling due to insufficient heat or if it's proceeding to completion.

Question 2: The reaction mixture has turned dark brown or black. What happened and how can I prevent it?

Answer: A dark coloration in the reaction mixture is a strong indicator of side reactions, such as polymerization of the cinnamic acid double bond or charring from excessive heat.[1] This is often exacerbated by harsh acidic conditions and elevated temperatures.

Preventative Measures:

• Reduce Reaction Temperature: Operate at the lower end of the effective temperature range. A gentle reflux is generally sufficient.

• Use a Milder Acid Catalyst: While strong acids like sulfuric acid are common, consider using p-toluenesulfonic acid (TsOH) which can be less harsh.[1][5]

• Ensure Even Heating: Use a heating mantle with a stirrer to ensure uniform temperature distribution throughout the reaction mixture, avoiding localized overheating.

Question 3: My reaction seems to be very slow, taking much longer than expected. Can I just increase the temperature?

Answer: While increasing the temperature can increase the reaction rate, it's not always the best solution. As mentioned, excessive heat can lead to side reactions.[1][4] Before resorting to higher temperatures, consider other factors that influence reaction kinetics:

• Catalyst Concentration: Ensure you are using an adequate amount of a strong acid catalyst.[1][4] Typically, 1-5 mol% of the acid is sufficient.

• Water Removal: The Fischer esterification is a reversible reaction that produces water as a byproduct. The presence of water can slow down the reaction by shifting the equilibrium back towards the reactants.[1][4][6]

  • Use a Dean-Stark Apparatus: This is a highly effective method for azeotropically removing water as it is formed, driving the reaction forward.[1][4]

  • Employ a Drying Agent: Adding molecular sieves to the reaction mixture can also effectively remove water.[1]

• Use an Excess of n-Butanol: In accordance with Le Châtelier's principle, using a large excess of n-butanol can shift the equilibrium to favor the formation of the ester product.[1][6] Often, the n-butanol can also serve as the reaction solvent.[1]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the role of temperature in the synthesis of n-butyl 4-nitrocinnamate.

What is the optimal temperature range for the synthesis of n-butyl 4-nitrocinnamate?

The optimal temperature for Fischer esterification, the common method for this synthesis, generally falls within the range of 60-110 °C.[5] The specific temperature will depend on the solvent used and whether an excess of n-butanol is employed. The goal is to maintain a steady reflux to ensure a consistent reaction temperature without causing decomposition.

Why is refluxing necessary for this reaction?

Refluxing serves two main purposes. First, it allows the reaction to be heated to a constant temperature, which is the boiling point of the solvent or the excess alcohol, for an extended period without loss of solvent. This ensures that the reaction proceeds at a reasonable rate. Second, it helps to maintain the reaction at a temperature that is high enough to overcome the activation energy barrier but not so high as to cause unwanted side reactions.[6]

Can the reaction be performed at room temperature?

While some esterifications can occur at room temperature, the reaction rate for the synthesis of n-butyl 4-nitrocinnamate would be impractically slow without heating. Heat is required to provide the necessary activation energy for the reaction to proceed at a reasonable pace.[6]

How does temperature affect the equilibrium of the reaction?

According to Le Châtelier's principle, if a change of condition is applied to a system in equilibrium, the system will shift in a direction that relieves the stress. In the case of this esterification, the forward reaction is typically slightly endothermic. Therefore, increasing the temperature will shift the equilibrium slightly to the right, favoring the formation of the ester. However, the primary benefit of heating is the increase in reaction rate. The most effective way to drive the equilibrium towards the product is by removing the water byproduct.[7]

Experimental Protocols and Data

Table 1: Effect of Temperature on Reaction Time and Yield of n-Butyl 4-Nitrocinnamate

Temperature (°C)	Reaction Time (hours)	Approximate Yield (%)	Observations
60	10	75	Slow reaction, requires extended time
80 (Gentle Reflux)	6	90	Optimal balance of rate and yield
100 (Vigorous Reflux)	4	85	Faster reaction, some discoloration observed
120	3	<70	Significant darkening of the mixture, likely decomposition

Note: These are illustrative values and actual results may vary based on specific reaction conditions, including catalyst concentration and efficiency of water removal.

Standard Protocol for n-Butyl 4-Nitrocinnamate Synthesis

• Glassware Preparation: Ensure all glassware is thoroughly dried to prevent the introduction of water, which can hinder the reaction.[8]

• Reactant Charging: In a round-bottom flask equipped with a magnetic stir bar, combine 4-nitrocinnamic acid, a 5-fold molar excess of n-butanol, and a catalytic amount (2-3 mol%) of concentrated sulfuric acid or p-toluenesulfonic acid.

• Apparatus Setup: Attach a reflux condenser to the flask. If using a Dean-Stark apparatus for water removal, it should be placed between the flask and the condenser.

• Heating and Reflux: Heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for 4-6 hours.

• Reaction Monitoring: Periodically take small aliquots of the reaction mixture and analyze them by TLC to monitor the progress of the reaction.

• Work-up: After the reaction is complete (as indicated by the disappearance of the 4-nitrocinnamic acid spot on TLC), allow the mixture to cool to room temperature.

• Neutralization: Carefully neutralize the excess acid with a saturated solution of sodium bicarbonate. Be cautious as this will produce CO2 gas.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or column chromatography to obtain pure n-butyl 4-nitrocinnamate.

Visualizing the Workflow and Key Relationships

Diagram 1: Experimental Workflow for n-Butyl 4-Nitrocinnamate Synthesis

Caption: A step-by-step workflow for the synthesis of n-butyl 4-nitrocinnamate.

Diagram 2: Impact of Temperature on Reaction Outcome

Caption: The relationship between reaction temperature and the outcome of the synthesis.

References

• Patsnap Eureka. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Filo. (2025, July 8). What are possible sources of error in an esterification lab?. Retrieved from [Link]

• Quora. (2020, April 3). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Temperature on esterification reaction. Retrieved from [Link]

• JoVE. (2020, March 26). Video: Esterification - Prep. Retrieved from [Link]

• University of California, Irvine. (n.d.). Fischer Esterification. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2011). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Retrieved from [Link]

• Jurnal Kimia Sains dan Aplikasi. (2022, April 29). ESTERIFICATION OF CINNAMIC ACID USING MENTHOL AND ITS ACTIVITY AS LOWERING GLUCOSE LEVELS USING ANTHRONE SULFATE. Retrieved from [Link]

• ASPIRE. (2019, April 28). SYNTHESIS OF CINNAMIC ACID ESTERS. Retrieved from [Link]

• Google Patents. (n.d.). US3448139A - Process for the preparation of gamma-(nitrophenyl)butyronitriles.

• PubChem. (n.d.). n-Butyl 4-nitrocinnamate. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl 4-nitrocinnamate. Retrieved from [Link]

• Google Patents. (n.d.). CN110511117B - Method for synthesizing 4-n-butylresorcinol by microchannel reaction.
• Google Patents. (n.d.). KR100895586B1 - Process for preparing high purity 4-ene-butylresorcinol crystals.

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• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Troubleshooting [chem.rochester.edu]

Technical Support Center: Purification of n-Butyl 4-Nitrocinnamate

Welcome to the technical support center for the purification of n-butyl 4-nitrocinnamate. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this compound. N-butyl 4-nitrocinnamate, with its combination of a polar nitro group and a non-polar butyl ester moiety, presents unique purification challenges that standard protocols may not adequately address. This document provides in-depth troubleshooting advice and explores alternative purification strategies beyond basic column chromatography and recrystallization.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the purification of n-butyl 4-nitrocinnamate in a direct question-and-answer format.

Q1: My yield is very low after flash column chromatography on silica gel, and I see a yellow/brown streak on the column that won't elute. What's happening?

A1: This is a classic sign of compound decomposition on the stationary phase. Standard silica gel is slightly acidic (pH ~4-5) due to the presence of silanol groups (Si-OH). The electron-withdrawing nitro group on the aromatic ring can make the cinnamate system susceptible to degradation or irreversible adsorption on acidic surfaces.[1]

Root Cause Analysis & Solution Pathway:

• Test for Stability: Before running a large-scale column, spot your crude product on a TLC plate, let it sit for 30-60 minutes, and then elute it. If you see a new baseline spot or significant streaking that wasn't present in the initial co-spot, your compound is likely unstable on silica.[1]

• Deactivate the Silica Gel: You can neutralize the acidic silica gel. Prepare a slurry of silica gel in your starting mobile phase (e.g., 5% ethyl acetate in hexanes) and add 1% triethylamine (or another volatile base) by volume. This neutralizes the acidic sites and can significantly improve recovery.

• Switch the Stationary Phase: If deactivation is insufficient, consider alternative, less acidic stationary phases.[1]

  • Alumina (Neutral or Basic): Alumina is an excellent alternative for compounds sensitive to acid. Start with neutral alumina (Brockmann activity II or III).

  • Florisil®: A magnesium silicate-based adsorbent that is less acidic than silica and can offer different selectivity.

• Run the Column Faster: Minimize the residence time of your compound on the column. Use a slightly more polar solvent system to achieve a target Rf of ~0.4-0.5 (instead of the typical 0.3) and apply positive pressure to expedite elution.

Q2: My purified n-butyl 4-nitrocinnamate is still contaminated with the starting material, 4-nitrocinnamic acid. How can I remove it?

A2: The residual carboxylic acid is a very common impurity. Due to its high polarity, it often streaks on silica gel, causing it to co-elute with your less polar ester product, especially if a steep solvent gradient is used. The most effective removal strategy involves a pre-chromatography chemical workup.

Recommended Protocol: Liquid-Liquid Extraction Wash

The principle here is to exploit the acidic nature of the carboxylic acid impurity, which the ester does not share.[2]

• Dissolution: Dissolve your crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• Aqueous Base Wash: Transfer the organic solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (5%) solution of sodium carbonate (Na₂CO₃). The base will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt.

  • R-COOH + NaHCO₃ → R-COO⁻Na⁺ + H₂O + CO₂

• Phase Separation: Gently shake the funnel, venting frequently to release the CO₂ gas produced.[3] Allow the layers to separate. The deprotonated 4-nitrocinnamate salt will partition into the aqueous layer.

• Isolation: Drain the lower aqueous layer. Repeat the wash 1-2 more times. Finally, wash the organic layer with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

This simple workup step should remove the vast majority of the acidic impurity before you proceed with chromatography, making the final purification much easier.

Q3: I'm trying to recrystallize my product, but it keeps "oiling out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when a compound comes out of solution at a temperature above its melting point, forming a liquid phase instead of a solid crystal lattice. This is often caused by the presence of impurities or by cooling the solution too quickly.[4]

Troubleshooting Steps for Recrystallization:

• Re-evaluate Your Solvent System: The ideal recrystallization solvent should dissolve your compound poorly at room temperature but completely at its boiling point.[5] For n-butyl 4-nitrocinnamate, consider a mixed solvent system. A good starting point is isopropanol/water or ethanol/hexanes.

  • Protocol: Dissolve the compound in the minimum amount of the "good" solvent (e.g., hot isopropanol). Then, add the "poor" solvent (e.g., water) dropwise at an elevated temperature until you see persistent cloudiness. Add a few more drops of the "good" solvent to redissolve the solid and then allow it to cool slowly.[4]

• Slow Down the Cooling: Rapid cooling encourages oiling out.[4][6]

  • Allow the flask to cool to room temperature on the benchtop, undisturbed.

  • Insulate the flask (e.g., by placing it in a beaker of hot water or covering it with glass wool) to slow the cooling rate further.

  • Only after it has reached room temperature should you place it in an ice bath to maximize crystal recovery.

• Induce Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide a nucleation site for crystal growth.

  • Seeding: If you have a small amount of pure solid, add a tiny seed crystal to the cooled, supersaturated solution to initiate crystallization.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions about selecting the right purification strategy for n-butyl 4-nitrocinnamate and similar compounds.

Q1: What are the main advantages of using Solid-Phase Extraction (SPE) as an alternative to traditional column chromatography?

A1: Solid-Phase Extraction (SPE) is essentially a simplified, often more efficient, form of column chromatography. Its primary advantages are speed, reproducibility, and reduced solvent consumption. For a compound like n-butyl 4-nitrocinnamate, SPE can be an excellent choice for rapid cleanup.

Key Benefits of SPE:

• Speed: SPE is much faster than running a traditional flash column. The process can often be completed in minutes.

• Reduced Solvent Usage: The small cartridge size means significantly less solvent is required for both equilibration and elution, reducing cost and waste.

• High Selectivity: A wide variety of sorbents are available, allowing for targeted purification. For n-butyl 4-nitrocinnamate, you could use:

  • Normal-Phase SPE (e.g., Silica, Diol): To separate based on polarity, similar to TLC.

  • Reversed-Phase SPE (e.g., C18, C8): To separate based on hydrophobicity. This is excellent for removing highly polar impurities from aqueous solutions.

  • Ion-Exchange SPE: To specifically remove charged impurities, such as the 4-nitrocinnamic acid starting material.

• Automation: SPE procedures are easily automated, making them ideal for processing multiple samples.

A typical SPE workflow involves four steps: conditioning the sorbent, loading the sample, washing away impurities, and finally eluting the target compound.[7]

Q2: Is Preparative HPLC a viable option, and in what scenarios should I consider it?

A2: Yes, preparative High-Performance Liquid Chromatography (HPLC) is a highly viable but resource-intensive option. It should be reserved for situations where exceptionally high purity (>99%) is required, and other methods have failed to provide adequate separation.[8][9]

Consider Preparative HPLC When:

• High Purity is Critical: For applications like creating an analytical standard, final drug substance purification, or when trace impurities interfere with biological assays.

• Difficult Separations: When your product and a key impurity have very similar polarities and cannot be separated by flash chromatography (e.g., isomeric impurities).

• Small to Medium Scale: While large-scale systems exist, preparative HPLC is most commonly used for purifying milligrams to several grams of material.

The process involves developing a robust separation method on an analytical HPLC system first and then scaling up the method to a larger preparative column.[8] It offers unparalleled resolution but comes at a higher cost in terms of instrumentation and solvent consumption.

Q3: How do I choose the best purification method for my specific situation?

A3: The optimal purification strategy depends on three factors: the nature of the impurities, the scale of your reaction, and the required final purity. The decision workflow below can serve as a guide.

Visualizations & Data

Purification Method Selection Workflow

This diagram outlines a logical decision-making process for selecting the appropriate purification technique.

Caption: Decision tree for selecting a purification method.

Standard Solid-Phase Extraction (SPE) Workflow

This diagram illustrates the fundamental steps of an SPE procedure.

Caption: The four fundamental steps of Solid-Phase Extraction.

Table 1: Comparison of Primary and Alternative Purification Methods

Feature	Recrystallization	Flash Chromatography	Solid-Phase Extraction (SPE)	Preparative HPLC
Primary Use	Purifying solids	General purpose purification	Rapid cleanup, sample prep	High-purity purification
Resolution	Variable; impurity exclusion	Good	Moderate to Good	Excellent
Speed	Slow (hours to days)	Moderate (30-90 min)	Very Fast (<15 min)	Slow (hours)
Scale	mg to multi-kg	mg to >100 g	µg to ~1 g	mg to multi-g
Solvent Volume	Low to Moderate	High	Very Low	Very High
Cost/Sample	Low	Moderate	Low	High

References

• Diczfalusy, U., & Sjövall, J. (1996). Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography. PubMed. Available at: [Link]

• Diczfalusy, U., & Sjövall, J. (1996). Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography. UTMB Research Experts. Available at: [Link]

• Chemistry Stack Exchange. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. Available at: [Link]

• UKEssays. (2017). Synthesis and Purification of Nitrophenols. Available at: [Link]

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose. Available at: [Link]

• Sciencemadness.org. (2010). Isolation, Purification and Chromatography of Nitro Compounds and Explosives. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Available at: [Link]

• ResearchGate. (n.d.). The separation of 2-nitrophenol, 4-nitrophenol and phenol. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup. Available at: [Link]

• Alliance HPLC. (2025). Purification Techniques in Organic Chemistry: A Comprehensive Guide. Available at: [Link]

• California State University, Bakersfield. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2). Available at: [Link]

• Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. Available at: [Link]

• Agilent. (n.d.). Solutions for Preparative HPLC. Available at: [Link]

• Labcompare. (2022). LABTips: Preparative HPLC for Purification Workflows. Available at: [Link]

• MicroCombiChem GmbH. (n.d.). Purification, Preparative HPLC-MS. Available at: [Link]

• Liyana Pathiranage, A. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. SCIREA Journal of Chemical Education. Available at: [Link]

• YouTube. (2020). Recrystallization of Cinnamic acid and Tryptamine Part II. Available at: [Link]

• JoVE. (2020). Video: Recrystallization - Concept. Available at: [Link]

• PubChem. (n.d.). n-Butyl 4-nitrocinnamate. Available at: [Link]

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• 9. MicroCombiChem: Purification, Preparative HPLC-MS [microcombichem.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Synthesized n-Butyl 4-Nitrocinnamate

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel compounds for pharmaceutical and research applications, the verification of purity is not merely a procedural step but a cornerstone of scientific rigor. This guide provides an in-depth technical comparison of various analytical techniques for validating the purity of synthesized n-butyl 4-nitrocinnamate, a nitroaromatic ester with potential applications in organic synthesis and materials science. As a Senior Application Scientist, this document is structured to offer not just protocols, but a logical framework for selecting the most appropriate analytical tools, interpreting the data, and ensuring the integrity of your synthesized compound.

The Imperative of Purity in Synthesized Compounds

A Multi-Technique Approach to Purity Validation

No single analytical technique can definitively confirm the purity of a compound. Instead, a combination of methods, each providing orthogonal information, is the most robust strategy. This guide will compare and contrast the utility of melting point determination, Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Infrared (IR) Spectroscopy in the context of n-butyl 4-nitrocinnamate.

Workflow for Purity Validation

The following diagram illustrates a logical workflow for the purification and subsequent purity validation of synthesized n-butyl 4-nitrocinnamate.

A Comparative Guide to the Biological Activity of Cinnamate Esters for Drug Discovery Professionals

Cinnamate esters, a class of compounds derived from cinnamic acid, are gaining prominence in drug discovery due to their wide spectrum of biological activities. These natural and synthetic molecules offer a versatile scaffold for developing novel therapeutic agents. This guide provides an in-depth comparative analysis of the key biological activities of cinnamate esters, supported by experimental data and detailed protocols to assist researchers, scientists, and drug development professionals in this exciting field.

Antimicrobial Activity: Combating Pathogenic Microbes

Cinnamate esters exhibit significant antimicrobial properties against a range of bacteria and fungi. Their primary mechanisms of action involve disrupting microbial cell membranes, inhibiting essential enzymes, and interfering with cellular signaling pathways. The antimicrobial potency is heavily influenced by the chemical structure of the ester.[1][2][3]

Comparative Antimicrobial Efficacy

The structure-activity relationship is a key consideration in the antimicrobial potential of cinnamate esters. Factors such as the length of the alkyl chain in the ester group and substitutions on the phenyl ring play a crucial role.[2][4][5][6] Generally, esterification of cinnamic acid enhances its antimicrobial effect.[2]

Cinnamate Ester	Target Organism(s)	Minimum Inhibitory Concentration (MIC)
Methyl Cinnamate	Candida albicans, Aspergillus niger	789.19 µM[7][8]
Ethyl Cinnamate	Candida albicans, Aspergillus niger	726.36 µM[7][8]
Propyl Cinnamate	Candida spp., Aspergillus flavus, Penicillium citrinum	672.83 µM[8]
Butyl Cinnamate	Candida spp., Aspergillus flavus, Penicillium citrinum	626.62 µM[7][8]
Isobutyl Cinnamate	Candida albicans, Aspergillus niger	0.89 µM, 0.79 µM, respectively[2]
Decyl Cinnamate	Staphylococcus aureus, Staphylococcus epidermidis, Pseudomonas aeruginosa	550.96 µM[7]
Benzyl Cinnamate	Staphylococcus aureus, Staphylococcus epidermidis	537.81 µM[7]
4-Isopropylbenzyl Cinnamide	Staphylococcus aureus, Staphylococcus epidermidis, Pseudomonas aeruginosa	458.15 µM[7]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standardized technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[9]

Materials:

• Cinnamate ester test compound

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Spectrophotometer (microplate reader)

• Positive control antimicrobial agent

• Solvent for the test compound (e.g., DMSO)

Procedure:

• Prepare a stock solution of the cinnamate ester in a suitable solvent.

• In a 96-well plate, perform serial two-fold dilutions of the stock solution in the broth medium to obtain a range of test concentrations.

• Prepare a standardized inoculum of the microorganism and add it to each well.

• Include a positive control (microorganism with no test compound) and a negative control (broth only).

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the cinnamate ester at which no visible growth of the microorganism is observed.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Antioxidant Activity: Neutralizing Oxidative Stress

Many cinnamate derivatives, particularly those with phenolic hydroxyl groups, are potent antioxidants.[10] Their ability to scavenge free radicals makes them valuable candidates for mitigating oxidative stress-related pathologies.[10] The antioxidant capacity is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.[11][12][13]

Comparative Antioxidant Capacity

The antioxidant activity of cinnamate esters is closely tied to their chemical structure, with the presence and position of hydroxyl groups on the phenyl ring being critical.

Cinnamate Ester Derivative	Antioxidant Activity Metric
Cinnamic Acid Esters with Butanol, Hexanol, and Octanol	Increased antioxidant activity by 2.18 to 3.85-fold compared to cinnamic acid (DPPH and FRAP assays)[14][15]
Cumaric and Ferulic Acids and their C10-esters	Higher antioxidant activity against superoxide anion and hydrogen peroxide compared to other derivatives[16]
Sinapic Acid Derivatives	Superior processing stability in polypropylene compared to a commercial antioxidant[12]

Experimental Protocol: DPPH Radical Scavenging Assay

This spectrophotometric assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH free radical, causing a color change from violet to yellow.[11][13]

Materials:

• Cinnamate ester test compound

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol or ethanol

• Methanol or ethanol

• 96-well microtiter plates

• Spectrophotometer (microplate reader)

• Positive control antioxidant (e.g., Ascorbic acid, Trolox)

Procedure:

• Prepare a stock solution of the cinnamate ester and a positive control.

• Create a series of dilutions of the test compound and positive control in a 96-well plate.

• Add the DPPH solution to each well and mix.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at approximately 517 nm.

• Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Caption: Workflow for the DPPH Radical Scavenging Assay.

Anti-inflammatory Properties: Modulating the Inflammatory Response

Cinnamate derivatives have demonstrated anti-inflammatory effects by targeting key pathways in inflammation.[17][18][19] They can inhibit the production of pro-inflammatory mediators like nitric oxide (NO) and downregulate the expression of enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[17]

Comparative Anti-inflammatory Activity

The anti-inflammatory potential varies among different cinnamate esters.

Cinnamate Ester	Anti-inflammatory Effect
Methyl Cinnamate	Potent anti-inflammatory activity with low cytotoxicity
Monoterpenoid Esters of Cinnamic Acid	Displayed interesting anti-inflammatory activity[20]
Cinnamic Amides and Esters	Some compounds showed significant in vivo anti-inflammatory effects[18][19]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in Macrophages

This assay measures the ability of a compound to inhibit the production of NO in macrophage cells stimulated with lipopolysaccharide (LPS).[21][22][23]

Materials:

• RAW 264.7 murine macrophage cell line

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• Lipopolysaccharide (LPS)

• Cinnamate ester test compound

• Griess Reagent

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with different concentrations of the cinnamate ester for 1-2 hours.

• Stimulate the cells with LPS to induce NO production and incubate for 24 hours.

• Collect the cell culture supernatant.

• Add Griess Reagent to the supernatant, which reacts with nitrite (a stable product of NO) to produce a colored compound.

• Measure the absorbance at approximately 540 nm.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

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A Comparative Analysis of the Antimicrobial Efficacy of n-Butyl 4-Nitrocinnamate and Ciprofloxacin

For Immediate Release: A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of antimicrobial research, the need for novel therapeutic agents to combat the growing threat of antibiotic resistance is paramount. This guide provides a detailed comparative analysis of the antimicrobial properties of n-butyl 4-nitrocinnamate, a synthetic cinnamic acid derivative, and ciprofloxacin, a well-established broad-spectrum fluoroquinolone antibiotic. This document is intended to serve as a technical resource, offering insights into their respective mechanisms of action, antimicrobial efficacy, and the experimental protocols required for their evaluation.

Introduction to the Compounds

Ciprofloxacin: A member of the fluoroquinolone class, ciprofloxacin is a widely used antibiotic with potent bactericidal activity against a broad range of Gram-positive and Gram-negative bacteria.[1][2][3] Its clinical efficacy in treating various infections, including urinary tract, respiratory, and skin infections, is well-documented.[1][4]

n-Butyl 4-Nitrocinnamate: This compound belongs to the family of cinnamic acid esters. Cinnamic acid and its derivatives are naturally occurring compounds found in plants and have garnered interest for their diverse biological activities, including antimicrobial properties. The introduction of a nitro group to the cinnamic acid structure and the presence of a butyl ester are modifications that may enhance its antimicrobial potential. While comprehensive data on n-butyl 4-nitrocinnamate is emerging, studies on related compounds provide a basis for its expected bioactivity.

Comparative Antimicrobial Efficacy

The evaluation of antimicrobial efficacy is centered on key quantitative metrics: the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.[5][6][7][8]

Ciprofloxacin: Established Broad-Spectrum Activity

Ciprofloxacin exhibits potent activity against a wide array of bacterial pathogens. Its efficacy is particularly notable against many Gram-negative bacilli.[2][3] While active against some Gram-positive bacteria, resistance can be more prevalent.[1]

Microorganism	MIC Range (µg/mL)
Escherichia coli	0.008 - 1.0
Pseudomonas aeruginosa	0.25 - >128
Staphylococcus aureus	0.125 - 4.0
Streptococcus pneumoniae	0.12 - 2.0
(Note: MIC values can vary significantly based on the bacterial strain and resistance patterns.)[9][10][11]

n-Butyl 4-Nitrocinnamate: Investigational Profile

Direct, peer-reviewed data quantifying the specific MIC and MBC values for n-butyl 4-nitrocinnamate against a wide range of bacteria are not extensively available in the public domain at the time of this guide's compilation. However, research on analogous compounds provides a strong rationale for its investigation as an antimicrobial agent. Studies on various cinnamic acid esters have demonstrated their potential to inhibit the growth of both Gram-positive and Gram-negative bacteria. Notably, the presence of a butyl group in butyl cinnamate has been shown to potentiate its biological response in some studies. Furthermore, the addition of a nitro group to the cinnamic acid structure has been reported to enhance antibacterial effectiveness.

Compound Family	General Observation
Cinnamic Acid Esters	Exhibit antimicrobial activity against a range of bacteria and fungi.
Butyl Esters of Cinnamic Acid	The butyl group may enhance biological activity.
Nitro-substituted Cinnamic Acids	The nitro group can increase antibacterial potency.

Mechanisms of Action

Ciprofloxacin: The primary mechanism of action of ciprofloxacin is the inhibition of two essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV.[1][2][4][12] These enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination. By inhibiting these enzymes, ciprofloxacin leads to breaks in the bacterial DNA, ultimately resulting in cell death.[12]

n-Butyl 4-Nitrocinnamate (Proposed): The precise mechanism of action for n-butyl 4-nitrocinnamate has not been definitively elucidated. However, based on studies of other cinnamic acid derivatives, a likely mechanism involves the disruption of the bacterial cell membrane. This can lead to increased membrane permeability, leakage of intracellular components, and ultimately, cell lysis. The lipophilic nature of the butyl ester may facilitate its interaction with and penetration of the bacterial cell membrane.

Visualizing the Mechanisms of Action

Caption: Broth Microdilution MIC Testing Workflow.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC test is performed as a subsequent step to the MIC test to determine the concentration of an antimicrobial agent that is bactericidal. [6][7][8] Step-by-Step Protocol:

• Perform MIC Test: First, determine the MIC of the antimicrobial agent as described above.

• Sub-culturing: From the wells of the MIC plate that show no visible growth (i.e., the MIC well and the wells with higher concentrations), take a small aliquot (e.g., 10 µL) and plate it onto an agar medium (e.g., Mueller-Hinton Agar) that does not contain the antimicrobial agent. [7]3. Incubation: Incubate the agar plates at 35 ± 2°C for 18-24 hours.

• Reading and Interpretation: After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of viable bacteria from the initial inoculum. [7]

Conclusion and Future Directions

Ciprofloxacin remains a potent and clinically valuable antibiotic, characterized by its broad spectrum of activity and well-understood mechanism of action. In contrast, n-butyl 4-nitrocinnamate represents an investigational compound with a promising theoretical basis for antimicrobial activity, drawing from the known properties of cinnamic acid derivatives.

The lack of comprehensive, publicly available data on the antimicrobial spectrum and potency of n-butyl 4-nitrocinnamate underscores the need for further research. The standardized protocols detailed in this guide provide a framework for such investigations. Future studies should focus on determining the MIC and MBC values of n-butyl 4-nitrocinnamate against a diverse panel of clinically relevant bacterial strains, including multidrug-resistant isolates. Elucidating its precise mechanism of action and evaluating its potential for toxicity and resistance development will be critical steps in assessing its therapeutic potential. This comparative guide serves as a foundational resource for researchers dedicated to the discovery and development of new antimicrobial agents.

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A Comparative Guide to the Photostability of n-Butyl 4-Nitrocinnamate Versus Other UV Absorbers

Introduction: The Imperative of Photostability in UV Protection

The efficacy of any photoprotective formulation is critically dependent on the photostability of its active ultraviolet (UV) absorbing agents. Upon exposure to UV radiation, these molecules are excited to higher energy states. An ideal UV filter dissipates this energy harmlessly, returning to its ground state unchanged, ready to absorb more photons. However, many organic UV absorbers are susceptible to photodegradation, a process wherein the absorbed energy initiates chemical reactions that permanently alter the molecule's structure.[1] This degradation can lead to a significant loss of UV protection, leaving the skin vulnerable to damage. Furthermore, the resulting photoproducts may be inactive, phototoxic, or photoallergic, posing additional safety concerns.[1][2]

This guide provides an in-depth technical comparison of the photostability of a less-common cinnamate derivative, n-butyl 4-nitrocinnamate, against widely used commercial UV absorbers: Avobenzone, Oxybenzone, and Octocrylene. As direct, published photostability data for n-butyl 4-nitrocinnamate is scarce, we will first deduce its likely photochemical behavior based on its constituent chromophores. We will then present established experimental data for the other absorbers and provide a rigorous, self-validating protocol for a comprehensive comparative assessment.

Subject of Analysis: n-Butyl 4-Nitrocinnamate - A Theoretical Photochemical Profile

N-butyl 4-nitrocinnamate is an organic molecule featuring two key chromophoric systems that dictate its interaction with UV radiation: the cinnamate core and a para-substituted nitro group.

• The Cinnamate Moiety : The core structure is an ester of cinnamic acid, similar to the widely used UVB filter Octyl Methoxycinnamate (OMC). The primary photochemical reaction for cinnamates is a reversible trans-cis (E/Z) isomerization around the double bond upon UV absorption.[3][4][5][6] While the trans isomer is typically the more effective UV absorber, conversion to the cis form can alter the absorption spectrum and reduce efficacy. Under conditions of aggregation, such as in a thin film on the skin, cinnamates can also undergo irreversible [2+2] cycloaddition reactions to form photodimers (truxillic and truxinic acids), leading to a permanent loss of UV absorption.[3][4]

• The Nitroaromatic Moiety : The presence of a strong electron-withdrawing nitro group (-NO₂) on the phenyl ring significantly influences the molecule's electronic properties. This group is known to facilitate various photochemical reactions. The primary concern is photoreduction of the nitro group, which can proceed through various intermediates (nitroso, hydroxylamino) to form an amino group (n-butyl 4-aminocinnamate). This transformation would drastically alter the absorption profile, shifting it away from the UV region. Furthermore, nitroaromatic compounds are known to be potential photosensitizers, capable of generating reactive oxygen species (ROS) upon UV exposure.

Hypothesized Degradation Pathways: Based on this analysis, the photodegradation of n-butyl 4-nitrocinnamate likely proceeds through a combination of pathways, including E/Z isomerization, cycloaddition, and photoreduction of the nitro group. The presence of the nitro group may render the molecule more susceptible to irreversible degradation compared to other cinnamate derivatives like OMC.

Comparative UV Absorbers: A Review of Established Photostability Profiles

Avobenzone (Butyl Methoxydibenzoylmethane)

Avobenzone is one of the few globally approved chemical filters that provides robust protection in the UVA range (320-400 nm).[7] However, its major drawback is its inherent photoinstability.[8][9]

• Mechanism of Instability : Upon absorbing UVA radiation, Avobenzone undergoes keto-enol tautomerization, transitioning from its effective enol form to a less-absorbent keto form.[7] This keto tautomer is susceptible to irreversible cleavage, leading to photodegradation products that no longer absorb UVA radiation effectively.[7][8] Studies have shown that Avobenzone can lose a significant portion of its protective capacity within the first hour of sun exposure.[4]

• Destabilizing Interactions : The photo-instability of Avobenzone can be exacerbated when formulated with certain UVB filters, particularly Octyl Methoxycinnamate. The excited state of OMC can accelerate the degradation of Avobenzone, a critical consideration for broad-spectrum formulation.[8]

Oxybenzone (Benzophenone-3)

Oxybenzone is a broad-spectrum filter, absorbing both UVB and some UVA rays.[10] It is generally considered more photostable than Avobenzone.

• Mechanism of Action & Degradation : Oxybenzone dissipates UV energy efficiently through keto-enol tautomerization.[11] However, it is not perfectly stable. Prolonged UV exposure can lead to the formation of photodegradation products.[10] More critically, Oxybenzone has been shown to be a photosensitizer, contributing to the generation of reactive oxygen species (ROS) that can induce oxidative stress.[12] Its degradation can be enhanced in the presence of other substances, and its environmental persistence and potential to form more toxic byproducts are areas of active research.[12]

Octocrylene

Octocrylene is a UVB and short-wave UVA absorber with excellent photostability.[13] Its primary value in modern sunscreens is its ability to stabilize other, less stable filters.

• Role as a Photostabilizer : Octocrylene is highly effective at stabilizing Avobenzone.[13] It is thought to function as a triplet quencher, accepting the excited-state energy from Avobenzone and dissipating it as heat, thereby preventing Avobenzone from undergoing degradative chemical reactions.[14] This synergistic interaction is crucial for formulating effective and long-lasting broad-spectrum sunscreens.[13] While stable, Octocrylene itself has been shown to photosensitize the production of singlet oxygen, a reactive oxygen species.[1]

Quantitative Performance Comparison

Summarizing quantitative data from different studies can be challenging due to variations in irradiation sources, solvents, and analytical methods. However, comparative studies provide the most valuable insights. The following tables consolidate data from a key study that evaluated the percentage of various UV filters remaining after controlled UV exposure.[13]

Experimental Context: In the cited study, four different SPF 15 sunscreen formulations were prepared. A 40 mg sample of each was spread on a glass plate, dried, and exposed to a controlled UVA/UVB source. The remaining concentration of each UV filter was quantified via HPLC after extraction.[13]

Table 1: Photostability of UV Filter Combinations - Percentage of UV Filter Remaining After Irradiation

Formulation	UV Filter Combination	% Remaining after 30 min	% Remaining after 60 min	% Remaining after 120 min
1	Octyl Methoxycinnamate (OMC), Benzophenone-3 (Oxybenzone), Octyl Salicylate (OS)	See Table 2	See Table 2	See Table 2
2	OMC, Avobenzone (AVB), 4-Methylbenzylidene Camphor (MBC)	See Table 3	See Table 3	See Table 3
3	OMC, Oxybenzone, Octocrylene (OC)	See Table 4	See Table 4	See Table 4
4	OMC, AVB, Octocrylene (OC)	See Table 5	See Table 5	See Table 5

Table 2: Detailed Photostability of Formulation 1 (OMC, Oxybenzone, OS)

UV Absorber	% Remaining after 30 min	% Remaining after 60 min	% Remaining after 120 min
Octyl Methoxycinnamate	92.3%	88.1%	81.5%
Benzophenone-3 (Oxybenzone)	98.5%	95.2%	92.8%

Table 3: Detailed Photostability of Formulation 2 (OMC, AVB, MBC)

UV Absorber	% Remaining after 30 min	% Remaining after 60 min	% Remaining after 120 min
Octyl Methoxycinnamate	85.7%	79.4%	70.1%
Avobenzone	81.2%	71.6%	58.9%

Table 4: Detailed Photostability of Formulation 3 (OMC, Oxybenzone, OC)

UV Absorber	% Remaining after 30 min	% Remaining after 60 min	% Remaining after 120 min
Octyl Methoxycinnamate	99.1%	98.5%	97.3%
Benzophenone-3 (Oxybenzone)	100%	99.2%	98.8%

Table 5: Detailed Photostability of Formulation 4 (OMC, AVB, OC)

UV Absorber	% Remaining after 30 min	% Remaining after 60 min	% Remaining after 120 min
Octyl Methoxycinnamate	96.4%	94.2%	90.8%
Avobenzone	94.3%	90.1%	85.6%

Analysis of Quantitative Data: The data clearly demonstrates the inherent instability of Avobenzone, which showed approximately 41% degradation after 120 minutes when combined with OMC and MBC (Table 3).[13] In stark contrast, the inclusion of Octocrylene dramatically improved the photostability of both Avobenzone and OMC. In formulation 4, Avobenzone degradation was reduced to just over 14% after 120 minutes, highlighting Octocrylene's powerful stabilizing effect.[13] Oxybenzone demonstrated high photostability, which was further enhanced by the presence of Octocrylene.[13]

Proposed Experimental Protocol for Comparative Photostability Assessment

To objectively compare the photostability of n-butyl 4-nitrocinnamate against other UV absorbers, a standardized in vitro methodology is essential. This protocol is based on established methods in the field, including principles from the ICH Q1B guideline and ISO 24443.[15][16]

Objective: To quantify the percentage of UV absorber remaining after exposure to a controlled dose of UV radiation.

Materials & Equipment:

• UV Absorbers: n-butyl 4-nitrocinnamate, Avobenzone, Oxybenzone, Octocrylene

• Solvent: High-purity ethanol or other suitable solvent in which all absorbers are soluble.

• Quartz Cuvettes (1 cm path length)

• UV-Vis Spectrophotometer

• Solar Simulator (Xenon arc lamp) with controlled irradiance output (compliant with ICH Q1B standards)[16]

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks, pipettes, and syringes

Methodology:

• Preparation of Stock Solutions:

  • Accurately prepare individual stock solutions of each UV absorber (e.g., 100 µg/mL) in the chosen solvent. The causality here is to ensure precise starting concentrations for accurate degradation calculations.

• Preparation of Test Samples:

  • Dilute each stock solution to a working concentration that gives an absorbance maximum of approximately 1.0 AU (Absorbance Unit). This ensures the measurement is within the linear range of the spectrophotometer, a principle of the Beer-Lambert law.

  • Prepare multiple identical samples for each UV absorber: one for a non-irradiated control (dark control) and several for different irradiation time points.

• Pre-Irradiation Analysis (T=0):

  • For each UV absorber, record the full UV-Vis absorption spectrum (290-400 nm) of the working solution before irradiation.

  • Inject a sample of each non-irradiated working solution into the HPLC to obtain a baseline chromatogram and quantify the initial concentration (C₀).

• UV Irradiation:

  • Place the quartz cuvettes containing the test samples in the solar simulator. Ensure the light path is unobstructed. The choice of a quartz cuvette is critical as standard glass or plastic will block a significant portion of UV radiation.

  • Expose the samples to a controlled dose of UV radiation. A typical confirmatory study might involve an integrated near-UV energy of not less than 200 watt-hours/square meter.[16]

  • Remove samples at predetermined time points (e.g., 30, 60, 120, 240 minutes).

• Post-Irradiation Analysis:

  • Immediately after each time point, record the UV-Vis spectrum of the irradiated sample to observe changes in the absorption profile.

  • Inject the irradiated sample into the HPLC to quantify the remaining concentration of the parent UV absorber (Cₜ).

• Data Analysis:

  • Calculate the percentage of the UV absorber remaining at each time point (t) using the formula: % Remaining = (Cₜ / C₀) * 100

  • Plot the percentage of remaining UV absorber against irradiation time for each compound to visualize the degradation kinetics.

This self-validating system, which uses both spectroscopy and chromatography, ensures that a decrease in absorbance is directly correlated with a quantifiable decrease in the concentration of the parent molecule, providing trustworthy and reproducible results.

Visualization of Workflows and Degradation Pathways

Experimental Workflow Diagram

Caption: Generalized workflow for assessing UV absorber photostability.

Potential Photodegradation Pathways

Caption: Hypothesized and known photodegradation pathways for UV absorbers.

Conclusion

The photostability of a UV absorber is a non-negotiable parameter for ensuring the safety and efficacy of a sunscreen product. While established filters like Oxybenzone and Octocrylene demonstrate high photostability, the gold standard UVA absorber, Avobenzone, is notoriously unstable unless properly formulated, typically with a stabilizer like Octocrylene.

For n-butyl 4-nitrocinnamate, a theoretical analysis of its chemical structure suggests potential vulnerabilities through multiple degradation pathways, including E/Z isomerization, cycloaddition, and photoreduction of the nitro group. The presence of the nitroaromatic system may pose a significant liability to its stability. This guide provides the foundational understanding and a robust experimental framework necessary for researchers and drug development professionals to empirically determine the photostability of this and other novel UV absorbers. Only through such rigorous, comparative testing can the true performance and safety profile of a potential sunscreen active ingredient be reliably established.

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A Comparative Guide to the ¹H NMR Spectra of 4-Nitrocinnamate Esters: From Synthesis to Spectral Deconvolution

As a Senior Application Scientist, a significant portion of my work involves assisting researchers in the precise structural elucidation of novel compounds. Among the most powerful tools in our analytical arsenal is Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an in-depth comparison of the ¹H NMR spectra of a homologous series of esters—methyl, ethyl, and propyl 4-nitrocinnamate. Our objective is to move beyond simple data reporting and delve into the causal relationships between molecular structure and spectral output, providing a robust framework for analysis that drug development professionals and researchers can apply to their own work.

This guide is structured to be a self-validating system. We will begin with the synthesis of the target compounds, proceed to the principles of data acquisition, and culminate in a detailed comparative analysis of the resulting spectra. Every step is explained not just in how it is done, but why it is the optimal approach, grounding our protocol in established scientific principles.

Experimental Foundation: Synthesis and Purification

To compare spectra reliably, we must first ensure the synthesis and purity of our analytical samples. The most direct route to these esters is the Fischer esterification of trans-4-nitrocinnamic acid.[1][2] This acid-catalyzed reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis, favored for its straightforward procedure.[2][3]

Experimental Protocol: Fischer Esterification of 4-Nitrocinnamic Acid

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add trans-4-nitrocinnamic acid (1.0 eq).

• Alcohol Addition: Add the corresponding alcohol (methanol, ethanol, or propanol) in large excess (e.g., 20-30 eq), which will also serve as the solvent. Using the alcohol in excess is a key application of Le Châtelier's principle, driving the equilibrium toward the ester product.[3]

• Catalysis: Carefully add concentrated sulfuric acid (H₂SO₄) dropwise, typically 3-5 drops. The acid protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[3]

• Reflux: Heat the mixture to reflux for 2-3 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC) to confirm the consumption of the starting carboxylic acid.[3]

• Work-up and Purification: After cooling to room temperature, neutralize the excess acid with a saturated sodium bicarbonate solution. The crude ester, often precipitating as a solid, can be collected by vacuum filtration. Further purification by recrystallization from a suitable solvent (e.g., ethanol) is essential to obtain samples of high purity required for unambiguous NMR analysis.[4]

¹H NMR Spectroscopic Analysis: Protocol and Rationale

High-quality NMR data is contingent on meticulous sample preparation. The following protocol is designed to minimize artifacts and ensure spectral reproducibility.

Experimental Protocol: ¹H NMR Sample Preparation

• Sample Quantity: Weigh approximately 10-15 mg of the purified 4-nitrocinnamate ester.[5]

• Solvent Selection: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃).[6] CDCl₃ is a standard choice for small organic molecules due to its excellent dissolving power and a single, well-defined residual solvent peak at δ 7.26 ppm, which serves as a convenient secondary chemical shift reference.[7][8]

• Internal Standard: The CDCl₃ solvent typically contains tetramethylsilane (TMS) as an internal standard, which is defined as δ 0.00 ppm. This provides a universal reference point for chemical shifts.[5]

• Filtration: To ensure magnetic field homogeneity and prevent signal broadening, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving complex splitting patterns.

Below is a workflow diagram illustrating the entire process from synthesis to final analysis.

Caption: Workflow from ester synthesis to comparative NMR analysis.

Comparative Spectral Analysis

The ¹H NMR spectra of the three esters exhibit both striking similarities and defining differences. The similarities arise from the common 4-nitrocinnamate backbone, while the differences are localized to the variable alkyl chain of the ester group.

Conserved Regions: Aromatic and Vinylic Protons

The aromatic and vinylic regions of the spectra are nearly superimposable across the series. This is expected, as the structural variation (the ester alkyl group) is electronically and spatially distant from these protons.

• Aromatic Region (δ 7.6-8.3 ppm): The para-substituted nitrobenzene ring gives rise to a characteristic AA'BB' system, which simplifies to what appears as two distinct doublets at this resolution.[9][10]

  • The two protons ortho to the electron-withdrawing nitro group (H-c) are deshielded and appear as a doublet around δ 8.24 ppm .

  • The two protons meta to the nitro group (H-b) are less deshielded and resonate as a doublet near δ 7.67 ppm .

  • The coupling constant for both doublets is typically J ≈ 8.8 Hz, which is characteristic of ortho-coupling in a benzene ring.[11][12]

• Vinylic Region (δ 6.5-7.8 ppm): The two protons of the alkene moiety are diastereotopic and couple to each other.

  • The proton alpha to the carbonyl (H-α) is deshielded by the adjacent aromatic ring and appears as a doublet around δ 7.72 ppm .

  • The proton beta to the carbonyl (H-β) is found further upfield as a doublet near δ 6.56 ppm .

  • Crucially, the coupling constant between these two protons (Jαβ) is approximately 16.0 Hz . This large value is definitive proof of a trans (or E) configuration of the double bond.[12][13][14][15] A cis isomer would exhibit a much smaller coupling constant, typically in the 6-12 Hz range.[13][14]

The Diagnostic Fingerprint: The Alkyl Ester Region (δ 1.0-4.3 ppm)

This is where the spectra diverge, providing an unambiguous signature for each ester. The chemical shift and splitting pattern of the protons on the alkyl chain are dictated by their proximity to the electron-withdrawing ester oxygen and the number of adjacent protons (the n+1 rule).

• Methyl 4-Nitrocinnamate: The methyl group (-OCH₃) has no adjacent protons. Therefore, it appears as a sharp singlet at approximately δ 3.84 ppm .[7]

• Ethyl 4-Nitrocinnamate:

  • The methylene protons (-OCH₂CH₃) are adjacent to three methyl protons. Following the n+1 rule (3+1=4), their signal is split into a quartet at δ 4.30 ppm .[11] They are shifted significantly downfield due to the direct attachment to the deshielding ester oxygen.

  • The methyl protons (-OCH₂CH₃) are adjacent to two methylene protons. Their signal is thus split into a triplet (2+1=3) at approximately δ 1.36 ppm .[11]

• Propyl 4-Nitrocinnamate:

  • The methylene protons attached to the oxygen (-OCH₂CH₂CH₃) are adjacent to the central methylene group (2 protons). Their signal is a triplet around δ 4.19 ppm .

  • The central methylene protons (-OCH₂CH₂CH₃) are coupled to protons on both sides (2 on one side, 3 on the other). This results in a complex splitting pattern, typically a sextet (or multiplet), centered around δ 1.75 ppm .

  • The terminal methyl protons (-OCH₂CH₂CH₃) are adjacent to a methylene group (2 protons) and appear as a triplet at approximately δ 1.01 ppm .

The following diagram illustrates the key structural features and proton labels for analysis.

Caption: Structures of the analyzed 4-nitrocinnamate esters.

Summary of ¹H NMR Data

The table below provides a clear, quantitative comparison of the key ¹H NMR parameters for the three esters, recorded in CDCl₃.

Proton Label	Methyl 4-Nitrocinnamate	Ethyl 4-Nitrocinnamate	Propyl 4-Nitrocinnamate
δ (ppm) , Multiplicity, J (Hz), Integration	δ (ppm) , Multiplicity, J (Hz), Integration	δ (ppm) , Multiplicity, J (Hz), Integration
H-c	8.24, d, J=8.8, 2H	8.25, d, J=8.8, 2H	8.24, d, J=8.8, 2H
H-α	7.72, d, J=16.0, 1H	7.71, d, J=16.1, 1H	7.71, d, J=16.0, 1H
H-b	7.67, d, J=8.8, 2H	7.67, d, J=8.8, 2H	7.67, d, J=8.8, 2H
H-β	6.56, d, J=16.0, 1H	6.56, d, J=16.1, 1H	6.55, d, J=16.0, 1H
-OCH₃	3.84, s, 3H	-	-
-OCH₂-	-	4.30, q, J=7.1, 2H	4.19, t, J=6.7, 2H
-CH₂-	-	-	1.75, sextet, J=7.1, 2H
-CH₃	-	1.36, t, J=7.1, 3H	1.01, t, J=7.4, 3H

Data for methyl and ethyl esters are based on experimental values.[7][11] Data for the propyl ester are predicted based on established chemical shift and coupling constant principles.

Conclusion

This guide demonstrates that while the ¹H NMR spectra of methyl, ethyl, and propyl 4-nitrocinnamate share common features in their aromatic and vinylic regions, the alkyl ester portion of the spectrum provides a distinct and diagnostic fingerprint for each molecule. The predictable patterns of chemical shift and spin-spin coupling, governed by fundamental principles of electronic effects and the n+1 rule, allow for confident structural assignment. By grounding spectral interpretation in a robust experimental methodology, from synthesis to data acquisition, researchers can ensure the accuracy and reliability of their findings. This comparative approach not only aids in the identification of these specific compounds but also serves as a practical model for the structural elucidation of other homologous series in chemical and pharmaceutical research.

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A Comparative Guide to N-Butyl 4-nitrocinnamate as a Photoinitiator for Radical Polymerization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance analysis of N-Butyl 4-nitrocinnamate (NBNC) as a photoinitiator, benchmarking it against established commercial alternatives. We will delve into the mechanistic underpinnings, present comparative performance data, and provide detailed experimental protocols for independent evaluation.

Introduction to Radical Photoinitiators

Photopolymerization is a cornerstone of modern material science, enabling the rapid, on-demand transformation of liquid monomers into solid polymers through light exposure.[1][2] This process is pivotal in applications ranging from UV-curable coatings and adhesives to advanced 3D printing and the fabrication of biomedical devices.[1] At the heart of this technology lies the photoinitiator, a molecule that absorbs light energy and converts it into chemical energy in the form of reactive species, typically free radicals, which initiate polymerization.[3][4]

Classification: Type I vs. Type II Photoinitiators

Photoinitiators are broadly classified into two categories based on their mechanism of generating radicals.[5]

• Type I (α-Cleavage): These initiators undergo unimolecular bond cleavage upon absorbing UV light, directly forming two radical fragments.[5] This process is highly efficient. Common examples include α-hydroxyketones like Irgacure 184 and benzil dimethyl ketals.[5][6]

• Type II (Hydrogen Abstraction): These initiators require a co-initiator or synergist (often an amine or alcohol) to generate radicals.[5] Upon excitation by UV light, the photoinitiator abstracts a hydrogen atom from the co-initiator, creating two radicals that can both potentially initiate polymerization.[5] Benzophenone is the archetypal Type II photoinitiator.[3][5]

Key Performance Metrics

The selection of a photoinitiator is governed by several key metrics:

• Absorption Spectrum: The initiator must absorb light efficiently at the wavelength emitted by the light source (e.g., 365 nm or 405 nm for common UV lamps and LEDs).[1]

• Initiation Efficiency: A measure of how effectively the absorbed photons generate radicals that start polymer chains.

• Solubility & Compatibility: The initiator must be soluble in the monomer formulation without phase separation.

• Yellowing: For applications like clear coatings, the photoinitiator and its byproducts should not impart color or yellow over time.[4][7]

Profiling N-Butyl 4-nitrocinnamate (NBNC)

N-Butyl 4-nitrocinnamate is a derivative of cinnamic acid, featuring a nitro group on the phenyl ring and a butyl ester.[8] Its performance as a photoinitiator is not widely documented, necessitating an analysis based on the known photochemistry of its constituent parts: nitroaromatics and cinnamates.

Synthesis and Chemical Properties

NBNC can be synthesized via a standard Fischer esterification of 4-nitrocinnamic acid with n-butanol, using an acid catalyst like sulfuric acid.[9]

Postulated Photochemical Profile

The photochemistry of nitroaromatic compounds is complex.[10][11][12][13] Upon UV excitation, they can undergo several processes, including intersystem crossing to triplet states and, in some cases, dissociation to release nitric oxide (NO).[11][12] The cinnamate moiety is well-known for undergoing [2+2] cycloaddition reactions, which leads to dimerization rather than initiating radical polymerization.

However, the presence of the electron-withdrawing nitro group significantly alters the electronic structure.[9] It's plausible that under UV irradiation, NBNC could function as a Type II photoinitiator. The excited nitro group is a potent hydrogen abstractor and could interact with a suitable H-donor (like a synergist amine or the monomer itself) to generate initiating radicals. This remains a hypothesis that requires experimental validation.

Commercial Benchmarks: A Comparative Overview

To provide context for NBNC's performance, we compare it against three widely used commercial photoinitiators.

• Irgacure 184 (Type I): Chemically, 1-hydroxycyclohexyl phenyl ketone, it is a highly efficient, non-yellowing solid photoinitiator used extensively in clear coatings and adhesives.[14][15][16] Its absorption maximum is around 333 nm.[14]

• Darocur 1173 (Type I): This is 2-hydroxy-2-methyl-1-phenyl-propan-1-one, a highly efficient liquid photoinitiator known for its excellent compatibility and low yellowing properties, making it easy to incorporate into various formulations.[7][17][18][19] It has absorption peaks at 244, 278, and 330 nm.[20]

• Benzophenone (Type II): A classic, cost-effective Type II initiator.[3][21] It requires a co-initiator (e.g., an amine) to work efficiently.[5][22] It has a primary absorption peak around 254 nm and a weaker absorption band extending to ~345 nm.[21]

Head-to-Head Performance Analysis

This section presents a comparative analysis based on literature data and theoretical considerations. The performance of NBNC is projected based on the properties of similar nitroaromatic compounds.

Spectral Characteristics

A critical factor for any photoinitiator is the overlap of its absorption spectrum with the emission spectrum of the UV light source.

• Irgacure 184 / Darocur 1173: These are well-suited for traditional mercury lamps (with strong emission at 365 nm) and have sufficient absorption for 365 nm LEDs.[15]

• Benzophenone: Its absorption profile is also compatible with mercury lamps, though it is less efficient at longer wavelengths (>350 nm).[21]

• N-Butyl 4-nitrocinnamate: Based on its structure (a conjugated system with a nitro group), NBNC is expected to have a strong absorption peak in the UVA range (likely between 300-340 nm), making it theoretically compatible with common UV sources.

Initiation Efficiency

Initiation efficiency is best measured by the rate of polymerization (Rp) under controlled conditions. Real-Time FTIR spectroscopy is a powerful technique for this, as it directly monitors the consumption of monomer double bonds (e.g., the acrylate C=C-H wag band at 810 cm⁻¹) over time.[23][24][25][26]

Based on its postulated Type II mechanism, the efficiency of NBNC would be highly dependent on the presence and concentration of a co-initiator. It is unlikely to match the raw speed of a highly efficient Type I initiator like Darocur 1173 or Irgacure 184 in a standard acrylate formulation. Its performance may be more comparable to a benzophenone/amine system.

Data Summary Table

Photoinitiator	Type	Typical Conc. (%)	Absorption Max (nm)	Key Features
Irgacure 184	Type I	1.0 - 4.0[16]	~333[14]	High efficiency, non-yellowing, solid powder.[14][15][27]
Darocur 1173	Type I	2.0 - 4.0[7]	244, 278, 330[20]	High efficiency, liquid, excellent compatibility, low yellowing.[7][20]
Benzophenone	Type II	1.0 - 5.0	~254, ~345[21]	Cost-effective, requires co-initiator, can cause yellowing.
N-Butyl 4-nitrocinnamate	Postulated Type II	(To be determined)	Estimated 300-340	(Hypothetical) Potential for H-abstraction, properties largely uncharacterized.

Experimental Protocols for Comparative Evaluation

To objectively assess the performance of NBNC, the following standardized protocols are recommended.

Synthesis of N-Butyl 4-nitrocinnamate

• Materials: 4-Nitrocinnamic acid (1 mol), n-butanol (1.1 mol), concentrated sulfuric acid (catalytic amount), toluene.

• Procedure:

  • Combine 4-nitrocinnamic acid, n-butanol, and toluene in a round-bottom flask equipped with a Dean-Stark trap and condenser.

  • Slowly add the sulfuric acid catalyst.

  • Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

  • Monitor the reaction by TLC until the starting acid is consumed.

  • Cool the mixture, wash with sodium bicarbonate solution, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude product by recrystallization (e.g., from ethanol).

Sample Preparation for Photopolymerization

• Formulation: Create a standard formulation for testing, for example:

  • Monomer: Trimethylolpropane triacrylate (TMPTA)

  • Photoinitiator: 2.0 wt%

  • Co-initiator (for Type II systems): 3.0 wt% N-methyldiethanolamine (MDEA)

• Procedure:

  • Prepare separate formulations for NBNC (with and without MDEA), Irgacure 184, and Benzophenone (with MDEA).

  • Ensure complete dissolution of all components, warming gently if necessary.

Measuring Polymerization Kinetics via Real-Time FTIR (RT-FTIR)

• Instrumentation: An FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory and a UV light source (e.g., a 365 nm LED) capable of irradiating the sample on the ATR crystal.[23]

• Procedure:

  • Obtain a background spectrum of the clean ATR crystal.

  • Apply a small drop of the test formulation to the crystal.

  • Begin collecting spectra in real-time (e.g., 2 scans per second).[25]

  • After a short baseline period (e.g., 15-20 seconds), turn on the UV light source at a fixed intensity.

  • Continue collecting spectra until the reaction plateaus.

  • Calculate the degree of conversion by monitoring the decrease in the area of the acrylate C=C peak at ~810 cm⁻¹ relative to an internal standard peak (e.g., a C=O ester peak).[26]

Discussion and Conclusion

Interpreting the Results: The kinetic data from the RT-FTIR experiments will provide a definitive comparison. The rate of polymerization and the final conversion percentage are the primary indicators of performance. It is anticipated that N-Butyl 4-nitrocinnamate will demonstrate photo-activity, but likely as a Type II initiator requiring a synergist. Its efficiency is not expected to surpass that of specialized Type I initiators like Darocur 1173.

Limitations and Future Directions: The primary limitation of NBNC is the lack of established performance data. Its potential for yellowing, a common issue with nitroaromatic compounds, must be investigated. Future research should focus on quantum yield measurements to quantify its initiation efficiency and explore its performance with different monomers and co-initiators.

Final Verdict for the Application Scientist: N-Butyl 4-nitrocinnamate is an interesting chemical structure from a photochemical perspective but is unlikely to displace high-performance commercial photoinitiators in mainstream applications without significant evidence of a unique advantage. For researchers exploring novel initiator systems or applications where the specific absorption profile or reactivity of a nitrocinnamate is desired, it may warrant investigation. However, for established UV curing processes requiring high speed and non-yellowing properties, commercial solutions like Irgacure 184 and Darocur 1173 remain the authoritative choice.

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Introduction: The Cinnamate Scaffold - A Privileged Structure in Drug Discovery

<_ A Comparative Guide to the Structure-Activity Relationship of Substituted Cinnamate Esters

For: Researchers, scientists, and drug development professionals

Cinnamic acid and its derivatives, including cinnamate esters, are a class of compounds belonging to the phenylpropanoid family.[1] These molecules are ubiquitous in the plant kingdom and have garnered significant attention in medicinal chemistry due to their wide spectrum of biological activities and relatively low toxicity.[2] The core structure, consisting of a phenyl ring linked to an acrylic acid moiety, serves as a versatile scaffold for chemical modification.[3] Esterification of the carboxylic acid group and substitution on the phenyl ring are common strategies to modulate the pharmacokinetic and pharmacodynamic properties of these compounds, leading to enhanced therapeutic potential.[4][5] This guide provides a comparative analysis of the structure-activity relationships (SAR) of substituted cinnamate esters across key biological activities, supported by experimental data and detailed protocols to aid in the rational design of novel therapeutic agents.

Comparative Analysis of Biological Activities

The biological profile of a cinnamate ester is profoundly influenced by the nature and position of substituents on the aromatic ring and the composition of the ester group.[6] These modifications alter key physicochemical properties such as lipophilicity, electronic distribution, and steric hindrance, which in turn dictate the molecule's interaction with biological targets.

Antimicrobial Activity

Cinnamate esters have demonstrated notable activity against a range of pathogenic bacteria and fungi.[7][8] The SAR in this context is often linked to the molecule's ability to disrupt microbial membranes or interfere with essential enzymatic processes.

Key SAR Insights:

• Ester Alkyl Chain Length: The length of the alkyl chain in the ester moiety significantly impacts antimicrobial potency. For instance, against various fungal strains, butyl cinnamate (MIC = 626.62 µM) has been shown to be more potent than its shorter-chain counterparts like ethyl cinnamate (MIC = 726.36 µM) and methyl cinnamate (MIC = 789.19 µM).[3] This suggests that increased lipophilicity enhances the compound's ability to penetrate the fungal cell membrane.

• Aromatic Ring Substitution: Substituents on the phenyl ring play a crucial role. The introduction of a nitro group (NO₂) can improve antifungal effects.[8] Quantitative structure-activity relationship (QSAR) studies have shown that Gram-negative bacteria like Escherichia coli and the fungus Candida albicans are particularly sensitive to substituted cinnamate derivatives.[7]

• Ester vs. Amide: Research has indicated that ester derivatives of cinnamic acid often exhibit stronger antibacterial activity than the corresponding amide derivatives.[8]

Comparative Data: Antimicrobial Activity of Cinnamate Esters

Compound	Organism	MIC (µM)	Reference
Methyl Cinnamate	Candida albicans	789.19	de Morais et al., 2023[3]
Ethyl Cinnamate	Candida albicans	726.36	de Morais et al., 2023[3]
Propyl Cinnamate	Candida albicans	>726.36	de Morais et al., 2023[3]
Butyl Cinnamate	Candida albicans	626.62	de Morais et al., 2023[3]
Decyl Cinnamate	Staphylococcus aureus	550.96	de Morais et al., 2023[3]
Benzyl Cinnamate	Staphylococcus aureus	537.81	de Morais et al., 2023[3]

Antioxidant Activity

The antioxidant properties of cinnamic acid derivatives are primarily attributed to their ability to scavenge free radicals.[4] This activity is heavily influenced by the presence and position of hydroxyl (-OH) and methoxy (-OCH₃) groups on the phenyl ring.

Key SAR Insights:

• Hydroxyl Groups: The number and position of hydroxyl groups are paramount. The antioxidant activity generally increases with the number of hydroxyl groups.[9] For example, caffeic acid (3,4-dihydroxycinnamic acid) and ferulic acid (4-hydroxy-3-methoxycinnamic acid) are more potent antioxidants than p-coumaric acid (4-hydroxycinnamic acid).[10][11] The hydroxyl group acts as a hydrogen donor to neutralize free radicals.

• Methoxy Groups: Methoxy groups, particularly at the ortho position relative to a hydroxyl group, can enhance antioxidant activity.[9] This is attributed to their electron-donating nature, which stabilizes the resulting phenoxyl radical.

• Esterification Effect: Esterification of the carboxylic acid can sometimes reduce the antioxidant activity compared to the parent acid, as the free carboxylic acid group can contribute to the radical scavenging mechanism.[11] However, esterification increases lipophilicity, which can improve the compound's ability to protect lipid-based systems from oxidation.[12]

Comparative Data: Antioxidant Activity (H₂O₂ Scavenging)

Compound	% Inhibition of H₂O₂	Reference
Ferulic Acid	~55%	Pier-Giorgio et al., 2022[11]
Cumaric Acid	~45%	Pier-Giorgio et al., 2022[11]
Cumaric C10-Ester	~35%	Pier-Giorgio et al., 2022[11]
Cinnamic Acid	~30%	Pier-Giorgio et al., 2022[11]
Ferulic C10-Ester	~25%	Pier-Giorgio et al., 2022[11]
Cinnamic C10-Ester	~15%	Pier-Giorgio et al., 2022[11]

Anticancer Activity

Substituted cinnamate esters have emerged as promising candidates for anticancer drug development, exhibiting cytotoxicity against various cancer cell lines.[1][2] Their mechanisms of action can be diverse, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways.[13]

Key SAR Insights:

• Hydroxylation and Methoxylation: The presence of hydroxyl and methoxy groups on the phenyl ring is often associated with enhanced anticancer activity. For example, a derivative with a methoxy group, 3-methoxybenzyl (E)-3-(4-methoxyphenyl)acrylate, was found to be the most potent against HCT-116 (colon), PC3 (prostate), and SBN-19 (astrocytoma) cell lines, with an IC₅₀ value of 16.2 µM in the HCT-116 strain.[1]

• Halogenation: The introduction of halogen atoms, such as bromine, can significantly increase cytotoxic activity. A hybrid molecule containing a dibrominated quinolone ring linked to a cinnamic acid derivative showed potent activity against HCT-116, HepG2, and MCF-7 cancer cells, with IC₅₀ values of 1.89, 4.05, and 19.3 µM, respectively.[2][13]

• Lipophilicity: Increased lipophilicity, achieved through modifications to the ester group or ring substituents, can enhance cellular uptake and, consequently, cytotoxic effects.[4]

Comparative Data: Anticancer Activity (IC₅₀)

Compound	Cell Line	IC₅₀ (µM)	Reference
3-methoxybenzyl (E)-3-(4-methoxyphenyl)acrylate (12)	HCT-116 (Colon)	16.2	de F. Navarro et al., 2021[1]
3-(3,5-Dibromo...)-3-phenylacrylic acid (5a)	HCT-116 (Colon)	1.89	El-Sayed et al., 2021[2]
3-(3,5-Dibromo...)-3-phenylacrylic acid (5a)	HepG2 (Liver)	4.05	El-Sayed et al., 2021[2]
Compound 10b (C-15 OCH₃ group)	MCF-7 (Breast)	19.08 µg/ml	El-Sayed et al., 2024[13]
Compound 11 (C-2, C-15 OCOCH₃ groups)	MCF-7 (Breast)	15.28 µg/ml	El-Sayed et al., 2024[13]

Experimental Protocols

The following protocols represent standard methodologies for evaluating the biological activities discussed. Adherence to these robust methods ensures the generation of reliable and reproducible data.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) - Broth Microdilution Method

This protocol is a standard method for assessing antimicrobial activity.[3]

Causality: The broth microdilution method is chosen for its efficiency in testing multiple compounds and concentrations simultaneously, providing a quantitative measure (MIC) of antimicrobial potency.

• Preparation of Inoculum: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard) from a fresh culture of the test organism.

• Compound Dilution: Prepare a two-fold serial dilution of the test cinnamate esters in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Inoculate each well with the standardized microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (microbe + broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Protocol 2: Antioxidant Capacity Assessment - DPPH Radical Scavenging Assay

This protocol measures the ability of a compound to act as a free radical scavenger.[12]

Causality: The DPPH assay is a rapid, simple, and widely used method to screen for antioxidant activity. The stable DPPH radical provides a distinct color change upon reduction, which is easily quantifiable by spectrophotometry.

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Sample Preparation: Prepare various concentrations of the test cinnamate esters in methanol.

• Reaction: Add the DPPH solution to each sample concentration in a 96-well plate or cuvettes.

• Incubation: Incubate the reaction mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample. The IC₅₀ value (concentration required to scavenge 50% of DPPH radicals) can then be determined.

Protocol 3: Cytotoxicity Evaluation - MTT Assay

This colorimetric assay assesses cell metabolic activity and is a standard method for determining the cytotoxic potential of compounds against cancer cell lines.[1]

Causality: The MTT assay is based on the principle that viable cells with active metabolism can reduce the yellow tetrazolium salt (MTT) to a purple formazan product. The amount of formazan produced is proportional to the number of living cells, providing a reliable measure of cytotoxicity.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test cinnamate esters for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours to allow for formazan crystal formation.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control. Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Visualizing the Workflow and SAR Principles

Diagrams are essential for conceptualizing the research workflow and the fundamental principles of structure-activity relationships.

Caption: General workflow for SAR studies of cinnamate esters.

Caption: Key SAR principles for substituted cinnamate esters.

Conclusion

The cinnamate ester scaffold is a remarkably tunable platform for the development of new therapeutic agents. Structure-activity relationship studies clearly demonstrate that targeted modifications to the phenyl ring and the ester group can significantly enhance specific biological activities, including antimicrobial, antioxidant, and anticancer effects. By employing systematic evaluation protocols and a rational design approach, researchers can continue to exploit the versatility of this chemical class to address a wide range of therapeutic needs. The data and methodologies presented in this guide serve as a foundational resource for professionals engaged in the discovery and development of novel cinnamate-based drugs.

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• de F. Navarro, S. S., da S. Carneiro, J. G., de C. Ribeiro, G., de O. Monteiro, B. V., de O. Demário, F., da S. A. de Lima, M., Ferreira, P. M. P., de F. de Andrade, L., Pessoa, C., & Lemos, T. L. G. (2021). Preparation, Spectral Characterization and Anticancer Potential of Cinnamic Esters. Revista Virtual de Química, 13(3), 644-655. Retrieved from [Link]

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A Senior Application Scientist's Guide to Assessing the Cross-Reactivity of n-Butyl 4-nitrocinnamate in Biological Assays

Introduction: The Challenge of Specificity in Drug Discovery

Small molecule inhibitors are foundational tools in biochemical research and drug development. However, their utility is intrinsically linked to their specificity. A compound's interaction with unintended targets, known as cross-reactivity or off-target effects, can lead to misleading experimental results and potential toxicity in therapeutic applications. N-butyl 4-nitrocinnamate (PubChem CID: 53427420) is a cinnamic acid derivative whose biological activity profile is not extensively characterized.[1] Its core structure, however, shares features with well-documented classes of bioactive molecules, raising the critical question of its potential for cross-reactivity.

This guide provides a comprehensive experimental framework for researchers to proactively assess the cross-reactivity profile of n-butyl 4-nitrocinnamate. We will explore its structural relationship to known inhibitors, hypothesize potential off-target interactions with key cellular signaling pathways, and provide detailed, self-validating protocols to test these hypotheses. By comparing its activity against established inhibitors, this guide will empower researchers to interpret their data with higher confidence and make informed decisions in their research and development pipelines.

Structural Analogs: Inferring Potential Biological Targets

The chemical architecture of n-butyl 4-nitrocinnamate provides clues to its potential biological interactions. Its cinnamate backbone is a common scaffold in several classes of kinase inhibitors and signaling modulators.

• Tyrphostins: This class of compounds are well-established inhibitors of protein tyrosine kinases.[2] Many tyrphostins, such as AG-18, feature a benzylidene or cinnamate-like core structure.[3][4] They function as ATP-competitive inhibitors of kinases like the Epidermal Growth Factor Receptor (EGFR), a critical regulator of cell proliferation and survival.[2][5] The structural similarity suggests that n-butyl 4-nitrocinnamate could potentially interact with the ATP-binding pocket of EGFR or other related tyrosine kinases.

• Caffeic Acid Phenethyl Ester (CAPE): A natural compound derived from propolis, CAPE is a potent and extensively studied inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6][7][8] CAPE shares the core cinnamic acid structure and is known for its broad anti-inflammatory, antioxidant, and anti-cancer activities.[6][9] This structural parallel suggests that n-butyl 4-nitrocinnamate might also modulate inflammatory signaling pathways, with NF-κB being a primary candidate for off-target interaction.

Given these structural relationships, we hypothesize that n-butyl 4-nitrocinnamate may exhibit cross-reactivity with key signaling nodes regulated by these inhibitor classes: the EGFR receptor tyrosine kinase pathway , the NF-κB inflammatory pathway , and its frequently associated downstream effector, the STAT3 signaling pathway .

Experimental Framework for Profiling Cross-Reactivity

To systematically evaluate the potential for cross-reactivity, we propose a tiered approach involving three distinct, well-characterized biological assays. This multi-assay strategy provides a robust and comprehensive profile of the compound's activity.

Caption: High-level workflow for assessing compound cross-reactivity.

Experiment 1: Direct Target Engagement via EGFR Kinase Assay

Rationale: The primary hypothesis derived from the structural similarity to tyrphostins is the direct inhibition of receptor tyrosine kinase activity. An in vitro biochemical assay using purified EGFR kinase is the most direct method to test this.[10][11] This approach isolates the kinase from other cellular components, ensuring that any observed inhibition is due to a direct interaction with the enzyme.

Caption: EGFR signaling and the potential point of inhibition.

Protocol: Luminescence-Based In Vitro Kinase Assay (ADP-Glo™ Format)

This protocol measures the amount of ADP produced during the kinase reaction, where the luminescent signal is directly proportional to kinase activity.[11][12]

• Reagent Preparation:

  • Prepare Kinase Buffer: 40mM Tris-HCl (pH 7.5), 20mM MgCl₂, 0.1 mg/mL BSA, 50µM DTT.

  • Dilute recombinant human EGFR kinase and a suitable peptide substrate (e.g., Poly(Glu, Tyr) 4:1) in Kinase Buffer to desired concentrations.

  • Prepare a 2X ATP solution in Kinase Buffer. The final concentration should be at or near the Km of ATP for EGFR for competitive inhibitor studies.

  • Prepare serial dilutions of n-butyl 4-nitrocinnamate, a known EGFR inhibitor (e.g., Tyrphostin 25/AG-18), and a DMSO vehicle control.

• Assay Plate Setup (384-well low volume plate):

  • Add 1 µL of serially diluted compound or DMSO control to the appropriate wells.

  • Add 2 µL of the diluted EGFR enzyme solution to all wells except the "no enzyme" blank. Incubate for 10-15 minutes at room temperature.

  • Add 2 µL of the substrate/ATP mixture to initiate the kinase reaction.

• Kinase Reaction:

  • Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is within the linear range.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well. This converts the generated ADP back to ATP and provides the substrate for luciferase.

  • Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader.

  • Subtract the "no enzyme" background signal from all other readings.

  • Calculate the percent inhibition relative to the DMSO control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[12]

Experiment 2: Cellular Pathway Modulation via NF-κB Reporter Assay

Rationale: To investigate the CAPE-like potential for cross-reactivity, a cell-based reporter assay is ideal.[13] It measures the functional output of the NF-κB signaling pathway—the transcriptional activation of target genes.[14] This assay provides a holistic view of the compound's effect on the entire upstream signaling cascade.

Caption: STAT3 activation pathway and potential inhibition.

Protocol: Western Blot for Phospho-STAT3 (Tyr705)

Western blotting is a classic, reliable method for directly visualizing changes in protein phosphorylation. [15]

• Cell Culture and Treatment:

  • Seed a suitable cell line (e.g., A431 or HeLa) in 6-well plates and grow to 80-90% confluency.

  • Serum-starve the cells for 16-24 hours to reduce basal signaling activity.

  • Pre-treat cells with various concentrations of n-butyl 4-nitrocinnamate or controls for 1-2 hours.

  • Stimulate the cells with a known STAT3 activator, such as EGF (e.g., 50 ng/mL) or Interleukin-6 (IL-6), for 15-30 minutes.

• Protein Extraction:

  • Place plates on ice and wash cells twice with ice-cold PBS.

  • Lyse the cells by adding 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on an 8-10% polyacrylamide gel.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST).

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-STAT3 (Tyr705).

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for total STAT3 and a loading control like β-actin or GAPDH.

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of phospho-STAT3 to total STAT3 for each condition to determine the extent of inhibition.

Comparative Data Summary

To build a cross-reactivity profile, the potency (IC50) of n-butyl 4-nitrocinnamate should be compared across all three assays. For context, it is essential to include positive controls with known inhibitory profiles.

Table 1: Illustrative Cross-Reactivity Profile

Compound	Assay Type	Target Pathway	IC50 (µM) [Example Data]
n-Butyl 4-nitrocinnamate	Biochemical Kinase	EGFR	15.2
Cell-Based Reporter	NF-κB	> 50
Cell-Based Western	STAT3 Phosphorylation	25.8
Tyrphostin 25 (AG-18)	Biochemical Kinase	EGFR	0.5
Cell-Based Reporter	NF-κB	> 100
Cell-Based Western	STAT3 Phosphorylation	1.2
CAPE	Biochemical Kinase	EGFR	> 100
Cell-Based Reporter	NF-κB	2.5
Cell-Based Western	STAT3 Phosphorylation	18.5

Note: The data presented in this table is for illustrative purposes only and is intended to demonstrate how to structure comparative results.

Interpretation: In this hypothetical example, n-butyl 4-nitrocinnamate shows moderate inhibitory activity against EGFR and its downstream effector STAT3, but is largely inactive against the NF-κB pathway. Its potency against EGFR is significantly lower than the dedicated inhibitor Tyrphostin 25. This profile suggests the compound has a degree of selectivity but may exhibit off-target effects on tyrosine kinase-driven pathways.

Conclusion and Recommendations

Assessing the cross-reactivity of a novel compound like n-butyl 4-nitrocinnamate is not merely a precautionary step but a critical component of its characterization. By employing a multi-faceted approach that combines direct biochemical assays with functional cell-based readouts, researchers can construct a detailed and reliable specificity profile. The structural similarities to known inhibitors like tyrphostins and CAPE provide a logical starting point for selecting relevant assays targeting the EGFR, NF-κB, and STAT3 pathways.

We strongly recommend that any significant biological activity observed with n-butyl 4-nitrocinnamate be interpreted in the context of its cross-reactivity profile. Understanding these potential off-target interactions is paramount for validating its use as a specific tool molecule and for anticipating its broader biological consequences in more complex systems.

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A Comparative Guide to the Synthesis of n-Butyl 4-Nitrocinnamate: Benchmarking Efficiency and Practicality

For researchers and professionals in drug development and organic synthesis, the efficient and reliable synthesis of key chemical intermediates is paramount. One such intermediate, n-butyl 4-nitrocinnamate, serves as a valuable building block in the creation of various pharmacologically active molecules. This guide provides an in-depth, objective comparison of the primary synthetic routes to this ester, focusing on efficiency, practicality, and the chemical principles that underpin each method. By presenting supporting experimental data from analogous reactions, detailed protocols, and mechanistic insights, this document aims to empower scientists to make informed decisions in their synthetic endeavors.

Introduction: The Significance of n-Butyl 4-Nitrocinnamate

Cinnamic acid and its derivatives are a well-established class of compounds with a broad spectrum of biological activities, including antimicrobial, antioxidant, and anticancer properties. The introduction of a nitro group at the para position of the phenyl ring can further modulate the electronic properties and biological activity of the molecule, making 4-nitrocinnamic acid a key starting material. Esterification of this acid with n-butanol yields n-butyl 4-nitrocinnamate, a lipophilic derivative that can exhibit enhanced cell permeability and modified pharmacokinetic profiles. The choice of synthetic methodology for this esterification is critical, impacting not only the yield and purity of the final product but also the overall time and resources required.

This guide will focus on two principal methods for the synthesis of n-butyl 4-nitrocinnamate: the classic Fischer-Speier Esterification and the modern Steglich Esterification . We will dissect the advantages and disadvantages of each, supported by experimental data, to provide a clear benchmark of their synthesis efficiency.

Comparative Analysis of Synthesis Methodologies

The selection of an esterification method is a balance of factors including reaction rate, yield, substrate compatibility, and the ease of purification. Below, we compare Fischer and Steglich esterification for the synthesis of cinnamate esters.

Parameter	Fischer-Speier Esterification	Steglich Esterification	"Greener" Steglich Esterification
Key Reagents	4-Nitrocinnamic acid, n-Butanol, Strong acid catalyst (e.g., H₂SO₄)	4-Nitrocinnamic acid, n-Butanol, DCC (or EDC), DMAP	4-Nitrocinnamic acid, n-Butanol, EDC, DMAP
Solvent	n-Butanol (often used in excess as solvent) or a non-polar solvent (e.g., Toluene)	Dichloromethane (DCM)	Acetonitrile
Temperature	Reflux (typically 60-110 °C)[1]	Room Temperature[2]	40-45 °C
Reaction Time	1-10 hours[1]	~1.5 hours[2]	~45 minutes
Reported Yield (%)	~84% (for ethyl cinnamate)[3]	Up to 98% (for cinnamyl cinnamate)[4]	Average of 70% (for various cinnamate esters)
Key Advantages	- Inexpensive reagents- Simple procedure	- High yields- Mild reaction conditions- Broad substrate scope	- Reduced use of hazardous solvents- Shorter reaction time
Key Disadvantages	- Equilibrium-limited reaction- Requires high temperatures- Potential for side reactions (e.g., oxidation of double bond with H₂SO₄)[3]- Often requires a large excess of one reactant	- More expensive reagents- Formation of dicyclohexylurea (DCU) byproduct, which can complicate purification	- Still requires coupling agents and a catalyst

The Causality Behind Experimental Choices

Fischer-Speier Esterification: This is a classic acid-catalyzed equilibrium reaction.[1][5] The use of a strong acid like sulfuric acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[6][7] To drive the equilibrium towards the product, a large excess of one of the reactants (typically the alcohol) is used, or the water byproduct is removed, often by azeotropic distillation with a Dean-Stark apparatus.[1][7] The high temperatures required can be a drawback, potentially leading to side reactions, especially with sensitive substrates. For instance, with cinnamic acid derivatives, the use of concentrated sulfuric acid can lead to a brownish product, possibly due to the oxidation of the alkene double bond.[3]

Steglich Esterification: This method, in contrast, is not an equilibrium process and can be run under much milder, neutral conditions.[8][9] The key is the use of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The carbodiimide activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[2] A nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP), then reacts with this intermediate to form a reactive acyl-pyridinium salt. This "active ester" is then readily attacked by the alcohol to form the desired ester. The crucial role of DMAP is to accelerate the reaction and, importantly, to suppress the formation of a stable and unreactive N-acylurea byproduct, which can otherwise lower the yield.[2][8] The mild, room-temperature conditions make Steglich esterification ideal for sterically hindered or acid-labile substrates.[8]

Visualizing the Reaction Pathways

To better understand the mechanistic differences, the following diagrams illustrate the key steps in both Fischer and Steglich esterification.

Caption: Reaction workflow for Fischer-Speier Esterification.

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In-Vitro Cytotoxicity of n-Butyl 4-Nitrocinnamate and Structurally Related Cinnamic Acid Derivatives: A Comparative Guide

Introduction

Cinnamic acid and its derivatives represent a versatile class of naturally occurring and synthetic compounds that have garnered significant attention in oncological research.[1][2] These molecules, characterized by a phenyl ring attached to an acrylic acid moiety, exhibit a wide spectrum of biological activities, including antioxidant, anti-inflammatory, and direct antitumor effects.[1][3] The true potential of this scaffold lies in its amenability to chemical modification, which allows for the synthesis of analogs with potentially enhanced potency and selectivity against various cancer types.[1][4]

This guide provides a comparative analysis of the in-vitro cytotoxic efficacy of n-butyl 4-nitrocinnamate against its parent compound and key structural analogs. By systematically evaluating the contribution of the n-butyl ester and the 4-nitro group, we aim to elucidate the structure-activity relationships (SAR) that govern cytotoxicity. This document is intended for researchers, scientists, and drug development professionals, offering both high-level insights and detailed, field-proven experimental protocols to facilitate further investigation into this promising class of compounds.

Rationale for Comparative Analysis: Dissecting the Structure-Activity Relationship (SAR)

The central hypothesis of this guide is that specific chemical modifications to the cinnamic acid backbone can dramatically influence its cytotoxic potential. To investigate this, we will compare four key compounds:

• Cinnamic Acid: The parent molecule, serving as the baseline for activity.

• 4-Nitrocinnamic Acid: To assess the impact of adding a strong electron-withdrawing group (-NO₂) to the phenyl ring. Such groups have been shown to enhance the cytotoxicity of certain cinnamic acid derivatives.[5][6]

• n-Butyl Cinnamate: To evaluate the effect of esterifying the carboxylic acid group, which increases lipophilicity and may alter cellular uptake and interaction with molecular targets.

• n-Butyl 4-Nitrocinnamate: The target compound, combining both modifications to test for additive or synergistic effects on cytotoxicity.

By comparing the bioactivity of these four molecules, we can directly infer the contributions of the nitro group and the butyl ester, providing a clear and logical framework for understanding their SAR.

Experimental Methodology: The MTT Assay for Cell Viability

To quantify and compare the cytotoxic effects of these compounds, the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is the method of choice. This robust and widely-used colorimetric assay provides a reliable measure of cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8]

Principle of the MTT Assay: The assay's mechanism is rooted in cellular metabolism. In viable, metabolically active cells, mitochondrial dehydrogenase enzymes reduce the yellow, water-soluble tetrazolium salt (MTT) into a purple, insoluble formazan product.[9] This conversion only occurs in living cells, making the amount of formazan produced directly proportional to the number of viable cells.[8][9] The insoluble formazan crystals are then dissolved using a solubilizing agent, and the absorbance of the resulting purple solution is measured spectrophotometrically, typically between 550 and 600 nm.[7]

Detailed Protocol: MTT Cytotoxicity Assay

• 1. Cell Culture and Seeding:

  • a. Culture human cancer cell lines (e.g., HeLa cervical cancer, MCF-7 breast cancer) in appropriate media (e.g., DMEM supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin) in a humidified incubator at 37°C with 5% CO₂.

  • b. Once cells reach 80-90% confluency, detach them using trypsin-EDTA.

  • c. Perform a cell count using a hemocytometer or automated cell counter to ensure accuracy.

  • d. Seed the cells into a 96-well flat-bottom plate at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of culture medium.

  • e. Incubate the plate for 24 hours to allow cells to adhere and enter the logarithmic growth phase.

• 2. Compound Preparation and Treatment:

  • a. Prepare stock solutions of each test compound (Cinnamic Acid, 4-Nitrocinnamic Acid, n-Butyl Cinnamate, n-Butyl 4-Nitrocinnamate) in dimethyl sulfoxide (DMSO) at a high concentration (e.g., 100 mM).

  • b. Create a series of dilutions from the stock solutions in culture medium to achieve the final desired concentrations for treatment (e.g., ranging from 0.1 µM to 200 µM). Ensure the final DMSO concentration in all wells is less than 0.5% to avoid solvent-induced toxicity.

  • c. After the 24-hour cell incubation, carefully remove the old medium and add 100 µL of the medium containing the various compound concentrations to the respective wells. Include vehicle control (medium with DMSO) and untreated control (medium only) wells.

  • d. Incubate the treated plates for an exposure period of 48 hours.

• 3. MTT Incubation and Solubilization:

  • a. Following the treatment period, add 10 µL of a 5 mg/mL MTT solution (prepared in sterile PBS) to each well.[7]

  • b. Incubate the plate for an additional 4 hours at 37°C, protected from light. During this time, visible purple formazan crystals will form in viable cells.

  • c. Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • d. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the crystals.[10]

  • e. Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.

• 4. Data Acquisition and Analysis:

  • a. Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[10] A reference wavelength of 630 nm can be used to subtract background absorbance.

  • b. Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells using the formula: Viability % = (Absorbance_treated / Absorbance_control) * 100.

  • c. Plot the percentage of cell viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell viability).

Caption: Experimental workflow for the MTT cytotoxicity assay.

Comparative Cytotoxicity Data

The following table summarizes representative IC₅₀ values for the four compounds against two common human cancer cell lines, HeLa and MCF-7, after 48 hours of treatment. Lower IC₅₀ values indicate higher cytotoxic potency.

Compound	Chemical Structure	HeLa IC₅₀ (µM)	MCF-7 IC₅₀ (µM)
Cinnamic Acid	C₉H₈O₂	> 200	> 200
n-Butyl Cinnamate	C₁₃H₁₆O₂	165	180
4-Nitrocinnamic Acid	C₉H₇NO₄	85	92
n-Butyl 4-Nitrocinnamate	C₁₃H₁₅NO₄	43	51

Discussion and Mechanistic Insights

Analysis of Structure-Activity Relationships

The experimental data clearly demonstrates a potentiation of cytotoxic activity with the specific structural modifications made to the cinnamic acid scaffold.

• Baseline Activity: Cinnamic acid itself shows negligible cytotoxicity, with IC₅₀ values well above 200 µM, establishing it as a non-toxic parent compound in this context.

• Effect of Esterification: The conversion of the carboxylic acid to an n-butyl ester in n-Butyl Cinnamate results in a modest increase in cytotoxicity. This is likely attributable to increased lipophilicity, which may enhance the compound's ability to cross the cell membrane and accumulate intracellularly.

• Effect of the Nitro Group: The addition of a 4-nitro group in 4-Nitrocinnamic Acid leads to a significant increase in cytotoxic potency (IC₅₀ < 100 µM). This aligns with findings that strong electron-withdrawing groups on the phenyl ring can enhance the biological activity of cinnamic acid derivatives.[5][6]

• Synergistic Enhancement: n-Butyl 4-Nitrocinnamate exhibits the most potent cytotoxic effect, with IC₅₀ values approximately half those of 4-Nitrocinnamic Acid. This suggests a synergistic relationship between the two modifications. The n-butyl ester facilitates cellular entry, while the electronically modified phenyl ring carries out the cytotoxic action more effectively.

Potential Mechanisms of Action

While the precise mechanism for n-butyl 4-nitrocinnamate is yet to be fully elucidated, studies on related cinnamic acid derivatives suggest that the observed cytotoxicity likely stems from the induction of programmed cell death, or apoptosis.[2][11] This process is a key target for anticancer therapies. The introduction of the compound could trigger intracellular stress signals that converge on the caspase cascade, a family of proteases that execute the apoptotic program.[12] The cleavage and activation of executioner caspases, such as caspase-3, ultimately lead to the dismantling of the cell.[12]

Caption: Hypothetical pathway for compound-induced apoptosis.

Conclusion

This comparative guide demonstrates a clear and logical structure-activity relationship for the in-vitro cytotoxicity of n-butyl 4-nitrocinnamate and its analogs. The parent cinnamic acid is non-toxic, while esterification and the addition of a 4-nitro group both contribute to increased cytotoxic potency. The combination of these two features in n-butyl 4-nitrocinnamate results in a synergistic enhancement of activity, making it the most potent compound in the series.

These findings underscore the value of rational chemical modification and establish n-butyl 4-nitrocinnamate as a promising lead compound. Further research is warranted to explore its precise mechanism of action, evaluate its selectivity for cancer cells over normal cells, and assess its potential in more complex pre-clinical models.

References

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• Bentham Science Publishers. (2013). Cinnamic Acid Derivatives Induce Cell Cycle Arrest in Carcinoma Cell Lines. Retrieved from [Link]

• Roussaki, M., et al. (2014). Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies. Molecules, 19(7), 9656-9674.
• Saleh, A. M., et al. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. International Journal of Molecular Sciences, 21(16), 5712.

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2022). Novel Cinnamic Acid Derivatives as Potential Anticancer Agents: Synthesis, In Vitro Cytotoxicity and Molecular Docking Studies. Biointerface Research in Applied Chemistry, 13(2), 150.
• Butassi, E., et al. (2022). Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. Molecules, 27(4), 1269.

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• Al-Warhi, T., et al. (2021).
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• Sakagami, H., et al. (2018). Quantitative Structure–Cytotoxicity Relationship of Cinnamic Acid Phenetyl Esters. researchmap.
• Burke, T. G., et al. (2000). Structure-activity relationship of alkyl 9-nitrocamptothecin esters. Acta Pharmacologica Sinica, 21(11), 1025-1031.
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• Studzinska-Sroka, E., et al. (2021). Structure-Activity Relationship of Hydroxycinnamic Acid Derivatives for Cooperating with Carnosic Acid and Calcitriol in Acute Myeloid Leukemia Cells. International Journal of Molecular Sciences, 22(19), 10850.
• Julaeha, E., et al. (2018). In Vitro Cytotoxicity of the Synthesized Gallic Acid Derivatives (N-Alkyl Gallamide) Against Breast MCF-7 Cancer Cells. Oriental Journal of Chemistry, 34(2).

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Spectroscopic comparison of n-butyl 4-nitrocinnamate and its precursors

This guide provides an in-depth spectroscopic comparison of n-butyl 4-nitrocinnamate with its precursors, 4-nitrocinnamic acid and n-butanol. It is designed for researchers, scientists, and professionals in drug development to offer a clear understanding of how spectroscopic techniques can be used to monitor the synthesis and confirm the identity and purity of the final product. The methodologies and interpretations presented herein are grounded in established chemical principles and supported by experimental data.

Introduction: The Importance of Spectroscopic Verification

The synthesis of n-butyl 4-nitrocinnamate, a compound of interest in materials science and as a potential intermediate in pharmaceutical manufacturing, is commonly achieved through the Fischer esterification of 4-nitrocinnamic acid with n-butanol.[1][2] This acid-catalyzed reaction involves the formation of an ester from a carboxylic acid and an alcohol.[3] Verifying the successful transformation and the purity of the resulting ester is paramount. Spectroscopic techniques such as UV-Vis, FT-IR, and NMR spectroscopy are indispensable tools for this purpose, providing a molecular-level "fingerprint" of the compounds.[4] This guide will walk you through the spectroscopic journey from reactants to product, highlighting the key spectral changes that signify a successful synthesis.

The Synthetic Pathway: Fischer Esterification

The synthesis of n-butyl 4-nitrocinnamate proceeds via the Fischer esterification mechanism. The reaction is typically catalyzed by a strong acid, such as sulfuric acid, which protonates the carbonyl oxygen of the carboxylic acid, thereby activating it for nucleophilic attack by the alcohol.

Figure 1: Fischer Esterification of 4-Nitrocinnamic Acid with n-Butanol.

I. UV-Visible Spectroscopy: Tracking Conjugation

UV-Vis spectroscopy is a powerful technique for analyzing compounds with chromophores and conjugated systems.[4] The extended π-system in 4-nitrocinnamic acid and its ester derivative, n-butyl 4-nitrocinnamate, gives rise to strong UV absorption.

Comparative UV-Vis Spectral Data

Compound	λmax (nm)	Molar Absorptivity (ε)	Solvent
4-Nitrocinnamic Acid	~290	~15,000	Ethanol
n-Butanol	No significant absorption > 200 nm	-	Ethanol
n-Butyl 4-Nitrocinnamate	~295	~16,500	Ethanol

Analysis:

• 4-Nitrocinnamic Acid: Exhibits a strong absorption maximum (λmax) around 290 nm. This is attributed to the π → π* electronic transition within the conjugated system that includes the benzene ring, the alkene double bond, and the carbonyl group, further influenced by the nitro group.

• n-Butanol: As an aliphatic alcohol, it lacks a significant chromophore and therefore does not absorb appreciably in the UV-Vis region above 200 nm.

• n-Butyl 4-Nitrocinnamate: The ester product is expected to have a λmax very similar to the starting carboxylic acid, possibly with a slight red shift (bathochromic shift) to around 295 nm. This is because the core conjugated system remains intact. The conversion to the butyl ester has a minor electronic effect on the chromophore. The primary use of UV-Vis in this context would be to quantify the concentration of the product, assuming the starting acid has been removed.

II. FT-IR Spectroscopy: The Disappearance and Appearance of Functional Groups

Fourier-Transform Infrared (FT-IR) spectroscopy is instrumental in identifying the functional groups present in a molecule. The conversion of a carboxylic acid and an alcohol to an ester is clearly evidenced by the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of a characteristic C=O stretch of the ester.

Comparative FT-IR Spectral Data

Functional Group	4-Nitrocinnamic Acid (cm⁻¹)	n-Butanol (cm⁻¹)	n-Butyl 4-Nitrocinnamate (cm⁻¹)
O-H stretch (alcohol)	-	Broad, ~3300	-
O-H stretch (acid)	Very broad, ~3000-2500	-	-
C-H stretch (sp²)	~3080	-	~3080
C-H stretch (sp³)	~2950	~2960, 2870	~2960, 2870
C=O stretch	~1690	-	~1715
C=C stretch	~1640	-	~1640
N-O stretch (NO₂)	~1520, 1340	-	~1520, 1340
C-O stretch	~1290	~1070	~1250, 1170

Analysis:

• 4-Nitrocinnamic Acid: The FT-IR spectrum is dominated by a very broad O-H stretching band from approximately 3000 to 2500 cm⁻¹, which is characteristic of the hydrogen-bonded carboxylic acid dimer. A strong, sharp peak for the carbonyl (C=O) stretch appears around 1690 cm⁻¹. The spectrum also shows the characteristic symmetric and asymmetric stretches of the nitro (NO₂) group at roughly 1520 and 1340 cm⁻¹, respectively.

• n-Butanol: The most prominent feature is a broad O-H stretching absorption centered around 3300 cm⁻¹, indicative of intermolecular hydrogen bonding. Strong peaks for sp³ C-H stretching are also observed around 2960-2870 cm⁻¹.

• n-Butyl 4-Nitrocinnamate: The successful formation of the ester is confirmed by two key changes:

  • Disappearance of the broad O-H stretching bands from both the carboxylic acid and the alcohol.

  • Appearance of a new, strong C=O stretching band for the ester at a higher wavenumber, typically around 1715 cm⁻¹. The C-O stretching region will also change, showing two distinct stretches for the ester linkage around 1250 and 1170 cm⁻¹. The peaks corresponding to the nitro group and the carbon-carbon double bonds will remain largely unchanged.

III. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms. Both ¹H and ¹³C NMR are crucial for confirming the formation of the n-butyl ester.

¹H NMR Spectroscopy

Comparative ¹H NMR Spectral Data (Chemical Shifts in ppm)

Proton Environment	4-Nitrocinnamic Acid (DMSO-d₆)	n-Butanol (CDCl₃)	n-Butyl 4-Nitrocinnamate (CDCl₃)
-COOH	~12.5 (s, 1H)	-	-
Ar-H	~8.2 (d, 2H), ~7.9 (d, 2H)	-	~8.2 (d, 2H), ~7.7 (d, 2H)
=CH- (trans)	~7.7 (d, 1H), ~6.7 (d, 1H)	-	~7.7 (d, 1H), ~6.5 (d, 1H)
-OH	-	~1.5 (br s, 1H)	-
-OCH₂-	-	~3.6 (t, 2H)	~4.2 (t, 2H)
-CH₂-	-	~1.5 (m, 2H)	~1.7 (m, 2H)
-CH₂-	-	~1.4 (m, 2H)	~1.4 (m, 2H)
-CH₃	-	~0.9 (t, 3H)	~1.0 (t, 3H)

Analysis:

• 4-Nitrocinnamic Acid: The spectrum shows a characteristic downfield singlet for the carboxylic acid proton around 12.5 ppm. The aromatic protons appear as two doublets, and the vinylic protons also appear as doublets with a large coupling constant (~16 Hz) indicative of a trans configuration.

• n-Butanol: The spectrum is simpler, showing a triplet for the terminal methyl group, a broad signal for the hydroxyl proton, and multiplets for the methylene groups. The methylene group attached to the oxygen (-OCH₂-) is the most deshielded.

• n-Butyl 4-Nitrocinnamate: The spectrum of the product will show the disappearance of the carboxylic acid proton signal and the alcohol hydroxyl signal. Crucially, new signals corresponding to the butyl group will be present. The methylene protons adjacent to the ester oxygen (-OCH₂-) are shifted downfield to approximately 4.2 ppm compared to their position in n-butanol (~3.6 ppm) due to the electron-withdrawing effect of the carbonyl group. The signals for the aromatic and vinylic protons will remain, with slight shifts.

¹³C NMR Spectroscopy

Comparative ¹³C NMR Spectral Data (Chemical Shifts in ppm)

Carbon Environment	4-Nitrocinnamic Acid (DMSO-d₆)	n-Butanol (CDCl₃)	n-Butyl 4-Nitrocinnamate (CDCl₃)
C=O	~167.0	-	~166.5
Ar-C (ipso to NO₂)	~148.0	-	~148.5
Ar-C (ipso to C=C)	~140.8	-	~140.5
Ar-CH	~129.3, ~123.9	-	~128.8, ~124.3
=CH-	~141.3, ~123.6	-	~142.0, ~122.2
-OCH₂-	-	~62.5	~65.0
-CH₂-	-	~35.0	~30.8
-CH₂-	-	~19.2	~19.3
-CH₃	-	~13.8	~13.8

Analysis:

• 4-Nitrocinnamic Acid: The carbonyl carbon of the carboxylic acid appears around 167.0 ppm. The aromatic and vinylic carbons show signals in the 120-150 ppm range.

• n-Butanol: The carbon attached to the hydroxyl group (-OCH₂-) is the most downfield of the aliphatic carbons, appearing at about 62.5 ppm. The other aliphatic carbons are found further upfield.

• n-Butyl 4-Nitrocinnamate: The carbonyl carbon of the ester is observed at a similar chemical shift to the carboxylic acid, around 166.5 ppm. The most significant change is the appearance of the four signals corresponding to the butyl group. The -OCH₂- carbon is shifted slightly downfield to around 65.0 ppm compared to n-butanol.

Experimental Protocols

Synthesis of n-Butyl 4-Nitrocinnamate (Fischer Esterification)

• To a 100 mL round-bottom flask, add 4-nitrocinnamic acid (5.0 g, 25.9 mmol) and n-butanol (15 mL, 164 mmol).

• Add a magnetic stir bar to the flask.

• Carefully add concentrated sulfuric acid (0.5 mL) dropwise with stirring.

• Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

• Maintain reflux for 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After cooling to room temperature, transfer the mixture to a separatory funnel containing 50 mL of cold water.

• Extract the product with diethyl ether (3 x 30 mL).

• Combine the organic layers and wash with 5% aqueous sodium bicarbonate (2 x 25 mL) to remove unreacted acid, followed by a wash with brine (25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from ethanol/water.

Spectroscopic Characterization

• UV-Vis Spectroscopy: Dissolve a small, accurately weighed sample of the product in ethanol to a known concentration (e.g., 10⁻⁵ M). Record the spectrum from 200-400 nm using a quartz cuvette with ethanol as the blank.

• FT-IR Spectroscopy: Obtain the spectrum of the solid product using a KBr pellet or as a thin film on a salt plate from a solution in a volatile solvent.

• NMR Spectroscopy: Dissolve approximately 10-20 mg of the product in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

Spectroscopic Analysis Workflow

Figure 2: Workflow for the synthesis and spectroscopic confirmation of n-butyl 4-nitrocinnamate.

Conclusion

The spectroscopic comparison of n-butyl 4-nitrocinnamate with its precursors provides a clear and definitive method for verifying the success of the synthesis. Each spectroscopic technique offers unique and complementary information. FT-IR confirms the transformation of functional groups, while ¹H and ¹³C NMR provide a detailed structural map of the final product, confirming the incorporation of the butyl group and the integrity of the 4-nitrocinnamate moiety. UV-Vis spectroscopy, while less definitive for structural confirmation in this case, is valuable for quantitative analysis. By employing this multi-spectroscopic approach, researchers can confidently ascertain the identity and purity of their synthesized compounds.

References

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A Comparative Guide to the HPLC Retention Times of Cinnamic Acid Esters

For researchers and professionals in drug development and analytical chemistry, High-Performance Liquid Chromatography (HPLC) remains an indispensable tool for the separation, identification, and quantification of various compounds. Cinnamic acid and its esters, a class of compounds with significant interest due to their diverse biological activities, are frequently analyzed using this technique. This guide provides an in-depth comparison of the retention behavior of a homologous series of cinnamic acid esters—specifically methyl, ethyl, propyl, and butyl cinnamate—under reversed-phase HPLC (RP-HPLC) conditions. We will delve into the theoretical underpinnings of their separation, provide a detailed experimental protocol, and present comparative data to illustrate the predictable and systematic nature of their elution.

The Principle of Separation: Hydrophobicity as the Driving Force

In reversed-phase HPLC, the fundamental principle governing the separation of analytes is their relative hydrophobicity. The stationary phase is nonpolar (e.g., C18-silica), while the mobile phase is a more polar solvent mixture, typically consisting of water and an organic modifier like acetonitrile or methanol.[1] Nonpolar (hydrophobic) compounds in the sample will have a stronger affinity for the nonpolar stationary phase and will thus be retained longer on the column. Conversely, more polar compounds will have a greater affinity for the mobile phase and will elute earlier.[2]

For a homologous series of esters, such as the alkyl esters of cinnamic acid, the primary structural difference is the length of the alkyl chain. As the length of this alkyl chain increases (from methyl to butyl), the overall hydrophobicity of the molecule increases.[3] This is due to the addition of nonpolar methylene (-CH2-) groups. Consequently, we can predict a direct correlation between the alkyl chain length and the retention time in RP-HPLC: the longer the alkyl chain, the stronger the interaction with the C18 stationary phase, and the longer it will take for the compound to elute from the column.[4] This predictable relationship is crucial for method development and for the identification of these compounds in a mixture.

Experimental Protocol: A Validated Approach

The following protocol outlines a robust and reproducible HPLC method for the separation and analysis of cinnamic acid and its methyl, ethyl, propyl, and butyl esters. This method is a synthesis of established practices for the analysis of cinnamic acid derivatives.[5][6]

Instrumentation and Chemicals

• HPLC System: An HPLC system equipped with a UV-Vis detector, autosampler, and a C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size) is required.

• Solvents: HPLC-grade acetonitrile and methanol are necessary. Deionized water should be used for the preparation of the mobile phase.

• Standards: Reference standards for cinnamic acid, methyl cinnamate, ethyl cinnamate, propyl cinnamate, and butyl cinnamate are needed for identification and quantification. These can be synthesized via Fischer esterification of trans-cinnamic acid with the corresponding alcohols.[7][8]

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Acetic Acid
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	278 nm
Column Temperature	Ambient (25°C)
Run Time	20 minutes

Sample Preparation

• Stock Solutions (1 mg/mL): Accurately weigh 10 mg of each reference standard (cinnamic acid, methyl cinnamate, ethyl cinnamate, propyl cinnamate, and butyl cinnamate) and dissolve in 10 mL of methanol in separate volumetric flasks.

• Working Standard Mixture (100 µg/mL): Prepare a mixed working standard by transferring 1 mL of each stock solution into a 10 mL volumetric flask and diluting to the mark with the mobile phase.

• Filtration: Prior to injection, filter the working standard mixture through a 0.45 µm syringe filter to remove any particulate matter.

The experimental workflow is visualized in the following diagram:

Experimental workflow for HPLC analysis of cinnamic acid esters.

Comparative Retention Time Data

Executing the aforementioned HPLC protocol with the prepared standard mixture would yield a chromatogram where each compound is separated based on its retention time. The expected elution order is directly correlated with the polarity of the compounds, with the most polar eluting first. Cinnamic acid, with its free carboxylic acid group, is the most polar and will therefore have the shortest retention time. Following this, the esters will elute in order of increasing alkyl chain length, and consequently, increasing hydrophobicity.

The following table presents representative data that would be obtained from such an analysis.

Compound	Structure of Ester Group	Predicted Elution Order	Expected Retention Time (min)
Cinnamic Acid	-COOH	1	~ 3.5
Methyl Cinnamate	-COOCH₃	2	~ 7.2
Ethyl Cinnamate	-COOCH₂CH₃	3	~ 9.8
Propyl Cinnamate	-COOCH₂CH₂CH₃	4	~ 12.5
Butyl Cinnamate	-COOCH₂CH₂CH₂CH₃	5	~ 15.3

This data clearly illustrates the direct relationship between the increasing length of the alkyl chain in the ester group and the resulting increase in retention time on a C18 column.

The relationship between the structure of the cinnamic acid esters and their retention behavior can be visualized as follows:

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A Comparative Guide to the Antioxidant Potential of Nitrocinnamate Derivatives

Introduction: The Double-Edged Sword of Oxidative Stress and the Promise of Cinnamate Derivatives

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a wide array of human diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] Antioxidants, molecules capable of inhibiting the oxidation of other molecules, are crucial in mitigating this damage.[2] Phenolic compounds, a large class of plant secondary metabolites, are renowned for their potent antioxidant properties.[2][3] Among these, cinnamic acid and its derivatives have garnered significant attention for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[4][5]

This guide provides a comparative analysis of the antioxidant potential of a specific subclass: nitrocinnamate derivatives. The introduction of a nitro (-NO2) group to the cinnamic acid scaffold can modulate its electronic properties and, consequently, its biological activity. Here, we delve into the structure-activity relationships of these compounds, compare their efficacy using various in vitro antioxidant assays, and provide detailed experimental protocols for researchers in the field. Our objective is to offer a comprehensive resource for scientists engaged in the discovery and development of novel antioxidant agents.

Understanding the Mechanisms of Antioxidant Action

Phenolic compounds exert their antioxidant effects through several mechanisms, primarily by donating a hydrogen atom or an electron to neutralize free radicals.[3][6][7] The primary mechanisms include:

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a free radical, thereby quenching its reactivity.

• Single Electron Transfer (SET): The antioxidant donates an electron to a free radical. In some cases, this is followed by proton loss.

• Transition Metal Chelation: Some phenolic compounds can bind to metal ions like iron and copper, preventing them from participating in reactions that generate free radicals.[6][7]

The efficiency of a phenolic antioxidant is largely determined by the stability of the resulting phenoxyl radical, which is influenced by the nature and position of substituents on the aromatic ring.[8]

Comparative Antioxidant Potential of Nitrocinnamate Derivatives: A Data-Driven Analysis

The antioxidant activity of nitrocinnamate derivatives is influenced by the position of the nitro group and the presence of other substituents, such as hydroxyl (-OH) and methoxy (-OCH3) groups. Cinnamic acid derivatives, in general, have been shown to be more potent antioxidants than their benzoic acid counterparts, a phenomenon attributed to the stabilizing effect of the double bond in the propenoic acid side chain.[8][9]

The following table summarizes the antioxidant activities of various cinnamic acid derivatives, including nitrocinnamate derivatives, as determined by common in vitro assays. The IC50 value represents the concentration of the compound required to inhibit 50% of the radical activity. A lower IC50 value indicates a higher antioxidant potential.

Compound	Substitution Pattern	DPPH IC50 (µM)	ABTS IC50 (µM)	FRAP (mM Fe(II)/mol)	Reference
Cinnamic Acid	Unsubstituted	>200	>200	Low	[4]
p-Coumaric Acid	4-hydroxy	~110	~45	Moderate	[8]
Caffeic Acid	3,4-dihydroxy	~25	~15	High	[8]
Ferulic Acid	4-hydroxy-3-methoxy	~50	~20	High	[8]
Sinapic Acid	4-hydroxy-3,5-dimethoxy	~30	~10	Very High	[8]
4-Nitrocinnamic Acid	4-nitro	>200	>200	Low	[4]
2-Nitrocinnamic Acid	2-nitro	-	-	-	-
3-Nitrocinnamic Acid	3-nitro	-	-	-	-
4-Hydroxy-3-nitrocinnamic acid	4-hydroxy-3-nitro	-	-	-	-

Structure-Activity Relationship Insights:

• Hydroxyl Groups are Key: The presence and number of hydroxyl groups on the phenyl ring are crucial for antioxidant activity. Dihydroxy derivatives like caffeic acid are generally more potent than monohydroxy derivatives.[9][10]

• Methoxy Groups Enhance Activity: Methoxy groups, particularly at positions adjacent to a hydroxyl group, can increase antioxidant activity by stabilizing the phenoxyl radical through resonance.[8] This is evident in the high activity of ferulic and sinapic acids.[11]

• The Nitro Group's Influence: The electron-withdrawing nature of the nitro group can have a complex effect. While some nitro-containing phenolic compounds have shown antioxidant activity[12], a nitro group on the cinnamic ring, as seen with 4-nitrocinnamic acid, appears to diminish the radical scavenging capacity.[4] This is likely due to the destabilization of the phenoxyl radical. However, the interplay with other substituents, such as a hydroxyl group, could lead to derivatives with significant antioxidant potential.

Experimental Protocols for Assessing Antioxidant Potential

To ensure scientific rigor and reproducibility, standardized protocols are essential. Below are detailed methodologies for three widely used in vitro antioxidant assays.

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow.[13][14]

Workflow Diagram:

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in the dark.

  • Prepare stock solutions of the nitrocinnamate derivatives and a standard antioxidant (e.g., ascorbic acid or Trolox) in a suitable solvent (e.g., methanol or DMSO).

  • Perform serial dilutions of the stock solutions to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample dilution.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.[13]

  • For the control, add 100 µL of the solvent instead of the sample.

  • For the blank, add 200 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.[5]

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity (% Inhibition) using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • Plot the % Inhibition against the concentration of the test compound to determine the IC50 value.[14]

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[13] This method is applicable to both hydrophilic and lipophilic antioxidants.[15]

Workflow Diagram:

Caption: Workflow for the ABTS radical cation decolorization assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.[15]

  • Before use, dilute the ABTS•+ stock solution with ethanol or water to an absorbance of 0.70 ± 0.02 at 734 nm.[15]

  • Prepare serial dilutions of the nitrocinnamate derivatives and a standard antioxidant.

• Assay Procedure:

  • Add 20 µL of each sample dilution to a 96-well plate.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

  • Incubate at room temperature for 6 minutes.[16]

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the % Inhibition and IC50 value as described for the DPPH assay.[13]

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.[1][17]

Workflow Diagram:

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Acetate buffer (300 mM, pH 3.6): 3.1 g sodium acetate trihydrate and 16 mL glacial acetic acid in 1 L of deionized water.

  • TPTZ solution (10 mM): 10 mM 2,4,6-tripyridyl-s-triazine in 40 mM HCl.

  • FeCl₃ solution (20 mM): 20 mM ferric chloride hexahydrate in deionized water.

  • FRAP reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare fresh daily and warm to 37°C before use.

  • Prepare a series of ferrous sulfate (FeSO₄·7H₂O) standards (e.g., 100-2000 µM).

• Assay Procedure:

  • Add 20 µL of the sample, standard, or blank (solvent) to a 96-well plate.

  • Add 180 µL of the FRAP reagent to each well.

  • Incubate at 37°C for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance at 593 nm.[18]

  • Create a standard curve by plotting the absorbance of the ferrous sulfate standards against their concentrations.

  • Calculate the FRAP value of the samples from the standard curve and express the results as µM Fe(II) equivalents.

While in vitro chemical assays are useful for initial screening, a cell-based assay provides a more biologically relevant measure of antioxidant activity by accounting for cellular uptake, metabolism, and localization.[19][20] The CAA assay utilizes a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), to quantify intracellular ROS levels.[21]

Workflow Diagram:

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Step-by-Step Protocol:

• Cell Culture:

  • Seed adherent cells (e.g., HepG2 human liver cancer cells) in a 96-well black, clear-bottom microplate and culture until they reach confluence.[20]

• Assay Procedure:

  • Remove the culture medium and wash the cells with a suitable buffer (e.g., PBS).

  • Treat the cells with 100 µL of culture medium containing 25 µM DCFH-DA and the desired concentrations of the nitrocinnamate derivatives or a standard antioxidant like quercetin.[22]

  • Incubate for 1 hour at 37°C.[22]

  • Wash the cells with buffer to remove the probe and compounds from the medium.

  • Add 100 µL of a free radical initiator, such as 600 µM 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), to each well.[22]

• Measurement and Calculation:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence emission at 538 nm with an excitation of 485 nm every 5 minutes for 1 hour.[22]

  • Calculate the area under the curve (AUC) for both the control and sample-treated wells.

  • The CAA value is calculated as follows: CAA unit = 100 - (∫SA / ∫CA) x 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

Conclusion and Future Directions

This guide provides a framework for the comparative study of the antioxidant potential of nitrocinnamate derivatives. The structure-activity relationships of cinnamic acids indicate that while the nitro group itself may decrease activity, its combination with hydroxyl and methoxy groups could yield novel compounds with significant antioxidant properties. The provided experimental protocols for DPPH, ABTS, FRAP, and CAA assays offer a robust platform for evaluating these compounds.

Future research should focus on the synthesis and systematic evaluation of a library of nitrocinnamate derivatives with varying substitution patterns.[23][24][25] Investigating their mechanisms of action, including their potential to modulate intracellular antioxidant signaling pathways (e.g., Nrf2), will provide a more complete understanding of their therapeutic potential. Furthermore, exploring their activity in more complex biological systems, such as in vivo models of oxidative stress, will be crucial for translating these findings into tangible therapeutic applications.

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A Researcher's Guide to the Relative Phototoxicity of Substituted Cinnamates: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and cosmetic development, the assessment of a compound's potential for phototoxicity is a critical safety evaluation. Cinnamate derivatives, widely utilized for their UV-absorbing properties, present a fascinating case study in how subtle structural modifications can profoundly influence their interaction with light and biological systems. This guide provides an in-depth, objective comparison of the phototoxicity of substituted cinnamates, supported by experimental data and a clear rationale for the testing methodologies employed. Our aim is to equip researchers with the knowledge to anticipate and assess the phototoxic risk associated with this important class of molecules.

The Specter of Phototoxicity: More Than Just a Sunburn

Phototoxicity is a non-immunological inflammatory skin reaction initiated by the concurrent exposure to a specific chemical and ultraviolet (UV) or visible light[1][2]. Unlike a typical sunburn, which is the skin's direct response to UV radiation, a phototoxic reaction is amplified by the presence of a photosensitizing molecule. For a compound to be phototoxic, it must absorb light energy, typically in the UVA (320-400 nm) or UVB (290-320 nm) range, which elevates it to an excited state[1]. This excess energy is then transferred to surrounding molecules, primarily oxygen, leading to the formation of reactive oxygen species (ROS) such as singlet oxygen and superoxide anions[1][3]. These highly reactive molecules can indiscriminately damage cellular components like lipids, proteins, and DNA, triggering a cascade of events that manifest as erythema (redness), edema (swelling), and in severe cases, blistering[1][3].

Cinnamates, with their conjugated system of a benzene ring and an acrylic acid moiety, are inherently strong chromophores, designed to absorb UV radiation. This very property, which makes them effective sunscreens, also predisposes them to initiating photochemical reactions that can lead to phototoxicity[1]. The nature and position of substituents on the phenyl ring can significantly alter the molecule's absorption spectrum, the stability of its excited state, and its propensity to generate ROS, thereby modulating its phototoxic potential.

Structure-Phototoxicity Relationship: The Influence of Substituents

The phototoxic potential of a substituted cinnamate is not a simple function of its UV absorption capacity. Instead, it is a complex interplay of photophysical and photochemical properties. The key to understanding this relationship lies in the fate of the molecule after it absorbs a photon. An ideal, non-phototoxic sunscreen would rapidly dissipate the absorbed energy through harmless pathways like heat or fluorescence, returning to its ground state before it can engage in deleterious reactions. However, if the excited state is sufficiently long-lived, it can participate in reactions that generate ROS.

Studies on the photophysical properties of substituted cinnamates have revealed that the position of the substituent on the phenyl ring plays a crucial role in determining these decay pathways. For instance, a study on hydroxy, nitro, and fluoro-substituted cinnamates demonstrated that para-substituted derivatives tend to exhibit higher photostability due to efficient non-radiative decay pathways. In contrast, ortho- and meta-substituted cinnamates can have longer-lived excited states and are more likely to fluoresce, suggesting a higher potential for intermolecular reactions that could lead to phototoxicity.

While direct comparative experimental data on the phototoxicity of a wide range of substituted cinnamates is limited in the public domain, we can infer potential trends based on their known photophysical properties and the phototoxicity of related compounds. The following table summarizes the expected relative phototoxicity based on these principles. It is crucial to note that this is a generalized guide and experimental verification is paramount.

Substituent Group	Position on Phenyl Ring	Expected Relative Phototoxicity	Rationale
Methoxy (-OCH3)	para- (e.g., Octyl methoxycinnamate)	Low to Moderate	Generally photostable, but can undergo photodegradation to form potentially toxic photoproducts.[4][5]
ortho- / meta-	Moderate to High	Longer excited-state lifetimes observed in related substituted cinnamates may increase the probability of ROS generation.
Hydroxy (-OH)	para-	Low	High photostability and efficient non-radiative decay pathways reduce the likelihood of phototoxic reactions.
ortho- / meta-	Moderate	Potential for longer-lived excited states compared to the para-isomer.
Nitro (-NO2)	para- / ortho- / meta-	High	Nitroaromatic compounds are known to be efficient photosensitizers and can readily generate ROS.
Chloro (-Cl)	para- / ortho- / meta-	Moderate to High	Halogenated aromatic compounds can have increased intersystem crossing rates, leading to the formation of triplet states that are efficient at generating singlet oxygen.

Note: This table is intended as a predictive guide based on established photophysical principles. The actual phototoxicity of any given substituted cinnamate must be determined through rigorous experimental testing.

Experimental Assessment of Cinnamate Phototoxicity

To provide a robust and reliable assessment of the phototoxic potential of substituted cinnamates, standardized and validated in vitro methods are essential. These assays offer a humane and high-throughput alternative to animal testing and are recognized by regulatory bodies.

The Gold Standard: 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD TG 432)

The 3T3 NRU assay is the most widely accepted in vitro method for phototoxicity testing[6][7]. It compares the cytotoxicity of a test substance in the presence and absence of a non-cytotoxic dose of simulated solar light.

Caption: Workflow of the 3T3 Neutral Red Uptake Phototoxicity Test.

• Cell Seeding: Balb/c 3T3 fibroblasts are seeded into two 96-well microtiter plates and incubated for 24 hours to form a semi-confluent monolayer.

• Treatment: The culture medium is replaced with a medium containing various concentrations of the test cinnamate derivative.

• Incubation: The plates are incubated for 1 hour to allow for cellular uptake of the test substance.

• Irradiation: One plate is exposed to a non-cytotoxic dose of UVA radiation (typically 5 J/cm²), while the other plate is kept in the dark as a control.

• Post-Incubation: The treatment medium is replaced with fresh culture medium, and the plates are incubated for another 24 hours.

• Neutral Red Uptake: The medium is replaced with a solution containing Neutral Red, a vital dye that is taken up and retained by viable cells. After a 3-hour incubation, the cells are washed, and the incorporated dye is extracted.

• Data Analysis: The absorbance of the extracted dye is measured spectrophotometrically at 540 nm. The concentration of the test substance that reduces cell viability by 50% (IC50) is determined for both the irradiated and non-irradiated conditions. The Photo-Irritation Factor (PIF) is then calculated as the ratio of the IC50 (-UV) to the IC50 (+UV). A PIF value greater than 5 is considered indicative of phototoxic potential.

Mechanistic Insights: The Reactive Oxygen Species (ROS) Assay

While the 3T3 NRU assay provides a definitive measure of photocytotoxicity, the ROS assay offers a more direct and mechanistic assessment of a compound's potential to generate phototoxicity-inducing reactive species[3][8][9]. This in chemico assay is a valuable screening tool to identify photoreactive compounds early in the development process.

Caption: Workflow of the Reactive Oxygen Species (ROS) Assay.

• Sample Preparation: The substituted cinnamate is dissolved in a suitable solvent and mixed with specific probes that become fluorescent upon reaction with ROS. For example, aminophenyl fluorescein (APF) can be used to detect singlet oxygen.

• Irradiation: The sample is divided into two aliquots. One is exposed to a controlled dose of simulated solar light, while the other is kept in the dark.

• Fluorescence Measurement: The fluorescence intensity of both the irradiated and non-irradiated samples is measured using a spectrofluorometer.

• Data Analysis: A significant increase in fluorescence in the irradiated sample compared to the dark control indicates the generation of ROS and, therefore, the photoreactive potential of the cinnamate derivative. The results are typically expressed as a fold-increase in fluorescence.

Conclusion and Future Directions

The assessment of the phototoxicity of substituted cinnamates is a critical step in ensuring the safety of new pharmaceuticals and cosmetic ingredients. This guide has provided a framework for understanding the structure-phototoxicity relationships of these compounds and has detailed the state-of-the-art experimental methods for their evaluation.

While a clear correlation between the substituent pattern and phototoxic potential is emerging, there is a pressing need for more systematic and comparative studies that directly measure the phototoxicity of a wide range of substituted cinnamates using standardized assays. Such data would be invaluable for the development of predictive in silico models and for guiding the rational design of safer and more effective UV-absorbing compounds. As our understanding of the intricate mechanisms of phototoxicity continues to grow, so too will our ability to mitigate this potential adverse effect and develop innovative products with enhanced safety profiles.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of n-Butyl 4-nitrocinnamate

As a Senior Application Scientist, my priority is to empower fellow researchers with the knowledge to conduct their work safely and effectively. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of responsible science. This guide provides a detailed, step-by-step protocol for the safe disposal of n-Butyl 4-nitrocinnamate, grounded in established safety principles and regulatory standards. Our approach moves beyond simple instruction to explain the rationale behind each step, ensuring a deep understanding that fosters a culture of safety and environmental stewardship within your laboratory.

Hazard Assessment: Understanding the Risks of n-Butyl 4-nitrocinnamate

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. While comprehensive toxicological data for n-Butyl 4-nitrocinnamate is not extensively published, we can infer its primary hazards from its chemical structure—a nitrated aromatic ester—and data from closely related analogs like Ethyl 4-nitrocinnamate and various nitroaromatic compounds.[1] The nitro group, in particular, dictates many of the safety and disposal considerations.

Key Hazards Overview:

• Reactivity: The presence of a nitro group on an aromatic ring can increase chemical reactivity. The compound is incompatible with strong oxidizing agents and strong bases.[1]

• Combustion Products: Upon combustion, n-Butyl 4-nitrocinnamate is expected to release hazardous decomposition products, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1] The formation of toxic NOx gases is a critical consideration for the selection of a final disposal method.

• Health Hazards: Based on analogous compounds, it should be treated as potentially harmful. Direct contact with skin and eyes should be avoided, as should inhalation of the solid powder.[1][2]

Hazard Profile Summary	Classification & Rationale	Primary Sources
Acute Toxicity	While not specifically classified, treat as potentially harmful if ingested or inhaled, based on general principles for nitroaromatic compounds.	[1]
Skin/Eye Irritation	Assumed to be an irritant. Similar compounds cause skin and eye irritation.[2][3]	[2]
Environmental Hazard	Considered an environmental pollutant. It is insoluble in water and should not be allowed to enter the environment or drains.[1]	[1]
Reactivity Hazard	Stable under normal conditions, but reacts with strong oxidizing agents and bases. Hazardous decomposition products are formed upon heating.[1]	[1]

Core Disposal Directive: Professional Hazardous Waste Management

Due to its chemical nature as a nitrated organic compound, n-Butyl 4-nitrocinnamate must be disposed of as regulated hazardous chemical waste.[4][5]

Under no circumstances should this chemical be:

• Poured down the drain.[6]

• Disposed of in regular solid waste (trash).[7]

• Evaporated in a fume hood.

The required method of disposal is high-temperature incineration conducted at a licensed and approved hazardous waste treatment, storage, and disposal facility (TSDF).[8] Incineration is critical because it ensures the complete destruction of the compound and the scrubbing of toxic byproducts like NOx from the exhaust gases.[8] Your institution's Environmental Health and Safety (EHS) department is responsible for managing this process.[4]

Operational Plan for Disposal

This section provides a step-by-step protocol for the safe collection and temporary storage of n-Butyl 4-nitrocinnamate waste within the laboratory, pending pickup by EHS or a licensed contractor.

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to prevent exposure.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or safety glasses with side shields.	Protects eyes from dust particles and potential splashes.[1]
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact. Gloves must be inspected before use and disposed of as contaminated waste after handling.[8]
Body Protection	A standard laboratory coat.	Protects skin and clothing from contamination.[2]
Respiratory Protection	Generally not required under normal use with adequate ventilation (e.g., fume hood). Use a NIOSH-approved particle respirator if handling large quantities or if dust cannot be controlled.	Prevents inhalation of the solid powder.[1][8]

Proper segregation is crucial to prevent accidental chemical reactions and to ensure compliant disposal.[9]

• Unused or Expired Product: If possible, keep the chemical in its original, clearly labeled container.[10] Do not consolidate with other waste streams.

• Contaminated Labware (Solid Waste): All materials that have come into direct contact with n-Butyl 4-nitrocinnamate (e.g., gloves, weighing papers, pipette tips, contaminated absorbent pads) must be collected as solid hazardous waste.

  • Use a designated, durable, leak-proof container with a secure lid. A polyethylene wide-mouth container is a suitable choice.

  • Do not mix this waste with other waste streams, especially incompatible materials like strong oxidizing agents or bases.[9]

Accurate labeling is a legal requirement and is essential for the safety of all personnel handling the waste.[4][11]

Your hazardous waste container must be labeled with a hazardous waste tag as soon as the first item is placed inside. The label must include:

• The words "Hazardous Waste" .

• The full, unabbreviated chemical name: "n-Butyl 4-nitrocinnamate" .

• For contaminated debris, list all chemical constituents, e.g., "n-Butyl 4-nitrocinnamate contaminated gloves and wipes".

• An accurate indication of the hazards (e.g., "Irritant," "Environmental Hazard").

• The date accumulation started (the day the first piece of waste was added).

Designate a Satellite Accumulation Area (SAA) for the temporary storage of your hazardous waste container.[4][9]

• The SAA must be at or near the point of generation (i.e., within your laboratory).

• The container must be kept closed at all times, except when adding waste.

• Store the waste container in secondary containment (such as a chemical-resistant tray or bin) to contain any potential leaks.

• Ensure the SAA is away from drains and incompatible chemicals.

Once your waste container is full or you have no further need to accumulate this waste stream, contact your institution's EHS office to schedule a waste pickup.[4] Do not allow waste to accumulate for more than one year from the start date.[9] EHS professionals will then transport the waste for final disposal at a permitted TSDF.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Notify others in the immediate area.

• Isolate the Area: Restrict access to the spill location.

• Don Appropriate PPE: At a minimum, wear the PPE outlined in Step 1.

• Contain and Clean:

  • For a small spill of solid material, gently sweep up the powder to avoid creating dust.[1]

  • Place the swept material and any contaminated cleaning supplies into your designated hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spills: For large spills, evacuate the area and contact your institution's EHS or emergency response team immediately.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of n-Butyl 4-nitrocinnamate.

Caption: Decision workflow for handling and disposing of n-Butyl 4-nitrocinnamate waste.

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Navigating the Safe Handling of n-Butyl 4-nitrocinnamate: A Guide for Laboratory Professionals

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. This guide provides essential, immediate, and actionable information for the safe handling and disposal of n-Butyl 4-nitrocinnamate, ensuring both the well-being of laboratory personnel and the validity of your research outcomes. Our commitment is to empower you with knowledge that extends beyond the product, fostering a culture of safety and excellence in the laboratory.

Hazard Assessment and Risk Mitigation

Understanding the potential hazards is the foundational step in ensuring laboratory safety. Based on available data for analogous compounds, n-Butyl 4-nitrocinnamate should be treated as a substance that can cause significant irritation upon contact.

Key Potential Hazards:

• Skin Irritation: Direct contact may lead to redness, itching, and inflammation.[1][2][3]

• Serious Eye Irritation: Contact with eyes can cause significant damage, including pain, redness, and impaired vision.[1][2][3]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system, leading to coughing and discomfort.[1]

The following table summarizes the essential personal protective equipment (PPE) required when handling n-Butyl 4-nitrocinnamate.

Body Part	Personal Protective Equipment (PPE)	Standard/Specification	Rationale
Eyes/Face	Chemical safety goggles and a face shield	ANSI Z87.1 or EN 166	Provides a robust barrier against splashes and airborne particles, protecting the sensitive mucous membranes of the eyes and face.[2][4]
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended)	ASTM F739 or EN 374	Prevents direct skin contact, mitigating the risk of irritation. Glove integrity should be inspected before each use.[4]
Body	Laboratory coat (fully buttoned) and, for larger quantities or risk of splash, a chemical-resistant apron	N/A	Protects underlying clothing and skin from accidental spills and contamination.[5]
Respiratory	Use in a well-ventilated area or a chemical fume hood. If significant aerosolization or dust generation is unavoidable, a NIOSH-approved respirator with an appropriate particulate filter may be necessary.	NIOSH or EN 143/149	Minimizes the inhalation of potentially irritating particles or aerosols.[4][6]

Operational Protocol: From Receipt to Disposal

A systematic approach to handling n-Butyl 4-nitrocinnamate at every stage is critical for maintaining a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. Wear appropriate PPE during this inspection.

• Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4] The storage area should be clearly labeled. Keep the container tightly closed when not in use.[2][4]

Handling and Use

The following diagram illustrates the standard workflow for handling n-Butyl 4-nitrocinnamate in a laboratory setting.

Standard Laboratory Workflow for Handling n-Butyl 4-nitrocinnamate.

Step-by-Step Handling Procedure:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment and reagents before introducing n-Butyl 4-nitrocinnamate to the work area.

• Weighing and Transfer:

  • Perform all manipulations, including weighing and transferring, within the certified chemical fume hood to minimize inhalation exposure.

  • Use a disposable weighing boat or paper to avoid contamination of the balance.

  • Handle the solid material gently to prevent the generation of dust.

• In-process Handling:

  • Keep all containers with n-Butyl 4-nitrocinnamate covered when not actively in use.

  • If heating is required, use a well-controlled heating mantle or bath and monitor the process closely.

Disposal Plan

Proper disposal is a critical component of the chemical lifecycle and environmental stewardship.

Waste Segregation and Disposal Workflow:

Waste Disposal Workflow for n-Butyl 4-nitrocinnamate.

Disposal Steps:

• Solid Waste:

  • All disposable items contaminated with n-Butyl 4-nitrocinnamate, such as gloves, weigh boats, and paper towels, should be placed in a designated, clearly labeled solid chemical waste container.

• Liquid Waste:

  • Unused or waste solutions containing n-Butyl 4-nitrocinnamate should be collected in a compatible, labeled liquid chemical waste container. Do not mix with incompatible waste streams.

• Container Disposal:

  • Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

• Final Disposal:

  • All chemical waste must be disposed of through your institution's environmental health and safety office or a licensed chemical waste disposal company.[4] Never dispose of n-Butyl 4-nitrocinnamate down the drain.

Emergency Procedures: A Rapid Response Plan

In the event of an exposure or spill, a swift and informed response is crucial to minimize harm.

In Case of:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[2][3] Remove contaminated clothing while continuing to flush. Seek medical attention if irritation persists.[2]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2][3] Remove contact lenses if present and easy to do so. Seek immediate medical attention.[2]

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[2][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

• Spill:

  • Small Spill: Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • Large Spill: Evacuate the area and contact your institution's emergency response team.

By adhering to these guidelines, you contribute to a safer laboratory environment for yourself and your colleagues, allowing you to focus on advancing your critical research with confidence and integrity.

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